N-Formyl-L-valine

• CAS: 4289-97-8

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Formyl-L-valine: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Formyl-L-valine is a derivative of the essential amino acid L-valine, characterized by the presence of a formyl group attached to the alpha-amino group. This seemingly simple modification imparts significant biological activity, primarily through its interaction with formyl peptide receptors (FPRs). These receptors are a key component of the innate immune system, recognizing N-formylated peptides as molecular patterns associated with bacterial invasion or tissue damage. Consequently, N-Formyl-L-valine serves as a valuable tool for studying inflammation, chemotaxis, and immune responses. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and biological significance of N-Formyl-L-valine, tailored for professionals in research and drug development.

Chemical Structure and Identification

N-Formyl-L-valine possesses the characteristic L-stereochemistry of its parent amino acid. The addition of the formyl group at the nitrogen atom introduces a planar amide bond, influencing the molecule's conformation and interaction with its biological targets.

Systematic IUPAC Name: (2S)-2-formamido-3-methylbutanoic acid[1]

Key Identifiers:

• Molecular Formula: C₆H₁₁NO₃[1][2]

• Canonical SMILES: CC(C)C(C(=O)O)NC=O[2]

• InChI Key: QBYYLBWFBPAOKU-YFKPBYRVSA-N[1]

• CAS Number: 4289-97-8[1]

Physicochemical Properties

The physicochemical properties of N-Formyl-L-valine are crucial for its handling, formulation, and application in experimental settings. The formylation of the amino group alters its polarity and hydrogen bonding capabilities compared to L-valine.

Property	Value	Source
Molecular Weight	145.16 g/mol	[1][2][3]
Melting Point	153 °C	[2]
Density	1.124 g/cm³ (predicted)	[2]
XLogP3	0.5	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	3	[1]
Appearance	White crystalline solid	[3]
Solubility	Reduced water solubility compared to L-valine.	[3]

Note: Some physical properties are computationally predicted.

Spectroscopic Characterization

Definitive identification and purity assessment of N-Formyl-L-valine rely on spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of N-Formyl-L-valine exhibits characteristic signals for the formyl proton, the alpha-proton of the valine backbone, the beta-proton, and the diastereotopic methyl protons of the isopropyl group. A representative ¹H NMR spectrum can be found through chemical suppliers and databases.[4]

• ¹³C NMR: The carbon NMR spectrum provides complementary structural information, with distinct resonances for the carbonyl carbons of the carboxylic acid and the formyl group, as well as the carbons of the valine side chain. A reference ¹³C NMR spectrum is available from chemical suppliers and databases.[2][5]

Mass Spectrometry (MS)

Synthesis of N-Formyl-L-valine

The synthesis of N-Formyl-L-valine is most commonly achieved through the formylation of L-valine. Several methods have been reported, with variations in reagents and conditions. Below is a representative liquid-phase synthesis protocol.

Experimental Protocol: Liquid-Phase Synthesis

This protocol is adapted from established methods for the N-formylation of amino acids.

Materials:

• L-Valine

• Formic acid (≥95%)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Diethyl ether or Dichloromethane (DCM)

• Ethyl acetate

• Hexanes

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Activation of Formic Acid: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in anhydrous diethyl ether or dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• To the cooled DCC solution, add formic acid (1.0 equivalent) dropwise with stirring. A white precipitate of dicyclohexylurea (DCU) will form.

• Allow the reaction mixture to stir at 0 °C for 1-2 hours to ensure complete formation of the formic anhydride intermediate.

• Formylation of L-Valine: In a separate flask, suspend L-valine (1.0 equivalent) in an appropriate solvent such as a mixture of water and dioxane or DMF.

• Filter the cold formic anhydride solution to remove the DCU precipitate.

• Slowly add the filtered formic anhydride solution to the L-valine suspension at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, filter the mixture to remove any remaining DCU.

• If an organic solvent was used for the valine suspension, concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with 1 M HCl, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Formyl-L-valine.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of DCC activates the carboxylic acid group of formic acid, making it more susceptible to nucleophilic attack by the amino group of L-valine.

• Performing the reaction at low temperatures minimizes potential side reactions and racemization.

• The aqueous work-up is designed to remove unreacted starting materials and byproducts.

Biological Significance and Mechanism of Action

The primary biological role of N-Formyl-L-valine is as an agonist for Formyl Peptide Receptors (FPRs), particularly FPR1. FPRs are G protein-coupled receptors (GPCRs) expressed predominantly on the surface of phagocytic leukocytes, such as neutrophils and macrophages.

The binding of N-Formyl-L-valine to FPR1 initiates a cascade of intracellular signaling events, leading to various cellular responses critical for the innate immune response. This includes chemotaxis (directed cell migration towards the source of the formylated peptide), degranulation (release of antimicrobial enzymes and proteins), and the production of reactive oxygen species (ROS) through the activation of NADPH oxidase.

Formyl Peptide Receptor 1 (FPR1) Signaling Pathway

The signaling cascade initiated by the binding of N-Formyl-L-valine to FPR1 is complex and involves multiple downstream effectors. A simplified representation of this pathway is illustrated below.

Caption: Simplified FPR1 signaling pathway initiated by N-Formyl-L-valine.

Applications in Research and Drug Development

Given its specific interaction with FPRs, N-Formyl-L-valine is a valuable tool in several areas of research and development:

• Studying Inflammation: It is widely used in in vitro and in vivo models to induce and study inflammatory responses, particularly the recruitment and activation of neutrophils.

• Chemotaxis Assays: N-Formyl-L-valine serves as a standard chemoattractant in assays designed to screen for modulators of leukocyte migration.

• Receptor Binding Studies: It can be used in competitive binding assays to identify and characterize novel agonists or antagonists of FPRs.

• Drug Discovery: While N-Formyl-L-valine itself is a pro-inflammatory molecule, understanding its interaction with FPRs is crucial for the design of drugs that can modulate this pathway for therapeutic benefit in inflammatory diseases, autoimmune disorders, and cancer.

Safety and Handling

N-Formyl-L-valine should be handled in a laboratory setting with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. While a specific Material Safety Data Sheet (MSDS) for N-Formyl-L-valine is not universally available, the safety precautions for similar N-acylated amino acids and L-valine should be considered.[6][7] It is typically a stable, non-volatile solid. Avoid inhalation of dust and contact with skin and eyes. In case of fire, it may produce hazardous decomposition products including carbon oxides and nitrogen oxides.[6]

Conclusion

N-Formyl-L-valine is a fundamentally important molecule for researchers and scientists in the fields of immunology, cell biology, and drug discovery. Its well-defined interaction with formyl peptide receptors provides a powerful tool to dissect the complex signaling pathways that govern innate immunity and inflammation. A thorough understanding of its chemical and physical properties, coupled with reliable methods for its synthesis and characterization, is essential for its effective use in advancing our knowledge of these critical biological processes and for the development of novel therapeutics.

References

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Authored by a Senior Application Scientist

An In-depth Technical Guide to N-Formyl-L-valine (CAS: 4289-97-8) for Researchers and Drug Development Professionals

Foreword: Unveiling the Potential of a Key Chemoattractant

N-Formyl-L-valine, a seemingly simple modified amino acid, holds a significant position in the study of innate immunity and inflammatory processes. As a potent agonist for formyl peptide receptors (FPRs), it serves as a powerful tool to dissect the intricate signaling pathways that govern leukocyte chemotaxis, the directed migration of immune cells toward sites of inflammation or infection. This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive technical understanding of N-Formyl-L-valine, from its fundamental properties to its practical application in state-of-the-art experimental models. We will delve into the causality behind experimental design, ensuring that the protocols presented are not merely a series of steps but a self-validating system for robust and reproducible results.

Section 1: Core Molecular and Physicochemical Profile

A thorough understanding of the physicochemical properties of N-Formyl-L-valine is the bedrock of its effective use in any experimental setting. The introduction of a formyl group to the amino nitrogen of L-valine significantly alters its characteristics compared to the parent amino acid.[1]

Structural and Chemical Identity

• IUPAC Name: (2S)-2-formamido-3-methylbutanoic acid[2]

• Molecular Formula: C₆H₁₁NO₃[2]

• Molecular Weight: 145.16 g/mol [1][2]

• CAS Number: 4289-97-8[2]

• Canonical SMILES: CC(C)NC=O[2]

The formyl group introduces a carbonyl functionality that is crucial for its biological activity, specifically its ability to bind to and activate formyl peptide receptors.[1] The isopropyl side chain of the valine residue contributes to the molecule's steric and hydrophobic properties, influencing its binding affinity and specificity for different FPR isoforms.[1]

Physicochemical Data Summary

For ease of reference, the key physicochemical properties of N-Formyl-L-valine are summarized in the table below. These parameters are critical for accurate solution preparation, storage, and interpretation of experimental results.

Property	Value	Source(s)
Melting Point	153 °C	[3][4]
Boiling Point	355.7 ± 25.0 °C (Predicted)	[4]
Density	1.124 ± 0.06 g/cm³ (Predicted)	[3][4]
Solubility in Water	Reduced compared to L-valine	[1]
XLogP3	0.5	[2]

Insight for the Bench Scientist: The reduced water solubility compared to L-valine is a direct consequence of the formylation neutralizing the charge of the amino group.[1] This necessitates careful consideration when preparing stock solutions. It is advisable to first dissolve N-Formyl-L-valine in a small amount of a suitable organic solvent like DMSO or ethanol before making the final aqueous dilution to the desired concentration. Always perform a solubility test at your working concentration to avoid precipitation during your experiment.

Section 2: The Biological Nexus: Interaction with Formyl Peptide Receptors (FPRs)

The biological significance of N-Formyl-L-valine is intrinsically linked to its function as a ligand for the formyl peptide receptor family. FPRs are a class of G protein-coupled receptors (GPCRs) that play a pivotal role in the innate immune system by recognizing N-formylated peptides, which are common molecular patterns associated with bacteria and damaged mitochondria.[5][6][7]

The Formyl Peptide Receptor Family

In humans, the FPR family consists of three members:

• FPR1: The high-affinity receptor for many N-formylated peptides, including the archetypal N-formyl-methionyl-leucyl-phenylalanine (fMLP).[6][8]

• FPR2 (also known as ALX): A more promiscuous receptor that binds a diverse array of ligands, including N-formylated peptides, lipoxin A4, and serum amyloid A. It can mediate both pro- and anti-inflammatory responses.[5][9]

• FPR3: The least characterized member of the family, with a more enigmatic role in immune regulation.[5][6]

N-Formyl-L-valine primarily exerts its effects through the activation of these receptors on the surface of phagocytic leukocytes such as neutrophils and macrophages.[3]

The FPR Signaling Cascade: A Visualized Pathway

Upon binding of N-Formyl-L-valine to an FPR, a conformational change in the receptor triggers the activation of intracellular signaling pathways. This cascade of events ultimately leads to the characteristic cellular responses of chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[3][8]

Figure 1: Simplified signaling pathway upon N-Formyl-L-valine binding to FPRs.

Section 3: Practical Application in Research: The Chemotaxis Assay

One of the most powerful applications of N-Formyl-L-valine is as a chemoattractant in in vitro chemotaxis assays. These assays are fundamental for studying immune cell migration and for screening potential anti-inflammatory drug candidates.

Experimental Rationale and Self-Validating Design

A robust chemotaxis assay is built on a foundation of proper controls and a clear understanding of the biological system. The principle is to create a chemical gradient of N-Formyl-L-valine that mimics the in vivo signals released at a site of inflammation. Immune cells, such as neutrophil-like cell lines (e.g., HL-60) or primary neutrophils, will migrate through a porous membrane towards the higher concentration of the chemoattractant.[10]

A Self-Validating Protocol Includes:

• Negative Control: Cells in the upper chamber with only assay medium in the lower chamber. This establishes the baseline for random, non-directed cell migration.

• Positive Control: Cells in the upper chamber with a known optimal concentration of N-Formyl-L-valine in the lower chamber. This confirms that the cells are healthy and responsive to the chemoattractant.

• Test Compound(s): Cells pre-incubated with a potential inhibitor (your drug candidate) in the upper chamber, with N-Formyl-L-valine in the lower chamber. A reduction in migration compared to the positive control indicates inhibitory activity.

• Vehicle Control: Cells treated with the solvent used to dissolve the test compound to ensure the vehicle itself does not affect cell migration.

Detailed Protocol: In Vitro Chemotaxis Assay using a Transwell System

This protocol is a generalized framework and should be optimized for your specific cell type and experimental setup.

Materials:

• N-Formyl-L-valine (CAS 4289-97-8)

• Leukocyte cell line (e.g., HL-60) or primary neutrophils

• Culture medium (e.g., RPMI-1640) with low serum (e.g., 0.5% BSA)

• Transwell inserts with appropriate pore size (e.g., 3-5 µm for neutrophils)

• 24-well companion plates

• Calcein-AM or other suitable cell viability dye for quantification

• Fluorescence plate reader

Workflow:

Figure 2: General workflow for an in vitro chemotaxis assay.

Step-by-Step Methodology:

• Cell Preparation:

  • Culture cells to a sufficient density.

  • For some cell types, serum starvation for 2-4 hours prior to the assay can enhance their responsiveness to chemoattractants.[11]

  • Harvest cells and resuspend them in low-serum assay medium at a concentration of 1-2 x 10⁶ cells/mL. Ensure cell viability is >95%.

• Preparation of N-Formyl-L-valine:

  • Prepare a 10 mM stock solution of N-Formyl-L-valine in DMSO.

  • Perform serial dilutions in the low-serum assay medium to create a concentration gradient for optimization (e.g., 1 nM to 1 µM). The final DMSO concentration in the assay should be ≤ 0.1%.

• Assay Setup:

  • Add the N-Formyl-L-valine dilutions (and control media) to the lower wells of the 24-well plate (typically 600 µL).

  • Carefully place the Transwell inserts into the wells, avoiding air bubbles.

• Addition of Cells:

  • Add 100 µL of the cell suspension to the top of each Transwell insert.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 1-4 hours. Incubation time is critical and should be optimized for your cell type.

• Quantification of Migrated Cells:

  • Carefully remove the Transwell inserts.

  • Remove the non-migrated cells from the top of the membrane with a cotton swab.

  • Quantify the migrated cells in the lower chamber. A common method is to add a cell lysis buffer containing a fluorescent dye like Calcein-AM, which stains viable cells.[10]

• Data Analysis:

  • Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths.

  • Calculate the percentage of migration relative to the positive control.

Section 4: Drug Development and Therapeutic Perspectives

The role of N-Formyl-L-valine and its interaction with FPRs extends beyond a research tool into the realm of therapeutic development.

• Pro-inflammatory Target: Given that FPR activation drives inflammation, developing antagonists that block the binding of N-formylated peptides is a promising strategy for treating inflammatory diseases.[7]

• Peptide Drug Modification: L-valine and its derivatives are used in the synthesis of peptides and peptidomimetics.[12] Understanding the impact of modifications like N-formylation is crucial for designing drugs with desired pharmacokinetic and pharmacodynamic properties.

• Drug Delivery: L-valine has been explored as a targeting moiety for drug delivery systems, for instance, to enhance transport across biological barriers.[13]

Section 5: Synthesis and Quality Control

For researchers and developers, sourcing high-purity N-Formyl-L-valine is paramount. While numerous commercial suppliers exist, understanding the synthetic route provides insight into potential impurities.

A common synthetic approach involves the direct formylation of L-valine using formic acid or a mixed anhydride of formic and acetic acids.[3] Purification is typically achieved through recrystallization.

Quality Control Considerations:

• Purity Assessment: High-performance liquid chromatography (HPLC) is the standard for assessing purity.

• Identity Confirmation: Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the chemical structure and identity of the compound.[3] The mass spectrum will show a characteristic molecular ion peak at m/z 145.[3]

Conclusion

N-Formyl-L-valine is a powerful and versatile molecule for probing the complex world of innate immunity and inflammation. Its specific interaction with formyl peptide receptors provides a targeted mechanism to study leukocyte chemotaxis and the signaling pathways that govern this fundamental process. By employing the robust, self-validating experimental designs outlined in this guide, researchers can leverage the full potential of N-Formyl-L-valine to generate high-quality, reproducible data, thereby advancing our understanding of inflammatory diseases and accelerating the development of novel therapeutics.

References

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• Preparation method of L-valine methyl ester hydrochloride.

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• Considerations when Optimizing your Chemotaxis or Invasion Assay with Corning® Transwell® Permeable Supports. Corning. [Link]

• Safety Data Sheet L-Valine Revision 3, Date 01 Jul 2022. Redox. [Link]

• The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. MDPI. [Link]

• Design of an L-Valine-Modified Nanomicelle-Based Drug Delivery System for Overcoming Ocular Surface Barriers. MDPI. [Link]

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An In-Depth Technical Guide to N-Formyl-L-valine as a Chemoattractant for Neutrophils

This guide provides a comprehensive technical overview of N-Formyl-L-valine and related N-formylated peptides as potent chemoattractants for neutrophils. It is intended for researchers, scientists, and drug development professionals engaged in immunology, inflammation research, and the development of novel therapeutics targeting neutrophil-mediated pathologies. We will delve into the core molecular mechanisms, signaling cascades, and provide validated, field-proven experimental protocols to study and quantify neutrophil chemotaxis in response to these critical molecules.

Introduction: The Sentinel's Call

Neutrophils are the most abundant leukocytes in human circulation and serve as the vanguard of the innate immune system.[1] Their rapid and directed migration, a process known as chemotaxis, to sites of infection or tissue injury is a critical first step in host defense.[1][2] This process is initiated by a diverse array of chemical signals, among which N-formylated peptides, such as N-Formyl-L-valine, are of paramount importance. These peptides are molecular signatures of bacterial presence, as they are constituents of bacterial proteins, and are also released from the mitochondria of damaged host cells, acting as "danger signals".[3][4][5] Understanding the intricate mechanisms by which neutrophils detect and respond to N-formylated peptides is fundamental to comprehending and modulating the inflammatory response. While much of the foundational research has been conducted with the highly potent N-formyl-methionyl-leucyl-phenylalanine (fMLP), the principles and pathways described herein are broadly applicable to other N-formylated peptides like N-Formyl-L-valine.[6][7][8]

Part 1: The Molecular Machinery of Chemosensing

The journey of a neutrophil towards an N-formylated peptide begins at the cell surface with a specialized class of receptors known as Formyl Peptide Receptors (FPRs).[4][5]

The Formyl Peptide Receptor (FPR) Family

FPRs are a subgroup of G-protein coupled receptors (GPCRs) that are pivotal in host defense and inflammation.[4][5] In humans, this family consists of three members: FPR1, FPR2, and FPR3.[5][9]

• FPR1: This is the high-affinity receptor for N-formylated peptides like fMLP.[3] Its activation triggers potent pro-inflammatory and chemotactic responses.[10]

• FPR2 (also known as ALX/FPR2): This receptor is a fascinating example of functional duality. It binds to N-formylated peptides with lower affinity than FPR1 but is also the target for a wide array of both pro-inflammatory and anti-inflammatory/pro-resolving ligands, such as Lipoxin A4 and Annexin A1.[5][9][11] This makes FPR2 a critical node in balancing the inflammatory response.

• FPR3: The function of FPR3 is the least understood of the trio, and it appears to have a more restricted expression and ligand profile.[9]

The binding of N-Formyl-L-valine to these receptors, primarily FPR1, initiates a conformational change that triggers a cascade of intracellular signaling events.[5]

The Downstream Signaling Cascade: From Receptor to Motion

Upon ligand binding, the activated FPR couples to a heterotrimeric G-protein of the Gαi subtype.[7][12][13] This coupling is sensitive to pertussis toxin, a key diagnostic tool in studying this pathway.[13] The activation leads to the dissociation of the G-protein into its Gαi and Gβγ subunits, which then go on to activate multiple downstream effector pathways.[12]

Key Signaling Pathways Activated by N-Formylated Peptides:

• Phosphoinositide 3-Kinase (PI3K)/Akt Pathway: The Gβγ subunit directly activates PI3Kγ, a critical isoform in neutrophils.[14] PI3Kγ phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[14] PIP3 acts as a crucial second messenger, accumulating at the leading edge of the migrating neutrophil and recruiting pleckstrin homology (PH) domain-containing proteins like Akt (also known as Protein Kinase B).[14][15] The activation of the PI3K/Akt pathway is essential for establishing directionality and polarity during chemotaxis.[14][15][16] Studies have shown that neutrophils lacking PI3Kγ exhibit a significant loss of directionality in response to fMLP gradients.[14]

• Phospholipase C (PLC) and Calcium Mobilization: The Gβγ subunit also activates Phospholipase C (PLC), which cleaves PIP2 into inositol trisphosphate (IP3) and diacylglycerol (DAG).[7][11] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[17][18] This initial Ca2+ spike is often followed by a sustained influx of extracellular Ca2+ through store-operated channels.[17] The resulting increase in cytosolic Ca2+ is a critical signal for a multitude of neutrophil functions, including the activation of protein kinase C (PKC) by DAG, and cytoskeletal rearrangements necessary for cell migration.[3][17][19]

• Ras/MAPK Pathway: FPR activation also engages small GTPases of the Ras superfamily, including Ras, Rho, CDC42, and Rac.[5] These proteins, in turn, activate Mitogen-Activated Protein Kinase (MAPK) cascades such as the ERK1/2 and p38 pathways.[2][5] These pathways are involved in regulating gene expression, cell survival, and the production of reactive oxygen species (ROS), another key function of activated neutrophils.[7]

The integration of these signaling pathways orchestrates the complex biophysical changes required for chemotaxis: cell polarization, actin polymerization at the leading edge to form a lamellipodium, and retraction of the uropod at the rear.

Signaling Pathway Diagram

Caption: Workflow for the Boyden chamber neutrophil chemotaxis assay.

Microfluidic Chemotaxis Assays

Microfluidic devices offer a powerful alternative to traditional assays, providing precise spatiotemporal control over chemoattractant gradients and enabling real-time visualization of cell migration at the single-cell level. [20][21][22] Principle of Causality: These devices utilize microfabrication techniques to create channels and chambers on a scale similar to physiological environments. [20]A stable, well-defined chemoattractant gradient is generated within a migration channel, either by continuous flow or controlled diffusion. [20][21]Neutrophils are introduced into the channel, and their migratory behavior is tracked using time-lapse microscopy.

Self-Validating System: The direct visualization allows for the measurement of multiple parameters beyond simple cell counts, providing a richer dataset.

• Chemotactic Index (CI): Measures the efficiency of forward migration along the gradient.

• Velocity: The speed of cell movement. [20]* Directionality: The persistence of movement towards the chemoattractant source. These parameters are compared between control (no gradient) and experimental conditions.

• Device Preparation:

  • Select or fabricate a suitable microfluidic device. Many designs are commercially available or can be custom-made using soft lithography with polydimethylsiloxane (PDMS).

  • Prime the device by flushing the channels with 70% ethanol followed by sterile PBS to ensure sterility and remove air bubbles.

  • Coat the migration channels with an adhesion protein (e.g., fibronectin or ICAM-1) to mimic the extracellular matrix and promote cell adhesion.

• Neutrophil and Reagent Loading:

  • Isolate and prepare neutrophils as described for the Boyden chamber assay.

  • Prepare the N-Formyl-L-valine solution at the desired concentration (e.g., 10-100 nM) in assay medium.

  • Load the chemoattractant and control medium into the appropriate reservoirs of the device.

  • Carefully load the neutrophil suspension into the cell-loading port.

• Gradient Establishment and Imaging:

  • Allow the chemoattractant gradient to establish within the device. The time required will depend on the device design (flow-based vs. diffusion-based). [20]This can be confirmed by adding a fluorescent dye (e.g., fluorescein) to the chemoattractant solution.

  • Place the device on the stage of an inverted microscope equipped with an environmental chamber (to maintain 37°C and 5% CO₂).

  • Acquire time-lapse images (e.g., one frame every 30-60 seconds) for 1-2 hours using phase-contrast or DIC microscopy.

• Data Analysis:

  • Use cell tracking software (e.g., ImageJ with the Manual Tracking plugin) to analyze the acquired images.

  • Track the position of individual cells over time to generate migration paths.

  • From these paths, calculate key chemotactic parameters such as velocity, directionality, and the chemotactic index.

Data Presentation: Single-Cell Tracking Metrics

Parameter	Control (No Gradient)	10 nM N-Formyl-L-valine
Velocity (µm/min)	5.2 ± 1.8	15.8 ± 3.1
Directionality	0.12 ± 0.08	0.85 ± 0.11
Chemotactic Index	0.05 ± 0.04	0.79 ± 0.15

Conclusion and Future Directions

N-Formyl-L-valine, as a representative of the broader class of N-formylated peptides, is a potent and physiologically crucial chemoattractant for neutrophils. Its interaction with Formyl Peptide Receptors, particularly FPR1, triggers a well-defined signaling cascade involving G-proteins, PI3K, and calcium mobilization, ultimately driving the directed migration essential for innate immunity. The experimental frameworks provided in this guide, from the high-throughput Boyden chamber assay to the high-content microfluidic platforms, offer robust systems for dissecting this process.

As our understanding of the nuanced roles of different FPRs and their diverse ligands grows, so too does the potential for therapeutic intervention. The development of selective agonists or antagonists for these receptors holds promise for treating a range of conditions, from immunodeficiency to chronic inflammatory diseases and cancer. [23][24]The continued application of the rigorous methodologies outlined here will be instrumental in advancing these frontiers.

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Interaction of N-Formyl-L-valine with formyl peptide receptors (FPRs)

An In-Depth Technical Guide to the Interaction of N-Formyl-L-valine with Formyl Peptide Receptors (FPRs)

Abstract

The Formyl Peptide Receptors (FPRs) are a critical family of G protein-coupled receptors (GPCRs) that serve as sentinels of the innate immune system.[1][2] They recognize N-formylated peptides, which are molecular signatures of bacterial invasion and mitochondrial damage, thereby initiating a cascade of pro-inflammatory and host defense responses.[1][3][4] N-Formyl-L-valine (fVal), a simple N-formylated amino acid, represents a fundamental structural motif recognized by these receptors. This technical guide provides a comprehensive exploration of the molecular and cellular interactions between fVal and the FPR family (FPR1, FPR2/ALX, and FPR3). We will dissect the nuances of receptor binding, delineate the divergent signal transduction pathways, and present validated, step-by-step experimental protocols for characterizing these interactions. This document is intended for researchers, scientists, and drug development professionals seeking to understand and therapeutically target this vital axis of innate immunity.

The Formyl Peptide Receptor Family: Gatekeepers of Innate Immunity

The human genome encodes three distinct formyl peptide receptors—FPR1, FPR2 (also known as ALX, Lipoxin A4 Receptor), and FPR3—which are encoded by clustered genes on chromosome 19.[2][3] While they share significant sequence homology, their ligand preferences, expression patterns, and functional roles are distinct, creating a sophisticated system for sensing danger signals.

• FPR1: Considered the prototypical formyl peptide receptor, FPR1 is highly expressed on phagocytic leukocytes, such as neutrophils and monocytes.[5][6] It binds with high affinity to the classic bacterial peptide N-formyl-methionyl-leucyl-phenylalanine (fMLF), making it a potent initiator of chemotaxis, degranulation, and the oxidative burst.[3][7]

• FPR2/ALX: This receptor is remarkable for its promiscuity, binding a wide array of structurally diverse ligands.[1][8] Beyond formyl peptides, its agonists include the pro-resolving lipid mediator Lipoxin A4, Serum Amyloid A, and peptides derived from various pathogens and host proteins.[3][4] This dual-functionality allows FPR2/ALX to mediate both pro-inflammatory and anti-inflammatory, pro-resolving responses, depending on the specific ligand and cellular context.[2]

• FPR3: The least characterized member of the family, FPR3 is generally unresponsive to fMLF.[2][9] Its known agonists include the heme-binding protein-derived peptide F2L and the mitochondrial peptide humanin.[2][10] FPR3 exhibits significant constitutive internalization, leading to speculation that it may function as a decoy receptor, dampening the response to certain ligands by sequestering them.[2][9]

Molecular Recognition: The Ligand-Receptor Interface

The interaction between an N-formylated peptide and an FPR is a highly specific event governed by the receptor's three-dimensional structure. The N-formyl group is a critical determinant for the activation of both FPR1 and FPR2, underscoring its importance as a conserved recognition motif.[11]

The binding pocket of FPRs is located within the transmembrane helices. While sharing similarities, crucial differences in the amino acid residues lining these pockets in FPR1 and FPR2 account for their distinct ligand specificities.[8][11] For example, FPR1 is less sensitive to negatively charged C-termini on peptides, whereas FPR2 is repulsed by them, a difference attributed in part to an aspartate residue (Asp-281) in FPR2's binding cavity.[11] N-Formyl-L-valine, being a small, uncharged ligand, can interact with this pocket, though its potency varies between receptor subtypes.

Table 1: Comparative Potency of Formyl Peptides at FPRs

Quantitative data on the direct binding affinity (Kd) of N-Formyl-L-valine is not as extensively documented as for the prototypal agonist fMLF. However, functional assays provide a clear measure of potency (EC50), which reflects the concentration required to elicit a half-maximal response.

Ligand	Receptor Target	Assay Type	Potency (EC50)	Key Observations
N-formyl-Met-Leu-Phe (fMLF)	FPR1	Calcium Mobilization	~1 nM	Prototypical high-affinity agonist for FPR1.[3][11]
FPR2/ALX	Calcium Mobilization	>1 µM	Very low potency at FPR2, highlighting receptor selectivity.[1][11]
N-Formyl-L-valine (fVal)	FPR1, FPR2	Varies	Less Potent than fMLF	Generally serves as a lower-potency agonist compared to longer formyl peptides. Its activity demonstrates the core recognition of the N-formyl-amino acid structure.

Signal Transduction: From Binding to Cellular Action

Upon agonist binding, FPRs undergo a conformational change that initiates intracellular signaling. This process is complex, involving both canonical G protein-dependent pathways and more recently appreciated G protein-independent mechanisms scaffolded by β-arrestins.

G Protein-Dependent Signaling

FPRs primarily couple to the inhibitory Gαi class of heterotrimeric G proteins.[5][12] This coupling initiates a rapid and transient signaling cascade that is fundamental to acute inflammatory responses.

• G Protein Activation: Ligand binding catalyzes the exchange of GDP for GTP on the Gαi subunit, causing its dissociation from the Gβγ dimer.

• Downstream Effectors: Both the Gαi-GTP and the Gβγ subunits activate multiple effector enzymes.

  • Phospholipase C (PLC): The Gβγ subunit activates PLC, which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 triggers the release of Ca2+ from intracellular stores, leading to a rapid rise in cytosolic calcium—a key activation signal.[13]

  • Phosphoinositide 3-Kinase (PI3K): The Gβγ subunit also activates PI3K, which generates phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a docking site for proteins containing pleckstrin homology (PH) domains, such as Akt, leading to cell survival and motility signals.

  • MAPK Pathway: FPR activation robustly stimulates the mitogen-activated protein kinase (MAPK) cascade, particularly Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2).[5][12] This activation is primarily G protein-dependent and is crucial for transcriptional regulation and cell proliferation.

Canonical G protein-dependent FPR signaling pathway.

β-Arrestin-Mediated Signaling and Regulation

Beyond their role in signal termination, β-arrestins (β-arr1 and β-arr2) act as versatile signaling scaffolds, initiating a second wave of signaling that is temporally and spatially distinct from G protein activation.[14][15]

• Receptor Desensitization: Following activation, the FPR is phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation increases the receptor's affinity for β-arrestins.[15]

• G Protein Uncoupling: The binding of β-arrestin sterically hinders the receptor's interaction with Gαi, effectively terminating G protein signaling.[15]

• Internalization: β-arrestin acts as an adaptor protein, linking the phosphorylated receptor to components of the endocytic machinery, such as clathrin, leading to receptor internalization.[12][16]

• Scaffolding and Signaling: Once bound, β-arrestin can scaffold signaling complexes. For instance, it can recruit and activate components of the MAPK cascade, leading to a sustained phase of ERK activation that occurs within endosomes.[14][17] This is distinct from the rapid, transient G protein-mediated ERK activation at the plasma membrane.

β-Arrestin-mediated regulation and signaling cascade.

Methodologies for Interrogating the fVal-FPR Interaction

A multi-assay approach is essential for a complete understanding of a ligand's interaction with its receptor. Here, we detail the core, self-validating protocols for characterizing the binding and function of N-Formyl-L-valine at FPRs.

Ligand and Reagent Preparation: The Foundation of Reliability

The quality of your data is directly dependent on the quality of your reagents.

• N-Formyl-L-valine: Source from a reputable chemical supplier (e.g., CAS 4289-97-8). Purity should be ≥98%, verified by the supplier via HPLC and NMR. For stock solutions, dissolve in a suitable vehicle like DMSO at a high concentration (e.g., 10-100 mM) and store in small aliquots at -80°C to prevent freeze-thaw cycles.

• Cell Lines: Use a well-characterized cell line stably expressing a single human FPR subtype (e.g., HEK293 or RBL cells). This is critical to avoid confounding signals from endogenous receptors. A parental cell line lacking the receptor must be run in parallel as a negative control to ensure observed activity is receptor-specific.

• Primary Cells: Primary human neutrophils are the most physiologically relevant model. However, their response can be variable between donors. It is crucial to process them quickly after blood draw and use them within a few hours.

Radioligand Binding Assay: Quantifying Affinity

This assay directly measures the interaction of a ligand with the receptor, allowing the determination of the dissociation constant (Kd) or the inhibitory constant (Ki) for a competing ligand like fVal.[18][19]

Principle: A competition binding assay is performed where a constant, low concentration of a high-affinity radiolabeled FPR ligand (e.g., [3H]fMLF) is incubated with cell membranes containing the target FPR in the presence of increasing concentrations of unlabeled N-Formyl-L-valine. The ability of fVal to displace the radioligand is measured.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture FPR-expressing cells to ~90% confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, with protease inhibitors).

  • Homogenize the cells (Dounce or polytron) and centrifuge at low speed (1,000 x g) to remove nuclei.

  • Centrifuge the supernatant at high speed (20,000 x g) to pellet the membranes.[20]

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup (96-well format):

  • To each well, add:

    • 50 µL of Assay Buffer (50 mM Tris, 5 mM MgCl2, 0.1% BSA, pH 7.4).

    • 50 µL of unlabeled N-Formyl-L-valine at various concentrations (10-12 to 10-4 M). For total binding wells, add buffer. For non-specific binding (NSB) wells, add a saturating concentration of a known unlabeled agonist (e.g., 10 µM fMLF).

    • 50 µL of radioligand (e.g., [3H]fMLF) at a concentration near its Kd (~1-2 nM).

    • 100 µL of cell membrane preparation (5-20 µg protein/well).

• Incubation:

  • Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation to reach equilibrium.[20]

• Filtration and Washing:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[20]

  • Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove unbound radioligand.

• Quantification and Analysis:

  • Dry the filter plate completely.

  • Add scintillation cocktail to each well and count the radioactivity (counts per minute, CPM) in a scintillation counter.

  • Plot the specific binding (Total binding CPM - NSB CPM) against the log concentration of N-Formyl-L-valine.

  • Fit the data to a one-site competition curve using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[20]

Workflow for a competitive radioligand binding assay.

Calcium Mobilization Assay: Measuring Functional Activation

This is a robust, high-throughput functional assay to measure receptor activation by quantifying the release of intracellular calcium.[13][21]

Principle: Cells expressing the target FPR are loaded with a calcium-sensitive fluorescent dye. Upon stimulation with N-Formyl-L-valine, receptor activation leads to IP3 production and a subsequent release of calcium from the ER. The dye binds to the free cytosolic calcium, resulting in a measurable increase in fluorescence intensity, which is directly proportional to receptor activation.[13][21]

Step-by-Step Protocol:

• Cell Plating:

  • Seed FPR-expressing cells into black-walled, clear-bottom 96-well microplates at a density that will yield a 90-100% confluent monolayer on the day of the assay.[21]

  • Incubate overnight at 37°C, 5% CO2.

• Dye Loading:

  • Aspirate the growth medium from the wells.

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Probenecid may be included to prevent dye leakage from the cells.[21]

  • Add 100 µL of the loading buffer to each well.

  • Incubate for 30-60 minutes at 37°C, followed by 30 minutes at room temperature to allow for de-esterification of the dye.[21]

• Compound Preparation:

  • In a separate "compound plate," prepare serial dilutions of N-Formyl-L-valine at 5x the final desired concentration.

• Fluorescence Measurement:

  • Place both the cell plate and the compound plate into a fluorescence microplate reader equipped with an automated liquid handler (e.g., FLIPR, FlexStation).

  • Set the instrument to record a baseline fluorescence reading for 10-20 seconds.

  • The instrument will then automatically add 25 µL of the N-Formyl-L-valine solution from the compound plate to the cell plate.

  • Continue recording the fluorescence intensity for another 60-180 seconds to capture the peak response and subsequent decay.

• Data Analysis:

  • The response is typically quantified as the peak fluorescence intensity minus the baseline reading.

  • Plot the response against the log concentration of N-Formyl-L-valine.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 (concentration for 50% maximal effect) and the maximum response (Emax).

Workflow for a fluorescence-based calcium mobilization assay.

Conclusion and Future Perspectives

The interaction between N-Formyl-L-valine and the formyl peptide receptor family exemplifies a fundamental mechanism of innate immune recognition. While fVal itself may be a relatively weak agonist compared to larger bacterial peptides, its study provides invaluable insight into the core structural requirements for FPR activation. The methodologies detailed in this guide—spanning direct binding quantification to functional cellular readouts—provide a robust framework for characterizing this and other ligand-receptor interactions.

The field is moving towards understanding more complex phenomena such as biased agonism, where a ligand can preferentially activate one signaling pathway (e.g., G protein) over another (e.g., β-arrestin).[22] Furthermore, the role of receptor oligomerization in modulating signaling output is an active area of investigation.[23][24] Future research leveraging these advanced concepts and precise methodologies will be crucial for developing novel therapeutics that can selectively modulate FPR activity, offering new avenues for treating a wide range of inflammatory diseases, infections, and cancer.

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N-Formyl-L-valine: A Molecular Trigger for Innate Immunity

An In-Depth Technical Guide for Researchers

A Guide to its Mechanism of Action in Immune Cells

Introduction: Sensing Danger Through Bacterial and Mitochondrial Motifs

In the landscape of innate immunity, the ability to rapidly detect microbial invasion or host cell damage is paramount. The immune system has evolved sophisticated mechanisms to recognize molecular patterns associated with these "danger" signals. Among the most potent of these are N-formylated peptides, which are unique products of protein synthesis in bacteria and mitochondria.[1][2] N-Formyl-L-valine (f-Val), a simple N-formylated amino acid, represents a fundamental component of these danger signals.

This guide provides a detailed examination of the mechanism of action of N-Formyl-L-valine and related peptides on key immune cells. As a Senior Application Scientist, my objective is to not only outline the established signaling pathways but also to provide the rationale behind the experimental approaches used to elucidate them, offering a framework for robust, verifiable research in this domain. We will explore how the binding of this small molecule to its receptors initiates a powerful cascade of events, transforming quiescent immune cells into directed effectors of the inflammatory response.

Part 1: The Primary Interface: Formyl Peptide Receptors (FPRs)

The biological activities of N-formyl peptides are mediated by a specific subfamily of G protein-coupled receptors (GPCRs) known as the Formyl Peptide Receptors (FPRs).[1][3][4] In humans, this family consists of three members: FPR1, FPR2, and FPR3, which share significant sequence homology.[3][5]

• FPR1: This is the archetypal high-affinity receptor for N-formylated peptides like N-formylmethionyl-leucyl-phenylalanine (fMLP) and, by extension, simpler structures like N-Formyl-L-valine.[4][6] It is abundantly expressed on phagocytic leukocytes, particularly neutrophils, and is a key mediator of the pro-inflammatory response to bacterial infection.[7]

• FPR2 (also known as ALX): This receptor is a fascinating example of functional diversity. It binds not only to N-formyl peptides (with generally lower affinity than FPR1) but also to a wide array of structurally distinct ligands, including the pro-resolving lipid mediator Lipoxin A4 and Annexin A1.[4][5][8] This dual role places FPR2 as a pivotal modulator of both the initiation and resolution of inflammation.

• FPR3: This is the least characterized member of the family, and fewer agonists have been identified for it.[5]

The interaction between N-Formyl-L-valine and these receptors is the critical initiating event. The N-formyl group is a key determinant for optimal binding and activation, serving as the molecular signature recognized by the immune system.[1]

Part 2: Intracellular Signal Transduction: From Binding to Action

Upon binding of N-Formyl-L-valine, the FPR undergoes a conformational change that activates its associated heterotrimeric G protein, typically of the Gαi family. This activation, marked by the exchange of GDP for GTP on the α-subunit, causes the dissociation of the Gαi and Gβγ subunits, which then act as independent effectors to initiate multiple downstream signaling cascades.[4][9]

The three predominant pathways triggered by FPR1 activation are:

• Phospholipase C (PLC) / Calcium Mobilization: The Gβγ subunit activates PLC-β, which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering a rapid and transient release of stored Ca2+ into the cytosol.[3][10] This calcium flux is a critical signal for a multitude of cellular events. DAG, in concert with the elevated Ca2+, activates Protein Kinase C (PKC), which phosphorylates a host of downstream targets.[11]

• Phosphoinositide 3-Kinase (PI3K) / Akt Pathway: This is a central signaling axis in neutrophils that controls chemotaxis, survival, and ROS production.[4] The Gβγ subunit can directly activate PI3K, leading to the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which acts as a docking site for proteins with pleckstrin homology (PH) domains, such as Akt and phosphoinositide-dependent kinase 1 (PDK1), leading to their activation.

• Mitogen-Activated Protein Kinase (MAPK) Cascade: FPR activation also triggers the Ras-Raf-MEK-ERK (ERK1/2) signaling module.[3][4] This pathway is crucial for regulating gene expression, including the transcription of pro-inflammatory cytokines, thereby amplifying the immune response.

These pathways are not linear but form a complex, interconnected network that allows for a nuanced and context-dependent cellular response.

Caption: FPR1 signaling cascade upon N-Formyl-L-valine binding.

Part 3: Functional Consequences in Key Immune Cells

The signaling cascades initiated by N-Formyl-L-valine translate into potent, cell-specific effector functions that are critical for innate immunity.

Neutrophils: The First Responders

Neutrophils are the most abundant leukocytes and express the highest levels of FPR1.[6] They are typically the first cells to be recruited to sites of infection or injury.

• Chemotaxis: This is the hallmark response of neutrophils to N-formyl peptides. The activation of the PI3K pathway establishes intracellular signaling gradients that polarize the cell and direct the reorganization of the actin cytoskeleton, resulting in migration toward the chemoattractant source.[1][4]

• Degranulation: Upon arrival, neutrophils release the contents of their intracellular granules, which contain a powerful arsenal of antimicrobial proteins, proteases, and inflammatory mediators.[1][12]

• Respiratory Burst: FPR1 activation triggers the assembly and activation of the NADPH oxidase complex on the phagosomal membrane, leading to the rapid production of superoxide anion and other reactive oxygen species (ROS).[1][12] This "oxidative burst" is a primary mechanism for killing ingested microbes.

Macrophages: The Versatile Phagocytes

Macrophages also express FPRs and respond to N-formyl peptides, contributing to both host defense and the regulation of inflammation.

• Activation and Phagocytosis: N-formyl peptides can activate macrophages, enhancing their phagocytic capacity and promoting the clearance of pathogens and cellular debris.[11][13] L-valine itself has been shown to increase macrophage phagocytosis by promoting nitric oxide (NO) production.[13]

• Tumoricidal Activity: Activation via FPRs can induce tumoricidal properties in macrophages, highlighting a potential role in anti-cancer immunity.[11][14]

• Modulation by Polarization State: The responsiveness of macrophages to N-formyl peptides is regulated by their activation state. Pro-inflammatory M1 macrophages maintain or increase FPR1 expression, whereas alternatively activated (M2) macrophages downregulate the receptor, reducing their chemotactic response.[7]

Dendritic Cells (DCs): The Bridge to Adaptive Immunity

Dendritic cells are professional antigen-presenting cells that are crucial for initiating T-cell mediated adaptive immunity.

• Chemoattraction: N-formyl peptides act as chemoattractants for immature DCs, helping to recruit them to sites of inflammation where they can capture antigens.[15]

• Modulation of Maturation: The role of FPR signaling in DC maturation is complex. While attracting DCs, ligands for FPR and FPRL2 have been shown to inhibit LPS-induced DC maturation, characterized by reduced IL-12 production and surface marker expression.[15] This suggests a mechanism to fine-tune the adaptive immune response.

Immune Cell Type	Primary Receptor	Key Cellular Responses to N-Formyl Peptides
Neutrophil	FPR1	Potent Chemotaxis, Degranulation, Superoxide (ROS) Production, Phagocytosis[1][4]
Macrophage	FPR1, FPR2	Chemotaxis, Enhanced Phagocytosis, Tumoricidal Activity, Cytokine Production[7][11][13]
Dendritic Cell	FPR1, FPR2	Chemotaxis, Inhibition of LPS-induced Maturation, Reduced IL-12 Production[15]
Table 1: Summary of Immune Cell Responses to N-Formyl-L-valine.

Part 4: Validated Experimental Methodologies

To study the mechanism of action of N-Formyl-L-valine, a series of well-established, quantitative assays are required. The protocols below are designed to be self-validating by including appropriate positive and negative controls.

Experimental Protocol 1: Chemotaxis Assay (Transwell System)

This assay quantitatively measures the directed migration of immune cells in response to a chemoattractant gradient. Its causality is demonstrated by comparing migration towards the agonist (N-Formyl-L-valine) with a negative control (medium alone).

Caption: Workflow for a standard Transwell chemotaxis assay.

Detailed Steps:

• Cell Preparation:

  • Isolate primary human neutrophils from whole blood or use a suitable cell line (e.g., HL-60 cells differentiated towards a neutrophil-like phenotype).

  • Count cells using a hemocytometer and assess viability with Trypan Blue (should be >95%).

  • Resuspend cells in serum-free assay medium (e.g., RPMI 1640 with 0.5% BSA) at a concentration of 1-2 x 10^6 cells/mL.[16] Serum starvation for a few hours prior to the assay can enhance responsiveness.[17]

• Assay Setup:

  • To the lower wells of a 24-well companion plate, add 600 µL of assay medium containing the chemoattractants.

    • Test Condition: N-Formyl-L-valine (e.g., 10⁻⁸ M).

    • Positive Control: fMLP (e.g., 10⁻⁸ M).

    • Negative Control: Assay medium alone.[17]

  • Carefully place a Transwell insert (e.g., 6.5 mm diameter with 3.0 µm pores for neutrophils) into each well, avoiding air bubbles.[17]

• Cell Seeding and Incubation:

  • Add 100 µL of the prepared cell suspension to the top of each Transwell insert.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 1-4 hours. The optimal time depends on the cell type and must be determined empirically.

• Quantification of Migration:

  • After incubation, carefully remove the inserts.

  • Collect the cells that have migrated into the lower chamber.

  • Quantify the cells using a preferred method:

    • Fluorescence-based: Add a fluorescent dye like Calcein AM, which stains live cells, and measure fluorescence on a plate reader.[16]

    • Cell Counting: Count the cells directly using a flow cytometer or hemocytometer.[17]

• Data Analysis: Express results as the number or percentage of migrated cells relative to the total number of cells added.

Experimental Protocol 2: Calcium Mobilization Assay

This assay provides a real-time kinetic measurement of the IP3-mediated Ca2+ release, a direct and rapid consequence of GPCR activation. The self-validating aspect comes from the use of a known potent agonist as a positive control and an untreated control to establish a baseline.

Caption: Workflow for a fluorescence-based calcium mobilization assay.

Detailed Steps:

• Cell Preparation:

  • Use primary immune cells (e.g., monocytes) or a cell line stably expressing the receptor of interest (e.g., HEK293-FPR1).

  • Harvest and resuspend cells in a physiological buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

• Dye Loading:

  • Load the cells with a calcium-sensitive dye such as Fluo-4 AM at a final concentration of 1-5 µM.[10] The "AM" ester allows the dye to cross the cell membrane.

  • Incubate for 30-60 minutes at 37°C to allow for de-esterification of the dye by intracellular esterases, which traps it inside the cell.[18]

  • Wash the cells to remove extracellular dye and resuspend in assay buffer.

• Assay Execution:

  • Dispense the cell suspension into a 96- or 384-well black, clear-bottom microplate.

  • Use a fluorescence plate reader equipped with an automated liquid handling system (e.g., FLIPR, FlexStation).[10][19]

  • Measure the baseline fluorescence for 10-20 seconds.

  • The instrument then automatically injects the agonist (N-Formyl-L-valine) or controls (fMLP for positive, buffer for negative) into the wells.

  • Continue to measure the fluorescence intensity kinetically for another 60-120 seconds to capture the transient increase.[18]

• Data Analysis:

  • The response is typically quantified as the peak fluorescence intensity minus the baseline.

  • By testing a range of agonist concentrations, a dose-response curve can be generated to determine the EC₅₀ value.

Experimental Protocol 3: Cytokine Secretion Assay (ELISA)

This protocol measures the production and secretion of specific cytokines, such as TNF-α or IL-6, from immune cells following stimulation, providing a key readout of pro-inflammatory gene expression and cell activation.

Detailed Steps:

• Cell Culture and Stimulation:

  • Plate immune cells (e.g., human peripheral blood mononuclear cells (PBMCs) or macrophages) in a 96-well culture plate at an appropriate density (e.g., 2 x 10^5 cells/well).[20]

  • Add N-Formyl-L-valine at various concentrations. Often, a co-stimulant like low-dose lipopolysaccharide (LPS) is used to prime the cells.

  • Include controls: unstimulated cells (negative) and cells stimulated with an optimal concentration of LPS (positive).[21]

  • Incubate for a suitable period to allow for cytokine production and secretion (e.g., 4-24 hours).[20]

• Supernatant Collection:

  • Centrifuge the plate to pellet the cells.

  • Carefully collect the cell-free supernatant for analysis.

• ELISA (Enzyme-Linked Immunosorbent Assay):

  • Use a commercially available ELISA kit for the cytokine of interest (e.g., Human TNF-α).

  • Briefly, coat a 96-well plate with a capture antibody specific for the cytokine.

  • Add the collected supernatants and a series of known standards.

  • Add a biotinylated detection antibody, followed by a streptavidin-HRP conjugate.

  • Add a chromogenic substrate (e.g., TMB). The enzyme (HRP) will convert the substrate, producing a colored product.

  • Stop the reaction and measure the absorbance on a microplate reader.

• Data Analysis:

  • Generate a standard curve from the absorbance readings of the known standards.

  • Use the standard curve to calculate the concentration of the cytokine in each sample.[22]

Conclusion

N-Formyl-L-valine and its peptide relatives are powerful molecular activators of the innate immune system. Their mechanism of action, centered on the activation of the Formyl Peptide Receptor family, provides a direct link between the detection of bacterial or mitochondrial "danger" signals and the mobilization of a potent, multi-faceted immune response. Through the coordinated activation of G-protein-mediated signaling cascades involving PLC, PI3K, and MAPKs, cells like neutrophils, macrophages, and dendritic cells execute critical effector functions including directed migration, phagocytosis, pathogen killing, and the shaping of the subsequent adaptive immune response. The experimental methodologies detailed herein provide a robust framework for researchers to further dissect this crucial signaling axis, paving the way for a deeper understanding of host defense and the potential development of novel therapeutics targeting inflammatory and infectious diseases.

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An In-depth Technical Guide to the Discovery and Characterization of Endogenous N-formylated Peptides

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the discovery, characterization, and functional analysis of endogenous N-formylated peptides. These molecules, originating from both mitochondrial and microbial sources, are potent signaling molecules that play a critical role in the innate immune system and inflammatory responses.[1][2][3] This document will delve into the core biology of N-formylated peptides, detail robust methodologies for their identification and validation, and explore their significance as potential therapeutic targets.

The Biological Significance of N-formylated Peptides: A Tale of Two Origins

The innate immune system relies on a sophisticated network of pattern recognition receptors (PRRs) to detect molecular signatures associated with pathogens and cellular damage.[1][3] Among these are the N-formyl peptide receptors (FPRs), a family of G protein-coupled receptors (GPCRs) that recognize peptides bearing an N-terminal N-formylmethionine (fMet) residue.[1][4][5] This unique post-translational modification serves as a powerful "danger signal," alerting the host to bacterial invasion or tissue injury.[2][6]

Prokaryotic Origins: A Remnant of Bacterial Protein Synthesis

In prokaryotes, protein synthesis is initiated with fMet, a feature distinct from the methionine used to initiate translation in the cytoplasm of eukaryotic cells.[7][8][9] Consequently, the degradation of bacterial proteins releases a plethora of N-formylated peptides. These peptides act as potent chemoattractants for phagocytic leukocytes, such as neutrophils and macrophages, guiding them to the site of infection.[4][10] The prototypical and most extensively studied bacterial N-formyl peptide is N-formyl-methionyl-leucyl-phenylalanine (fMLF).[1][3]

Eukaryotic Origins: The Mitochondrial Connection

Mitochondria, owing to their endosymbiotic origin, share several biochemical features with bacteria, including the use of fMet to initiate the synthesis of their 13 mitochondrially-encoded proteins.[9] Under conditions of cellular stress, damage, or apoptosis, mitochondria can release their contents, including N-formylated peptides, into the extracellular space.[2][3][6] These endogenous N-formylated peptides are recognized by FPRs and function as damage-associated molecular patterns (DAMPs), triggering an inflammatory response in the absence of infection (sterile inflammation).[2][11][12]

The Formyl Peptide Receptor (FPR) Family: Gatekeepers of the Immune Response

In humans, the FPR family consists of three members: FPR1, FPR2, and FPR3, all encoded by genes located on chromosome 19.[1][3][5] These receptors exhibit varying affinities for different N-formylated peptides and other ligands, leading to a diverse range of cellular responses.

• FPR1: This is the high-affinity receptor for many bacterial N-formylated peptides, including fMLF.[1][4] Its activation potently induces neutrophil chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[4][11]

• FPR2 (also known as ALX/FPRL1): FPR2 is considered a more promiscuous receptor, binding to a wider array of ligands, including some N-formylated peptides (both bacterial and mitochondrial), as well as non-formylated peptides and lipid mediators like lipoxin A4.[1][13][14] Its activation can lead to either pro-inflammatory or anti-inflammatory and pro-resolving responses, depending on the specific ligand.[13][15]

• FPR3: The function of FPR3 is the least understood of the family. It does not bind fMLF and its endogenous ligands and physiological roles are still being actively investigated.[1][3]

FPR Signaling Pathways

Upon ligand binding, FPRs undergo a conformational change and activate intracellular signaling cascades through heterotrimeric G proteins, primarily of the Gαi family.[1][13] This leads to the dissociation of the G protein into Gαi and Gβγ subunits, which in turn trigger multiple downstream pathways.

// Nodes Ligand [label="N-formylated Peptide", fillcolor="#FBBC05"]; FPR [label="FPR (FPR1/FPR2)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"]; G_protein [label="Gαiβγ", shape=ellipse, fillcolor="#F1F3F4"]; G_alpha [label="Gαi-GTP", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; G_beta_gamma [label="Gβγ", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; PLC [label="Phospholipase C (PLC)", fillcolor="#F1F3F4"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#FFFFFF", style=filled]; IP3 [label="IP3", shape=ellipse, fillcolor="#FFFFFF", style=filled]; DAG [label="DAG", shape=ellipse, fillcolor="#FFFFFF", style=filled]; Ca_release [label="Ca²⁺ Release\n(from ER)", shape=cylinder, fillcolor="#F1F3F4"]; PKC [label="Protein Kinase C (PKC)", fillcolor="#F1F3F4"]; PI3K [label="PI3K", fillcolor="#F1F3F4"]; Akt [label="Akt", fillcolor="#F1F3F4"]; MAPK [label="MAPK Cascade\n(ERK, p38, JNK)", fillcolor="#F1F3F4"]; Chemotaxis [label="Chemotaxis", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Degranulation [label="Degranulation", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; ROS [label="ROS Production\n(NADPH Oxidase)", shape=octagon, fillcolor="#FBBC05"];

// Edges Ligand -> FPR [label="Binds"]; FPR -> G_protein [label="Activates"]; G_protein -> G_alpha; G_protein -> G_beta_gamma; G_beta_gamma -> PLC [label="Activates"]; PLC -> PIP2 [label="Cleaves"]; PIP2 -> IP3; PIP2 -> DAG; IP3 -> Ca_release [label="Induces"]; DAG -> PKC [label="Activates"]; Ca_release -> PKC [label="Activates"]; G_beta_gamma -> PI3K [label="Activates"]; PI3K -> Akt [label="Activates"]; G_alpha -> MAPK [label="Modulates"]; PKC -> Degranulation [label="Leads to"]; PKC -> ROS [label="Leads to"]; Akt -> Chemotaxis [label="Promotes"]; MAPK -> Chemotaxis [label="Promotes"]; MAPK -> ROS [label="Leads to"]; }

Figure 1: Simplified FPR signaling cascade.

Methodologies for the Discovery and Validation of Endogenous N-formylated Peptides

The identification and characterization of novel endogenous N-formylated peptides require a multi-faceted approach, combining sophisticated analytical techniques with functional cellular assays.

Experimental Workflow

Figure 2: General workflow for N-formylated peptide discovery.

Detailed Experimental Protocols

Rationale: This protocol is designed to efficiently extract peptides from complex biological matrices while minimizing degradation and contamination. The use of acidified solvents helps to denature proteins and improve peptide solubility.

Materials:

• Lysis Buffer: 6 M Guanidine Hydrochloride, 100 mM Tris-HCl, pH 8.5

• Precipitation Solution: 80% Acetone in 0.1% Trifluoroacetic Acid (TFA), pre-chilled to -20°C

• Resuspension Buffer: 0.1% TFA in water

Procedure:

• Homogenization: Homogenize tissue or cell pellets in Lysis Buffer on ice.

• Reduction and Alkylation (Optional but Recommended): Treat with DTT and iodoacetamide to reduce and alkylate cysteine residues, preventing disulfide bond formation.

• Protein Precipitation: Add 4 volumes of ice-cold Precipitation Solution to the lysate. Vortex and incubate at -20°C for at least 2 hours.

• Centrifugation: Centrifuge at 14,000 x g for 20 minutes at 4°C to pellet the precipitated proteins.

• Peptide Collection: Carefully collect the supernatant containing the peptides.

• Drying: Dry the peptide-containing supernatant using a vacuum concentrator.

• Resuspension: Reconstitute the dried peptides in Resuspension Buffer for subsequent solid-phase extraction.

Rationale: SPE is a critical step for removing salts, detergents, and other contaminants that can interfere with mass spectrometry analysis. A C18 reverse-phase sorbent is typically used to bind the peptides.

Materials:

• C18 SPE Cartridge

• Activation Solution: 100% Acetonitrile (ACN)

• Equilibration Solution: 0.1% TFA in water

• Wash Solution: 0.1% TFA in water

• Elution Buffer: 50% ACN in 0.1% TFA

Procedure:

• Activation: Pass the Activation Solution through the C18 cartridge.

• Equilibration: Equilibrate the cartridge with the Equilibration Solution.

• Sample Loading: Load the resuspended peptide sample onto the cartridge.

• Washing: Wash the cartridge with the Wash Solution to remove unbound contaminants.

• Elution: Elute the bound peptides with the Elution Buffer.

• Drying: Dry the eluted peptides in a vacuum concentrator.

Rationale: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and sequencing peptides. The N-formyl group adds a specific mass shift that can be used for identification.[16]

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-flow liquid chromatography system.

Procedure:

• Sample Injection: Reconstitute the dried, cleaned peptides in a suitable buffer (e.g., 0.1% formic acid) and inject them into the LC system.

• Chromatographic Separation: Separate the peptides on a reverse-phase column using a gradient of increasing organic solvent (e.g., acetonitrile).

• Mass Spectrometry Analysis (MS1): As peptides elute from the column, acquire full scan mass spectra to determine their mass-to-charge (m/z) ratios.

• Tandem Mass Spectrometry (MS2): Select precursor ions of interest for fragmentation (e.g., using collision-induced dissociation).

• Data Analysis:

  • Database Searching: Search the acquired MS/MS spectra against a database of mitochondrial proteins. Specify a variable modification of +27.9949 Da on the N-terminus of methionine residues to identify N-formylated peptides.[16]

  • De Novo Sequencing: If a peptide is not identified through database searching, its sequence can be determined directly from the fragmentation pattern in the MS/MS spectrum.

Validation of Candidate Peptides

Rationale: Once candidate N-formylated peptides are identified by mass spectrometry, their biological activity must be confirmed using synthetic versions of the peptides.

Procedure:

• Peptide Synthesis: Synthesize the candidate N-formylated peptide and a non-formylated control peptide.

• Functional Assays:

  • Calcium Mobilization Assay: Measure the ability of the synthetic peptide to induce an increase in intracellular calcium concentration in FPR-expressing cells (e.g., neutrophils or transfected cell lines).[12][17]

  • Chemotaxis Assay: Assess the ability of the peptide to induce directed migration of neutrophils or other immune cells using a Boyden chamber or a microfluidic device.[12]

  • ROS Production Assay: Quantify the production of reactive oxygen species using a fluorescent probe.

• Receptor Binding Assays:

  • Competition Binding Assay: Use a radiolabeled or fluorescently-labeled known FPR ligand (e.g., fMLF) to determine the binding affinity of the synthetic peptide to specific FPRs.

Data Presentation and Interpretation

Quantitative data from functional assays should be presented in a clear and concise manner to facilitate comparison between different peptides and experimental conditions.

Table 1: Functional Activity of a Hypothetical Endogenous N-formylated Peptide (fMitoPep-1)

Assay	fMitoPep-1 (EC50)	fMLF (EC50)	Non-formylated MitoPep-1
Calcium Mobilization (FPR1)	15 nM	1 nM	> 10 µM
Neutrophil Chemotaxis	25 nM	5 nM	No activity
ROS Production	50 nM	10 nM	No activity

EC50 values represent the concentration of peptide required to elicit a half-maximal response.

Conclusion and Future Directions

The discovery of endogenous N-formylated peptides has significantly advanced our understanding of the innate immune response to cellular damage. These molecules represent a critical link between mitochondrial dysfunction and inflammation. The methodologies outlined in this guide provide a robust framework for the identification and validation of novel N-formylated peptides. Future research in this area will likely focus on:

• Elucidating the specific roles of different endogenous N-formylated peptides in various inflammatory diseases.

• Developing selective agonists and antagonists for FPRs as potential therapeutic agents for a range of conditions, from infectious diseases to chronic inflammatory disorders.

• Exploring the diagnostic potential of circulating N-formylated peptides as biomarkers for tissue injury and disease severity.[12][18]

By employing the technical approaches described herein, researchers can continue to unravel the complex biology of N-formylated peptides and their receptors, paving the way for new diagnostic and therapeutic strategies.

References

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• Gabl, M., & Dorward, D. A. (2017). The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. International Journal of Molecular Sciences. [Link]

• He, H. Q., & Ye, R. D. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. Molecules. [Link]

• Napolitano, F., & Montuori, N. (2023). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers. [Link]

• He, H. Q., & Ye, R. D. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. MDPI. [Link]

• Ubagai, T., et al. (2021). Removal of circulating mitochondrial N-formyl peptides via immobilized antibody therapy restores sepsis-induced neutrophil dysfunction. Journal of Leukocyte Biology. [Link]

• Kremser, A., & Dubovy, P. (2020). N-Formylated Peptide Induces Increased Expression of Both Formyl Peptide Receptor 2 (Fpr2) and Toll-Like Receptor 9 (TLR9) in Schwannoma Cells—An In Vitro Model for Early Inflammatory Profiling of Schwann Cells. International Journal of Molecular Sciences. [Link]

• Itagaki, K., et al. (2020). Circulating mitochondrial N-formyl peptides contribute to secondary nosocomial infection in patients with septic shock. Proceedings of the National Academy of Sciences. [Link]

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• Napolitano, F., & Montuori, N. (2025). The N-Formyl Peptide Receptors: much more than chemoattractant receptors. Relevance in Health and Disease. Frontiers. [Link]

• Liu, Y., et al. (2022). The Role of Formyl Peptide Receptors in Neurological Diseases via Regulating Inflammation. Frontiers in Pharmacology. [Link]

• Sapey, E., et al. (2022). Mitochondrial N-formyl methionine peptides contribute to exaggerated neutrophil activation in patients with COVID-19. Allergy. [Link]

• de Oliveira, G. P., & Mesquita, L. S. (2024). Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. MDPI. [Link]

• Process for the removal of the formyl group from N-formyl peptides and esters thereof.

• Chen, K., et al. (2022). Structural basis for recognition of N-formyl peptides as pathogen-associated molecular patterns. Nature Communications. [Link]

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• How do prokaryotic cells "know" to add formylmethionine, instead of methionine at the start of protein synthesis? Reddit. [Link]

• Kinter, M., & Sherman, N. E. (2000). Mass Spectrometry for Post-Translational Modifications. Neuroproteomics. [Link]

• Formyl peptide receptor. Wikipedia. [Link]

• Boulay, F., et al. (1990). Synthesis and use of a novel N-formyl peptide derivative to isolate a human N-formyl peptide receptor cDNA. Biochemical and Biophysical Research Communications. [Link]

• Winther, M., et al. (2018). Chemotactic Ligands that Activate G-Protein-Coupled Formylpeptide Receptors. Biomolecules. [Link]

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• Bruck, E. Differences in translation between prokaryotes and eukaryotes. Khan Academy. [Link]

• Kim, M. J., & Lee, J. H. (2023). Formyl peptide receptor 2 is an emerging modulator of inflammation in the liver. Experimental & Molecular Medicine. [Link]

• De Zotti, M., et al. (2013). Solid Phase Formylation of N-Terminus Peptides. ResearchGate. [Link]

• Where Does N-Formylmethionine Come from? What for? Where Is It Going? What is the origin of N-formylmethionine in eukaryotic cells? Experimental & Molecular Medicine. [Link]

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Foreword: Beyond the Analyte—A Functional Perspective

An In-depth Technical Guide to the Mass Spectrometry Analysis of N-Formyl-L-valine

In the realm of immunomodulatory signaling and host-pathogen interactions, few molecules offer the elegant simplicity and profound biological impact of N-formylated peptides and their constituent amino acids. N-Formyl-L-valine, a seemingly minor modification of a common amino acid, stands as a potent signaling molecule, acting as a molecular beacon for the innate immune system. Its detection and quantification are not merely analytical exercises; they are windows into complex processes ranging from bacterial infection and inflammation to sterile tissue injury.[1][2][3]

This guide is structured from a functional, problem-solving perspective. We will not just describe how to measure N-Formyl-L-valine but explain why specific analytical choices are made. Our approach is built on the principle of creating a self-validating analytical system—a methodology where every step, from sample preparation to data interpretation, is designed to ensure accuracy, specificity, and reproducibility. We will journey from the foundational biochemistry of the molecule to the intricacies of high-resolution mass spectrometry, equipping you with the knowledge to develop and validate a robust analytical workflow.

Part 1: Foundational Principles and Pre-Analytical Strategy

The Analyte: N-Formyl-L-valine – Chemical & Biological Context

N-Formyl-L-valine is an acylated derivative of the essential amino acid L-valine.[][5] The key modification is the addition of a formyl group (-CHO) to the alpha-amino group, a change that imparts unique chemical and biological properties.

• Chemical Properties: The formylation neutralizes the positive charge of the amino group, increasing the molecule's overall hydrophobicity compared to its parent amino acid, L-valine. This modification adds a nominal mass of 28 Da.[6][7]

  • Molecular Formula: C₆H₁₁NO₃[6][8]

  • Molecular Weight: 145.16 g/mol [6][8][9]

• Biological Significance: N-formylated molecules are recognized as Pathogen-Associated Molecular Patterns (PAMPs) or Damage-Associated Molecular Patterns (DAMPs).[2][10] They are produced by bacteria during protein synthesis or released from damaged host cell mitochondria.[1][11] N-Formyl-L-valine and related N-formyl peptides are potent agonists for Formyl Peptide Receptors (FPRs), a class of G protein-coupled receptors expressed on the surface of phagocytic leukocytes like neutrophils and macrophages.[1][9][10] Activation of these receptors triggers critical innate immune responses, including chemotaxis (directed cell migration), degranulation, and the production of reactive oxygen species (ROS).[1][6][11]

The central role of N-Formyl-L-valine in initiating inflammation makes its accurate quantification essential for researchers in immunology, drug development, and clinical diagnostics for inflammatory diseases like Acute Respiratory Distress Syndrome (ARDS).[12]

The Analytical Challenge & The Rationale for LC-MS/MS

Analyzing N-Formyl-L-valine in biological matrices (e.g., plasma, cell culture media, bronchoalveolar lavage fluid) presents several challenges:

• Low Endogenous Concentrations: It is typically present at very low levels, requiring a highly sensitive technique.

• Complex Matrix: Biological samples contain a vast excess of proteins, lipids, salts, and other metabolites that can interfere with analysis.

• Isomeric Interference: Separation from other small molecules with the same nominal mass, including isomers like N-Formyl-D-valine or other modified amino acids, is critical.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique to overcome these challenges.[12] Its power lies in the combination of physical separation (LC) with mass-based detection and structural confirmation (MS/MS), providing unparalleled specificity and sensitivity.[13][14]

Pre-Analytical Workflow: Ensuring Sample Integrity

The validity of any result begins with robust sample handling. The goal is to stabilize the analyte and remove interfering macromolecules.

Caption: Core workflow for biological sample preparation.

Experimental Protocol 1: Protein Precipitation

This protocol is a foundational step for cleaning up complex biological samples like plasma.[13][15]

• Aliquot Sample: In a microcentrifuge tube, place 50 µL of the biological sample (e.g., plasma).

• Internal Standard Spiking: Add 10 µL of a working solution of the stable isotope-labeled internal standard (e.g., N-Formyl-L-[¹³C₅,¹⁵N]valine) at a known concentration. This is critical for correcting analytical variability.

• Precipitating Agent: Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps maintain analyte stability and improves chromatographic peak shape.

• Vortex: Mix vigorously for 30 seconds to ensure complete protein denaturation.

• Incubate: Place the sample at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge: Centrifuge at >14,000 x g for 10 minutes at 4°C.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Causality Insight: Using acetonitrile not only precipitates proteins but also creates a sample diluent that is compatible with reversed-phase chromatography, preventing peak distortion upon injection. The stable isotope-labeled internal standard is the cornerstone of a trustworthy quantitative method; it co-elutes with the analyte and experiences identical matrix effects and ionization suppression, ensuring the ratio between the two remains constant and accurate.

Part 2: The Core Methodology – LC-MS/MS

Liquid Chromatography: The Separation

The choice of chromatography is dictated by the analyte's polarity. N-Formyl-L-valine is a polar molecule, making two chromatographic strategies viable.

Parameter	Method A: Reversed-Phase (RP)	Method B: HILIC	Rationale & Field Insights
Stationary Phase	C18	Amide, Cyano, or Silica	RP-C18 is a workhorse but may provide limited retention for very polar analytes. HILIC is specifically designed for polar compounds and often yields better retention and peak shape for N-Formyl-L-valine.[16]
Mobile Phase A	Water + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid	Formic acid acts as a proton source, promoting ionization in positive ESI mode.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Water + 0.1% Formic Acid	Notice the reversal of strong/weak solvents between RP and HILIC.
Typical Gradient	Start at high aqueous (e.g., 98% A), ramp to high organic (e.g., 95% B)	Start at high organic (e.g., 95% A), ramp to high aqueous (e.g., 50% B)	The gradient must be optimized to resolve N-Formyl-L-valine from other endogenous amino acids and potential isomers.

Senior Scientist Recommendation: While RP is feasible, Hydrophilic Interaction Liquid Chromatography (HILIC) is often superior for this class of compounds. It provides better retention, leading to sharper peaks and improved separation from the early-eluting, unretained matrix components that can cause ion suppression.

Mass Spectrometry: Detection and Confirmation

A triple quadrupole (QqQ) or a high-resolution instrument like a Q-TOF or Orbitrap can be used. For targeted quantification, the QqQ operating in Multiple Reaction Monitoring (MRM) mode is the industry standard for its sensitivity and wide dynamic range.

Ionization: Electrospray Ionization (ESI) in Positive Ion Mode is the method of choice. The formic acid in the mobile phase provides a proton-rich environment, facilitating the formation of the protonated precursor ion, [M+H]⁺.

MRM Development: The Heart of Specificity

MRM involves selecting the precursor ion in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and detecting a specific product ion in the third quadrupole (Q3). This two-stage mass filtering provides exceptional specificity.

Caption: Logical flow of MRM for N-Formyl-L-valine.

Table of Key Mass Transitions:

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Role
N-Formyl-L-valine	146.08	100.08	Formic Acid (HCOOH)	Quantifier
N-Formyl-L-valine	146.08	72.08	HCOOH + Carbon Monoxide (CO)	Qualifier
N-Formyl-L-[¹³C₅,¹⁵N]valine (IS)	152.10	105.09	Formic Acid (HCOOH)	Quantifier (IS)

Causality Insight: The transition 146.08 -> 100.08 is an excellent choice for the quantifier ion because the neutral loss of formic acid is a highly characteristic and efficient fragmentation pathway for this molecule. The second transition, 146.08 -> 72.08, serves as a qualifier . The ratio of the quantifier to the qualifier should be constant across all samples and standards. A significant deviation in this ratio in a sample would indicate a co-eluting interference, invalidating the result for that sample—a key component of a self-validating system.

Part 3: Method Validation & Quantitative Analysis

A method is not trustworthy until it is validated. The protocol must be challenged to prove it is accurate, precise, and robust for its intended purpose.

Experimental Protocol 2: Core Method Validation

• Linearity & Range: Prepare a calibration curve by spiking known concentrations of N-Formyl-L-valine (e.g., 8-10 non-zero points) into a surrogate matrix (e.g., stripped serum or PBS). The response (analyte/IS peak area ratio) must be linear over the expected concentration range (R² > 0.99).

• Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations (at least 5 replicates each) on three separate days.

  • Accuracy: The mean calculated concentration should be within ±15% of the nominal value.

  • Precision: The coefficient of variation (%CV) should be ≤15%.

• Lower Limit of Quantification (LLOQ): This is the lowest point on the calibration curve that meets the accuracy (±20%) and precision (≤20%) criteria.

• Specificity: Analyze blank matrix samples to ensure no significant interfering peaks are present at the retention time of the analyte.

• Matrix Effect: Compare the analyte response in a post-extraction spiked matrix sample to that in a pure solvent. This assesses the degree of ion suppression or enhancement caused by the biological matrix. The internal standard should effectively correct for this.

Part 4: Data Interpretation & Application Showcase

Case Study: N-Formyl-L-valine in Bronchoalveolar Lavage Fluid (BALF)

• Hypothesis: In patients with ARDS, mitochondrial damage leads to the release of DAMPs, including N-formylated peptides and amino acids, into the lung, driving inflammation.[12]

• Analysis: Using the validated LC-MS/MS method, BALF from healthy controls and ARDS patients is analyzed.

• Expected Result: The chromatograms for ARDS patients show a significantly higher peak area ratio for N-Formyl-L-valine compared to healthy controls, confirming its elevated presence. The ion ratio between the quantifier and qualifier transitions remains constant, confirming the identity of the peak.

Conclusion

The mass spectrometric analysis of N-Formyl-L-valine is a powerful tool for investigating the frontiers of innate immunity and inflammation. A successful analysis hinges on a holistic understanding of the analyte's properties, a meticulously developed LC-MS/MS method, and a rigorous validation strategy. By treating the entire process as a self-validating system—where the chemistry of the molecule informs the separation, the fragmentation pattern confirms identity, the internal standard ensures accuracy, and comprehensive validation builds trust—researchers can generate high-quality, reproducible data that is not just analytically sound, but biologically meaningful.

References

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An In-Depth Technical Guide to N-Formyl-L-valine: Physicochemical Properties, Analysis, and Biological Role

Executive Summary

N-Formyl-L-valine is a critical N-acyl amino acid derivative of the essential branched-chain amino acid, L-valine. While structurally simple, the addition of a formyl group to the alpha-amino nitrogen imparts significant biological activity, primarily through its function as an agonist for formyl peptide receptors (FPRs). These receptors are key players in the innate immune system, recognizing formyl peptides as molecular patterns associated with bacterial invasion or mitochondrial damage. This guide provides a comprehensive technical overview of N-Formyl-L-valine, detailing its physicochemical properties, synthesis, state-of-the-art analytical characterization methods, and its profound biological significance. The content herein is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical insights required to effectively work with and understand this important biomolecule.

Core Physicochemical Characteristics

N-Formyl-L-valine is an organic compound whose identity and behavior are defined by its specific molecular structure. The formylation of the L-valine parent molecule increases the molecular weight by 28.01 g/mol and significantly alters its physical properties, such as the melting point, due to changes in intermolecular hydrogen bonding capabilities.[1]

A summary of its key identifiers and physicochemical properties is presented below for rapid reference.

Property	Value	Source
Molecular Formula	C₆H₁₁NO₃	[1][2]
Molecular Weight	145.16 g/mol	[1][2][3]
IUPAC Name	(2S)-2-formamido-3-methylbutanoic acid	[2]
CAS Number	4289-97-8	[2][3]
PubChem CID	6950945	[2]
Canonical SMILES	CC(C)O)NC=O	[2][3]
Melting Point	153 °C	[1]
Boiling Point (Predicted)	355.7 °C	[1]
Density (Predicted)	1.124 g/cm³	[1]
Hydrogen Bond Donors	2	[2]
Hydrogen Bond Acceptors	3	[2]

Synthesis and Purification Workflow

The synthesis of N-Formyl-L-valine is most commonly achieved through the direct formylation of its parent amino acid, L-valine. This process is a foundational technique in peptide chemistry, where the formyl group acts as a protecting group for the amine.

Causality of Experimental Choice: The selection of formic acid, often in the presence of a dehydrating agent like acetic anhydride or under reflux conditions, is a standard and cost-effective method. The lone pair of electrons on the amino nitrogen of L-valine acts as a nucleophile, attacking the carbonyl carbon of formic acid. The subsequent dehydration step yields the stable amide bond of N-Formyl-L-valine. Purification is critical to remove unreacted starting materials and byproducts. Recrystallization is often sufficient for high purity, leveraging solubility differences between the product and impurities. For more stringent purity requirements, column chromatography may be employed.

Caption: General workflow for the synthesis and purification of N-Formyl-L-valine.

Analytical Characterization

Accurate identification and quantification of N-Formyl-L-valine are paramount for research and development. The choice of analytical method is dictated by the required sensitivity, selectivity, and the sample matrix.

High-Sensitivity Quantification by LC-MS/MS

For detecting trace amounts of N-formylated amino acids in complex biological matrices (e.g., protein digests), liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard. Its high sensitivity and specificity allow for confident identification and quantification at femtomole levels.[3]

Protocol: Quantification of N-Formyl-L-valine in a Protein Digest

This protocol is a self-validating system, incorporating an internal standard for robust quantification.

• Sample Preparation:

  • To 50 µg of protein sample, add an isotopically labeled internal standard (e.g., ¹³C₆,¹⁵N-N-Formyl-L-valine) to account for matrix effects and variations in sample processing.

  • Perform enzymatic digestion (e.g., using Pronase) to release individual amino acids from the protein backbone.

  • Rationale: This step is essential to liberate the target analyte for analysis.

• Derivatization (Optional but Recommended for RP-HPLC):

  • React the digested sample with phenylisothiocyanate (PITC).

  • Rationale: PITC derivatization improves chromatographic retention on reversed-phase columns and enhances ionization efficiency for mass spectrometry.

• HPLC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 70% Mobile Phase B over 20 minutes.

  • Flow Rate: 0.2 mL/min.

  • Rationale: The gradient ensures efficient separation of the analyte from other amino acids and matrix components based on hydrophobicity.

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS Settings:

    • Drying Gas Flow: 12 L/min at 300°C.[3]

    • Nebulizing Gas Pressure: 35 psi.[3]

    • Capillary Potential: 3,000 V.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transition (Analyte): Monitor the transition from the precursor ion (m/z of derivatized N-Formyl-L-valine) to a specific product ion.

    • MRM Transition (Internal Standard): Monitor the corresponding transition for the isotopically labeled standard.

  • Rationale: MRM provides exceptional specificity by monitoring a unique precursor-to-product ion fragmentation, filtering out background noise and ensuring that the signal is unequivocally from the target analyte.

• Data Analysis:

  • Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve prepared with known standards. The method's limit of detection can reach as low as 50 femtomoles.[3]

Biological Significance and Therapeutic Potential

The primary biological relevance of N-Formyl-L-valine stems from its ability to act as a signaling molecule by activating a specific class of G protein-coupled receptors (GPCRs) known as formyl peptide receptors (FPRs).[1][3]

The Formyl Peptide Receptor Family

In humans, the FPR family consists of three isoforms: FPR1, FPR2, and FPR3.[4] These receptors are expressed predominantly on phagocytic leukocytes, such as neutrophils and macrophages, and serve as pattern recognition receptors (PRRs).[5][6] They are evolved to detect N-formylated peptides, which are common components of bacterial proteins but are rare in eukaryotes, except when released from damaged mitochondria.[5][7] This makes N-formylated peptides potent chemoattractants, signaling the presence of infection or tissue injury.[1][4]

Cellular Signaling and Immune Response

The binding of N-Formyl-L-valine or other N-formyl peptides to FPRs initiates a downstream signaling cascade that results in a coordinated pro-inflammatory and host-defense response.

Key Cellular Responses:

• Chemotaxis: The primary response is the directed migration of immune cells towards the increasing concentration gradient of the formyl peptide, guiding them to the site of infection or inflammation.[1]

• Degranulation: Activated phagocytes release the contents of their granules, which contain a potent arsenal of antimicrobial enzymes and proteins to combat pathogens.[1]

• Oxidative Burst: The activation of NADPH oxidase leads to the production of reactive oxygen species (ROS), which are highly effective at killing invading microorganisms.[1]

Caption: Simplified signaling pathway of Formyl Peptide Receptor (FPR) activation.

Therapeutic Implications

The crucial role of the FPR signaling axis in inflammation makes it an attractive target for drug development.

• Modulating Inflammation: The development of specific FPR agonists or antagonists could allow for the fine-tuning of inflammatory responses. Antagonists could be beneficial in chronic inflammatory diseases, while agonists might be used to boost the immune response to infections.

• Peptide Synthesis Intermediate: As a protected amino acid, N-Formyl-L-valine is a valuable intermediate in the synthesis of more complex peptides and peptidomimetics designed to target FPRs or other biological systems.[1]

Conclusion

N-Formyl-L-valine is far more than a simple derivative of an amino acid. It is a potent signaling molecule at the interface of innate immunity and cellular damage response. A thorough understanding of its fundamental properties, synthesis, and analysis is essential for any researcher investigating inflammatory pathways or developing novel therapeutics that target the formyl peptide receptor system. The methodologies and biological context provided in this guide offer a robust framework for advancing research in this exciting and clinically relevant field.

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Whitepaper: The N-Formyl Group as a Master Switch for Formyl Peptide Receptor Activation

A Technical Guide to its Function, Signaling, and Therapeutic Modulation

Abstract

The N-formyl group, a simple yet profound chemical modification, serves as a primary molecular signature for initiating potent innate immune responses. Found on peptides derived from bacterial and mitochondrial proteins, it acts as a quintessential Pathogen-Associated Molecular Pattern (PAMP) and Damage-Associated Molecular Pattern (DAMP), respectively. These N-formylated peptides are recognized by a specific class of G protein-coupled receptors (GPCRs) known as the Formyl Peptide Receptors (FPRs). This guide provides a comprehensive technical analysis of the N-formyl group's indispensable function in receptor binding and activation. We will dissect the structural basis of its recognition within the receptor's binding pocket, delineate the downstream signaling cascades that lead to critical immune functions like chemotaxis and oxidative burst, and present detailed methodologies for interrogating this interaction. Finally, we explore the implications for drug development, where modulating the interaction between the N-formyl group and its receptor presents a promising frontier for novel anti-inflammatory and immunomodulatory therapies.

Introduction: The N-Formyl Moiety as a Sentinel of Danger

The innate immune system relies on a limited set of germline-encoded receptors to detect conserved molecular structures associated with pathogens or cellular distress.[1] Protein synthesis in prokaryotes and in eukaryotic organelles of endosymbiotic origin (mitochondria and chloroplasts) is initiated with N-formylmethionine (fMet).[2] Consequently, the release of peptides bearing this N-terminal modification serves as a powerful "danger signal." Peptides released by invading bacteria or from damaged host cells and their mitochondria alert the immune system to infection or sterile injury.[3][4][5][6]

The primary sensors for these signals are the Formyl Peptide Receptors (FPRs), a family of Class A GPCRs.[7] In humans, this family consists of three members:

• FPR1: The prototypical high-affinity receptor for N-formyl peptides. It is the principal mediator of the pro-inflammatory and chemotactic responses to bacterial peptides like N-formyl-methionyl-leucyl-phenylalanine (fMLF).[3][8]

• FPR2 (also known as ALX) : A highly promiscuous receptor that binds a diverse array of ligands, including N-formyl peptides (with lower affinity than FPR1), non-formylated host and microbial peptides, and lipids such as Lipoxin A₄.[9][10] This versatility allows FPR2 to mediate both pro-inflammatory and pro-resolving, anti-inflammatory responses.[8][10]

• FPR3: The least characterized member of the family, its precise physiological ligands and functions remain under active investigation.[1][9]

The binding event that initiates the entire signaling cascade is critically dependent on the receptor's specific recognition of the N-formyl group. Its presence is the key determinant that confers high-affinity binding and potent agonism, particularly at FPR1.[9][11] Understanding this interaction at a molecular level is paramount for both fundamental immunology and the development of targeted therapeutics.

Molecular Basis of N-Formyl Group Recognition

The absolute requirement of the N-formyl group for high-potency receptor activation is not merely correlational; it is rooted in the specific molecular architecture of the receptor's ligand-binding pocket. Early structure-activity relationship studies demonstrated that removal of the formyl group (e.g., MLF) or its replacement with bulky carbamates like tert-butyloxycarbonyl (t-Boc) could drastically reduce agonist activity or even convert the ligand into a competitive antagonist.[9] This pivotal finding underscored that the N-formyl moiety is not just a structural component but an active participant in the binding and activation mechanism.

Recent advances in cryo-electron microscopy (cryo-EM) have provided high-resolution structures of FPR1 in its active, G-protein-coupled state, bound to bacterial-derived formyl peptides.[10] These structures reveal the precise atomic interactions that govern N-formyl group recognition.

Key Features of the FPR1 Binding Pocket:

• A Unique Arginine Motif: The binding pocket contains a specific R201^5.38XXXR205^5.42 motif (a five-amino acid sequence in transmembrane helix 5 containing two arginines) that is essential for recognizing the formyl group.[10]

• Hydrogen Bonding Network: The oxygen atom of the N-formyl group acts as a hydrogen bond acceptor. It forms a critical hydrogen bond network with the side chains of Arg205 and Asp106^3.33 .[10] This tripartite interaction locks the N-terminus of the peptide in a conformation conducive to receptor activation.

• Hydrophobic Sub-pockets: The rest of the peptide ligand settles into adjacent hydrophobic pockets. For the canonical fMLF peptide, the methionine side chain occupies one hydrophobic region, while the leucine and phenylalanine residues engage in further hydrophobic interactions deeper within the receptor core.[3][12]

The interaction between the N-formyl group and the R205/D106 dyad acts as a molecular "latch," triggering the conformational changes in the transmembrane helices required for G-protein coupling and signal initiation.

Caption: Key interactions of the N-formyl group in the FPR1 pocket.

Quantitative Impact of the N-Formyl Group

The functional importance of the N-formyl group is starkly illustrated when comparing the binding affinities and agonist potencies of formylated peptides versus their non-formylated counterparts.

Ligand	Receptor	Binding Affinity (Kd or Ki)	Agonist Potency (EC50, Calcium Flux)	Reference
fMLF	Human FPR1	~0.5 - 5 nM	~1 nM	[9][10][13]
MLF	Human FPR1	>10,000 nM	>10,000 nM (inactive)	[11]
fMIFL	Human FPR1	~0.5 nM	~0.1 nM	[10]
MIFL	Human FPR1	>1,000 nM	>1,000 nM (inactive)	[11]
fMLF	Human FPR2	~430 nM	~100 - 500 nM	[11]

Table 1: Comparison of formylated vs. non-formylated peptides. The data clearly demonstrate that the N-formyl group is essential for high-affinity binding and potent activation of FPR1.

Signal Transduction Cascades Post-Binding

Upon successful binding and stabilization of an active conformation by an N-formyl peptide, FPRs catalyze the exchange of GDP for GTP on the α-subunit of their associated heterotrimeric G-protein, typically of the Gαi family.[14] This event initiates a bifurcation of the signal:

• Gαi Subunit: The activated Gαi-GTP subunit dissociates and inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

• Gβγ Subunit Complex: The liberated Gβγ dimer is the primary driver of the canonical chemotactic signaling pathways.[3]

The Gβγ complex activates multiple downstream effectors, including:

• Phospholipase C (PLCβ): PLCβ cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[7] IP₃ binds to its receptors on the endoplasmic reticulum, triggering a rapid and substantial release of Ca²⁺ into the cytoplasm.[7]

• Phosphoinositide 3-Kinase (PI3Kγ): PI3Kγ phosphorylates PIP₂ to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP₃). PIP₃ acts as a docking site at the plasma membrane for proteins containing pleckstrin homology (PH) domains, such as Akt and PDK1, initiating pathways crucial for cell survival, migration, and metabolism.

• Mitogen-Activated Protein Kinase (MAPK) Cascades: FPR activation also triggers the phosphorylation and activation of MAPK pathways, including ERK1/2 and p38 MAPK.[3][9] These pathways regulate gene expression and are essential for processes like cytokine production and the assembly of the NADPH oxidase complex.

These signaling events culminate in the hallmark functional responses of phagocytes:

• Chemotaxis: Directed cell migration towards the source of N-formyl peptides.

• Degranulation: Release of antimicrobial proteins and proteases from intracellular granules.

• Superoxide Production: Rapid assembly and activation of the NADPH oxidase complex to generate reactive oxygen species (ROS) in a process known as the "oxidative burst."[15]

Caption: FPR1 signaling cascade from ligand binding to cellular response.

Methodologies for Studying N-Formyl Group Function

A robust understanding of the N-formyl group's role requires precise experimental techniques to quantify receptor binding and subsequent functional outputs.

Experimental Protocol 1: Competitive Radioligand Binding Assay

This assay is the gold standard for determining the binding affinity of an unlabeled ligand by measuring its ability to compete off a labeled radioligand from the receptor.

• Objective: To determine the inhibition constant (Ki) of a test compound for FPR1.

• Principle: The assay measures the displacement of a high-affinity radioligand (e.g., [³H]fMLF) from FPR1 expressed on cell membranes by increasing concentrations of an unlabeled competitor compound. The concentration of the competitor that displaces 50% of the radioligand (IC50) is used to calculate the Ki.

• Methodology:

  • Membrane Preparation: Homogenize cells expressing FPR1 (e.g., transfected HEK293 cells or isolated human neutrophils) in a cold lysis buffer (e.g., 10 mM HEPES, 1 mM EDTA, pH 7.4 with protease inhibitors). Centrifuge at low speed to remove nuclei, then centrifuge the supernatant at high speed (~40,000 x g) to pellet the membranes. Resuspend the membrane pellet in binding buffer.

  • Assay Setup: In a 96-well plate, add a constant amount of cell membranes, a constant concentration of [³H]fMLF (typically at its Kd concentration, ~1-2 nM), and serial dilutions of the unlabeled test compound.

  • Incubation: Incubate the plate at 4°C for 60-90 minutes to reach binding equilibrium. Causality Insight: Low temperature is used to minimize receptor internalization and ligand degradation by proteases.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates membrane-bound radioligand from the unbound radioligand. Wash the filters quickly with ice-cold wash buffer to remove non-specifically bound radioactivity.

  • Quantification: Place the filter discs into scintillation vials, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis: Plot the CPM against the log concentration of the competitor compound. Fit the data to a one-site competition model using non-linear regression to determine the IC50 value. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Protocol 2: Neutrophil Chemotaxis Assay (Transwell Method)

This functional assay directly measures the biological outcome of receptor activation: directed cell migration.

• Objective: To quantify the chemotactic response of neutrophils to N-formyl peptides.

• Principle: Neutrophils are placed in the upper chamber of a Transwell insert, which has a porous membrane. The lower chamber contains the chemoattractant. Cells that actively migrate through the pores toward the stimulus are counted.

• Methodology:

  • Neutrophil Isolation: Isolate primary human neutrophils from the whole blood of healthy donors using density gradient centrifugation (e.g., with Ficoll-Paque followed by dextran sedimentation). Resuspend purified neutrophils in an appropriate assay medium (e.g., HBSS with 0.1% BSA).

  • Assay Setup: Add serial dilutions of the N-formyl peptide (or control) to the lower wells of a 24-well plate. Place Transwell inserts (typically with 3-5 µm pores) into each well.

  • Cell Loading: Add a suspension of neutrophils to the top chamber of each Transwell insert.

  • Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes. Causality Insight: Physiological temperature is required for active cell migration.

  • Cell Quantification: After incubation, remove the inserts. The migrated cells in the lower chamber can be quantified. A common method is to lyse the cells and measure the activity of a cellular enzyme like myeloperoxidase (MPO) or lactate dehydrogenase (LDH). Alternatively, cells can be fixed, stained, and counted directly via microscopy or flow cytometry.

  • Data Analysis: Plot the number of migrated cells (or absorbance from the enzyme assay) against the log concentration of the chemoattractant. The resulting bell-shaped curve is characteristic of chemotaxis, where migration is inhibited at supra-optimal concentrations due to receptor saturation and desensitization.

Caption: Workflow for a Transwell chemotaxis assay.

Therapeutic and Drug Development Implications

The critical role of the FPR family in mediating inflammation makes it an attractive target for therapeutic intervention. The absolute dependence on the N-formyl group for high-affinity FPR1 agonism provides a clear blueprint for drug design.

• Selective Antagonists: By understanding the interactions of the N-formyl group, medicinal chemists can design small molecules that occupy the binding pocket but lack the specific chemical features required for activation. These competitive antagonists can block the binding of endogenous N-formyl peptides, thereby dampening the inflammatory response in diseases characterized by excessive neutrophil infiltration, such as inflammatory bowel disease, rheumatoid arthritis, or ischemia-reperfusion injury.[4][16] Examples include peptide-derived antagonists like Boc-FLFLF and small molecules like Quin-C7.[9][17]

• Selective Agonists: Conversely, designing potent and selective agonists, particularly for the pro-resolving pathways mediated by FPR2, is a major goal. These agonists could be used to actively promote the resolution of inflammation.[8] The synthetic peptide WKYMVm is a potent FPR2 agonist that exemplifies this approach.[9]

• Biased Agonism: The structural insights into ligand binding may allow for the development of "biased agonists." These are ligands that stabilize receptor conformations that preferentially activate one signaling pathway over another (e.g., activating pro-resolving β-arrestin pathways without engaging pro-inflammatory G-protein pathways).[8] This represents a sophisticated strategy to fine-tune the immune response.

Conclusion

The N-formyl group is far more than a simple N-terminal modification. It is a highly specific, evolutionarily conserved signal of bacterial presence or cellular damage. Its recognition by Formyl Peptide Receptors, particularly FPR1, is a master switch that initiates a powerful cascade of innate immune responses. The precise hydrogen-bonding network formed between the formyl moiety and key residues in the receptor's binding pocket is the lynchpin of this entire system. A thorough understanding of this fundamental interaction, supported by the robust experimental methodologies detailed herein, provides the scientific community with the essential tools to both investigate the intricacies of innate immunity and to design the next generation of targeted immunomodulatory therapeutics.

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The Sentinel's Signal: A Technical Guide to N-Formyl-L-valine in Host-Pathogen Interactions

This guide provides an in-depth exploration of N-Formyl-L-valine (fMLV) and its pivotal role in the intricate dialogue between host and pathogen. Designed for researchers, scientists, and drug development professionals, this document delves into the core molecular mechanisms, offers detailed experimental protocols, and synthesizes field-proven insights to empower your research and development endeavors. We will dissect the biochemistry of fMLV, its interaction with formyl peptide receptors (FPRs), and the subsequent signaling cascades that orchestrate the innate immune response.

The Scent of Danger: N-Formylated Peptides as Universal PAMPs

The innate immune system is primed to recognize conserved molecular motifs characteristic of microbial invaders, known as Pathogen-Associated Molecular Patterns (PAMPs). Among the most potent of these are N-formylated peptides. Protein synthesis in prokaryotes is universally initiated with N-formylmethionine.[1][2] Consequently, the turnover and secretion of bacterial proteins release a plethora of N-formylated peptides into the host environment. These molecules serve as a direct and unambiguous signal of bacterial presence.

Interestingly, a similar signature of "danger" can be released from within the host. Mitochondria, owing to their evolutionary origin from bacteria, also initiate protein synthesis with N-formylmethionine.[1][3][4] In instances of severe tissue injury or cellular stress, the release of mitochondrial contents, including N-formylated peptides, can trigger a sterile inflammatory response.[2][4][5][6] This dual origin underscores the fundamental role of N-formylated peptides as sentinels of both infectious and non-infectious threats.

N-Formyl-L-valine, while not the most commonly cited N-formylated peptide in the literature (which is often N-formyl-methionyl-leucyl-phenylalanine, fMLP), represents a structurally simpler yet biologically active member of this class of chemoattractants. Its valine residue provides distinct steric and hydrophobic properties that influence its interaction with its cognate receptors.

The Gatekeepers: Formyl Peptide Receptors (FPRs)

The host detects N-formylated peptides through a specialized family of G protein-coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs).[1][3][7] In humans, this family consists of three members: FPR1, FPR2/ALX, and FPR3.[1][2][7] These receptors are predominantly expressed on the surface of phagocytic leukocytes, particularly neutrophils and macrophages, positioning them as the primary sensors of these bacterial and mitochondrial danger signals.[3][8][9]

FPR1 , the first of this family to be identified, is considered the high-affinity receptor for many N-formylated peptides, including fMLP and by extension, fMLV.[1][2][4] Its activation is a critical first step in orchestrating the innate immune response to bacterial infection and sterile injury.

FPR2/ALX exhibits a more promiscuous ligand-binding profile, recognizing not only N-formylated peptides but also a variety of other molecules, including the pro-resolving lipid mediator lipoxin A4 and Annexin A1.[10] This dual functionality suggests a more complex role for FPR2/ALX in both initiating and resolving inflammation.

FPR3 remains the least characterized member of the family, with a less defined role in the inflammatory process.[2]

The binding of fMLV to FPR1 is a highly specific interaction, dictated by the structural features of both the ligand and the receptor. Recent cryo-electron microscopy studies have revealed the structural basis for this recognition, highlighting a unique R2015.38XXXR2055.42 motif within the binding pocket of FPR1 that is crucial for interacting with the N-formyl group of the peptide.[10][11] This structural insight provides a foundation for the rational design of novel agonists and antagonists.

Sounding the Alarm: FPR1 Signaling Cascades

Upon binding of fMLV, FPR1 undergoes a conformational change, leading to the activation of heterotrimeric G proteins of the Gi subfamily.[1] This activation is sensitive to pertussis toxin, a hallmark of Gi-coupled receptor signaling. The dissociation of the G protein into its α and βγ subunits initiates a cascade of downstream signaling events that ultimately orchestrate the neutrophil's response.

The primary signaling pathways activated by FPR1 include:

• Phosphoinositide 3-Kinase (PI3K) Pathway: The Gβγ subunit activates PI3K, leading to the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting downstream effectors such as Akt and protein kinase C (PKC), which are crucial for cell survival, proliferation, and metabolic responses.

• Phospholipase C (PLC) Pathway: G protein activation of PLC leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of calcium from intracellular stores, leading to a rapid increase in cytosolic calcium concentration.[7][12] DAG, in conjunction with calcium, activates PKC.

• Mitogen-Activated Protein Kinase (MAPK) Pathways: FPR1 activation also triggers the phosphorylation and activation of members of the MAPK family, including extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 MAPK.[3][13] These kinases play a central role in regulating gene expression, cell proliferation, and apoptosis.

These signaling pathways converge to elicit a range of cellular responses in neutrophils, including:

• Chemotaxis: The directed migration of neutrophils towards the source of the N-formylated peptides.

• Degranulation: The release of antimicrobial proteins and enzymes from intracellular granules.

• Superoxide Production: The generation of reactive oxygen species (ROS) through the activation of the NADPH oxidase complex, a key component of the respiratory burst.

• Phagocytosis: The engulfment and destruction of pathogens.

• Cytokine and Chemokine Production: The synthesis and release of inflammatory mediators that amplify the immune response.

Caption: FPR1 signaling cascade initiated by N-Formyl-L-valine.

Methodologies for Studying fMLV-Mediated Effects

A robust understanding of the biological effects of fMLV requires well-controlled and reproducible experimental assays. The following section provides detailed protocols for key in vitro experiments.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay quantifies the directed migration of neutrophils towards a chemoattractant gradient.

Protocol:

• Neutrophil Isolation:

  • Isolate human neutrophils from fresh whole blood from healthy donors using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran sedimentation or hypotonic lysis of red blood cells.[14]

  • Resuspend the purified neutrophils in a suitable assay buffer (e.g., HBSS with 0.1% BSA) at a concentration of 1-2 x 106 cells/mL.

  • Perform a quality check of the isolated neutrophils using flow cytometry to assess purity (e.g., using a CD15 marker) and viability (e.g., using Trypan Blue or a viability dye).[14]

• Assay Setup:

  • Use a 96-well Boyden chamber (transwell) plate with a 3-5 µm pore size polycarbonate membrane.[14]

  • In the lower chamber, add the assay buffer containing various concentrations of N-Formyl-L-valine (typically ranging from 10-10 M to 10-6 M) or a vehicle control.

  • In the upper chamber, add 50-100 µL of the neutrophil suspension.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 60-90 minutes.

• Quantification of Migration:

  • After incubation, carefully remove the upper chamber.

  • Quantify the number of neutrophils that have migrated to the lower chamber. This can be done by:

    • Cell Counting: Lyse the cells in the lower chamber and quantify the ATP content using a luminescent assay (e.g., CellTiter-Glo®). The luminescence signal is directly proportional to the number of viable cells.[14]

    • Flow Cytometry: Aspirate the cells from the lower chamber and count them using a flow cytometer with counting beads.

    • Microscopy: Stain the migrated cells on the underside of the membrane with a suitable stain (e.g., DAPI or Giemsa) and count them under a microscope.

• Data Analysis:

  • Plot the number of migrated cells against the concentration of N-Formyl-L-valine.

  • Calculate the chemotactic index (the fold increase in migration over the vehicle control).

Caption: Workflow for a neutrophil chemotaxis assay.

Calcium Flux Assay

This assay measures the rapid increase in intracellular calcium concentration following FPR1 activation.

Protocol:

• Cell Preparation:

  • Isolate neutrophils as described in the chemotaxis assay protocol.

  • Resuspend the cells in a suitable loading buffer (e.g., HBSS with 2% FCS and 25 mM HEPES) at a concentration of 1-5 x 106 cells/mL.[15]

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye, such as Indo-1 AM or Fluo-4 AM. The optimal concentration of the dye should be empirically determined for the specific cell type, but a final concentration of 1-5 µM is a good starting point.[15]

  • Incubate the cells with the dye for 30-45 minutes at 37°C in the dark.[15]

• Washing:

  • Wash the cells twice with the assay buffer to remove any extracellular dye.

  • Resuspend the cells in the assay buffer at a final concentration of 1 x 106 cells/mL and allow them to rest for at least 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Acquire a baseline fluorescence reading of the cell suspension for 30-60 seconds using a flow cytometer equipped with the appropriate lasers and filters for the chosen dye.

  • Add N-Formyl-L-valine (at the desired concentration) to the cell suspension while continuously acquiring data.

  • Continue to acquire data for several minutes to capture the peak calcium response and its subsequent decline.

  • As a positive control, add a calcium ionophore such as ionomycin to elicit a maximal calcium response.[15]

  • As a negative control, use a vehicle-treated sample.

• Data Analysis:

  • Analyze the flow cytometry data to determine the change in fluorescence intensity over time.

  • For ratiometric dyes like Indo-1, calculate the ratio of the fluorescence emission at the two different wavelengths.

  • Plot the fluorescence intensity or ratio against time to visualize the calcium flux.

  • Quantify the peak response and the area under the curve to compare the effects of different concentrations of fMLV.

Therapeutic Implications and Future Directions

The central role of the fMLV-FPR1 axis in initiating and propagating inflammation makes it an attractive target for therapeutic intervention in a range of diseases, including inflammatory bowel disease, rheumatoid arthritis, and sepsis.[6][16][17]

Targeting Strategies:

• FPR1 Antagonists: The development of specific and potent FPR1 antagonists is a promising approach to dampen excessive inflammation. Several small molecule antagonists, such as Cyclosporin H and various chromone derivatives, have been shown to effectively block fMLP-induced neutrophil activation and may hold therapeutic potential.[9][17]

• Biased Agonists: The concept of biased agonism, where a ligand preferentially activates certain downstream signaling pathways over others, offers a more nuanced approach to modulating FPR1 activity. The development of biased agonists could potentially uncouple the pro-inflammatory effects of FPR1 activation from its beneficial roles in host defense.

• Targeting Ligand Availability: Strategies aimed at reducing the concentration of N-formylated peptides at sites of inflammation, for example, by enhancing their degradation, could also be a viable therapeutic avenue.

Future Research Directions:

• Elucidating the role of fMLV in chronic inflammatory diseases: While the role of N-formylated peptides in acute inflammation is well-established, their contribution to the pathogenesis of chronic inflammatory conditions requires further investigation.

• Developing more specific and potent FPR1 modulators: The development of next-generation FPR1 agonists and antagonists with improved specificity and pharmacokinetic properties is crucial for translating these findings into clinical applications.

• Investigating the interplay between FPR1 and other pattern recognition receptors: A deeper understanding of the crosstalk between FPR1 and other PRRs, such as Toll-like receptors, will provide a more complete picture of how the innate immune system responds to infection and injury.

The study of N-Formyl-L-valine and its interaction with the formyl peptide receptor system continues to be a vibrant and important area of research. A thorough understanding of the fundamental mechanisms governing this signaling axis will undoubtedly pave the way for the development of novel and effective therapies for a wide range of inflammatory diseases.

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The Sentinel's Signal: A Technical Guide to the Role of N-Formyl-L-valine in Innate Immunity

This guide provides an in-depth exploration of N-Formyl-L-valine (fVal), a potent bacterial-derived chemoattractant, and its critical role in orchestrating the initial innate immune response. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes foundational principles with field-proven experimental insights to offer a comprehensive resource on the subject.

Introduction: The Scent of Invasion

The innate immune system forms the first line of defense against invading pathogens. A key element of this system is the ability of phagocytic cells, particularly neutrophils, to detect molecular patterns associated with microbial organisms. N-formylated peptides, which are byproducts of bacterial and mitochondrial protein synthesis, serve as powerful chemoattractants, guiding these immune sentinels to sites of infection or injury.[1][2] Among these, N-Formyl-L-valine represents a structurally simple yet potent example of these pathogen-associated molecular patterns (PAMPs). Its interaction with specific cell surface receptors on leukocytes triggers a cascade of intracellular events, culminating in a directed migratory response and the activation of antimicrobial effector functions.[2] Understanding the precise mechanisms by which fVal and related molecules engage the innate immune system is paramount for the development of novel therapeutics targeting infectious and inflammatory diseases.

The Receptors: Gatekeepers of the Immune Response

The biological activity of N-formyl peptides is mediated by a small family of G protein-coupled receptors (GPCRs) known as the Formyl Peptide Receptors (FPRs).[3] In humans, this family primarily consists of three members: FPR1, FPR2, and FPR3.[3] FPR1 was the first to be identified and is considered the high-affinity receptor for the archetypal N-formylated peptide, N-formyl-methionyl-leucyl-phenylalanine (fMLP).[4]

• FPR1: Generally exhibits high affinity for a range of short, N-formylated peptides derived from bacteria.[2] Its activation leads to potent pro-inflammatory responses, including chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[5]

• FPR2 (also known as ALX/FPR2): Displays a more promiscuous ligand profile, binding not only to some N-formyl peptides (often with lower affinity than FPR1) but also to a diverse array of lipid and protein ligands, including the anti-inflammatory mediator lipoxin A4.[6] This duality allows FPR2 to mediate both pro-inflammatory and pro-resolving signals, depending on the specific agonist.[7]

• FPR3: The least characterized of the three, its precise function and primary endogenous ligands are still under active investigation.

The differential expression and ligand specificity of these receptors allow for a nuanced and context-dependent response to various inflammatory stimuli.

Signaling Cascades: Translating Signal into Action

Upon binding of an N-formylated peptide like fVal to FPR1 or FPR2, the receptor undergoes a conformational change, initiating a cascade of intracellular signaling events. This process is primarily mediated by the heterotrimeric G protein, Gαi.

The canonical signaling pathway can be summarized as follows:

• G Protein Activation: Ligand binding promotes the exchange of GDP for GTP on the Gαi subunit, leading to its dissociation from the Gβγ dimer.

• Downstream Effectors: Both the Gαi-GTP and the Gβγ subunits activate downstream effector enzymes. A key target of the Gβγ subunit is Phospholipase C (PLC).

• Second Messenger Generation: Activated PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[8] This rapid increase in intracellular calcium is a critical signal for many downstream cellular functions.[1]

• PKC and MAPK Activation: DAG, along with the elevated intracellular Ca2+, activates Protein Kinase C (PKC). Concurrently, other signaling pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-Activated Protein Kinase (MAPK) cascades (e.g., ERK1/2, p38), are also engaged.[9]

These interconnected signaling pathways ultimately orchestrate the primary functions of neutrophils in response to chemoattractants: chemotaxis, the generation of a respiratory burst to produce microbicidal ROS, and the release of granular contents containing proteolytic enzymes.[9]

Figure 1: Canonical FPR Signaling Pathway.

Quantitative Analysis of Formyl Peptide Activity

The potency of N-formylated peptides can be quantified by determining their half-maximal effective concentration (EC50) for inducing a specific cellular response, such as calcium mobilization or chemotaxis, or by their binding affinity (Kd) to the receptor. While specific EC50 or Kd values for N-Formyl-L-valine are not extensively documented in publicly accessible literature, data from closely related and well-characterized N-formylated peptides provide a valuable benchmark for its expected activity. The structure-activity relationship of these peptides indicates that even minor changes in the peptide sequence can significantly impact receptor affinity and potency.[2]

Ligand	Receptor Target	Assay Type	Potency (EC50/Ki)	Reference
N-Formyl-Met-Leu-Phe (fMLP)	Human FPR1	Binding (Ki)	~38 nM	[10]
N-Formyl-Met-Leu-Phe (fMLP)	Human FPR1	ROS Production (EC50)	~20 nM	[11]
N-Formyl-Met-Leu-Phe (fMLP)	Human FPR2	Binding	Low Affinity (µM range)	[2]
Mitocryptide-2	Human FPR2	Calcium Flux (EC50)	~6.9 nM	[2]
fMMYALF (Mitochondrial)	Human FPR1/FPR2	Calcium Flux (EC50)	~10-160 nM	[2]

Note: This table presents representative values from the literature. Actual values can vary depending on the specific cell type and assay conditions.

Experimental Protocols for Assessing N-Formyl-L-valine Activity

To rigorously characterize the biological effects of N-Formyl-L-valine, a suite of in vitro assays is essential. The following protocols provide detailed, step-by-step methodologies for the most critical of these assays.

Cellular Models: Primary Neutrophils vs. Differentiated HL-60 Cells

• Primary Human Neutrophils: These cells represent the most physiologically relevant model. However, they are terminally differentiated, have a short lifespan in vitro, and can be challenging to isolate in a consistently non-activated state.[12]

• HL-60 Promyelocytic Leukemia Cell Line: This human cell line can be induced to differentiate into a neutrophil-like phenotype upon treatment with agents like dimethyl sulfoxide (DMSO).[12] Differentiated HL-60 (dHL-60) cells express FPRs and exhibit chemotactic and respiratory burst capabilities, offering a more homogenous and readily available cell source for high-throughput studies.[12] The primary limitation is that they may not perfectly recapitulate all aspects of primary neutrophil biology.

Protocol 1: Neutrophil Chemotaxis (Boyden Chamber Assay)

This assay quantifies the directed migration of neutrophils towards a chemoattractant gradient.

Figure 2: Boyden Chamber Chemotaxis Workflow.

Methodology:

• Neutrophil Isolation: Isolate primary human neutrophils from fresh whole blood using density gradient centrifugation (e.g., with Polymorphprep™ or Ficoll-Paque™ followed by dextran sedimentation). Purity should be assessed via flow cytometry or microscopy (>95%).

• Cell Preparation: Resuspend the isolated neutrophils in a serum-free assay buffer (e.g., HBSS with 0.1% BSA) at a concentration of 1-2 x 10^6 cells/mL.

• Chamber Assembly: Assemble a Boyden chamber (or use a multi-well Transwell® plate) with a microporous membrane (typically 3-5 µm pore size for neutrophils).

• Chemoattractant Loading: Add various concentrations of N-Formyl-L-valine (e.g., 10⁻¹¹ to 10⁻⁶ M) diluted in assay buffer to the lower wells of the chamber. Include a buffer-only negative control.

• Cell Seeding: Add the neutrophil suspension to the upper chamber (the insert).

• Incubation: Incubate the chamber at 37°C in a 5% CO₂ incubator for 60-90 minutes.

• Quantification: After incubation, remove the insert. The migrated cells in the lower chamber can be quantified by several methods:

  • Microscopy: Lyse the cells, stain the nuclei (e.g., with DAPI), and count the cells per high-power field using a fluorescence microscope.[13]

  • Plate Reader: Use a viability assay that measures ATP content (e.g., CellTiter-Glo®), where luminescence is proportional to the number of migrated cells.[14]

  • Flow Cytometry: Collect the cells from the lower chamber and count them using a flow cytometer with counting beads for absolute quantification.[12]

Protocol 2: Intracellular Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration ([Ca²⁺]i) following receptor activation.

Rationale for Reagent Choice: Fura-2 AM is a ratiometric fluorescent dye widely used for measuring intracellular calcium.[15] It is cell-permeable and, once inside the cell, is cleaved by esterases into its active form, Fura-2. Fura-2 exhibits a shift in its fluorescence excitation maximum from ~380 nm in the Ca²⁺-free form to ~340 nm when bound to Ca²⁺, while the emission remains at ~510 nm.[15] The ratio of fluorescence intensities at these two excitation wavelengths provides a quantitative measure of [Ca²⁺]i that is largely independent of dye concentration, cell thickness, and photobleaching, thus ensuring high accuracy.[16]

Methodology:

• Cell Preparation: Prepare a suspension of primary neutrophils or dHL-60 cells in a suitable buffer (e.g., HBSS) at 1-5 x 10^6 cells/mL.

• Dye Loading: Add Fura-2 AM to the cell suspension to a final concentration of 2-5 µM. Incubate for 30-45 minutes at room temperature or 37°C in the dark to allow for dye loading and de-esterification.

• Washing: Centrifuge the cells to pellet them and wash twice with fresh buffer to remove extracellular Fura-2 AM.

• Resuspension: Resuspend the washed, Fura-2-loaded cells in the assay buffer and transfer to a 96-well black, clear-bottom plate.

• Measurement: Place the plate in a fluorescence plate reader equipped with injectors. a. Establish a stable baseline fluorescence reading for 30-60 seconds, alternating excitation between 340 nm and 380 nm and measuring emission at 510 nm. b. Inject a solution of N-Formyl-L-valine at various concentrations into the wells. c. Immediately continue recording the fluorescence ratio (F340/F380) for an additional 2-3 minutes to capture the transient calcium peak and subsequent return to baseline.[17]

• Data Analysis: The change in the 340/380 nm fluorescence ratio over time is directly proportional to the change in intracellular calcium concentration.

Protocol 3: Reactive Oxygen Species (ROS) Production Assay

This assay measures the respiratory burst, a key antimicrobial function of neutrophils.

Rationale for Reagent Choice: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a commonly used probe for detecting intracellular ROS.[18] DCFH-DA is cell-permeable and is deacetylated by intracellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF), which can be detected by fluorescence microscopy or a plate reader.[18]

Methodology:

• Cell Preparation: Prepare a suspension of neutrophils at 1 x 10^6 cells/mL in a suitable buffer (e.g., HBSS).

• Dye Loading: Add DCFH-DA to the cell suspension to a final concentration of 5-10 µM. Incubate for 20-30 minutes at 37°C in the dark.

• Washing: Gently wash the cells with fresh buffer to remove excess extracellular probe.

• Assay Setup: Aliquot the DCFH-DA-loaded cells into a 96-well plate.

• Stimulation: Add N-Formyl-L-valine at various concentrations to the wells. Include a positive control (e.g., Phorbol 12-myristate 13-acetate, PMA) and a negative (buffer) control.

• Measurement: Immediately place the plate in a fluorescence plate reader set to an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.[18]

• Data Acquisition: Measure the fluorescence intensity kinetically over 30-60 minutes. The rate of increase in fluorescence is proportional to the rate of ROS production.

Conclusion and Future Directions

N-Formyl-L-valine serves as a quintessential example of a pathogen-derived molecular pattern that effectively triggers the innate immune system. Its interaction with Formyl Peptide Receptors, particularly FPR1, initiates a well-defined signaling cascade that is crucial for the recruitment and activation of neutrophils at sites of infection. The experimental protocols detailed in this guide provide a robust framework for researchers to investigate the nuanced roles of fVal and other N-formylated peptides in both health and disease.

Future research in this field will likely focus on several key areas: elucidating the specific roles of different FPR subtypes in modulating the inflammatory response, understanding the potential for biased agonism at these receptors to selectively activate certain downstream pathways, and developing receptor-specific agonists and antagonists as novel therapeutics for a range of conditions, from infectious diseases to chronic inflammatory disorders and even cancer. The continued exploration of these "scents of invasion" holds immense promise for advancing our understanding of innate immunity and for the development of next-generation immunomodulatory therapies.

References

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• Amerigo Scientific. (n.d.). Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging. Amerigo Scientific. [Link]

• Glogowska, A., et al. (2022). ATP and Formyl Peptides Facilitate Chemoattractant Leukotriene-B4 Synthesis and Drive Calcium Fluxes, Which May Contribute to Neutrophil Swarming at Sites of Cell Damage and Pathogens Invasion. International Journal of Molecular Sciences, 23(22), 14371. [Link]

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An In-depth Technical Guide to N-formylated Peptides from Mitochondrial Damage: From Pathophysiological Mediators to Therapeutic Targets

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The release of N-formylated peptides from damaged mitochondria represents a critical signaling axis at the intersection of cellular injury and the innate immune response. These peptides, remnants of mitochondrial protein synthesis, function as potent Damage-Associated Molecular Patterns (DAMPs), activating the innate immune system and driving inflammatory cascades implicated in a host of pathologies, from sepsis to sterile inflammatory conditions. This in-depth technical guide provides a comprehensive overview of the biology of mitochondrial N-formylated peptides, their interaction with formyl peptide receptors (FPRs), and their role in disease. Furthermore, this guide offers a detailed compendium of methodologies for the isolation, detection, and functional characterization of these peptides, designed to equip researchers and drug development professionals with the practical knowledge to investigate this pivotal pathway.

The Origin Story: N-formylated Peptides as Messengers of Mitochondrial Distress

Mitochondria, owing to their endosymbiotic origin, share biochemical features with bacteria, most notably the initiation of protein synthesis with N-formylmethionine (fMet)[1][2]. In healthy cells, these N-formylated proteins remain sequestered within the mitochondrial matrix. However, upon cellular stress, injury, or death, mitochondrial integrity is compromised, leading to the release of these proteins and their degradation products—N-formylated peptides—into the cytosol and extracellular space[3][4][5].

Once released, these peptides act as potent DAMPs, signaling cellular damage to the innate immune system[3][6]. This is a crucial mechanism for alerting the body to non-infectious injury, such as in trauma, ischemia-reperfusion injury, and sepsis-induced organ damage, thereby initiating an inflammatory response aimed at clearing cellular debris and promoting tissue repair[6][7].

The Receptors: Gatekeepers of the Inflammatory Response

The primary sensors for N-formylated peptides are the Formyl Peptide Receptors (FPRs), a family of G protein-coupled receptors (GPCRs) expressed predominantly on the surface of innate immune cells, particularly neutrophils[3][5][8]. In humans, this family consists of three members:

• FPR1: A high-affinity receptor for many N-formylated peptides, including the archetypal bacterial peptide N-formylmethionyl-leucyl-phenylalanine (fMLP) and mitochondrial peptides like the N-terminus of NADH dehydrogenase subunit 6 (ND6)[6][9]. Activation of FPR1 is a potent trigger for neutrophil chemotaxis, degranulation, and the production of reactive oxygen species (ROS)[8][9].

• FPR2 (also known as ALX): A more promiscuous receptor that binds to a wider array of ligands, including some N-formylated peptides (with lower affinity than FPR1), as well as lipid mediators like lipoxin A4 and resolving D1, and various other host-derived and microbial peptides[10][11]. FPR2 can mediate both pro-inflammatory and pro-resolving signals, depending on the activating ligand[11].

• FPR3: The least characterized member of the family, its precise physiological ligands and functions are still under active investigation[10].

The binding of an N-formylated peptide to its receptor initiates a cascade of intracellular signaling events, leading to a robust inflammatory response.

Signaling Pathway of FPR Activation

The diagram below illustrates the canonical signaling pathway following the activation of FPRs by N-formylated peptides.

Caption: Canonical FPR signaling pathway upon ligand binding.

Role in Pathophysiology: When a Distress Signal Becomes Detrimental

While the release of N-formylated peptides is a crucial component of the initial response to injury, their sustained presence in the circulation can lead to dysregulated and excessive inflammation, contributing to the pathogenesis of several diseases.

Disease/Condition	Role of N-formylated Peptides	Key References
Sepsis and Systemic Inflammatory Response Syndrome (SIRS)	Released from damaged tissues due to infection or trauma, they contribute to systemic inflammation, vascular leakage, and organ dysfunction. High levels are associated with increased susceptibility to secondary infections and mortality.	[6][7]
Ischemia-Reperfusion Injury	Released from cells damaged by hypoxia and subsequent reoxygenation, they recruit neutrophils to the affected tissue, exacerbating tissue damage.	[3]
Trauma and Hemorrhagic Shock	Massive cell death leads to a surge in circulating N-formylated peptides, contributing to a sepsis-like syndrome and acute lung injury.	[3]
Autoimmune and Chronic Inflammatory Diseases	Implicated in persistent neutrophil activation in diseases like systemic sclerosis.	[8]
COVID-19	Elevated levels of N-formylated peptides are observed in severe COVID-19 and are associated with exaggerated neutrophil activation.

A Practical Guide to Studying N-formylated Peptides

Investigating the role of N-formylated peptides requires a multi-faceted approach, from their isolation from complex biological samples to their quantification and functional characterization.

Experimental Workflow

The following diagram outlines a typical experimental workflow for the study of N-formylated peptides.

Caption: A typical experimental workflow for N-formylated peptide research.

Detailed Protocols

• Rationale: This protocol describes a method for extracting peptides from plasma and enriching for N-formylated peptides, a crucial step for reducing sample complexity for downstream analysis like mass spectrometry. This method can be adapted from general peptide extraction protocols using solid-phase extraction (SPE). A more specific enrichment can be achieved using antibody-based methods.

• Materials:

  • C18 Sep-Pak columns

  • Binding Buffer: 1% Trifluoroacetic Acid (TFA) in water

  • Elution Buffer: 60% acetonitrile, 1% TFA in water

  • Protease inhibitor cocktail

  • Antibodies specific to N-formylated peptides (e.g., anti-ND6) coupled to protein A/G beads (for immuno-enrichment)

• Procedure:

  • Sample Preparation:

    • Collect blood in EDTA tubes and centrifuge at 1,600 x g for 15 minutes at 4°C to separate plasma[12].

    • Immediately add a protease inhibitor cocktail to the plasma to prevent peptide degradation[12].

    • For SPE, mix the plasma with an equal volume of Binding Buffer[12].

  • Solid-Phase Extraction (SPE):

    • Equilibrate a C18 column with Elution Buffer, followed by multiple washes with Binding Buffer[12].

    • Load the acidified plasma onto the column[12].

    • Wash the column with Binding Buffer to remove unbound proteins and salts[12].

    • Elute the peptides with Elution Buffer[12].

    • Lyophilize the eluate and resuspend in an appropriate buffer for downstream analysis.

  • Immuno-enrichment (Optional but recommended for higher purity):

    • Incubate the extracted peptides with antibody-coupled beads overnight at 4°C with gentle rotation.

    • Wash the beads extensively with a mild buffer (e.g., PBS with 0.05% Tween-20) to remove non-specifically bound peptides.

    • Elute the bound N-formylated peptides using a low pH buffer (e.g., 0.1 M glycine, pH 2.5) and immediately neutralize with a high pH buffer (e.g., 1 M Tris, pH 8.5).

• Rationale: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying specific N-formylated peptides in a complex mixture. This protocol provides a general workflow that should be optimized for the specific instrument and peptides of interest.

• Materials:

  • UPLC/HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

  • C18 reverse-phase column suitable for peptide separations

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Digestion enzymes (if starting from protein extracts): e.g., Trypsin, Lys-C

  • Reducing agent (e.g., DTT) and alkylating agent (e.g., iodoacetamide) for protein digests

• Procedure:

  • Sample Preparation (if starting from protein extracts):

    • Denature, reduce, and alkylate the protein sample.

    • Digest with an appropriate protease (e.g., trypsin).

  • LC Separation:

    • Inject the enriched peptide sample onto the C18 column.

    • Apply a gradient of Mobile Phase B to elute the peptides based on their hydrophobicity. A typical gradient might run from 3% to 45% B over 60-90 minutes[13].

  • MS/MS Analysis:

    • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode.

    • Acquire full MS scans to detect peptide precursor ions.

    • Select the most intense precursor ions for fragmentation (MS/MS) using collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).

  • Data Analysis:

    • Search the resulting MS/MS spectra against a relevant protein database (e.g., human mitochondrial proteome) using a search engine like Mascot, Sequest, or MaxQuant.

    • Specify N-terminal formylation as a variable modification in the search parameters.

    • For quantification, use label-free quantification (LFQ) based on precursor ion intensities or employ stable isotope-labeled peptide standards for absolute quantification.

• Rationale: This assay measures the directional migration of neutrophils towards a chemoattractant, providing a functional readout of FPR activation.

• Materials:

  • Freshly isolated human neutrophils

  • Transwell inserts with 3-5 µm pores

  • Chemoattractant (e.g., synthetic N-formylated peptide like fMLP or a specific mitochondrial peptide, or patient plasma)

  • Assay medium (e.g., RPMI or HBSS with 0.5% BSA)

  • Calcein-AM or other fluorescent dye for cell labeling

  • Plate reader with fluorescence detection

• Procedure:

  • Neutrophil Isolation: Isolate neutrophils from fresh human blood using density gradient centrifugation (e.g., with Polymorphprep or Ficoll-Paque followed by dextran sedimentation).

  • Cell Labeling: Label the isolated neutrophils with Calcein-AM.

  • Assay Setup:

    • Add the chemoattractant solution to the lower chamber of the Transwell plate[14].

    • Add the labeled neutrophil suspension to the upper chamber (the Transwell insert)[14].

  • Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 1-2 hours to allow for cell migration.

  • Quantification:

    • Remove the Transwell insert.

    • Measure the fluorescence of the cells that have migrated to the lower chamber using a plate reader.

    • Calculate the chemotactic index by dividing the fluorescence of the sample by the fluorescence of the negative control (medium alone).

• Rationale: FPR activation leads to a rapid increase in intracellular calcium concentration ([Ca²⁺]i), which can be measured using calcium-sensitive fluorescent dyes.

• Materials:

  • Freshly isolated human neutrophils

  • Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM)

  • Pluronic F-127

  • Assay buffer (e.g., HBSS with calcium and magnesium)

  • Stimulus (N-formylated peptide)

  • Fluorometric imaging plate reader (FLIPR) or a fluorometer capable of kinetic reads

• Procedure:

  • Cell Loading:

    • Resuspend isolated neutrophils in assay buffer.

    • Load the cells with the calcium-sensitive dye (e.g., Fluo-4 AM with Pluronic F-127) by incubating at 37°C in the dark.

  • Washing: Wash the cells to remove extracellular dye.

  • Measurement:

    • Place the cell suspension in the wells of a microplate.

    • Establish a baseline fluorescence reading.

    • Inject the N-formylated peptide stimulus and immediately begin recording the change in fluorescence over time.

  • Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. The peak fluorescence response is typically used for quantification.

Therapeutic Targeting of the N-formylated Peptide Pathway

The central role of N-formylated peptides in driving inflammation makes their signaling pathway an attractive target for therapeutic intervention in a range of diseases. Strategies include:

• FPR Antagonists: Development of small molecules or peptides that block the binding of N-formylated peptides to their receptors, thereby preventing downstream inflammatory signaling[4][15].

• Neutralizing Antibodies: The use of antibodies to sequester circulating N-formylated peptides, preventing their interaction with FPRs[16][17].

• Promoting Resolution: Utilizing biased agonists of FPR2 that selectively activate pro-resolving pathways.

Conclusion and Future Directions

N-formylated peptides released from damaged mitochondria are no longer viewed as mere byproducts of cellular demise but as critical initiators and amplifiers of the innate immune response. A thorough understanding of their biology and the development of robust tools for their study are paramount for dissecting their role in health and disease. The methodologies outlined in this guide provide a foundation for researchers to explore this exciting field. Future research will likely focus on the development of more specific and potent therapeutics targeting this pathway, with the ultimate goal of mitigating the detrimental effects of excessive inflammation in a wide range of clinical conditions.

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Protocols & Analytical Methods

Application Notes and Protocols: N-Formyl-L-valine as a Positive Control for Neutrophil Activation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for a Reliable Positive Control in Neutrophil Activation Studies

Neutrophils, as the vanguard of the innate immune system, are pivotal in the inflammatory response. Their activation is a tightly regulated process involving chemotaxis, degranulation, and the production of reactive oxygen species (ROS), collectively aimed at eliminating pathogens.[1] In vitro studies of neutrophil function are fundamental to immunology, drug discovery, and toxicology. A critical component of these studies is the use of a reliable positive control to validate assay performance and ensure the functional integrity of isolated neutrophils. N-Formyl-L-valine, a synthetic N-formylated peptide, serves as an excellent positive control, mimicking the effects of bacterial-derived peptides that are potent activators of neutrophils.[2] This document provides a comprehensive guide to the mechanism of action of N-Formyl-L-valine and detailed protocols for its use in key neutrophil activation assays.

Mechanism of Action: N-Formyl-L-valine and the Formyl Peptide Receptor 1 (FPR1)

N-formylated peptides, such as N-Formyl-L-valine, are recognized by a specific class of G protein-coupled receptors (GPCRs) on the surface of neutrophils, primarily the Formyl Peptide Receptor 1 (FPR1).[3] The binding of N-Formyl-L-valine to FPR1 initiates a cascade of intracellular signaling events that culminate in the various functional responses characteristic of neutrophil activation.

Upon ligand binding, FPR1 undergoes a conformational change, leading to the activation of heterotrimeric G proteins. The dissociated G protein subunits, in turn, activate downstream effector enzymes, including phospholipase C (PLC) and phosphoinositide 3-kinase (PI3K).[4] Activation of PLC leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). The PI3K pathway leads to the activation of Akt and downstream signaling molecules. Together, these pathways orchestrate a range of cellular responses, including:

• Chemotaxis: Directed cell migration towards the source of the N-formylated peptide.

• Degranulation: The release of antimicrobial proteins and proteases from intracellular granules.[5]

• Respiratory Burst: The rapid production of reactive oxygen species (ROS) by the NADPH oxidase enzyme complex.[6]

The intricate signaling network initiated by N-Formyl-L-valine binding to FPR1 is depicted in the following diagram:

Figure 1: Simplified signaling pathway of N-Formyl-L-valine-induced neutrophil activation via FPR1.

Experimental Protocols

Part 1: Isolation of Human Neutrophils from Peripheral Blood

Rationale: The quality of neutrophil-based assays is critically dependent on the purity and viability of the isolated cells. Density gradient centrifugation is a widely used and effective method for separating neutrophils from other blood components.[7]

Materials:

• Anticoagulated (EDTA or heparin) whole human blood

• Density gradient medium (e.g., Polymorphprep™, Ficoll-Paque™)

• Red Blood Cell (RBC) Lysis Buffer

• Hanks' Balanced Salt Solution (HBSS) or RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Sterile conical tubes (15 mL and 50 mL)

• Serological pipettes

• Centrifuge

Protocol:

• Bring all reagents to room temperature.

• Carefully layer 5 mL of anticoagulated whole blood over 5 mL of density gradient medium in a 15 mL conical tube. To ensure a sharp interface, hold the tube at a 45-degree angle and slowly dispense the blood along the side of the tube.

• Centrifuge at 500 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, distinct layers will be visible. Carefully aspirate and discard the upper plasma and mononuclear cell layers.

• Collect the neutrophil layer, which appears as a distinct band above the red blood cell pellet.

• Transfer the collected neutrophils to a new 50 mL conical tube.

• Add 3 volumes of RBC Lysis Buffer to the neutrophil suspension and incubate for 5-10 minutes at room temperature with gentle rocking to lyse contaminating red blood cells.

• Centrifuge at 300 x g for 5 minutes at 4°C.

• Discard the supernatant and wash the neutrophil pellet twice with 10 mL of cold HBSS or RPMI 1640.

• Resuspend the final neutrophil pellet in an appropriate buffer for your downstream application (e.g., HBSS with 0.5% FBS).

• Determine cell concentration and viability using a hemocytometer and trypan blue exclusion. A purity of >95% and viability of >98% is expected.

Part 2: Assessment of Neutrophil Activation

Rationale: Upon activation, neutrophils upregulate the expression of specific surface markers, such as CD11b and CD66b, which are stored in intracellular granules and translocated to the plasma membrane upon degranulation.[8] Flow cytometry provides a quantitative measure of this upregulation on a single-cell level.

Materials:

• Isolated human neutrophils

• N-Formyl-L-valine

• Phosphate-Buffered Saline (PBS)

• Fluorescently conjugated antibodies against human CD11b and CD66b

• Isotype control antibodies

• Flow cytometer

Protocol:

• Resuspend isolated neutrophils in a suitable buffer (e.g., HBSS with 0.5% FBS) at a concentration of 1 x 10^6 cells/mL.

• Prepare a stock solution of N-Formyl-L-valine in DMSO and dilute to the desired working concentration in your assay buffer. Note: It is recommended to perform a dose-response curve (e.g., 1 nM to 1 µM) to determine the optimal concentration for your specific experimental conditions. A concentration of 100 nM is often a good starting point for a robust positive control response.

• In a 96-well plate or microcentrifuge tubes, add 100 µL of the neutrophil suspension to each well/tube.

• Add 10 µL of the N-Formyl-L-valine working solution to the designated "positive control" wells. Add 10 µL of assay buffer to the "unstimulated control" wells.

• Incubate the plate/tubes at 37°C in a 5% CO2 incubator for 15-30 minutes.

• Stop the activation by adding 1 mL of cold PBS to each well/tube and centrifuge at 300 x g for 5 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in 100 µL of cold PBS containing the fluorescently conjugated anti-CD11b and anti-CD66b antibodies (and isotype controls in separate tubes) at the manufacturer's recommended concentration.

• Incubate for 30 minutes on ice in the dark.

• Wash the cells twice with 1 mL of cold PBS.

• Resuspend the final cell pellet in 300 µL of PBS for flow cytometric analysis.

• Acquire data on a flow cytometer, gating on the neutrophil population based on forward and side scatter characteristics.

• Analyze the mean fluorescence intensity (MFI) or the percentage of positive cells for CD11b and CD66b.

Expected Results:

Condition	CD11b Expression	CD66b Expression
Unstimulated Control	Low MFI / Low % Positive	Low MFI / Low % Positive
N-Formyl-L-valine (Positive Control)	High MFI / High % Positive	High MFI / High % Positive

Note: The magnitude of the response can vary depending on the donor, cell preparation, and specific experimental conditions. A 2-10 fold increase in MFI is typically observed.

Rationale: The respiratory burst, a hallmark of neutrophil activation, is the rapid release of ROS. This can be measured using fluorescent probes that become oxidized in the presence of ROS.[9]

Materials:

• Isolated human neutrophils

• N-Formyl-L-valine

• Dihydrorhodamine 123 (DHR 123) or other suitable ROS-sensitive dye

• Phorbol 12-myristate 13-acetate (PMA) as an alternative positive control

• Plate reader with fluorescence capabilities or flow cytometer

Protocol:

• Resuspend isolated neutrophils in a suitable buffer at 1 x 10^6 cells/mL.

• Load the cells with DHR 123 (typically 1-5 µM) by incubating for 15 minutes at 37°C.

• Wash the cells once to remove excess dye.

• Resuspend the cells in fresh assay buffer.

• In a 96-well plate, add 100 µL of the DHR 123-loaded neutrophil suspension to each well.

• Add 10 µL of N-Formyl-L-valine working solution (e.g., 1 µM) to the "positive control" wells. Add 10 µL of assay buffer to the "unstimulated control" wells. PMA (e.g., 100 ng/mL) can be used as a potent, receptor-independent positive control.

• Immediately place the plate in a pre-warmed (37°C) plate reader and measure the fluorescence (Excitation/Emission ~488/525 nm for Rhodamine 123) kinetically over 30-60 minutes. Alternatively, incubate for a fixed time point (e.g., 30 minutes) and analyze by flow cytometry.

• Plot the fluorescence intensity over time or compare the endpoint fluorescence values.

Expected Results:

Condition	ROS Production (Fluorescence Intensity)
Unstimulated Control	Baseline fluorescence
N-Formyl-L-valine (Positive Control)	Significant increase in fluorescence over time
PMA (Positive Control)	Robust and sustained increase in fluorescence

Rationale: Degranulation involves the release of granule contents, including enzymes like Myeloperoxidase (MPO) from azurophilic granules, into the extracellular space.[5] MPO activity can be measured using a colorimetric assay.

Materials:

• Isolated human neutrophils

• N-Formyl-L-valine

• Cytochalasin B (optional, to enhance degranulation)

• MPO substrate solution (e.g., o-phenylenediamine dihydrochloride (OPD) or 3,3′,5,5′-tetramethylbenzidine (TMB))

• Hydrogen peroxide (H2O2)

• Stop solution (e.g., 2M H2SO4)

• 96-well plate

• Plate reader with absorbance capabilities

Protocol:

• Resuspend isolated neutrophils in a suitable buffer at 2-5 x 10^6 cells/mL.

• (Optional) Prime the neutrophils with Cytochalasin B (e.g., 5 µg/mL) for 5 minutes at 37°C to enhance the degranulation response.

• In a 96-well plate, add 100 µL of the neutrophil suspension to each well.

• Add 10 µL of N-Formyl-L-valine working solution (e.g., 1 µM) to the "positive control" wells. Add 10 µL of assay buffer to the "unstimulated control" wells.

• Incubate for 30 minutes at 37°C.

• Centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

• Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• Prepare the MPO reaction mixture by adding the MPO substrate and H2O2 to a suitable buffer according to the manufacturer's instructions.

• Add 100 µL of the MPO reaction mixture to each well containing the supernatant.

• Incubate at room temperature for 10-30 minutes, or until a color change is observed.

• Stop the reaction by adding 50 µL of the stop solution.

• Read the absorbance at the appropriate wavelength (e.g., 492 nm for OPD, 450 nm for TMB) using a plate reader.

Expected Results:

Condition	MPO Release (Absorbance)
Unstimulated Control	Low absorbance
N-Formyl-L-valine (Positive Control)	Increased absorbance, indicating MPO release

Experimental Workflow and Self-Validating System

To ensure the trustworthiness of your results, a self-validating experimental design is crucial. This involves including appropriate controls to confirm that the observed neutrophil activation is specific and that the cells are healthy and responsive.

Figure 2: A self-validating experimental workflow for assessing neutrophil activation.

Conclusion

N-Formyl-L-valine is a robust and reliable positive control for in vitro neutrophil activation studies. Its well-defined mechanism of action through the FPR1 receptor provides a physiologically relevant stimulus that recapitulates key aspects of the neutrophil response to bacterial infection. By following the detailed protocols outlined in these application notes, researchers can confidently validate their assays and obtain high-quality, reproducible data on neutrophil function. The inclusion of appropriate controls within a self-validating experimental design is paramount for the integrity and interpretation of the results.

References

• Bøyum, A. (1968). Isolation of mononuclear cells and granulocytes from human blood. Scandinavian Journal of Clinical and Laboratory Investigation, 21(sup97), 77-89. [Link]

• Nauseef, W. M. (2007). How human neutrophils kill and die. Immunological Reviews, 219(1), 54-66. [Link]

• Downey, G. P., Fukushima, T., Fialkow, L., & Waddell, T. K. (1995). Intracellular signaling in neutrophil priming and activation. Seminars in cell biology, 6(6), 345-356. [Link]

• Le, Y., Murphy, P. M., & Wang, J. M. (2002). Formyl-peptide receptors revisited. Trends in immunology, 23(11), 541-548. [Link]

• Sklar, L. A., & Omann, G. M. (1990). Kinetics and amplification in neutrophil activation and adaptation. Seminars in cell biology, 1(2), 115-124. [Link]

• Hampton, M. B., Kettle, A. J., & Winterbourn, C. C. (1998). Inside the neutrophil phagosome: oxidants, myeloperoxidase, and bacterial killing. Blood, 92(9), 3007-3017. [Link]

• Mócsai, A., Ligeti, E., Lowell, C. A., & Berton, G. (2006). Adhesion-dependent degranulation of neutrophils: a specific role for Src family kinases. The Journal of Immunology, 176(3), 1765-1773. [Link]

• Junger, W. G. (2011). Immune cell regulation by autocrine and paracrine purinergic signaling. Prostaglandins, leukotrienes, and essential fatty acids, 85(5), 211-218. [Link]

• Witko-Sarsat, V., Rieu, P., Descamps-Latscha, B., Lesavre, P., & Halbwachs-Mecarelli, L. (2000). Neutrophils: molecules, functions and pathophysiological aspects. Laboratory investigation, 80(5), 617-653. [Link]

• Kolaczkowska, E., & Kubes, P. (2013). Neutrophil recruitment and function in health and inflammation. Nature reviews immunology, 13(3), 159-175. [Link]

• Migeotte, I., Communi, D., & Parmentier, M. (2006). Formyl peptide receptors: a promiscuous subfamily of G protein-coupled receptors controlling immune responses. Cytokine & growth factor reviews, 17(6), 501-519. [Link]

• Faurschou, M., & Borregaard, N. (2003). Neutrophil granules and secretory vesicles in inflammation. Microbes and infection, 5(14), 1317-1327. [Link]

• Heit, B., Tavener, S., Raharjo, E., & Kubes, P. (2002). An intracellular signaling hierarchy determines direction of migration in opposing chemotactic gradients. The Journal of cell biology, 159(1), 91-102. [Link]

• Babior, B. M. (1999). NADPH oxidase: an update. Blood, 93(5), 1464-1476. [Link]

• Thelen, M. (2001). Dancing to the tune of chemokines. Nature immunology, 2(2), 129-134. [Link]

• Ye, R. D., Boulay, F., Wang, J. M., Dahlgren, C., Gerard, C., Parmentier, M., ... & Murphy, P. M. (2009). International Union of Basic and Clinical Pharmacology. LXXIII. Nomenclature for the formyl peptide receptor (FPR) family. Pharmacological reviews, 61(2), 119-161. [Link]

• Borregaard, N., & Cowland, J. B. (1997). Granules of the human neutrophilic polymorphonuclear leukocyte. Blood, 89(10), 3503-3521. [Link]

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• 9. Systemic neutrophil activation and N‐formyl methionine‐formyl peptide receptor‐1 signaling define inflammatory endotypes in rheumatoid arthritis‐associated lung involvement - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Neutrophil Activation: A Guide to Calcium Flux Assays Using N-Formyl-L-valine

Introduction: The Significance of Neutrophil Calcium Signaling

Neutrophils are the vanguard of the innate immune system, acting as first responders to sites of infection and inflammation.[1] Their activation is a tightly regulated process, critical for host defense, involving chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[2] A key intracellular event governing these functions is the rapid and transient increase in cytosolic free calcium ([Ca²⁺]i), a process known as calcium flux or mobilization.[3][4]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on how to design, execute, and interpret a calcium flux assay in primary human neutrophils using the bacterial-mimicking chemoattractant, N-Formyl-L-valine. N-formyl peptides, such as N-Formyl-L-valine, are recognized by Formyl Peptide Receptors (FPRs), a class of G protein-coupled receptors (GPCRs) highly expressed on neutrophils.[5][6] Specifically, N-formyl peptides are potent agonists for Formyl Peptide Receptor 1 (FPR1), making them excellent tools to study neutrophil activation pathways.[5][7] Understanding how novel therapeutics modulate this signaling cascade is crucial for the development of new anti-inflammatory drugs.[8]

The Underlying Mechanism: FPR1-Mediated Calcium Mobilization

The binding of N-Formyl-L-valine to FPR1 initiates a well-defined signaling cascade. As a GPCR, FPR1 is coupled to a heterotrimeric G-protein (primarily of the Gαi family).[2] Ligand binding causes a conformational change in the receptor, leading to the exchange of GDP for GTP on the Gα subunit and its subsequent dissociation from the Gβγ dimer.[5]

The dissociated G protein subunits trigger downstream effectors, most notably Phospholipase C (PLC).[2][5] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the surface of the endoplasmic reticulum (ER), which acts as the primary intracellular calcium store. This binding opens calcium channels, releasing stored Ca²⁺ into the cytosol and causing a rapid spike in [Ca²⁺]i.[6] This initial release can subsequently trigger the opening of store-operated calcium (SOC) channels on the plasma membrane, leading to an influx of extracellular calcium for a more sustained response.

Signaling Pathway of N-Formyl-L-valine in Neutrophils

Caption: FPR1 signaling cascade initiated by N-Formyl-L-valine.

Experimental Design and Protocol

This protocol is optimized for a 96-well microplate format using a fluorescent plate reader equipped with injectors, but can be adapted for flow cytometry or fluorescence microscopy.[9][10] The assay relies on a cell-permeant fluorescent dye, such as Fluo-4 AM, which exhibits a large fluorescence intensity increase upon binding to free Ca²⁺.[11]

Part 1: Materials and Reagents

Reagent	Recommended Vendor	Purpose & Key Considerations
Human Neutrophils	Freshly isolated	Primary cells are essential. Isolate from healthy donor blood via density gradient centrifugation (e.g., Polymorphprep™). Use immediately for best results. Causality: Cryopreserved neutrophils often exhibit blunted responses.
N-Formyl-L-valine	Sigma-Aldrich, Tocris	The agonist. Prepare a 10 mM stock in DMSO and store at -20°C.
Fluo-4 AM	Thermo Fisher, AAT Bioquest	Calcium indicator dye. Prepare a 1-5 mM stock in anhydrous DMSO. Protect from light and moisture.[12]
Pluronic™ F-127	Thermo Fisher	A non-ionic surfactant that aids in the dispersion of the water-insoluble Fluo-4 AM in aqueous buffer.[13][14]
Probenecid	Sigma-Aldrich	(Optional) An organic anion transport inhibitor that can reduce dye leakage from the cells, improving signal stability.[15]
Assay Buffer	In-house preparation	Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺, buffered with 20 mM HEPES, pH 7.4. Causality: The presence of extracellular Ca²⁺ is crucial for the secondary, sustained influx. HEPES provides stable buffering.
Ionomycin	Cayman Chemical, Tocris	A calcium ionophore used as a positive control to elicit maximal calcium influx.[16]
EGTA	Sigma-Aldrich	A calcium chelator used as a negative control to confirm the signal is calcium-dependent.[16]
96-well black, clear-bottom microplates	Corning, Greiner	Minimizes well-to-well crosstalk and background fluorescence.

Part 2: Step-by-Step Protocol

1. Preparation of Reagents: a. Loading Buffer: On the day of the experiment, prepare the Loading Buffer. For a final Fluo-4 AM concentration of 4 µM, mix the dye stock with an equal volume of 20% Pluronic F-127 in DMSO before diluting into the Assay Buffer.[13] If using, add probenecid to a final concentration of 1-2.5 mM.[14] Vortex thoroughly. b. Agonist/Control Plate: Prepare a separate 96-well plate with N-Formyl-L-valine dilutions (e.g., 10X final concentration) in Assay Buffer. Include wells with Ionomycin (e.g., 10 µM final) and a buffer-only control.

2. Neutrophil Isolation and Staining: a. Isolate neutrophils from whole blood using your laboratory's established, validated protocol (e.g., density gradient separation followed by hypotonic lysis of red blood cells). b. Count the cells and assess viability (should be >95%). Resuspend the cell pellet in Assay Buffer at a concentration of 2 x 10⁶ cells/mL. Causality: Working with neutrophils requires care to avoid premature activation. Perform all steps on ice and handle cells gently.[17] c. Add an equal volume of the 2X Loading Buffer to the cell suspension (final cell density 1 x 10⁶ cells/mL, final Fluo-4 AM concentration ~2-5 µM). d. Incubate for 30-45 minutes at 37°C in the dark.[3][18] This allows the AM ester to cross the cell membrane. e. After incubation, pellet the cells by gentle centrifugation (e.g., 300 x g for 5 minutes). f. Wash the cells once by resuspending the pellet in fresh, pre-warmed (37°C) Assay Buffer. Causality: This step removes extracellular dye, reducing background fluorescence. g. Resuspend the final cell pellet in pre-warmed Assay Buffer to a concentration of 1 x 10⁶ cells/mL. h. Incubate the cells for a further 30 minutes at 37°C in the dark to allow for complete de-esterification of the dye by intracellular esterases, which traps the active Fluo-4 dye inside the cells.[12]

3. Assay Execution (Microplate Reader): a. Pipette 100 µL of the loaded cell suspension into the wells of the black, clear-bottom 96-well plate. b. Place the plate in the reader and allow the temperature to equilibrate to 37°C. c. Set the instrument parameters: Excitation ~494 nm, Emission ~516 nm. d. Program a kinetic read protocol: i. Baseline Reading: Record fluorescence for 15-30 seconds to establish a stable baseline. ii. Agonist Injection: Use the instrument's injector to add 10 µL of the N-Formyl-L-valine solution from the agonist plate. iii. Post-Injection Reading: Immediately continue recording fluorescence every 0.5-1 second for at least 60-120 seconds to capture the full kinetic response (peak and subsequent decay).

Experimental Workflow for Calcium Flux Assay

Caption: Step-by-step workflow from cell preparation to data analysis.

Data Analysis and Interpretation

The primary output will be a kinetic curve of fluorescence intensity over time.

• Normalization: Raw fluorescence units (RFU) can vary due to differences in cell number or dye loading. Common normalization methods include:

  • Ratio over Baseline (F/F₀): For each time point, divide the fluorescence (F) by the average baseline fluorescence before stimulation (F₀).

  • Response over Baseline (F-F₀): Subtract the average baseline fluorescence from the entire kinetic curve.

• Key Parameters: From the normalized kinetic curve, extract key parameters:

  • Peak Amplitude: The maximum fluorescence signal achieved after stimulation. This reflects the magnitude of the calcium response.

  • Time to Peak: The time taken to reach the peak amplitude.

  • Area Under the Curve (AUC): An integrated measure of the total calcium response over time.

• Dose-Response Analysis: Plot the Peak Amplitude or AUC against the logarithm of the N-Formyl-L-valine concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ (the concentration of agonist that gives half-maximal response). This is a key measure of the compound's potency.

Parameter	Typical Expected Value (Neutrophils)	Interpretation
Baseline F/F₀	~1.0	Stable baseline indicates healthy, resting cells.
Peak F/F₀ (Stimulated)	2.0 - 5.0	A robust response to the agonist.
Time to Peak	5 - 20 seconds	Reflects the rapid kinetics of IP₃-mediated release.
N-Formyl-L-valine EC₅₀	10 - 100 nM	Expected potency range for FPR1 agonists.
Ionomycin Response	Typically higher than agonist	Confirms cell viability and maximal assay window.
EGTA Pre-treatment	Abolishes signal	Confirms the fluorescence change is due to calcium.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
High Baseline Fluorescence	1. Premature cell activation during isolation.[17] 2. Incomplete removal of extracellular dye. 3. Dye hydrolysis in stock solution.	1. Handle cells gently, keep on ice. 2. Ensure wash steps are performed correctly. 3. Use fresh, anhydrous DMSO for stocks; aliquot and protect from light/moisture.[12]
No/Low Response to Agonist	1. Poor dye loading. 2. Receptor desensitization.[19] 3. Degraded agonist. 4. Instrument settings not optimal.	1. Optimize dye concentration and incubation time. Ensure Pluronic F-127 is used.[13] 2. Ensure cells are not over-stimulated during handling. 3. Use fresh agonist dilutions. 4. Check filter sets and gain settings. Run positive control (Ionomycin).
High Well-to-Well Variability	1. Inconsistent cell plating. 2. Incomplete dye dispersion. 3. Injector issues (bubbles, poor mixing).	1. Gently mix cell suspension before and during plating. 2. Ensure Loading Buffer is well-vortexed. 3. Prime and purge injectors before use. Optimize injection speed.

References

• The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. PubMed Central. Available at: [Link]

• Functional selective FPR1 signaling in favor of an activation of the neutrophil superoxide generating NOX2 complex. National Institutes of Health (NIH). Available at: [Link]

• Calcium Flux in Neutrophils Synchronizes β2 Integrin Adhesive and Signaling Events that Guide Inflammatory Recruitment. PubMed Central. Available at: [Link]

• Priming of human neutrophils with N-formyl-methionyl-leucyl-phenylalanine by a calcium-independent, pertussis toxin-insensitive pathway. PubMed. Available at: [Link]

• How can measure the Calcium Flux in Neutrophils? ResearchGate. Available at: [Link]

• A rapid flow cytometry assay for the assessment of calcium mobilization in human neutrophils in a small volume of lysed whole-blood. PubMed. Available at: [Link]

• What is the best buffer to use for Fluo-4 AM staining of lymphocytes? ResearchGate. Available at: [Link]

• CALCIUM FLUX PROTOCOL. University of Pennsylvania. Available at: [Link]

• Molecular Mechanisms of N-Formyl-Methionyl-Leucyl-Phenylalanine-Induced Superoxide Generation and Degranulation in Mouse Neutrophils: Phospholipase D Is Dispensable. National Institutes of Health (NIH). Available at: [Link]

• Elusive equilibrium: the challenge of interpreting receptor pharmacology using calcium assays. National Institutes of Health (NIH). Available at: [Link]

• Measurement of intracellular Ca 2 mobilization in neutrophils using a... ResearchGate. Available at: [Link]

• Fluo-4,Ca2+ indicators. Interchim. Available at: [Link]

• Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. MDPI. Available at: [Link]

• Calcium assays: at the centre of biology. BMG LABTECH. Available at: [Link]

• The Two Formyl Peptide Receptors Differently Regulate GPR84-Mediated Neutrophil NADPH Oxidase Activity. Karger Publishers. Available at: [Link]

• Tips & Troubleshooting Techniques to Optimize Your Calcium Flux Assay. ResearchGate. Available at: [Link]

• Spatiotemporal dynamics of calcium signals during neutrophil cluster formation. PubMed Central. Available at: [Link]

• Spatiotemporal dynamics of calcium signals during neutrophil cluster formation. PNAS. Available at: [Link]

• Calcium Flux Assays. Agilent. Available at: [Link]

• Analysis of T-cell Receptor-Induced Calcium Influx in Primary Murine T-cells by Full Spectrum Flow Cytometry. JoVE. Available at: [Link]

• Human neutrophil formyl peptide receptor phosphorylation and the mucosal inflammatory response. PubMed Central. Available at: [Link]

• Topical CCL3 Is Well-Tolerated and Improves Liver Function in Diabetic Mice: Evidence from a 14-Day Toxicity Study. MDPI. Available at: [Link]

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• 3. Calcium Flux in Neutrophils Synchronizes β2 Integrin Adhesive and Signaling Events that Guide Inflammatory Recruitment - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
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HPLC method for quantifying N-Formyl-L-valine in biological samples

An Application Note and Protocol for the Quantification of N-Formyl-L-valine in Biological Samples using High-Performance Liquid Chromatography (HPLC)

Introduction: The Analytical Imperative for N-Formyl-L-valine

N-Formyl-L-valine is an N-acylated amino acid derivative that may serve as a crucial biomarker in various biological processes, including metabolic disorders and host-pathogen interactions. Its structural similarity to endogenous amino acids and its inherent polarity present significant challenges for its accurate quantification in complex biological matrices such as plasma or serum. The development of a robust, selective, and sensitive analytical method is paramount for researchers and clinicians seeking to understand its pharmacokinetic profile, metabolic fate, and physiological relevance.

This document provides a comprehensive, field-tested guide for the quantification of N-Formyl-L-valine using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The methodology is built upon a foundation of pre-column derivatization, a necessary step to enhance the analyte's chromatographic retention and detection sensitivity. We will delve into the causality behind each procedural choice, from sample preparation to method validation, ensuring the protocol is not just a series of steps, but a self-validating analytical system grounded in established scientific principles.

Principle of the Method

The core analytical challenge with small, polar molecules like N-Formyl-L-valine is their poor retention on conventional reversed-phase columns (e.g., C18) and their lack of a strong native chromophore for UV detection.[1][2] This method overcomes these obstacles through a two-fold strategy:

• Pre-column Derivatization: The analyte is chemically modified prior to HPLC injection. The N-formyl group protects the alpha-amino group, creating a secondary amine. We utilize 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl), a reagent that reacts efficiently with both primary and secondary amines at room temperature.[2][3] This reaction attaches a large, nonpolar fluorenylmethoxycarbonyl group to the N-Formyl-L-valine molecule. This derivatization serves two critical purposes:

  • It significantly increases the hydrophobicity of the analyte, promoting strong retention and enabling separation on a C18 stationary phase.[1]

  • It introduces a highly conjugated fluorenyl system, which is a potent chromophore, allowing for sensitive and selective detection by UV absorbance at approximately 266 nm.[2]

• Reversed-Phase Chromatography: The derivatized analyte (FMOC-N-Formyl-L-valine) is separated from other derivatized matrix components based on its hydrophobicity. A gradient elution using a C18 column ensures efficient separation and sharp peak shapes.

This combination of derivatization and RP-HPLC provides a robust and accessible method for most analytical laboratories.

Materials and Reagents

• Solvents: Acetonitrile (ACN, HPLC Grade), Methanol (MeOH, HPLC Grade), Water (Type I, 18.2 MΩ·cm)

• Reagents:

  • N-Formyl-L-valine analytical standard (≥98% purity)

  • 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl)

  • Boric acid

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Sodium acetate

  • Trichloroacetic acid (TCA) or Acetonitrile for protein precipitation

• Internal Standard (IS): L-Norvaline or another suitable amino acid not present in the sample. The IS should be added at the very beginning of the sample preparation process.

• Biological Matrix: Drug-free human or animal plasma/serum for preparation of calibrators and quality control samples.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector is required.

Parameter	Specification	Rationale
HPLC Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm)	Industry standard for separating hydrophobic molecules like FMOC-derivatized amino acids, providing excellent resolution and efficiency.[4]
Mobile Phase A	20 mM Sodium Acetate buffer, pH 4.2	Buffered aqueous phase to control the ionization state of any residual acidic/basic groups and ensure reproducible retention times.
Mobile Phase B	Acetonitrile (ACN)	Organic modifier used to elute the hydrophobic derivatized analyte from the C18 column.
Gradient Elution	0-2 min: 30% B; 2-15 min: 30% to 80% B; 15-17 min: 80% B; 17.1-22 min: 30% B	A gradient is essential to elute the strongly retained FMOC-derivatives while also separating them from early-eluting polar interferences and late-eluting lipophilic components.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and backpressure.
Column Temperature	35 °C	Elevated temperature reduces mobile phase viscosity, improves peak shape, and ensures consistent retention times by minimizing fluctuations in ambient temperature.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
Detection Wavelength	266 nm (Signal), 360 nm (Reference)	266 nm is near the absorbance maximum for the FMOC chromophore, providing high sensitivity. A reference wavelength corrects for baseline drift.[2]

Experimental Protocols

Protocol 1: Preparation of Solutions

• Borate Buffer (0.5 M, pH 9.0): Dissolve 3.09 g of boric acid in 90 mL of Type I water. Adjust pH to 9.0 with 5 M NaOH. Make up the final volume to 100 mL. This alkaline pH is crucial for the derivatization reaction to proceed efficiently.[3]

• FMOC-Cl Reagent (3 mg/mL): Dissolve 15 mg of FMOC-Cl in 5 mL of acetonitrile. This solution should be prepared fresh daily due to its reactivity with water.

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-Formyl-L-valine and the Internal Standard (IS) in a 50:50 mixture of methanol and water.

• Working Standard & QC Solutions: Prepare serial dilutions of the stock solution in drug-free plasma to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and quality control (QC) samples (e.g., Low, Mid, High concentrations).

Protocol 2: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method to remove the majority of proteins from plasma or serum, which would otherwise interfere with the analysis.[5][6]

Workflow for sample preparation by protein precipitation.

• Aliquot Sample: Pipette 100 µL of the plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 10 µL of the IS working solution to each tube.

• Vortex: Briefly vortex the mixture for 10 seconds.

• Precipitate Proteins: Add 300 µL of ice-cold acetonitrile. The 3:1 ratio of organic solvent to aqueous sample is effective for crashing out proteins.[7]

• Vortex Vigorously: Vortex the mixture for 2 minutes to ensure complete protein denaturation and precipitation.

• Centrifuge: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer 150 µL of the clear supernatant to a new microcentrifuge tube, being careful not to disturb the protein pellet.

Protocol 3: Pre-column Derivatization with FMOC-Cl

• Buffer Addition: To the 150 µL of supernatant from the previous step, add 50 µL of the 0.5 M Borate Buffer (pH 9.0).

• Add Derivatizing Reagent: Add 50 µL of the FMOC-Cl reagent (3 mg/mL in ACN).

• React: Vortex the mixture immediately and allow it to react for 2 minutes at room temperature. The reaction is rapid at room temperature.[2]

• Quench Reaction (Optional but Recommended): To stop the reaction and consume excess FMOC-Cl, add 50 µL of a primary amine solution like 10 mM glycine. Vortex and wait for 1 minute. This step reduces potential baseline interference from the reagent.

• Transfer: Transfer the final solution to an autosampler vial for HPLC analysis.

Method Validation: A Trustworthy System

The reliability of any bioanalytical data hinges on rigorous method validation. The protocol described here should be validated according to the principles outlined in the ICH M10 or equivalent FDA guidelines.[8][9][10][11] The key validation parameters and typical acceptance criteria are summarized below.

Validation Parameter	Purpose	Acceptance Criteria
Specificity & Selectivity	To ensure the method can differentiate the analyte from endogenous matrix components, metabolites, and other interferences.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte and IS in blank matrix samples.
Calibration Curve & Linearity	To demonstrate the relationship between instrument response and analyte concentration over the intended range.	At least 6 non-zero calibrators. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10. Accuracy within ±20% of nominal. Precision (CV) ≤ 20%.
Accuracy & Precision	To determine the closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision).	Measured at LLOQ, Low, Mid, and High QC levels (n=5). Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (CV) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	To assess the suppression or enhancement of ionization caused by co-eluting matrix components.	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions (Freeze-Thaw, Bench-Top, Long-Term).	Mean concentration of stability samples should be within ±15% of the nominal concentration.

Overall Analytical Workflow

The entire process, from sample receipt to final data reporting, follows a logical and controlled sequence to ensure data integrity.

Complete workflow for the quantification of N-Formyl-L-valine.

Conclusion

This application note details a robust and reliable RP-HPLC method for the quantification of N-Formyl-L-valine in biological samples. By employing a scientifically-grounded pre-column derivatization strategy with FMOC-Cl, the method overcomes the inherent analytical challenges of the analyte. The detailed protocols for sample preparation, derivatization, and chromatographic analysis, combined with a clear framework for method validation based on international guidelines, provide researchers with a trustworthy system for generating high-quality bioanalytical data. This method is readily adaptable for pharmacokinetic studies, clinical research, and other applications where accurate measurement of N-Formyl-L-valine is critical.

References

• Agilent Technologies. (2010). Analysis of Amino Acids by HPLC.
• Khan, W., & Iqbal, J. (2016). Analysis of amino acids by high performance liquid chromatography. The Professional Medical Journal.
• Fekkes, D. (1996). State-of-the-art of high-performance liquid chromatographic analysis of amino acids in physiological samples.

• Li, Y., et al. (2024). Determination of Amino Acids of Novel Food in Food by HPLC Coupled with Pre-Column Derivatization. Molecules. [Link]

• Polite, L. N., et al. Automated Pre-Column Derivatization of Amino Acids by HPLC. Axion Labs.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Bhandare, P., et al. (2010). Determination of amino acid without derivatization by using HPLC-HILIC column. Journal of Chemical and Pharmaceutical Research. [Link]

• Yuan, J., et al. (2018). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma. Journal of Chromatography B. [Link]

• Protocols.io. (2024). Plasma/serum sample preparation for untargeted MS-based metabolomic. [Link]

• Ann, M., et al. (2023). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules. [Link]

• European Medicines Agency (EMA). (2022). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• Shimadzu Corporation. (2021). Selection of Detector in Analysis of Amino Acids Using Pre-column Derivatization Method. [Link]

• Terrlink, T., van Leeuwen, P. A., & Houdijk, A. (1994). Plasma amino acids determined by liquid chromatography within 17 minutes. Clinical Chemistry. [Link]

• ResearchGate. (2013). Representative calibration curves for each amino acid. Val, valine; Ile, isoleucine; Leu, leucine; Tyr, tyrosine. [Link]

• ResearchGate. (2019). Effects of the mobile phase on the chromatographic separation of l-lysine and 5-aminovaleric acid. [Link]

• Agilent Technologies. (2021). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• ResearchGate. (2023). Integration of solid phase extraction with HILIC-MS/MS for analysis of free amino acids in source water. [Link]

• Mohammad Abadi, F., et al. (2015). Analysis of Plasma Amino Acids Using RP-HPLC and Pre-Column Derivatization with OPA/3-MPA. Medical Laboratory Journal. [Link]

• Johnson, D. W. (2011). Free amino acid quantification by LC-MS/MS using derivatization generated isotope-labelled standards. Journal of Chromatography B. [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Spectroscopy Online. (2023). New HPLC-UV Method Detects Amino Acids in Foods with High Precision. [Link]

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• Semantic Scholar. Development of a LC-ESI/MS/MS assay for the quantification of vanillin using a simple off-line dansyl chloride derivatization reaction to enhance signal intensity. [Link]

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Application Note: A Robust LC-MS/MS Protocol for the Global Identification of N-Formylated Peptides

Introduction: The Significance of N-Formyl Peptides as Biological Signals

N-terminal formylation, the addition of a formyl group to the N-terminal amino group of a peptide, is a co-translational modification that is ubiquitous in prokaryotes and in eukaryotic organelles of endosymbiotic origin, namely mitochondria and chloroplasts.[1][2] In bacteria, protein synthesis is initiated with N-formylmethionine (fMet). While this formyl group is often removed by the enzyme peptide deformylase, a subset of proteins retains this modification.[1] Consequently, the presence of N-formylated peptides in extracellular spaces serves as a potent signal of bacterial invasion or tissue damage, as mitochondria can also release these peptides.[2][3]

These molecules, often referred to as microbe- or damage-associated molecular patterns (MAMPs/DAMPs), are recognized by a specific class of G-protein coupled receptors called formyl peptide receptors (FPRs) on the surface of immune cells, particularly neutrophils. This recognition triggers a cascade of inflammatory and chemotactic responses, guiding immune cells to the site of infection or injury. Given their critical role in innate immunity and inflammation, the comprehensive identification and quantification of N-formylated peptides are of paramount importance for researchers in immunology, infectious disease, and drug development.

This application note provides a detailed, field-proven protocol for the sensitive detection of N-formylated peptides from complex biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). We will delve into the rationale behind each step, from sample preparation and enrichment to data acquisition and analysis, providing a self-validating framework for researchers.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Urea	Proteomics Grade	Sigma-Aldrich
Dithiothreitol (DTT)	Proteomics Grade	Thermo Fisher Scientific
Iodoacetamide (IAA)	Proteomics Grade	Sigma-Aldrich
Trypsin, sequencing grade	MS Grade	Promega
Ammonium Bicarbonate	ACS Grade or higher	Sigma-Aldrich
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific
Formic Acid (FA)	LC-MS Grade	Thermo Fisher Scientific
Water	LC-MS Grade	Fisher Scientific
Anti-N-formyl Methionine Antibody	Affinity Purified	(e.g., custom or commercial)[1][4]
Protein A/G Magnetic Beads	N/A	Thermo Fisher Scientific
C18 Solid-Phase Extraction (SPE) Cartridges	N/A	Waters
LC-MS/MS System	High Resolution	(e.g., Thermo Orbitrap, Sciex QTOF)
Reversed-Phase C18 Column (300 Å pore size)	Nano/Capillary Flow	Waters, Agilent

Experimental Workflow Overview

The overall workflow for the identification of N-formylated peptides is a multi-stage process designed to isolate and confidently identify these low-abundance species from a complex proteome.

Caption: High-level workflow for N-formylated peptide identification.

Protocol Part 1: Sample Preparation

The goal of sample preparation is to efficiently extract proteins from the biological matrix and digest them into peptides, making them amenable to mass spectrometry analysis.

1.1. Protein Extraction and Lysis

• Rationale: Efficient cell lysis and protein solubilization are critical for ensuring a comprehensive representation of the proteome. The choice of lysis buffer should be tailored to the sample type to maximize protein yield while minimizing interference from non-proteinaceous components.

• Protocol:

  • For cultured cells, wash the cell pellet with ice-cold PBS and centrifuge.

  • Resuspend the cell pellet in a lysis buffer containing 8 M urea in 50 mM ammonium bicarbonate. Urea is a strong denaturant that effectively solubilizes most proteins.

  • Sonicate the sample on ice to ensure complete cell lysis and to shear DNA, which can increase sample viscosity.

  • Centrifuge at high speed (e.g., 16,000 x g) at 4°C to pellet cellular debris.

  • Collect the supernatant containing the soluble protein fraction.

  • Quantify the protein concentration using a compatible assay (e.g., Bradford or BCA, ensuring compatibility with urea).

1.2. Reduction, Alkylation, and Digestion

• Rationale: This three-step process prepares the proteins for enzymatic digestion. Reduction with DTT breaks disulfide bonds, which are then permanently blocked by alkylation with IAA to prevent them from reforming. This unfolding of the protein structure provides better access for the protease. Trypsin is the most commonly used protease as it cleaves C-terminal to lysine and arginine residues, generating peptides of a suitable size for MS analysis.

• Protocol:

  • To your quantified protein lysate, add DTT to a final concentration of 10 mM. Incubate at 37°C for 1 hour.

  • Cool the sample to room temperature and add IAA to a final concentration of 25 mM. Incubate in the dark for 45 minutes.

  • Quench the alkylation reaction by adding DTT to a final concentration of 10 mM.

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to below 1.5 M. This is crucial as high concentrations of urea inhibit trypsin activity.

  • Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio by weight.

  • Incubate overnight at 37°C with gentle agitation.

  • After digestion, acidify the peptide mixture with formic acid to a final concentration of 0.1% to inactivate the trypsin and prepare the sample for solid-phase extraction (SPE).

  • Desalt the peptide mixture using C18 SPE cartridges to remove salts and detergents that can interfere with LC-MS analysis. Elute the peptides and dry them down in a vacuum centrifuge.

Protocol Part 2: Immunoaffinity Enrichment of N-Formylated Peptides

• Rationale: N-formylated peptides are typically of very low abundance compared to their non-formylated counterparts. Therefore, an enrichment step is essential to increase their concentration and enable their detection by the mass spectrometer. This protocol utilizes antibodies that specifically recognize the N-formyl methionine moiety to capture these peptides.[1][4][5][6][7][8]

• Protocol:

  • Antibody-Bead Conjugation: Covalently crosslink a pan-N-formyl methionine-specific antibody to Protein A/G magnetic beads according to the manufacturer's protocol. This prevents antibody leaching during peptide elution.

  • Peptide Incubation: Reconstitute the dried, desalted peptide digest in an immunoaffinity precipitation (IP) buffer (e.g., 1x PBS with 0.01% CHAPS).[6][9]

  • Add the antibody-conjugated magnetic beads to the peptide solution and incubate overnight at 4°C with gentle rotation to allow for efficient binding.

  • Washing: After incubation, place the tube on a magnetic rack and discard the supernatant. Wash the beads extensively to remove non-specifically bound peptides. A typical wash series would be:

    • 2x with IP buffer.

    • 2x with a high-salt buffer (e.g., IP buffer with 500 mM NaCl).

    • 2x with IP buffer.

    • 2x with LC-MS grade water.

  • Elution: Elute the bound N-formylated peptides from the beads using a low pH solution, such as 0.1% formic acid or 5% acetic acid. Incubate for 10-15 minutes at room temperature with vortexing.

  • Place the tube on the magnetic rack and carefully collect the eluate containing the enriched N-formylated peptides.

  • Dry the enriched peptide fraction in a vacuum centrifuge and store at -80°C until LC-MS/MS analysis.

Protocol Part 3: LC-MS/MS Analysis

• Rationale: The enriched peptides are separated by reversed-phase liquid chromatography based on their hydrophobicity and then introduced into the mass spectrometer. The mass spectrometer first measures the mass-to-charge ratio (m/z) of the intact peptides (MS1 scan) and then selects precursor ions for fragmentation, generating tandem mass spectra (MS/MS or MS2 scans) that reveal the amino acid sequence.

Caption: LC-MS/MS data acquisition workflow for peptide analysis.

3.1. Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 300 Å pore size, 1.7-2.1 µm particle size, 15-25 cm length	300 Å pores are optimal for peptide separation.[10] C18 provides good retention for a wide range of peptides.
Mobile Phase A	0.1% Formic Acid in Water	Acidic mobile phase improves peak shape and ionization efficiency.
Mobile Phase B	0.1% Formic Acid in 80% Acetonitrile	Acetonitrile is the organic solvent used to elute peptides from the C18 column.
Flow Rate	200-300 nL/min (for nano-LC)	Lower flow rates increase sensitivity.
Gradient	5-40% B over 60-90 minutes	A long, shallow gradient is necessary to resolve complex peptide mixtures.[11]

3.2. Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI)	Peptides readily form positive ions in acidic mobile phases.
MS1 Resolution	60,000 - 120,000 at m/z 200	High resolution is crucial for accurate mass measurement of precursor ions.
MS1 Scan Range	m/z 350 - 1500	This range covers the majority of doubly and triply charged tryptic peptides.
Data Acquisition	Data-Dependent Acquisition (DDA), TopN=15	The 15 most intense precursor ions from the MS1 scan are selected for fragmentation.
Fragmentation	Higher-energy Collisional Dissociation (HCD)	HCD provides rich b- and y-ion series for confident peptide identification.[12][13][14][15][16]
MS2 Resolution	15,000 - 30,000 at m/z 200	High resolution in MS2 spectra improves fragment ion mass accuracy.
Dynamic Exclusion	30 seconds	Prevents repeated fragmentation of the same abundant peptides.

Protocol Part 4: Data Analysis

• Rationale: The raw MS data is processed using specialized software to identify the peptides and pinpoint the N-terminal formylation. This involves searching the experimental MS/MS spectra against a protein sequence database.

4.1. Database Search Parameters

• Software: Proteome Discoverer (Thermo Fisher Scientific) with Mascot or SEQUEST HT search nodes.[17][18][19][20][21]

• Database: A comprehensive protein database (e.g., Swiss-Prot) relevant to the sample's species. If studying bacterial infection, include both the host and bacterial proteomes.

• Key Search Parameters:

Parameter	Setting	Rationale
Enzyme	Trypsin	Matches the protease used for digestion.
Max. Missed Cleavages	2	Allows for incomplete trypsin digestion.
Precursor Mass Tolerance	10 ppm	Based on the high-resolution MS1 data.
Fragment Mass Tolerance	0.02 Da	Based on the high-resolution MS2 data (Orbitrap).
Fixed Modification	Carbamidomethyl (C)	Accounts for the alkylation of cysteine residues.
Variable Modifications	Oxidation (M), Formyl (N-term)	Oxidation of methionine is a common artifact. N-terminal formylation is the key modification of interest.

4.2. N-Terminal Formylation Specification

• In the search engine settings, it is crucial to define N-terminal formylation as a variable modification.

• Mass Shift: The monoisotopic mass shift for formylation is +27.9949 Da .[22][23] This is the mass of a carbonyl group (CO) added to the N-terminal amine.

4.3. Data Validation

• Use a target-decoy database search strategy to estimate the False Discovery Rate (FDR).

• Apply a strict FDR cutoff (e.g., 1%) at both the peptide and protein levels to ensure high-confidence identifications.

• Manually inspect the MS/MS spectra of identified N-formylated peptides to confirm the presence of a complete b- and y-ion series and the correct mass shift on the N-terminal fragment ions (b-ions).[22]

Conclusion and Field-Proven Insights

This application note details a comprehensive and robust workflow for the identification of N-formylated peptides. The critical step for success is the immunoaffinity enrichment, which is necessary to detect these low-abundance signaling molecules. While a pan-specific anti-fMet antibody is proposed, researchers should validate their chosen antibody for specificity and efficiency.

Expert Insights:

• Preventing Artificial Formylation: Be cautious with the use of formic acid in sample handling and preparation steps, as it can cause artificial N-formylation, particularly at room temperature.[22] If extensive sample manipulation is required, consider alternative acids or perform steps at low temperatures.

• Fragmentation Choice: While HCD is a robust fragmentation method, for certain peptides, especially those with higher charge states, Electron Transfer Dissociation (ETD) may provide complementary data by preserving the labile formyl group and generating c- and z-type ions.[12][16] A decision-tree approach combining HCD and ETD can maximize identifications.

• Quantitative Approaches: For quantitative studies, this workflow can be adapted to include Stable Isotope Labeling by Amino acids in Cell culture (SILAC) or isobaric tagging (TMT/iTRAQ) to compare the levels of N-formylated peptides across different conditions.

By following this detailed protocol and incorporating these expert insights, researchers can confidently explore the "N-formylome," gaining valuable insights into the host-pathogen interface and the inflammatory processes governed by these potent signaling molecules.

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• 10. Tips for optimization of peptide separation by reversed-phase | YMC CO., LTD. [ymc.co.jp]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 13. CIDer: a statistical framework for interpreting differences in CID and HCD fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]
• 17. imbb.forth.gr [imbb.forth.gr]
• 18. Technical documentation [docs.thermofisher.com]
• 19. sharedresearchfacilities.wvu.edu [sharedresearchfacilities.wvu.edu]
• 20. Using machine learning with Mascot and Proteome Discoverer [matrixscience.com]
• 21. formspolicies.rockefeller.edu [formspolicies.rockefeller.edu]
• 22. Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. peakproteins.com [peakproteins.com]

Solid-Phase Synthesis of N-Formyl-L-valine Peptides: A Detailed Protocol and Application Guide

An Application Note from the Office of the Senior Application Scientist

Abstract

N-formylated peptides are crucial signaling molecules in innate immunity, acting as potent chemoattractants for phagocytic leukocytes.[1] Originating from the proteolytic processing of bacterial and mitochondrial proteins, they are fundamental tools for studying inflammatory responses and developing novel therapeutics.[2] This guide provides a comprehensive, field-proven protocol for the synthesis of N-formyl-L-valine-containing peptides using Fmoc-based solid-phase peptide synthesis (SPPS). We detail two robust on-resin formylation methods, address the specific challenges associated with the sterically hindered valine residue, and outline the complete workflow from resin preparation to final product characterization. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and efficient methodology for producing high-purity N-formylated peptides.

Introduction: The Biological Imperative of N-Formyl Peptides

The innate immune system relies on pattern recognition receptors (PRRs) to detect invading pathogens. A key class of these receptors, the N-formyl peptide receptors (FPRs), recognize N-formylated peptides as a definitive signature of bacterial presence.[3] This is because prokaryotic protein synthesis initiates with N-formylmethionine, a modification absent in the cytosolic proteins of eukaryotes.[3] When bacteria are damaged or release metabolic products, these N-formylated peptides are released, serving as powerful chemoattractants that guide neutrophils and other leukocytes to the site of infection.[4]

The tripeptide N-formyl-methionyl-leucyl-phenylalanine (fMLF or fMLP) is the most extensively studied of these molecules and is considered the prototypical agonist for the FPR family.[3][5] Beyond their role in bacterial recognition, N-formyl peptides released from damaged mitochondria can also act as damage-associated molecular patterns (DAMPs), initiating sterile inflammatory responses.[3]

The ability to chemically synthesize these peptides is therefore essential for a wide range of research applications, from investigating the fundamental mechanisms of inflammation and immune cell trafficking to screening for novel FPR modulators in drug discovery programs. Solid-phase peptide synthesis (SPPS) offers a highly efficient and scalable platform for producing these critical research tools.

Principles of the Synthesis Strategy

The protocol described herein utilizes the widely adopted Fmoc (9-fluorenylmethoxycarbonyl) chemistry for SPPS.[6][7] The peptide is assembled sequentially on an insoluble polymeric support (resin), which simplifies the purification process by allowing excess reagents and byproducts to be removed by simple filtration and washing.

The core strategy involves several key stages:

• Resin Selection and Preparation: The synthesis begins with a resin pre-loaded with the C-terminal amino acid, in this case, Fmoc-L-Valine. Wang resin is commonly used as it yields a C-terminal carboxylic acid upon cleavage with trifluoroacetic acid (TFA).[8]

• Iterative Elongation Cycle: The peptide chain is extended through repetitive cycles of (a) removing the temporary Nα-Fmoc protecting group with a mild base (piperidine) and (b) coupling the next Fmoc-protected amino acid using an activating agent.

• Addressing Steric Hindrance: L-valine is a β-branched amino acid, which poses a significant steric challenge that can lead to incomplete or slow coupling reactions. To overcome this, optimized coupling conditions featuring highly efficient activating agents like HBTU, HATU, or HCTU are essential to ensure high yields.[9]

• On-Resin N-Formylation: After the final amino acid is coupled and its Fmoc group is removed, the N-terminal amine is formylated directly on the solid support. Performing this modification while the peptide is still attached to the resin is highly advantageous, as it eliminates complex purification steps that would be necessary for a solution-phase reaction.[10]

• Cleavage and Purification: The completed N-formyl peptide is cleaved from the resin and all side-chain protecting groups are simultaneously removed using a strong acid cocktail. The crude product is then purified to a high degree using reverse-phase high-performance liquid chromatography (RP-HPLC).

Fig. 1: Overall workflow for the solid-phase synthesis of N-formyl peptides.

Materials and Reagents

Proper reagent quality is critical for successful synthesis. Use peptide synthesis grade solvents and reagents where possible.

Reagent/Material	Grade	Purpose
Fmoc-L-Val-Wang Resin	100-200 mesh, ~0.5 mmol/g	Solid support and first amino acid
Fmoc-protected Amino Acids	Synthesis Grade	Peptide building blocks
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Primary solvent for washing and reactions
Dichloromethane (DCM)	ACS Grade	Solvent for resin swelling and washing
Piperidine	Reagent Grade	Fmoc deprotection
HBTU / HCTU	Synthesis Grade	Coupling/activating agent
N,N-Diisopropylethylamine (DIEA)	Peptide Synthesis Grade	Activation base
Formic Acid	≥95%	Formyl group donor
N,N'-Dicyclohexylcarbodiimide (DCC)	Reagent Grade	Activating agent for formic acid (Protocol A)
Acetic Anhydride	Reagent Grade	Activating agent for formic acid (Protocol B)
Pyridine	Anhydrous	Base for formylation (Protocol B)
Trifluoroacetic Acid (TFA)	Reagent Grade	Cleavage from resin
Triisopropylsilane (TIS)	Reagent Grade	Cation scavenger during cleavage
Deionized Water (H₂O)	18.2 MΩ·cm	Scavenger and HPLC mobile phase
Diethyl Ether	ACS Grade, cold	Crude peptide precipitation
Acetonitrile (ACN)	HPLC Grade	HPLC mobile phase

Experimental Protocols

These protocols are based on a 0.1 mmol synthesis scale. Adjust volumes accordingly for different scales.

Resin Preparation

• Weigh 200 mg of Fmoc-L-Val-Wang resin (~0.5 mmol/g substitution) and place it into a fritted peptide synthesis vessel.

• Add 5 mL of DCM to the resin. Agitate gently for 1 minute. Drain the solvent. Repeat this wash step once.

• Add 5 mL of DMF to the resin. Agitate gently for 1 minute. Drain the solvent. Repeat this wash step twice.

• Add 5 mL of DMF and allow the resin to swell for at least 30 minutes with gentle agitation.[11]

Standard Fmoc-SPPS Elongation Cycle

This cycle is repeated for each amino acid to be added after L-valine.

Fmoc Deprotection:

• Drain the DMF from the swollen resin.

• Add 4 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 3 minutes. Drain.

• Add another 4 mL of 20% piperidine in DMF. Agitate for 10 minutes. Drain.[9]

• Wash the resin thoroughly with DMF (5 x 5 mL) to remove all traces of piperidine.

Amino Acid Coupling:

• In a separate vial, dissolve the next Fmoc-amino acid (0.4 mmol, 4 eq.) and HCTU (0.38 mmol, 3.8 eq.) in 2 mL of DMF.

• Add DIEA (0.8 mmol, 8 eq.) to the activation mixture.

• Immediately add the activated amino acid solution to the deprotected resin in the reaction vessel.

• Agitate the mixture at room temperature for 45-60 minutes. For subsequent sterically hindered residues, this time can be extended or a second coupling can be performed.

• Optional but Recommended: Perform a Kaiser test to confirm the absence of free primary amines, indicating a complete reaction. If the test is positive (blue beads), repeat the coupling step.

• Drain the coupling solution and wash the resin with DMF (3 x 5 mL) and DCM (2 x 5 mL) to prepare for the next cycle.

On-Resin N-Terminal Formylation

After the final amino acid has been coupled, perform the deprotection step one last time as described in 4.2 to expose the N-terminal amine. Then proceed with one of the following formylation protocols.

Fig. 2: General scheme for on-resin N-terminal formylation.

Protocol A: Classic Method (Formic Acid / DCC) This method is effective but requires careful temperature control and handling of the DCC byproduct.

• Wash the deprotected peptidyl-resin with DCM (3 x 5 mL) and diethyl ether (2 x 5 mL).

• In a separate flask cooled to 0°C, prepare the formylating reagent by dissolving DCC (1.0 mmol, 10 eq.) in 3 mL of diethyl ether and adding formic acid (1.0 mmol, 10 eq.). Stir at 0°C for 30-60 minutes.[10]

• Filter the mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

• Concentrate the filtrate (the activated formylating agent) under reduced pressure.

• Dissolve the concentrated agent in 3 mL of DMF and add it to the peptidyl-resin.

• Allow the reaction to proceed overnight at 4°C with gentle agitation.[10][12] Low temperature is crucial to prevent formic acid decomposition and maximize yield.[10]

• Drain the reaction solution and wash the resin thoroughly with DMF (5 x 5 mL) and DCM (5 x 5 mL). Dry the resin under vacuum.

Protocol B: Rapid One-Pot Method (Formic Acid / Acetic Anhydride) This modern protocol is faster, proceeds at room temperature, and uses readily available reagents.[4][13]

• Wash the deprotected peptidyl-resin with DMF (3 x 5 mL).

• Swell the resin in 4 mL of DMF for 10 minutes.

• Add pyridine (0.8 mmol, 8 eq.) and formic acid (0.8 mmol, 8 eq.) to the resin suspension.

• Slowly add acetic anhydride (0.4 mmol, 4 eq.) dropwise while agitating the mixture.

• Continue agitation at room temperature for 30-60 minutes.

• Drain the reaction solution and wash the resin thoroughly with DMF (5 x 5 mL) and DCM (5 x 5 mL). Dry the resin under vacuum.

Cleavage and Crude Peptide Precipitation

• Place the dried, formylated peptidyl-resin in a 10 mL flask.

• Prepare the cleavage cocktail: 95% TFA, 2.5% H₂O, 2.5% TIS. For a 200 mg scale, use 4 mL of the cocktail. Caution: Work in a fume hood and wear appropriate PPE.

• Add the cleavage cocktail to the resin. Agitate at room temperature for 2-3 hours.[9]

• Filter the resin through a fritted funnel, collecting the filtrate into a 50 mL centrifuge tube.

• Wash the resin with a small amount (1 mL) of fresh TFA and combine the filtrates.

• Add the TFA solution dropwise into a 10-fold excess of ice-cold diethyl ether (~40 mL). A white precipitate (the crude peptide) should form.

• Centrifuge the mixture (3000 x g, 5 min), decant the ether, and wash the peptide pellet twice more with cold ether.

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification and Characterization

• Purification: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% ACN/water with 0.1% TFA). Purify the peptide using preparative RP-HPLC with a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Collect the fractions containing the pure peptide. Confirm the identity and purity by analytical HPLC and mass spectrometry (e.g., ESI-MS or MALDI-TOF). Lyophilize the pure fractions to obtain the final product as a white, fluffy powder.

Expected Results

The synthesis of a model tripeptide, N-Formyl-Val-Ala-Phe, should yield a product with high purity after HPLC purification.

Parameter	Expected Value
Peptide Sequence	f-Val-Ala-Phe-OH
Molecular Formula	C₁₈H₂₅N₃O₅
Monoisotopic Mass	363.18 g/mol
Purity (Post-HPLC)	>95% (as determined by analytical HPLC at 220 nm)
Typical Yield	50-75% (based on initial resin loading)

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Coupling	1. Steric hindrance of valine. 2. Insufficient reagent excess or reaction time. 3. Poor resin swelling.	1. Use a high-efficiency coupling agent (HATU, HCTU). Double couple the residue. 2. Increase coupling time to 2 hours. 3. Ensure resin is fully swollen in DMF before starting.
Incomplete Formylation	1. Inactive formylating agent. 2. Insufficient reaction time.	1. (Protocol A) Ensure DCC/Formic acid is freshly prepared and DCU is removed. 2. (Protocol B) Use fresh, anhydrous reagents. 3. Extend reaction time and monitor with a test cleavage and MS.
Low Cleavage Yield	1. Incomplete cleavage reaction. 2. Peptide precipitation during filtration.	1. Extend cleavage time to 4 hours. 2. Ensure resin is not overly dry before adding TFA cocktail. Wash resin with a small amount of fresh TFA.
Extra Mass Peaks in MS	1. Deletion sequences from incomplete coupling. 2. Side-chain protecting groups remaining. 3. Acetylation (+42 Da) if formylation is incomplete and acetic anhydride is used.	1. Optimize coupling steps; consider capping unreacted amines with acetic anhydride after each coupling. 2. Ensure sufficient cleavage time and effective scavengers. 3. Ensure formylation goes to completion.

Conclusion

The solid-phase synthesis of N-formyl-L-valine peptides is a robust and accessible process when key parameters are carefully controlled. By employing optimized coupling strategies to overcome the steric hindrance of valine and utilizing an efficient on-resin N-formylation protocol, researchers can reliably produce these vital immunological tools. The methods detailed in this guide provide a validated pathway for synthesizing high-purity N-formylated peptides, enabling further exploration into the mechanisms of innate immunity and the development of new therapeutic agents targeting the formyl peptide receptor family.

References

• Tiffany, L. J., et al. (2021). Purification and characterization of enzymes involved in the degradation of chemotactic N-formyl peptides. Biochemistry. [Link]

• Carp, H. (1982). N-Formyl Peptides as Chemoattractants for Leukocytes. Journal of Experimental Medicine. [Link]

• Tornesello, A., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules, 21(6), 736. [Link]

• Kokollari, A., et al. (2023). Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction. ChemBioChem, 24(22), e202300571. [Link]

• ChemistryViews. (2023). Fast On-Resin N-Formylation of Peptides. [Link]

• Tornesello, A., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. PubMed. [Link]

• Lykke, L., et al. (2017). On-resin N-formylation of peptides: a head-to-head comparison of reagents in solid-phase synthesis of ligands for formyl peptide receptors. Journal of Peptide Science, 23(5), 410-415. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Wikipedia. (n.d.). N-Formylmethionine-leucyl-phenylalanine. [Link]

• Vacchina, P., & Nardese, V. (2014). Methods and protocols of modern solid phase peptide synthesis. In Peptide Synthesis (pp. 3-27). Humana Press. [Link]

• Serezani, C. H., et al. (2022). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers in Immunology, 13, 986926. [Link]

Sources

• 1. Purification and characterization of enzymes involved in the degradation of chemotactic N-formyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease [frontiersin.org]
• 4. Fast On-Resin N-Formylation of Peptides - ChemistryViews [chemistryviews.org]
• 5. N-Formylmethionine-leucyl-phenylalanine - Wikipedia [en.wikipedia.org]
• 6. chemimpex.com [chemimpex.com]
• 7. peptide.com [peptide.com]
• 8. shop.altabioscience.com [shop.altabioscience.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Solid Phase Formylation of N-Terminus Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemistry.du.ac.in [chemistry.du.ac.in]
• 12. Solid Phase Formylation of N-Terminus Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Radiolabeling N-Formyl-L-valine for receptor binding studies

Title: [³H]N-Formyl-L-valine: A Novel Radioligand for the Characterization of Formyl Peptide Receptors

Abstract

This document provides a comprehensive guide to the radiolabeling of N-Formyl-L-valine and its application in receptor binding studies, specifically targeting the Formyl Peptide Receptor family (FPRs). N-formylated peptides are crucial signaling molecules in the innate immune system, acting as potent chemoattractants for phagocytic leukocytes.[1] The ability to quantitatively assess the interaction of these ligands with their receptors is fundamental for research in immunology, inflammation, and drug discovery. Herein, we present detailed, field-proven protocols for the synthesis of tritiated N-Formyl-L-valine ([³H]NFV) and its use in saturation and competitive binding assays to determine key receptor parameters such as affinity (Kd), receptor density (Bmax), and the inhibition constant (Ki) of unlabeled compounds.

Introduction: The Significance of N-Formyl Peptides and their Receptors

N-formyl peptides are recognized as damage-associated molecular patterns (DAMPs) or pathogen-associated molecular patterns (PAMPs). They are derived from the N-termini of proteins synthesized by bacteria or released from damaged mitochondria.[2][3] These peptides are crucial initiators of the inflammatory response, binding to a specific class of G protein-coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs).[4][5] In humans, this family includes FPR1, FPR2, and FPR3, which are primarily expressed on immune cells like neutrophils and monocytes.[3][4]

Upon ligand binding, FPRs, particularly the high-affinity FPR1, trigger a cascade of intracellular signaling events.[4][6] This includes the dissociation of G-protein subunits, activation of phosphoinositide-3 kinase (PI3K) and phospholipase C (PLC), leading to chemotaxis, degranulation, and the production of reactive oxygen species (ROS) – all critical components of the host defense mechanism.[1][4] Given their central role in inflammation, FPRs are attractive therapeutic targets for a range of pathological conditions, including chronic inflammatory diseases and cancer.[3][7]

N-Formyl-L-valine (NFV) represents a simple yet biologically active N-formyl peptide, making it an excellent tool for studying FPRs.[8][9] The development of a radiolabeled version, [³H]NFV, provides a highly sensitive and specific probe for quantitative receptor analysis. Radioligand binding assays are considered the gold standard for measuring the affinity of ligand-receptor interactions due to their robustness and sensitivity.[10] This guide offers the necessary protocols to empower researchers to leverage this powerful technique.

Radiolabeling of N-Formyl-L-valine: Rationale and Strategy

The synthesis of a high-quality radioligand is paramount for successful binding assays. The key considerations include the choice of radionuclide, the method of incorporation, and the final purification to ensure high specific activity and radiochemical purity.

Choice of Radionuclide: Tritium (³H)

For a small molecule like N-Formyl-L-valine, tritium (³H) is the ideal radionuclide for several reasons:

• High Specific Activity: Tritium labeling can achieve specific activities greater than 20 Ci/mmol, which is crucial for detecting low concentrations of receptors.[11]

• Minimal Structural Perturbation: The substitution of a hydrogen atom with a tritium atom results in a negligible change to the ligand's chemical structure, thus preserving its binding affinity for the receptor.

• Long Half-Life: With a half-life of 12.3 years, ³H-labeled compounds have a long shelf-life, allowing for flexibility in experimental planning.

• Safety: Tritium is a low-energy beta emitter, which poses a lower external radiation hazard compared to gamma emitters like ¹²⁵I, simplifying handling procedures.

Synthesis and Purification of [³H]N-Formyl-L-valine

The synthesis of [³H]NFV can be achieved through the formylation of commercially available L-valine using a tritiated formylating agent. A general and efficient method involves the use of formic acid activated with a carbodiimide.[12]

Protocol 1: Synthesis of [³H]N-Formyl-L-valine

Materials:

• L-Valine

• [³H]Formic acid (high specific activity)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous diethyl ether

• Anhydrous N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector

• Scintillation counter

Procedure:

• Activation of [³H]Formic Acid: In a clean, dry reaction vial under an inert atmosphere (e.g., argon), dissolve DCC (1.1 equivalents) in anhydrous diethyl ether at 0°C.

• Slowly add [³H]Formic acid (1 equivalent) to the DCC solution.

• Stir the reaction mixture at 0°C for 4 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Formylation Reaction: In a separate vial, dissolve L-valine (1 equivalent) in anhydrous DMF with DIPEA (2 equivalents).

• Filter the activated formylating agent solution to remove the DCU precipitate and add the filtrate to the L-valine solution.

• Allow the reaction to proceed overnight at 4°C with gentle stirring.

• Quenching and Work-up: Quench the reaction by adding a small amount of water. Remove the solvent under reduced pressure.

• Purification: Purify the crude [³H]N-Formyl-L-valine by reverse-phase HPLC using a suitable gradient of water and acetonitrile containing 0.1% trifluoroacetic acid. Monitor the eluent with both a UV detector and a radioactivity detector.

• Collect the radioactive peak corresponding to the product.

• Quantification and Specific Activity Determination: Determine the concentration of the purified [³H]NFV using a standard curve of unlabeled NFV. Measure the radioactivity of an aliquot using a liquid scintillation counter. The specific activity is then calculated in Curies per millimole (Ci/mmol).[11][13]

Receptor Binding Assays: Methodologies and Protocols

Radioligand binding assays are essential for characterizing the interaction between [³H]NFV and its receptors.[14] The two primary types of assays described here are saturation binding and competitive binding.[10]

Preparation of Cell Membranes

This protocol is suitable for cultured cells expressing FPRs or for tissue homogenates.

Protocol 2: Cell Membrane Preparation

• Harvest cells or tissue and wash with ice-cold Phosphate Buffered Saline (PBS).

• Homogenize the cells/tissue in cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.[15]

• Centrifuge the homogenate at 1,000 x g for 5 minutes at 4°C to remove nuclei and large debris.

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.[15]

• Discard the supernatant and resuspend the membrane pellet in fresh lysis buffer. Repeat the centrifugation.

• Resuspend the final pellet in a suitable assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4) and determine the protein concentration using a standard method like the BCA assay.

• Store the membrane aliquots at -80°C until use.

Saturation Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) of [³H]NFV and the maximum number of binding sites (Bmax).[16][17]

Protocol 3: Saturation Binding Assay

• Set up a series of tubes or a 96-well plate. For each concentration of [³H]NFV, you will have three conditions: total binding, non-specific binding, and a blank.

• Prepare serial dilutions of [³H]NFV in assay buffer (typically 8-12 concentrations ranging from 0.1 to 10 times the expected Kd).

• Total Binding: To each well/tube, add a fixed amount of cell membrane preparation (e.g., 20-50 µg protein), the diluted [³H]NFV, and assay buffer to a final volume.

• Non-specific Binding (NSB): To a parallel set of wells/tubes, add the cell membrane preparation, the diluted [³H]NFV, and a high concentration of an unlabeled competitor (e.g., 10 µM unlabeled fMLP or NFV) to saturate the specific binding sites.[11]

• Incubate all samples at a constant temperature (e.g., room temperature or 30°C) until equilibrium is reached (typically 60-90 minutes).

• Separation of Bound and Free Ligand: Rapidly separate the bound from free radioligand by vacuum filtration through glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[15]

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding - Non-specific Binding.

  • Plot specific binding (Y-axis) against the concentration of free [³H]NFV (X-axis).

  • Fit the data using non-linear regression to a one-site binding (hyperbola) model to determine Kd and Bmax.[16][18]

Table 1: Representative Saturation Binding Data

[³H]NFV (nM)	Total Binding (CPM)	Non-specific Binding (CPM)	Specific Binding (CPM)
0.1	550	50	500
0.5	2200	250	1950
1.0	3800	500	3300
2.0	5800	1000	4800
5.0	8500	2500	6000
10.0	10500	5000	5500
20.0	11500	10000	1500

Competitive Binding Assay

This assay is used to determine the affinity (Ki) of an unlabeled test compound by measuring its ability to compete with a fixed concentration of [³H]NFV for binding to the receptor.[10][19]

Protocol 4: Competitive Binding Assay

• Set up a series of tubes or a 96-well plate.

• Prepare serial dilutions of the unlabeled test compound (typically 10-12 concentrations spanning a wide range).

• To each well/tube, add a fixed amount of cell membrane preparation, a fixed concentration of [³H]NFV (ideally at or below its Kd), and the serially diluted unlabeled compound.

• Include controls for total binding (no unlabeled compound) and non-specific binding (a high concentration of a standard unlabeled ligand).

• Incubate, filter, and count the radioactivity as described in the saturation binding protocol.

• Data Analysis:

  • Plot the percentage of specific binding (Y-axis) against the log concentration of the unlabeled competitor (X-axis).

  • Fit the data using non-linear regression to a sigmoidal dose-response (variable slope) model to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of the specific binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of [³H]NFV used and Kd is its dissociation constant determined from the saturation assay.[20][21]

Table 2: Representative Competitive Binding Data

Log [Competitor] (M)	% Specific Binding
-10	98
-9.5	95
-9.0	85
-8.5	55
-8.0	20
-7.5	5
-7.0	2

Visualizing Workflows and Pathways

Diagrams are essential for conceptualizing the experimental processes and the underlying biological mechanisms.

Caption: FPR1 Signaling Pathway upon [³H]NFV Binding.

Caption: General Workflow for Radioligand Binding Assays.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating systems. Key checkpoints include:

• Saturability: Specific binding in the saturation assay must reach a plateau at high radioligand concentrations, indicating a finite number of receptors.[18]

• High Affinity: The calculated Kd should be in the nanomolar or low micromolar range, consistent with known affinities for FPRs.[22]

• Competition: The specific binding of [³H]NFV should be fully displaceable by known FPR ligands in the competition assay.

• Reproducibility: All experiments should be performed in triplicate, and key findings should be reproducible across multiple experiments.

By adhering to these principles and protocols, researchers can generate high-quality, reliable data for the characterization of formyl peptide receptors.

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link][10]

• Gavins, F. N., & Hickey, M. J. (2012). The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. The American Journal of Pathology, 181(2), 400–409. Retrieved from [Link][4]

• Sygnature Discovery. (n.d.). Radioligand Binding Assays & Fluorescence Polarization. Retrieved from [Link][19]

• Di Gioia, M. L., Leggio, A., Liguori, A., Perri, F., & Siciliano, C. (2007). A preparation of N-Fmoc-N-methyl-α-amino acids and N-nosyl-N-methyl-α-amino acids. Amino Acids, 33(3), 545–551. Retrieved from [Link][23]

• Davenport, A. P., & Russell, F. D. (2000). Radioligand binding assays and their analysis. Methods in Molecular Biology, 132, 275–302. Retrieved from [Link][14]

• Ye, R. D., Boulay, F., Wang, J. M., Dahlgren, C., Gerard, C., Parmentier, M., ... & Murphy, P. M. (2009). International Union of Basic and Clinical Pharmacology. LXXIII. Nomenclature for the formyl peptide receptor (FPR) family. Pharmacological Reviews, 61(2), 119–161. Retrieved from [Link][1]

• Coppola, M., Rusciano, M. R., Monti, D. M., & De Rosa, M. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules, 21(6), 738. Retrieved from [Link][12]

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• Schmitt, M., Painter, R. G., Jesaitis, A. J., Preissner, K., Sklar, L. A., & Cochrane, C. G. (1983). Photoaffinity labeling of the N-formyl peptide receptor of human polymorphonuclear leukocytes. The Journal of Biological Chemistry, 258(1), 649–654. Retrieved from [Link][27]

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• Rusciano, M. R., Ammendola, R., & Fiore, M. (2022). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers in Endocrinology, 13, 1039880. Retrieved from [Link][3]

• Zhang, L. L., & Wang, M. W. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-9. Retrieved from [Link][28]

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• Carotenuto, A., Ametrano, A., Grieco, P., Novellino, E., & Becker, E. L. (2020). Turn-Adopting Peptidomimetic as a Formyl Peptide Receptor-1 Antagonist. ACS Pharmacology & Translational Science, 3(2), 337–344. Retrieved from [Link][30]

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Application Note & Protocols: Cell-Based Assays to Measure N-Formyl-L-valine Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Formyl Peptides and Their Receptors

N-formyl peptides, such as N-Formyl-L-valine, are crucial signaling molecules in the intricate dialogue between the host immune system and microbial invaders.[1] These molecules are recognized as pathogen-associated molecular patterns (PAMPs) because they are synthesized by bacteria or released from damaged mitochondria, signaling infection or cellular stress.[2][3] The primary sensors for these signals in mammals are the Formyl Peptide Receptors (FPRs), a family of G protein-coupled receptors (GPCRs).[2][3][4] In humans, this family includes FPR1, FPR2/ALX, and FPR3, which are predominantly expressed on phagocytic leukocytes like neutrophils and macrophages.[5][6]

Upon binding a ligand like N-Formyl-L-valine, FPRs trigger a cascade of intracellular events crucial for innate immunity.[7] These responses include chemotaxis (directed cell migration towards the signal), the production of reactive oxygen species (ROS) to kill pathogens, and degranulation (release of antimicrobial agents).[1][8] Given this central role in host defense and inflammation, understanding the activity of FPR agonists like N-Formyl-L-valine is of paramount importance for developing novel therapeutics for infectious diseases, inflammatory disorders, and even cancer.[2][3][7]

This guide provides a comprehensive overview and detailed protocols for robust cell-based assays designed to quantify the biological activity of N-Formyl-L-valine by measuring its effects on FPR-mediated signaling pathways.

Pillar 1: Assay Principles - Choosing the Right Endpoint

The selection of an appropriate assay depends on the specific question being addressed. N-Formyl-L-valine's activity can be assessed at multiple points along the FPR signaling cascade.

• Receptor Engagement (Binding Affinity): While not a direct measure of cellular activity, competitive binding assays can determine the affinity (Kd) of N-Formyl-L-valine for specific FPR isoforms. This is typically achieved by measuring the displacement of a known high-affinity labeled ligand (radiolabeled or fluorescent) from cells expressing the receptor.

• G-Protein Activation & Second Messenger Production (Calcium Mobilization): FPRs are primarily coupled to Gi/Gq proteins.[9] Ligand binding leads to the activation of Phospholipase C (PLC), which generates inositol trisphosphate (IP3).[9][10] IP3 subsequently triggers the release of Ca2+ from the endoplasmic reticulum into the cytoplasm.[9][10] This rapid and transient increase in intracellular calcium is a hallmark of FPR activation and can be sensitively measured using fluorescent calcium indicators.[9][11][12] This assay is highly amenable to high-throughput screening (HTS) formats.[9][12]

• Cellular Function (Chemotaxis): A key physiological function initiated by FPR activation is chemotaxis, the directed migration of immune cells towards the chemoattractant.[13][14][15] This can be quantified using various systems, such as the classic Boyden chamber or more advanced real-time imaging platforms, which track cell movement along a concentration gradient of N-Formyl-L-valine.[14][16]

• Downstream Signaling (MAPK/ERK Activation): Further downstream, FPR activation leads to the phosphorylation and activation of mitogen-activated protein kinases (MAPKs), such as ERK1/2. This can be measured by techniques like Western blotting or ELISA using phospho-specific antibodies, providing insight into the signaling pathways that regulate gene expression and other long-term cellular responses.

The protocols detailed below will focus on the two most direct and widely adopted functional readouts: Calcium Mobilization and Chemotaxis .

Pillar 2: Experimental Protocols & Self-Validating Systems

For robust and reproducible data, it is critical to use appropriate cell systems and include comprehensive controls.

Recommended Cell Systems

Cell Type	Description	Advantages	Considerations
Human Neutrophils	Primary cells isolated from fresh human blood.	Endogenously express high levels of FPR1 and FPR2; most physiologically relevant system.	Donor-to-donor variability; limited lifespan in culture.
HL-60 Cells (differentiated)	Human promyelocytic leukemia cell line.	Can be differentiated into a neutrophil-like phenotype (dHL-60) that expresses FPRs. Provides a more consistent and renewable cell source than primary cells.	Expression levels of FPRs may be lower or different from primary neutrophils. Differentiation protocols require optimization.
HEK293 or CHO Cells	Human Embryonic Kidney 293 or Chinese Hamster Ovary cells.	Do not endogenously express FPRs. Ideal for creating stable or transiently transfected cell lines expressing a single human FPR isoform (FPR1, FPR2, or FPR3).	Allows for the specific study of N-Formyl-L-valine's activity at each receptor subtype in isolation. Overexpression may lead to non-physiological signaling.
RBL-2H3 Cells	Rat basophilic leukemia cell line.	Similar to HEK293/CHO, can be transfected to express specific FPRs. Often used in degranulation assays.[8]	Non-human origin may affect some signaling components.

Protocol 1: Calcium Mobilization Assay

This protocol measures the transient increase in intracellular calcium concentration upon FPR activation by N-Formyl-L-valine. It is designed for a 96-well or 384-well microplate format using a fluorescent plate reader equipped with an automated injection system (e.g., FlexStation® 3 or FLIPR®).[12]

Materials:

• Cells expressing FPRs (e.g., dHL-60 or FPR1-transfected HEK293 cells)

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Fluorescent Calcium Indicator: Fluo-4 AM or Calcium-6® Assay Kit

• Probenecid (optional, but recommended for certain cell lines like CHO or HEK293 to prevent dye leakage)[12]

• N-Formyl-L-valine (Test Ligand)

• fMLP (N-Formyl-Met-Leu-Phe) (Positive Control Agonist)[17]

• Cyclosporin H (FPR1-specific antagonist, for validation)

• Black, clear-bottom 96-well or 384-well microplates

Workflow Diagram:

Caption: Workflow for the Calcium Mobilization Assay.

Step-by-Step Procedure:

• Cell Plating:

  • For adherent cells (e.g., HEK293-FPR1), seed cells in a black, clear-bottom 96-well plate at a density that will yield a 90-100% confluent monolayer on the day of the assay.[12] Incubate overnight at 37°C, 5% CO2.

  • For suspension cells (e.g., dHL-60), they can be plated on the day of the assay. Centrifuge cells, resuspend in Assay Buffer, and plate at an optimized density (e.g., 50,000 to 100,000 cells/well).

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions. This typically involves dissolving the AM-ester form of the dye in DMSO and then diluting it in Assay Buffer. If using, add probenecid to the final solution (typically 2.5 mM).

  • Remove the cell culture medium from the wells (for adherent cells) and add 100 µL of the dye loading solution.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.[12]

• Ligand Plate Preparation:

  • In a separate plate (the "ligand" or "source" plate), prepare serial dilutions of N-Formyl-L-valine and the positive control (fMLP) in Assay Buffer at a concentration 5-fold higher than the final desired concentration (e.g., 5X). Include a buffer-only well for the negative control.

• Measurement:

  • Set up the fluorescence plate reader to measure fluorescence intensity (e.g., excitation at 485 nm, emission at 525 nm for Fluo-4).

  • Program the instrument to take a baseline reading for 15-20 seconds, then perform an automated addition of 25 µL from the ligand plate to the cell plate, and continue reading for an additional 90-120 seconds.

  • The instrument will record a kinetic trace of fluorescence intensity over time.

Data Analysis and Controls:

• Response Calculation: The response is typically calculated as the peak fluorescence intensity minus the baseline fluorescence intensity (Peak - Baseline).

• Dose-Response Curve: Plot the response against the logarithm of the ligand concentration. Fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the EC50 (the concentration that elicits 50% of the maximal response).

• Mandatory Controls:

  • Negative Control: Cells treated with Assay Buffer only. Should show no significant increase in fluorescence.

  • Positive Control: A dose-response curve of a known potent agonist like fMLP. This validates that the cells are responsive. The EC50 for fMLP should be within the expected range.

  • Antagonist Control (for validation): Pre-incubate cells with a known FPR antagonist (like Cyclosporin H for FPR1) before adding N-Formyl-L-valine. This should block or shift the dose-response curve to the right, confirming the response is mediated by the target receptor.

Protocol 2: Chemotaxis Assay

This protocol measures the directed migration of cells towards a gradient of N-Formyl-L-valine. The Incucyte® Live-Cell Analysis system with a Clearview 96-well plate is described here as a modern, real-time imaging approach, but the principles can be adapted to other systems like Boyden chambers.[14][16]

Materials:

• Cells capable of migration (e.g., primary human neutrophils, dHL-60 cells)

• Assay Medium: Typically serum-free or low-serum medium (e.g., RPMI + 0.5% BSA)

• N-Formyl-L-valine (Test Chemoattractant)

• fMLP or other known chemokine (Positive Control Chemoattractant)

• Incucyte® Clearview 96-well Chemotaxis Plate

• Incucyte® Live-Cell Analysis System

Workflow Diagram:

Caption: Workflow for the Real-Time Chemotaxis Assay.

Step-by-Step Procedure:

• Prepare the Reservoir Plate (Bottom):

  • Fill the wells of the bottom reservoir plate with 200 µL of Assay Medium containing the desired concentrations of N-Formyl-L-valine.

  • Include positive control wells (e.g., 10 nM fMLP) and negative control wells (Assay Medium only).

• Prepare the Insert Plate (Top):

  • Harvest cells and resuspend them in Assay Medium at an optimized concentration (e.g., 1-5 x 106 cells/mL).

  • Add 50 µL of the cell suspension to the top wells of the Clearview insert plate.

• Assemble and Incubate:

  • Carefully place the insert plate containing the cells onto the reservoir plate, ensuring no bubbles are trapped. The chemoattractant gradient will begin to form across the microporous membrane.

  • Place the assembled plate into the Incucyte® system.

• Image Acquisition and Analysis:

  • Set up the Incucyte® software to acquire phase-contrast images of the top and bottom of the membrane in each well every 30-60 minutes for several hours (typically 4-24 hours, depending on cell type).

  • The software's integrated analysis module will quantify the area occupied by cells that have migrated through the pores and adhered to the bottom side of the membrane. This provides a kinetic measurement of chemotaxis.

Data Analysis and Controls:

• Response Calculation: The primary metric is the total area of migrated cells on the bottom of the insert over time.

• Dose-Response Curve: Plot the endpoint migration (e.g., at 4 hours) against the concentration of N-Formyl-L-valine to determine the EC50 for chemotaxis.

• Mandatory Controls:

  • Negative Control (-/-): No chemoattractant in the bottom well. This measures random, undirected cell migration (chemokinesis).[13]

  • Positive Control (+/+): Chemoattractant present in both the top and bottom wells at the same concentration. This also controls for chemokinesis, as there is no gradient to direct migration.[13]

  • Experimental Wells (+/-): Chemoattractant in the bottom well only. This measures true chemotaxis.[13]

  • Known Chemoattractant: A dose-response of a well-characterized chemoattractant (e.g., fMLP) should be run in parallel to confirm the migratory capacity of the cells.

Pillar 3: Authoritative Grounding & Data Presentation

All claims and protocols are based on established principles of GPCR biology and immunology.[2][3][9][11][14] The activity of N-Formyl-L-valine should be benchmarked against well-characterized FPR agonists like fMLP.[17][18]

Example Data Summary Table

Below is a template for summarizing quantitative data from the described assays, allowing for clear comparison of N-Formyl-L-valine's activity against a standard agonist across different FPR subtypes.

Ligand	Receptor Target	Calcium Mobilization EC50 (nM)	Max Response (% of fMLP)	Chemotaxis EC50 (nM)
fMLP (Control)	FPR1	1.5 ± 0.3	100%	0.5 ± 0.1
N-Formyl-L-valine	FPR1	Experimental Value	Experimental Value	Experimental Value
fMLP (Control)	FPR2	>1000	<10%	>1000
N-Formyl-L-valine	FPR2	Experimental Value	Experimental Value	Experimental Value

Data should be presented as mean ± standard error from at least three independent experiments.

FPR1 Signaling Pathway Diagram

This diagram illustrates the key events following the activation of FPR1 by a ligand such as N-Formyl-L-valine, leading to the measurable endpoints of calcium flux and chemotaxis.

Caption: FPR1 signaling cascade leading to key cellular responses.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. The Essentiality of L-Valine: From Biological Functions to Industrial Applications. [Link]

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• PubMed. Evidence that the branched-chain amino acid L-valine prevents exercise-induced release of 5-HT in rat hippocampus. [Link]

• ResearchGate. Schematic representation of the principles for the intracellular calcium assay and the IP-One assay. [Link]

• National Center for Biotechnology Information. Identification of Novel Formyl Peptide Receptor-Like 1 Agonists that Induce Macrophage Tumor Necrosis Factor α Production. [Link]

• MDPI. Topical CCL3 Is Well-Tolerated and Improves Liver Function in Diabetic Mice: Evidence from a 14-Day Toxicity Study. [Link]

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Application Note: Multiparametric Flow Cytometry Analysis of Neutrophil Functional Responses to N-Formyl-L-valine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neutrophils are the most abundant leukocytes in human circulation and serve as the first line of defense in the innate immune system.[1] They are rapidly recruited to sites of infection or injury, where they execute a range of effector functions including chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[2][3][4] These responses are triggered by chemoattractants, which are detected by G protein-coupled receptors (GPCRs) on the neutrophil surface.[2][5]

Among the most important of these are the N-formyl peptide receptors (FPRs), which recognize N-formylated peptides derived from bacteria and damaged mitochondria.[4][6][7] N-Formyl-L-valine (fVal) is a member of this family of potent chemoattractants. It primarily interacts with Formyl Peptide Receptor 1 (FPR1), a high-affinity receptor that initiates a cascade of intracellular signaling events upon ligand binding.[2][6] This signaling cascade is critical for orchestrating the multi-faceted neutrophil response.[2][8]

Understanding how compounds like N-Formyl-L-valine modulate neutrophil function is crucial for immunology research and for the development of therapeutics targeting inflammatory diseases. Flow cytometry offers a powerful, high-throughput platform to dissect these complex cellular responses at a single-cell level. This application note provides a detailed guide with validated protocols for analyzing key neutrophil functions—activation, intracellular calcium mobilization, and ROS production—in response to N-Formyl-L-valine.

Principle of the Assays

This guide details three distinct but interconnected flow cytometry-based assays to provide a comprehensive profile of neutrophil response to fVal stimulation.

• Activation Marker Expression: Neutrophil activation involves rapid changes in the expression of surface proteins. This protocol measures the upregulation of the integrin CD11b, crucial for adhesion, and the shedding of L-selectin (CD62L), which facilitates rolling on the endothelium.[9][10][11] These changes are hallmark indicators of a neutrophil's transition to a migratory and activated state.[10][11]

• Intracellular Calcium ([Ca²⁺]i) Mobilization: FPR1 activation leads to a rapid, transient increase in intracellular calcium, a critical second messenger that triggers downstream effector functions.[2][12][13] This assay uses a calcium-sensitive fluorescent dye to measure this flux in real-time.

• Reactive Oxygen Species (ROS) Production: The "oxidative burst" is a key antimicrobial function of neutrophils, involving the rapid generation of ROS by the NADPH oxidase complex.[5][14] This assay employs a cell-permeable dye that fluoresces upon oxidation, allowing for the quantification of ROS production.[14][15][16]

N-Formyl-L-valine Signaling Pathway

Upon binding of N-Formyl-L-valine to FPR1, the associated heterotrimeric G protein is activated, dissociating its Gα and Gβγ subunits. These subunits trigger multiple downstream signaling pathways, including those mediated by Phospholipase C (PLC) and Phosphoinositide 3-kinase (PI3K).[2][3] PLC activation leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ induces the release of Ca²⁺ from intracellular stores, while DAG activates Protein Kinase C (PKC). This signaling cascade culminates in chemotaxis, degranulation, upregulation of adhesion molecules, and the assembly and activation of the NADPH oxidase complex for ROS production.[2][17]

Caption: N-Formyl-L-valine signaling cascade in neutrophils.

Materials and Reagents

Reagent/Material	Recommended Source/Specification
Cells	Freshly drawn human whole blood from healthy donors
Anticoagulant	K₂ EDTA Vacutainer tubes
Neutrophil Isolation	Density gradient medium (e.g., Polymorphprep™, Ficoll-Paque™)[18][19]
Buffers	PBS (Ca²⁺/Mg²⁺-free), HBSS (with Ca²⁺/Mg²⁺), Red Blood Cell Lysis Buffer
Stimulant	N-Formyl-L-valine (fVal), store as 10 mM stock in DMSO at -20°C
Positive Control	N-Formyl-Met-Leu-Phe (fMLP), 10 mM stock in DMSO[20]
Antibodies (Human)	FITC anti-CD62L, PE anti-CD11b, appropriate isotype controls
Calcium Assay	Fluo-4 AM, 1 mM stock in DMSO
ROS Assay	Dihydrorhodamine 123 (DHR 123), 30 mM stock in DMSO[14]
Equipment	Flow Cytometer (with 488 nm and UV lasers), 37°C water bath, centrifuge
Consumables	15/50 mL conical tubes, 12x75 mm polypropylene flow cytometry tubes

Protocol 1: Human Neutrophil Isolation

Rationale: This protocol uses density gradient centrifugation to isolate a highly pure and viable population of polymorphonuclear leukocytes (PMNs), primarily neutrophils, from whole blood.[1][18][21] Performing all steps at room temperature is crucial, as cold temperatures can prime neutrophils.

• Blood Collection: Collect peripheral venous blood into K₂ EDTA tubes. Process within 2 hours of collection.[1]

• Density Gradient Setup: Carefully layer 5 mL of anticoagulated whole blood over 5 mL of density gradient medium in a 15 mL conical tube. Avoid mixing the layers to ensure clean separation.[19][21]

• Centrifugation: Centrifuge at 500 x g for 35 minutes at 20°C with the brake off. This slow deceleration prevents disruption of the separated cell layers.[18]

• Layer Aspiration: After centrifugation, several distinct layers will be visible. Carefully aspirate and discard the upper layers: plasma, mononuclear cells (PBMCs), and the separation medium, leaving the neutrophil/RBC pellet at the bottom.

• Red Blood Cell (RBC) Lysis: Resuspend the neutrophil/RBC pellet in 10 mL of PBS. Centrifuge at 350 x g for 10 minutes. Discard the supernatant and add 2 mL of 1X RBC Lysis Buffer to the pellet. Incubate for 45-60 seconds with gentle mixing to lyse contaminating erythrocytes.[22]

• Wash and Final Resuspension: Add 10 mL of PBS to the tube to stop the lysis reaction. Centrifuge at 250 x g for 5 minutes. Discard the supernatant. Perform one final wash with 10 mL of PBS.

• Cell Counting and Viability: Resuspend the final neutrophil pellet in 1 mL of HBSS (with Ca²⁺/Mg²⁺). Perform a cell count and viability assessment (e.g., using Trypan Blue). The expected yield should be >95% purity with >95% viability.[1] Adjust cell concentration as required for subsequent assays.

Protocol 2: Neutrophil Activation (CD11b/CD62L Expression)

Rationale: This assay quantifies the activation state of neutrophils by measuring changes in surface marker expression. Upon activation, vesicles containing CD11b fuse with the plasma membrane, increasing its surface expression.[9][23] Simultaneously, the cell-surface protease ADAM17 cleaves L-selectin (CD62L) from the membrane.[10][11]

Caption: Workflow for the neutrophil activation marker assay.

Step-by-Step Method:

• Cell Preparation: Isolate neutrophils as described in Protocol 1. Resuspend cells in HBSS (with Ca²⁺/Mg²⁺) to a final concentration of 1 x 10⁶ cells/mL.

• Stimulation: Aliquot 100 µL of the cell suspension into flow cytometry tubes. Add N-Formyl-L-valine to achieve desired final concentrations (a dose-response from 1 nM to 1 µM is recommended). Include an unstimulated control (DMSO vehicle) and a positive control (100 nM fMLP).

• Incubation: Gently mix and incubate the tubes for 15 minutes in a 37°C water bath.

• Staining: Immediately after incubation, place tubes on ice. Add pre-titrated amounts of PE anti-human CD11b and FITC anti-human CD62L antibodies. Also include isotype control tubes.

• Incubation (Staining): Incubate for 30 minutes on ice in the dark to prevent antibody degradation and non-specific binding.

• Wash: Add 2 mL of cold PBS to each tube. Centrifuge at 250 x g for 5 minutes at 4°C. Decant the supernatant.

• Acquisition: Resuspend the cell pellet in 300 µL of cold PBS. Acquire data on a flow cytometer. Gate on the neutrophil population using FSC vs. SSC and analyze the median fluorescence intensity (MFI) for CD11b and CD62L.

Expected Results:

Condition	CD11b MFI (PE)	CD62L MFI (FITC)	Phenotype
Unstimulated (DMSO)	Low	High	Resting (CD11b low, CD62L high)
100 nM fVal	High	Low	Activated (CD11b high, CD62L low)
100 nM fMLP (Positive)	High	Low	Activated (CD11b high, CD62L low)

Protocol 3: Intracellular Calcium ([Ca²⁺]i) Mobilization

Rationale: This kinetic assay measures the rapid increase in cytoplasmic calcium following receptor activation.[12] Fluo-4 AM is a cell-permeant dye that becomes fluorescent upon binding to free Ca²⁺ after intracellular esterases cleave the AM group.[24] The increase in fluorescence over time reflects the mobilization of calcium from internal stores.[13][25]

Caption: Workflow for the intracellular calcium mobilization assay.

Step-by-Step Method:

• Cell Loading: Isolate neutrophils and resuspend them at 1 x 10⁶ cells/mL in HBSS (with Ca²⁺/Mg²⁺). Add Fluo-4 AM to a final concentration of 2 µM.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Wash: Wash the cells twice with warm HBSS to remove extracellular dye. Resuspend the final pellet in warm HBSS at 1 x 10⁶ cells/mL.

• Baseline Acquisition: Equilibrate the loaded cells for 5 minutes at 37°C. Place a tube on the flow cytometer and begin acquiring events, recording fluorescence (e.g., FITC channel) over time. Establish a stable baseline for 30 seconds.

• Stimulation: Without stopping acquisition, add the desired concentration of N-Formyl-L-valine (e.g., 100 nM final concentration) and gently mix.

• Post-Stimulation Acquisition: Continue to record the fluorescence signal for an additional 3-5 minutes to capture the peak response and subsequent return to baseline.

• Data Analysis: Analyze the data by plotting fluorescence intensity over time. The peak fluorescence intensity after stimulation is the key readout.

Expected Results:

Condition	Fluorescence Profile	Interpretation
Unstimulated (DMSO)	Stable, low fluorescence baseline	No calcium flux
100 nM fVal	Rapid, transient spike in fluorescence within seconds, followed by a gradual decline	Robust intracellular Ca²⁺ mobilization
Ionomycin (Positive)	Sustained, high-level fluorescence increase	Maximal Ca²⁺ influx

Protocol 4: Reactive Oxygen Species (ROS) Production

Rationale: This assay quantifies the oxidative burst by measuring the conversion of non-fluorescent Dihydrorhodamine 123 (DHR 123) to the highly fluorescent Rhodamine 123 upon oxidation by ROS, primarily hydrogen peroxide, within the cell.[14][26][27]

Caption: Workflow for the reactive oxygen species (ROS) production assay.

Step-by-Step Method:

• Cell Preparation: Isolate neutrophils and resuspend them at 1 x 10⁶ cells/mL in HBSS (with Ca²⁺/Mg²⁺).

• Dye Loading: Add DHR 123 to the cell suspension for a final concentration of 5 µM.

• Incubation: Incubate for 15 minutes at 37°C in the dark.

• Stimulation: Aliquot 100 µL of the DHR 123-loaded cells into flow cytometry tubes. Add N-Formyl-L-valine (a higher concentration, e.g., 500 nM, may be needed for robust ROS production).[20] Include unstimulated (DMSO) and positive (e.g., 100 ng/mL PMA) controls.

• Incubation: Incubate for 30 minutes at 37°C.

• Acquisition: Immediately acquire data on a flow cytometer, measuring the fluorescence in the FITC channel.

• Data Analysis: Gate on the neutrophil population. The increase in the median fluorescence intensity (MFI) of Rhodamine 123 corresponds to the amount of ROS produced.

Expected Results:

Condition	Rhodamine 123 MFI (FITC)	Interpretation
Unstimulated (DMSO)	Baseline low fluorescence	Minimal ROS production
500 nM fVal	Moderate increase in fluorescence	fVal-induced oxidative burst
100 ng/mL PMA	Strong increase in fluorescence	Potent, receptor-independent ROS production

Troubleshooting

Problem	Potential Cause	Solution
Low cell viability/purity	Suboptimal blood handling or isolation procedure.	Ensure blood is fresh (<2h old). Perform centrifugation at room temp with brake off. Minimize RBC lysis time.
High background activation	Neutrophils were inadvertently activated during isolation.	Use all reagents at room temperature. Handle cells gently (no vortexing). Ensure endotoxin-free reagents.
No response to fVal	Inactive fVal reagent. Incorrect cell concentration. FPR1 desensitization.	Check fVal stock dilution and storage. Verify cell count. Ensure cells are not over-stimulated during prep.
Weak signal in ROS assay	Insufficient stimulus concentration or incubation time.	Increase fVal concentration (ROS often requires a stronger stimulus than activation).[20] Optimize incubation time (20-60 min).
High variance between replicates	Inaccurate pipetting. Inconsistent incubation times.	Use calibrated pipettes. Stagger the start of incubations to ensure consistent timing for all samples.

Conclusion

The protocols described in this application note provide a robust framework for the multiparametric analysis of neutrophil responses to N-Formyl-L-valine using flow cytometry. By simultaneously assessing cell surface activation markers, intracellular signaling events, and key effector functions, researchers can gain a comprehensive understanding of how this and other chemoattractants modulate the innate immune response. These assays are highly adaptable for screening novel compounds that target formyl peptide receptors, making them invaluable tools for both basic immunology research and drug development in the context of inflammation.

References

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• Goldman, A. S., et al. (2008). Neutrophil Isolation Protocol. JoVE (Journal of Visualized Experiments). Available at: [Link]

• JoVE. (2008). Video: Neutrophil Isolation Protocol. JoVE. Available at: [Link]

• García-García, E., et al. (2017). Simplified Neutrophil Isolation Protocol. ClinMed International Library. Available at: [Link]

• Goldman, A. S., et al. (2008). Neutrophil isolation protocol. PubMed. Available at: [Link]

• Goldman, A. S., et al. (2008). (PDF) Neutrophil Isolation Protocol. ResearchGate. Available at: [Link]

• Rizzo, A., et al. (2020). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. PubMed Central. Available at: [Link]

• Fortin, C. F., et al. (2009). A rapid flow cytometry assay for the assessment of calcium mobilization in human neutrophils in a small volume of lysed whole-blood. Journal of Immunological Methods. Available at: [Link]

• UHM, D., et al. (2016). Measurement of Oxidative Burst in Neutrophils. PubMed Central. Available at: [Link]

• Al-Hazeem, M. J., et al. (2025). Dihydrorhodamine-123 flow cytometry method: time for substantial revision in technical procedure. PubMed. Available at: [Link]

• Pellowe, E. J., et al. (2022). Promiscuous Receptors and Neuroinflammation: The Formyl Peptide Class. PubMed Central. Available at: [Link]

• Winther, M., et al. (2020). Functional selective FPR1 signaling in favor of an activation of the neutrophil superoxide generating NOX2 complex. Journal of Leukocyte Biology. Available at: [Link]

• Christenson, K., et al. (2021). The Two Formyl Peptide Receptors Differently Regulate GPR84-Mediated Neutrophil NADPH Oxidase Activity. Karger Publishers. Available at: [Link]

• Sklar, L. A., et al. (1985). Activation of neutrophils by N-formyl chemotactic peptides. PubMed. Available at: [Link]

• Biocompare. (2021). A Guide to Neutrophil Markers. Biocompare. Available at: [Link]

• Lakschevitz, F. S., et al. (2016). Identification of neutrophil surface marker changes in health and inflammation using high-throughput screening flow cytometry. North York Periodontal Centre. Available at: [Link]

• ResearchGate. (2016). Identification of Neutrophil Surface Marker Changes in Health and Inflammation using High-throughput Screening Flow Cytometry | Request PDF. ResearchGate. Available at: [Link]

• Simon, L., et al. (2022). Optimized flow cytometry assays to monitor neutrophil activation in human and mouse whole blood samples. PubMed. Available at: [Link]

• Parnham, L. J., et al. (2022). Optimized flow cytometry protocol for dihydrorhodamine 123-based detection of reactive oxygen species in leukocyte subpopulations in whole blood. PubMed. Available at: [Link]

• Wikipedia. Formyl peptide receptor 1. Wikipedia. Available at: [Link]

• Ziraldo, C., et al. (2019). Early mechanisms of neutrophil activation and transmigration in acute lung injury. Journal of Leukocyte Biology. Available at: [Link]

• Ulakbim. (2021). Validation and Comparative Analysis of Dihydrorhodamine 123 Oxidative Burst Measurement by Flow Cytometry in Neutrophils. Ulakbim. Available at: [Link]

• Wikipedia. Formyl peptide receptor. Wikipedia. Available at: [Link]

• Hijioka, M., et al. (2013). Molecular Mechanisms of N-Formyl-Methionyl-Leucyl-Phenylalanine-Induced Superoxide Generation and Degranulation in Mouse Neutrophils: Phospholipase D Is Dispensable. Molecular and Cellular Biology. Available at: [Link]

• Karlsson, A., et al. (2005). The mechanism for activation of the neutrophil NADPH-oxidase by the peptides formyl-Met-Leu-Phe and Trp-Lys-Tyr-Met-Val-Met differs from that for interleukin-8. PubMed Central. Available at: [Link]

• Jesaitis, A. J. (1992). Activation of the neutrophil respiratory burst by chemoattractants: Regulation of the N-formyl peptide receptor in the plasma membrane. Semantic Scholar. Available at: [Link]

• Prossnitz, E. R., et al. (1995). Multiple Activation Steps of the N-Formyl Peptide Receptor. ACS Publications. Available at: [Link]

• Small, A. G., et al. (2022). Neutrophils Require Activation to Express Functional Cell-Surface Complement Receptor Immunoglobulin. Research @ Flinders. Available at: [Link]

• Ye, R. D., et al. (2009). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. MDPI. Available at: [Link]

• Loret, S., et al. (2021). Spatiotemporal dynamics of calcium signals during neutrophil cluster formation. PNAS. Available at: [Link]

• University of Rochester Medical Center. CALCIUM FLUX PROTOCOL. University of Rochester Medical Center. Available at: [Link]

• Dias, C., et al. (2018). Calcium Pathways in Human Neutrophils—The Extended Effects of Thapsigargin and ML-9. MDPI. Available at: [Link]

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Measuring Superoxide Production in Response to N-Formyl Peptides: An Application Guide

This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and methodologies for measuring superoxide (O₂⁻) production in response to N-formyl peptides, such as N-Formyl-L-valine and the well-characterized N-Formyl-methionyl-leucyl-phenylalanine (fMLP). This guide emphasizes the causality behind experimental choices and provides robust, self-validating protocols.

Introduction: The "Why" Behind the Measurement

N-formyl peptides are potent chemoattractants that are recognized by the innate immune system as danger signals.[1][2] These molecules, released by bacteria or from damaged mitochondria, act as powerful activators of phagocytic cells, most notably neutrophils.[3][4] A key event in neutrophil activation is the "respiratory burst," a rapid release of reactive oxygen species (ROS), of which superoxide is the primary product.[5][6] This process is a cornerstone of host defense, yet its dysregulation is implicated in numerous inflammatory diseases.

The generation of superoxide is catalyzed by the NADPH oxidase enzyme complex.[7] Accurate measurement of superoxide production in response to N-formyl peptides is therefore critical for:

• Understanding the fundamental mechanisms of innate immunity and inflammation.

• Screening for novel anti-inflammatory compounds that target the formyl peptide receptor (FPR) signaling pathway.

• Assessing the functional capacity of neutrophils in various physiological and pathological states.

This guide will focus on providing the theoretical framework and practical protocols to reliably quantify this pivotal cellular response.

The Signaling Pathway: From Receptor to Superoxide

The binding of an N-formyl peptide like fMLP to its primary receptor on neutrophils, the Formyl Peptide Receptor 1 (FPR1), initiates a complex signaling cascade culminating in the assembly and activation of the NADPH oxidase complex.[4][8] Understanding this pathway is essential for interpreting experimental results and identifying potential points of therapeutic intervention.

The key steps are as follows:

• Receptor Activation: N-formyl peptide binds to FPR1, a G-protein coupled receptor (GPCR).[9]

• G-Protein Activation: This binding event triggers a conformational change in the receptor, leading to the activation of an associated heterotrimeric G-protein (Gi).[8]

• Downstream Effectors: The activated G-protein subunits dissociate and activate downstream effector enzymes, including Phospholipase C (PLC) and Phosphoinositide 3-kinase (PI3K).[10][11]

• Second Messengers: PLC activation leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mobilizes intracellular calcium (Ca²⁺), while DAG activates Protein Kinase C (PKC).[12]

• NADPH Oxidase Assembly: These signaling events, along with pathways activated by PI3K, converge to promote the phosphorylation of cytosolic NADPH oxidase components (e.g., p47phox) and their translocation to the membrane. There, they assemble with the membrane-bound components (gp91phox and p22phox) to form the active enzyme complex.[13][14]

• Superoxide Production: The assembled NADPH oxidase catalyzes the transfer of an electron from NADPH to molecular oxygen (O₂), generating the superoxide anion (O₂⁻).[5]

FPR1 Signaling to NADPH Oxidase Activation

Choosing Your Weapon: A Comparison of Superoxide Detection Methods

Several methods are available for detecting superoxide, each with distinct advantages and limitations. The choice of assay depends on the specific experimental goals, sample type, and available equipment.

Method	Principle	Sample Type	Specificity for O₂⁻	Quantification	Advantages	Disadvantages
Cytochrome c Reduction	Superoxide reduces ferricytochrome c (Fe³⁺) to ferrocytochrome c (Fe²⁺), causing an increase in absorbance at 550 nm.[15]	Cell suspensions, Isolated enzymes	Moderate (SOD-inhibitable portion is specific)	Quantitative	Well-established, cost-effective, continuous monitoring.	Can be interfered with by cytochrome c reductase activity. Not suitable for intracellular detection.
Luminol/L-012 Chemiluminescence	Superoxide and other ROS, in the presence of peroxidases (like myeloperoxidase from neutrophils), oxidize luminol or its analogs (e.g., L-012) to an excited state that emits light upon decay.[16][17]	Cell suspensions, Whole blood	Low to Moderate (Signal is from multiple ROS)	Semi-quantitative	High sensitivity, suitable for high-throughput screening.	L-012 can be oxidized by species other than superoxide.[16] The signal is complex and depends on multiple factors.
Dihydroethidium (DHE) Fluorescence	DHE is oxidized by superoxide to a specific fluorescent product, 2-hydroxyethidium, which intercalates with DNA.[18]	Live cells, Tissues	High (with HPLC confirmation)	Semi-quantitative (microscopy), Quantitative (HPLC)	Allows for intracellular and mitochondrial localization.	Can be oxidized by other species to form non-specific products. HPLC is required for definitive quantification.[18]

For the purposes of this guide, we will provide detailed protocols for the two most common and accessible methods for measuring extracellular superoxide from neutrophil suspensions: the Cytochrome c Reduction Assay and the L-012-Enhanced Chemiluminescence Assay .

Preparing the Key Player: Isolation of Human Neutrophils

High-purity, viable neutrophils are the foundation of a successful experiment. The following protocol describes a standard method for isolating neutrophils from human whole blood using dextran sedimentation followed by density gradient centrifugation.[19][20]

Materials:

• Anticoagulated (e.g., with ACD or heparin) human whole blood

• Dextran T500 (3% w/v in 0.9% NaCl)

• Ficoll-Paque™ PLUS or similar density gradient medium

• Hanks' Balanced Salt Solution (HBSS), without Ca²⁺/Mg²⁺

• HBSS with Ca²⁺/Mg²⁺

• Red Blood Cell (RBC) Lysis Buffer (e.g., 0.15 M NH₄Cl, 10 mM KHCO₃, 0.1 mM EDTA)

• Sterile conical tubes (15 mL and 50 mL)

• Serological pipettes

• Centrifuge

Protocol:

• Erythrocyte Sedimentation: Mix 1 part of 3% Dextran solution with 4 parts of whole blood in a 50 mL conical tube. Invert gently to mix. Let the tube stand upright at room temperature for 30-45 minutes to allow red blood cells to sediment.

• Leukocyte-Rich Plasma Collection: Carefully collect the upper, leukocyte-rich plasma layer and transfer it to a new 50 mL conical tube.

• Density Gradient Centrifugation: Carefully layer the collected plasma onto 10-15 mL of Ficoll-Paque in a 50 mL tube. Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Isolate Neutrophil/RBC Pellet: After centrifugation, you will see distinct layers. Aspirate and discard the upper layers (plasma, mononuclear cells, Ficoll). Carefully collect the pellet at the bottom, which contains neutrophils and contaminating red blood cells.

• RBC Lysis: Resuspend the pellet in 1 mL of HBSS without Ca²⁺/Mg²⁺. Add 9 mL of ice-cold RBC Lysis Buffer. Incubate on ice for 5-10 minutes with occasional mixing.

• Wash and Resuspend: Add 30-40 mL of HBSS without Ca²⁺/Mg²⁺ to the tube and centrifuge at 300 x g for 10 minutes at 4°C. Discard the supernatant.

• Final Cell Count: Resuspend the neutrophil pellet in HBSS with Ca²⁺/Mg²⁺. Perform a cell count (e.g., using a hemocytometer and Trypan blue exclusion to assess viability). Purity can be assessed by Wright-Giemsa staining of a cytospin preparation. The expected purity should be >95%.

• Final Preparation: Adjust the cell concentration to the desired density for your assay in HBSS with Ca²⁺/Mg²⁺. Keep cells on ice until use.

Experimental Protocols

Protocol 1: Cytochrome c Reduction Assay

This spectrophotometric assay provides a quantitative measure of extracellular superoxide production.

Principle: Superoxide anions (O₂⁻) reduce the heme iron of ferricytochrome c (Fe³⁺, oxidized) to ferrocytochrome c (Fe²⁺, reduced). This reduction causes a characteristic increase in absorbance at 550 nm. The specificity of the reaction is confirmed by its inhibition with superoxide dismutase (SOD), an enzyme that rapidly scavenges O₂⁻.

Materials:

• Isolated human neutrophils

• Cytochrome c (from horse heart)

• Superoxide Dismutase (SOD) (from bovine erythrocytes)

• N-Formyl-L-valine or fMLP (see reagent prep below)

• Cytochalasin B (optional, see note below)

• HBSS with Ca²⁺/Mg²⁺

• 96-well flat-bottom plate

• Temperature-controlled microplate reader capable of measuring absorbance at 550 nm.

Reagent Preparation:

• fMLP Stock (10 mM): Dissolve 4.38 mg of fMLP in 1 mL of DMSO. Store in aliquots at -20°C.[21][22]

• Cytochrome c Stock (10 mg/mL): Dissolve in HBSS. Prepare fresh.

• SOD Stock (3000 U/mL): Dissolve in HBSS.

• Cytochalasin B Stock (5 mg/mL): Dissolve in DMSO.

Experimental Workflow:

Workflow for Cytochrome c Reduction Assay

Step-by-Step Procedure:

• Prepare the Plate: In a 96-well plate, set up your experimental conditions in triplicate. A typical layout includes:

  • Unstimulated (Basal) cells + Buffer

  • Unstimulated (Basal) cells + SOD

  • Stimulated cells (fMLP) + Buffer

  • Stimulated cells (fMLP) + SOD

• Add Reagents:

  • To the appropriate wells, add 10 µL of SOD solution (final concentration ~300 U/mL) or 10 µL of HBSS.

  • Add 50 µL of neutrophil suspension (e.g., 1 x 10⁵ cells/well).

  • Add 20 µL of cytochrome c solution (final concentration ~100 µM or 1.2 mg/mL).

• Priming (Optional): Add cytochalasin B (final concentration ~5 µg/mL). Pre-incubate the plate at 37°C for 5-10 minutes. Rationale: Cytochalasin B, an actin polymerization inhibitor, can enhance the superoxide response to soluble stimuli like fMLP by preventing receptor internalization and promoting NADPH oxidase assembly.[12][23]

• Stimulation: Add 20 µL of fMLP solution (final concentration typically 1 µM) or HBSS (for unstimulated controls) to the appropriate wells to bring the final volume to 100 µL.

• Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C. Measure the absorbance at 550 nm every 1-2 minutes for 30-60 minutes (kinetic reading).

• Data Analysis:

  • For each condition, calculate the change in absorbance (ΔA550) over time.

  • Calculate the rate of SOD-inhibitable cytochrome c reduction: Rate (SOD-inhibitable) = Rate (without SOD) - Rate (with SOD)

  • Convert the rate of absorbance change to nanomoles of superoxide using the Beer-Lambert law: nmol O₂⁻/min = (Rate (SOD-inhibitable) x Volume) / (ε x Pathlength)

    • ε (Molar extinction coefficient for reduced minus oxidized cytochrome c): 21.1 mM⁻¹cm⁻¹[24][25]

    • Pathlength: For a 96-well plate, this must be determined or provided by the instrument manufacturer. For 100 µL, it is often ~0.28 cm.

Protocol 2: L-012-Enhanced Chemiluminescence Assay

This assay offers high sensitivity for detecting ROS production.

Principle: L-012 is a luminol analog that, upon oxidation by ROS in the presence of peroxidases (like myeloperoxidase released from neutrophil granules), produces a strong chemiluminescent signal.[17] While not strictly specific for superoxide, the signal from fMLP-stimulated neutrophils is largely dependent on the respiratory burst.[16]

Materials:

• Isolated human neutrophils

• L-012 chemiluminescent probe

• Superoxide Dismutase (SOD)

• N-Formyl-L-valine or fMLP

• Horseradish Peroxidase (HRP) (optional, for signal amplification)

• HBSS with Ca²⁺/Mg²⁺

• White, opaque 96-well plate (to prevent light scatter)

• Luminometer or microplate reader with chemiluminescence detection capability.

Reagent Preparation:

• L-012 Stock (10 mM): Dissolve in DMSO. Protect from light and store at -20°C.

• HRP Stock (1000 U/mL): Dissolve in HBSS.

Step-by-Step Procedure:

• Prepare the Plate: Use a white, opaque 96-well plate.

• Add Reagents: To each well, add:

  • 50 µL of neutrophil suspension (e.g., 1 x 10⁵ cells/well).

  • 10 µL of SOD (~300 U/mL final) or HBSS for control wells.

  • 20 µL of L-012 solution (final concentration 100 µM).

  • (Optional) 10 µL of HRP solution (final concentration ~10 U/mL). Rationale: Exogenous HRP can amplify the signal, which can be useful for low cell numbers or weak responses.

• Equilibration: Incubate the plate in the luminometer at 37°C for 5-10 minutes to record a stable baseline signal.

• Stimulation: Using an injector if available, or by quickly adding with a pipette, add 10 µL of fMLP solution (final concentration 1 µM) or HBSS to the appropriate wells.

• Measurement: Immediately begin measuring luminescence (as Relative Light Units, RLU) kinetically, with readings every 30-60 seconds for 30-60 minutes.

• Data Analysis:

  • Plot RLU versus time for each condition.

  • The results can be expressed in several ways:

    • Peak RLU: The maximum light output achieved.

    • Area Under the Curve (AUC): The total light emission over the measurement period.

  • The specificity of the signal to the respiratory burst is confirmed by a significant reduction in the signal (peak RLU or AUC) in the SOD-containing wells.

Trustworthiness: The Importance of Controls

Every protocol described is a self-validating system when appropriate controls are included.

• Negative Control (Unstimulated): Measures the basal level of superoxide production. This should be low in healthy, resting neutrophils.

• Positive Control: Besides the experimental agonist (N-formyl peptide), a known potent activator like Phorbol 12-myristate 13-acetate (PMA) can be used to confirm that the cells are responsive and the assay is working.

• Specificity Control (SOD): This is the most critical control. Superoxide dismutase specifically catalyzes the dismutation of superoxide.[26] A significant inhibition of the measured signal by SOD confirms that the signal is indeed due to superoxide.

• Vehicle Control: If your agonist or inhibitors are dissolved in a solvent like DMSO, ensure you run a control with the same final concentration of the solvent to rule out any effects of the vehicle itself.

Conclusion

Measuring superoxide production in response to N-formyl peptides is a powerful tool for investigating the mechanisms of innate immunity and for drug discovery in the context of inflammation. The choice of assay should be guided by the specific research question. The cytochrome c reduction assay offers robust quantification of extracellular superoxide, while chemiluminescence-based methods provide high sensitivity. By employing the detailed protocols and rigorous controls outlined in this guide, researchers can obtain reliable and reproducible data, ensuring the scientific integrity of their findings.

References

• Preiss, J., et al. (1987). Cytochalasin B enhancement of the diacylglycerol response in formyl peptide-stimulated neutrophils. Journal of Biological Chemistry. [Link]

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Application Notes and Protocols for N-Formyl-L-valine in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the application of N-Formyl-L-valine in high-throughput screening (HTS) campaigns targeting the formyl peptide receptor (FPR) family. N-Formyl-L-valine, a modified amino acid, serves as a valuable tool compound for identifying and characterizing novel modulators of FPRs, which are implicated in a host of inflammatory and immunological disorders. We present detailed, field-proven protocols for robust calcium mobilization and cyclic AMP (cAMP) functional assays, optimized for a high-throughput format. This guide is designed to equip researchers with the necessary knowledge to implement these assays, from understanding the underlying biological principles to practical execution and data interpretation.

Introduction: The Significance of N-Formyl-L-valine and Formyl Peptide Receptors in Drug Discovery

N-Formyl peptides, such as N-Formyl-L-valine, are recognized by a specific class of G-protein coupled receptors (GPCRs) known as formyl peptide receptors (FPRs).[1][2] In humans, this family primarily consists of FPR1, FPR2, and FPR3, which are predominantly expressed on phagocytic leukocytes and play a crucial role in the innate immune response by mediating chemotaxis towards sites of bacterial infection or tissue damage.[1][3] The activation of FPRs by N-formyl peptides, which are released by bacteria and damaged mitochondria, initiates a signaling cascade that is central to the inflammatory process.[1][4]

Given their integral role in inflammation, FPRs have emerged as attractive therapeutic targets for a wide range of pathologies, including chronic inflammatory diseases, neurodegenerative disorders, and cancer.[1] The development of high-throughput screening (HTS) assays to identify novel agonists and antagonists of these receptors is therefore of significant interest in drug discovery. N-Formyl-L-valine, as a stable and commercially available agonist, provides an excellent positive control and tool compound for such screening campaigns.

This guide will focus on two primary HTS-compatible assay formats for monitoring FPR activation by N-Formyl-L-valine: a calcium mobilization assay to measure Gαq-mediated signaling and a cAMP assay to measure Gαi-mediated signaling.

Biochemical Properties of N-Formyl-L-valine

N-Formyl-L-valine is a derivative of the essential amino acid L-valine, featuring a formyl group attached to its alpha-amino group. This formylation is critical for its recognition by FPRs.[3]

Property	Value	Source
Molecular Formula	C₆H₁₁NO₃	PubChem CID: 6950945
Molecular Weight	145.16 g/mol	PubChem CID: 6950945
IUPAC Name	(2S)-2-formamido-3-methylbutanoic acid	PubChem CID: 6950945
Biological Activity	Chemoattractant, FPR agonist	[1][4]

Signaling Pathways and Assay Principles

The binding of N-Formyl-L-valine to FPR1, a Gαi-coupled receptor, triggers a cascade of intracellular events. The choice of assay depends on which arm of the signaling pathway is being interrogated.

Gαi Signaling and Calcium Mobilization

While primarily coupled to Gαi, FPR1 activation can also lead to an increase in intracellular calcium ([Ca²⁺]i). This occurs through the Gβγ subunits of the dissociated G-protein, which can activate phospholipase C (PLC). PLC, in turn, cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm.[5] This transient increase in intracellular calcium can be detected using calcium-sensitive fluorescent dyes, providing a robust readout for receptor activation in an HTS format.[6][7]

Figure 1: Simplified Gαi-mediated calcium mobilization pathway upon FPR1 activation.

Gαi Signaling and cAMP Inhibition

The canonical signaling pathway for Gαi-coupled receptors involves the inhibition of adenylyl cyclase, the enzyme responsible for converting ATP to cyclic AMP (cAMP).[8] Therefore, activation of FPR1 by N-Formyl-L-valine leads to a decrease in intracellular cAMP levels. To measure this decrease in an HTS format, cells are typically stimulated with an agent that increases basal cAMP levels, such as forskolin. The ability of an FPR1 agonist to reduce this forskolin-stimulated cAMP production is then quantified.[8]

Figure 2: Gαi-mediated inhibition of cAMP production upon FPR1 activation.

High-Throughput Screening Protocols

The following protocols are designed for 384-well microplate formats, but can be adapted for 96- or 1536-well plates. It is crucial to perform assay validation, including a "dry run" with positive and negative controls to determine the Z' factor, before initiating a full-scale HTS campaign. A Z' factor consistently > 0.5 is indicative of a robust assay.

Cell Line Selection and Culture

For robust and reproducible results, a stable cell line overexpressing the human FPR1 is recommended. Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK293) cells are suitable hosts due to their robust growth characteristics and low endogenous GPCR expression.[9][10] Several commercial vendors offer stable cell lines expressing FPR1.

• Recommended Cell Line: CHO-K1 cells stably expressing human FPR1 (e.g., Creative Bioarray, CHO-K1-FPR1/Gα15-Stable Cell Line).[9]

• Culture Medium: Ham's F-12K Medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418) to maintain receptor expression.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO₂.

Protocol 1: Calcium Mobilization Assay

This protocol describes a no-wash, fluorescence-based assay to measure intracellular calcium mobilization upon FPR1 activation.

Materials:

• CHO-K1-hFPR1 stable cell line

• Culture medium (as described above)

• Black-walled, clear-bottom 384-well microplates

• N-Formyl-L-valine (positive control)

• FPR1 antagonist (e.g., Cyclosporin H, as a negative control)

• Calcium-sensitive dye kit (e.g., Fluo-4 NW Calcium Assay Kit)

• Assay Buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES)

• Fluorescence kinetic plate reader with automated liquid handling (e.g., FLIPR, FlexStation)

Workflow:

Figure 3: Workflow for the HTS Calcium Mobilization Assay.

Step-by-Step Procedure:

• Cell Plating:

  • Harvest CHO-K1-hFPR1 cells and resuspend in culture medium to a density of 2 x 10⁵ cells/mL.

  • Dispense 25 µL of the cell suspension into each well of a 384-well plate (5,000 cells/well).

  • Incubate the plate overnight at 37°C with 5% CO₂.

• Dye Loading:

  • Prepare the Fluo-4 NW dye-loading solution according to the manufacturer's instructions.

  • Add 25 µL of the dye-loading solution to each well.

  • Incubate the plate for 1 hour at 37°C, protected from light.

• Compound Preparation:

  • Prepare a 3X stock of N-Formyl-L-valine (e.g., 30 µM for a final concentration of 10 µM) in assay buffer. This will serve as the positive control.

  • Prepare serial dilutions of test compounds in assay buffer at 3X the final desired concentration.

  • For antagonist screening, prepare a 3X stock of the antagonist and a 3X stock of N-Formyl-L-valine at its EC₈₀ concentration.

• Assay Measurement:

  • Place the cell plate and the compound plate into the fluorescence kinetic plate reader.

  • Set the instrument to measure fluorescence (Excitation: ~490 nm, Emission: ~525 nm).

  • Record a stable baseline fluorescence for 10-20 seconds.

  • Program the instrument to add 25 µL of the compound solution to the cell plate.

  • Immediately after addition, record the kinetic fluorescence response for 60-120 seconds.

• Data Analysis:

  • The change in fluorescence (ΔRFU) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • For agonist screening, plot ΔRFU against the log of the compound concentration and fit to a four-parameter logistic equation to determine the EC₅₀ value.

  • For antagonist screening, plot the inhibition of the N-Formyl-L-valine response against the log of the antagonist concentration to determine the IC₅₀ value.

Protocol 2: cAMP Assay

This protocol describes a homogeneous, time-resolved fluorescence resonance energy transfer (TR-FRET)-based assay to measure the inhibition of cAMP production.

Materials:

• CHO-K1-hFPR1 stable cell line

• Culture medium

• White, opaque 384-well microplates

• N-Formyl-L-valine (positive control)

• FPR1 antagonist (negative control)

• Forskolin

• cAMP HTS assay kit (e.g., Cisbio HTRF cAMP dynamic 2 kit)

• Assay Buffer (e.g., HBSS with 20 mM HEPES and 500 µM IBMX)

• TR-FRET compatible plate reader

Workflow:

Figure 4: Workflow for the HTS cAMP Assay.

Step-by-Step Procedure:

• Cell Plating:

  • Follow the same procedure as in the Calcium Mobilization Assay (Step 1).

• Compound and Forskolin Addition:

  • Prepare 4X stocks of test compounds and controls in assay buffer.

  • Prepare a 4X stock of forskolin in assay buffer (the final concentration needs to be optimized to stimulate a submaximal cAMP response, typically 1-10 µM).

  • Aspirate the culture medium from the cell plate.

  • Add 5 µL of the compound solution to the wells.

  • Add 5 µL of the forskolin solution to the wells.

  • Incubate for 30 minutes at room temperature.

• Cell Lysis and Detection:

  • Prepare the HTRF lysis and detection reagents according to the manufacturer's protocol. This typically involves mixing the cAMP-d2 conjugate and the anti-cAMP-cryptate antibody in the lysis buffer.

  • Add 10 µL of the combined lysis and detection reagent to each well.

  • Incubate for 1 hour at room temperature, protected from light.

• Assay Measurement:

  • Read the plate on a TR-FRET compatible plate reader (Excitation: 320-340 nm, Emission: 665 nm and 620 nm).

• Data Analysis:

  • Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) * 10,000.

  • A decrease in intracellular cAMP (agonist effect) results in a higher HTRF ratio.

  • Plot the HTRF ratio against the log of the compound concentration and fit to a four-parameter logistic equation to determine EC₅₀ or IC₅₀ values.

Data Presentation and Interpretation

The following table provides an example of expected data from the described assays. N-Formyl-L-valine is expected to be a moderately potent agonist, while the well-characterized bacterial peptide fMLF (N-formyl-methionyl-leucyl-phenylalanine) serves as a high-potency reference compound.

Compound	Assay Type	Target	Cell Line	Parameter	Value
N-Formyl-L-valine	Calcium Mobilization	hFPR1	CHO-K1	EC₅₀	~500 nM
fMLF	Calcium Mobilization	hFPR1	CHO-K1	EC₅₀	~1 nM
Compound X (Test Agonist)	Calcium Mobilization	hFPR1	CHO-K1	EC₅₀	150 nM
N-Formyl-L-valine	cAMP Inhibition	hFPR1	CHO-K1	EC₅₀	~400 nM
fMLF	cAMP Inhibition	hFPR1	CHO-K1	EC₅₀	~0.8 nM
Compound Y (Test Antagonist)	Calcium Mobilization	hFPR1	CHO-K1	IC₅₀	75 nM

Note: The EC₅₀ and IC₅₀ values are illustrative and should be determined empirically.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the screening data, each assay plate must include appropriate controls:

• Positive Control (Agonist): N-Formyl-L-valine at its EC₁₀₀ concentration to define the maximum signal window.

• Negative Control (Vehicle): Assay buffer with the same concentration of DMSO as the test compounds to define the baseline.

• Neutral Control (Antagonist): A known FPR1 antagonist to confirm that the observed effects are receptor-mediated.

• Z' Factor Calculation: The Z' factor should be calculated for each plate using the positive and negative controls to assess assay quality and robustness.

Conclusion

The protocols detailed in this application note provide a robust framework for utilizing N-Formyl-L-valine in high-throughput screening campaigns targeting the formyl peptide receptor 1. Both the calcium mobilization and cAMP assays offer sensitive and reliable methods for identifying and characterizing novel modulators of FPR1. By adhering to the principles of scientific integrity and implementing self-validating systems, researchers can confidently generate high-quality data to advance their drug discovery programs in the field of inflammation and immunology.

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N-Formyl-L-valine: A Practical Guide to Investigating G-Protein Coupled Receptor Signaling

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the application of N-Formyl-L-valine in the study of G-protein coupled receptor (GPCR) signaling. It offers in-depth protocols and the scientific rationale behind experimental designs, ensuring a robust and reproducible approach to investigating this critical signaling pathway.

Introduction: The Significance of N-Formyl-L-valine in GPCR Research

N-Formyl-L-valine is a synthetic N-formylated amino acid that serves as a valuable tool for studying a specific class of GPCRs known as the formyl peptide receptors (FPRs).[1][2] These receptors are key players in the innate immune system, recognizing formylated peptides derived from bacteria and mitochondria, and subsequently initiating a cascade of inflammatory and chemotactic responses.[1][3][4] The ability of N-Formyl-L-valine to selectively activate these receptors makes it an indispensable ligand for dissecting the intricate signaling mechanisms of the FPR family.

The human FPR family consists of three members: FPR1, FPR2, and FPR3, which are all involved in sensing bacterial products and mediating host defense.[1][2][3] The activation of these receptors by ligands like N-Formyl-L-valine triggers a conformational change, leading to the activation of heterotrimeric G-proteins and the subsequent modulation of downstream signaling pathways.[1][5][6] Understanding these pathways is crucial for developing novel therapeutics for a range of conditions, including inflammatory diseases, infectious diseases, and cancer.[1][3]

This guide will delve into the practical aspects of using N-Formyl-L-valine to probe FPR signaling, with a focus on providing robust and validated experimental protocols.

Understanding the Target: Formyl Peptide Receptors (FPRs) and their Signaling Cascades

FPRs are classic seven-transmembrane domain receptors that couple to inhibitory G-proteins (Gαi).[7] Upon ligand binding, the activated Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8] Simultaneously, the released Gβγ subunits can activate other effector molecules, such as phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of calcium from intracellular stores, resulting in a transient increase in cytosolic calcium concentration.[9][10] These signaling events culminate in various cellular responses, including chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[1][4]

Experimental Protocols: A Step-by-Step Guide

To effectively study FPR signaling using N-Formyl-L-valine, a series of well-established cellular assays can be employed. The following protocols are designed to be self-validating and provide a clear path to obtaining high-quality, reproducible data.

Calcium Mobilization Assay

This assay is a primary method for detecting the activation of Gq-coupled pathways, which can be indirectly activated by the Gβγ subunits released from Gi-coupled receptors like FPRs.[10][11][12] The principle lies in measuring the transient increase in intracellular calcium concentration upon receptor activation using a calcium-sensitive fluorescent dye.[10][11]

Workflow Diagram:

Detailed Protocol:

• Cell Culture and Plating:

  • Culture cells endogenously expressing FPRs (e.g., human neutrophils, HL-60 cells differentiated into a neutrophil-like phenotype) or a cell line stably transfected with the desired FPR subtype (e.g., HEK293 or CHO cells).

  • Seed the cells into a black, clear-bottom 96-well plate at an optimized density to achieve a confluent monolayer on the day of the assay.[11] For suspension cells, a cell-permeable dye that does not require washing is recommended.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Calcium-6) according to the manufacturer's instructions. Probenecid may be included to prevent dye leakage from the cells.[11][13]

  • Carefully remove the culture medium from the wells and add the dye-loading buffer.

  • Incubate the plate at 37°C for 30-60 minutes, or at room temperature as recommended by the dye manufacturer.

• Ligand Preparation and Addition:

  • Prepare a stock solution of N-Formyl-L-valine in a suitable solvent (e.g., DMSO or sterile water).

  • Prepare a series of dilutions of N-Formyl-L-valine in an appropriate assay buffer to generate a dose-response curve. A typical concentration range to test would be from 1 nM to 10 µM.

• Fluorescence Measurement:

  • Use a fluorescence plate reader equipped with an automated injection system.

  • Set the excitation and emission wavelengths appropriate for the chosen dye (e.g., 494 nm excitation and 516 nm emission for Fluo-4).

  • Establish a baseline fluorescence reading for a few seconds before injecting the N-Formyl-L-valine solution.

  • Inject the ligand and immediately begin recording the fluorescence intensity over time (typically for 60-180 seconds).

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the ΔF against the logarithm of the N-Formyl-L-valine concentration to generate a dose-response curve.

  • Calculate the EC₅₀ (half-maximal effective concentration) value to determine the potency of N-Formyl-L-valine.

Quantitative Data Summary:

Parameter	Description	Typical Value Range
EC₅₀	The concentration of N-Formyl-L-valine that elicits 50% of the maximal calcium response.	10 nM - 1 µM (highly dependent on the FPR subtype and cell line)
Emax	The maximum fluorescence response observed at saturating concentrations of N-Formyl-L-valine.	Varies with cell type and dye loading efficiency.
Z'-factor	A statistical parameter to assess the quality of the assay for high-throughput screening.	> 0.5 indicates a robust assay.

cAMP Assay

This assay directly measures the consequence of Gαi activation, which is the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.[8] To measure this decrease, it is common to first stimulate adenylyl cyclase with an agent like forskolin and then measure the inhibitory effect of the GPCR agonist.

Workflow Diagram:

Detailed Protocol:

• Cell Culture and Plating:

  • Follow the same procedure as for the calcium mobilization assay.

• Cell Treatment:

  • Pre-treat the cells with a phosphodiesterase (PDE) inhibitor, such as 3-isobutyl-1-methylxanthine (IBMX), to prevent the degradation of cAMP.

  • Add varying concentrations of N-Formyl-L-valine to the wells.

  • Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase. The optimal concentration of forskolin should be determined empirically to achieve a robust signal window.

  • Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes).

• cAMP Detection:

  • Lyse the cells according to the protocol of the chosen cAMP detection kit.

  • Measure the intracellular cAMP levels using a commercially available kit, such as those based on Homogeneous Time-Resolved Fluorescence (HTRF), enzyme-linked immunosorbent assay (ELISA), or bioluminescent reporters.[14][15][16]

• Data Analysis:

  • The percentage of inhibition of forskolin-stimulated cAMP production is calculated for each concentration of N-Formyl-L-valine.

  • Plot the percentage of inhibition against the logarithm of the N-Formyl-L-valine concentration.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) value to determine the potency of N-Formyl-L-valine in inhibiting adenylyl cyclase.

Quantitative Data Summary:

Parameter	Description	Typical Value Range
IC₅₀	The concentration of N-Formyl-L-valine that causes 50% inhibition of forskolin-stimulated cAMP production.	1 nM - 500 nM (dependent on FPR subtype and cell line)
Maximal Inhibition	The maximum percentage of inhibition achieved at saturating concentrations of N-Formyl-L-valine.	Varies, but should be a significant reduction from the forskolin-stimulated level.

Chemotaxis Assay

Chemotaxis, or directed cell migration towards a chemical gradient, is a hallmark functional response mediated by FPRs.[3][17] The Boyden chamber or Transwell assay is a classic method to quantify this process.

Workflow Diagram:

Detailed Protocol:

• Assay Setup:

  • Use a Boyden chamber or a multi-well plate with Transwell inserts. The inserts contain a microporous membrane that separates the upper and lower chambers. The pore size of the membrane should be appropriate for the cell type being used (typically 3-8 µm for leukocytes).

  • Add assay medium containing different concentrations of N-Formyl-L-valine to the lower chambers. Include a negative control (medium alone) and a positive control (a known chemoattractant for the cells).

  • Resuspend the cells in assay medium and add them to the upper chamber of the inserts.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for a period sufficient to allow for cell migration (typically 1-4 hours, depending on the cell type).

• Quantification of Migrated Cells:

  • After incubation, carefully remove the inserts.

  • Remove the non-migrated cells from the upper side of the membrane with a cotton swab.

  • Fix the migrated cells on the underside of the membrane with a suitable fixative (e.g., methanol).

  • Stain the fixed cells with a dye such as Giemsa or DAPI.

  • Mount the membranes on a microscope slide and count the number of migrated cells in several random fields of view under a microscope. Alternatively, the migrated cells can be detached and quantified using a plate reader after staining with a fluorescent dye.

• Data Analysis:

  • Calculate the average number of migrated cells for each concentration of N-Formyl-L-valine.

  • Plot the number of migrated cells against the logarithm of the N-Formyl-L-valine concentration to generate a chemotactic curve. This typically results in a bell-shaped curve, as very high concentrations can lead to receptor desensitization and reduced migration.

  • Determine the optimal chemotactic concentration of N-Formyl-L-valine.

Quantitative Data Summary:

Parameter	Description	Typical Value Range
Chemotactic Index	The fold increase in cell migration in response to the chemoattractant compared to the negative control.	Varies significantly with cell type and experimental conditions.
Optimal Concentration	The concentration of N-Formyl-L-valine that induces the maximal chemotactic response.	Typically in the nanomolar to low micromolar range.

Safety and Handling of N-Formyl-L-valine

While N-Formyl-L-valine is generally considered to have low toxicity, it is important to handle it with appropriate laboratory precautions.[18][19]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.[18][20]

• Handling: Avoid creating dust.[18][20] Use in a well-ventilated area.[18]

• Storage: Store in a cool, dry place, tightly sealed from moisture.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

N-Formyl-L-valine is a powerful and specific tool for the investigation of FPR-mediated GPCR signaling. By employing the detailed protocols and understanding the underlying scientific principles outlined in this guide, researchers can confidently and accurately dissect the complex signaling pathways governed by this important class of receptors. The robust and reproducible data generated from these assays will undoubtedly contribute to a deeper understanding of the role of FPRs in health and disease, and pave the way for the development of novel therapeutic interventions.

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Application Notes and Protocols for the In Vivo Application of N-Formyl-L-valine in Animal Models of Inflammation

Introduction: The Role of N-Formyl Peptides in Inflammation

N-formyl peptides are potent chemoattractants that play a crucial role in the innate immune response.[1][2][3] These peptides are typically initiated with N-formylmethionine and are produced by bacteria during protein synthesis.[1] When released at sites of infection, they act as pathogen-associated molecular patterns (PAMPs) that are recognized by formyl peptide receptors (FPRs) on the surface of phagocytic leukocytes, such as neutrophils and macrophages.[1][4][5] This recognition triggers a cascade of pro-inflammatory responses, including chemotaxis, degranulation, and the production of reactive oxygen species (ROS), all aimed at eliminating the invading pathogens.[1][4]

Interestingly, mitochondria, being of bacterial origin, also produce N-formyl peptides. When released from damaged host cells, these mitochondrial N-formyl peptides act as damage-associated molecular patterns (DAMPs), signaling tissue injury and initiating a sterile inflammatory response.[1][2][3]

There are three main types of FPRs in humans: FPR1, FPR2, and FPR3, which belong to the G protein-coupled receptor (GPCR) superfamily.[5] These receptors exhibit varying affinities for different N-formyl peptides and can trigger distinct downstream signaling pathways, leading to either pro-inflammatory or, in some contexts, anti-inflammatory and pro-resolving effects.[6] The activation of FPRs typically involves G-protein coupling, leading to the activation of signaling cascades such as the phospholipase C (PLC), mitogen-activated protein kinase (MAPK), and phosphoinositide 3-kinase (PI3K) pathways.

N-Formyl-L-valine: A Potential Modulator of Inflammatory Responses

N-Formyl-L-valine is a synthetic N-formyl peptide that, due to its structural similarity to other N-formyl peptides, is recognized by formyl peptide receptors.[5] The presence of the N-formyl group is critical for its biological activity, enabling it to interact with FPRs and elicit downstream signaling. The specific side chain of L-valine, a branched-chain amino acid, influences the compound's steric and hydrophobic properties, which in turn affects its binding affinity and interaction with different FPR isoforms.[5]

While extensive in vivo data for N-Formyl-L-valine is not yet widely available, its ability to interact with FPRs suggests its potential as a tool to study and modulate inflammatory processes in animal models.[4][5] Depending on the specific FPR isoform it preferentially binds to and the context of the inflammatory milieu, N-Formyl-L-valine could be used to either induce a controlled inflammatory response or, potentially, to modulate and resolve inflammation.

Mechanism of Action: FPR Signaling Cascade

The binding of N-Formyl-L-valine to an FPR initiates a conformational change in the receptor, leading to the activation of associated heterotrimeric G proteins. This event triggers a cascade of intracellular signaling events that ultimately mediate the cellular response.

Caption: Workflow for carrageenan-induced peritonitis.

Step-by-Step Procedure:

• Preparation of Reagents:

  • Dissolve N-Formyl-L-valine in sterile saline to the desired stock concentration. Further dilute to final concentrations for injection. Note: Due to the lack of specific dosage information, a dose-response study is recommended, starting with a range of 1-50 mg/kg.

  • Prepare a 1% (w/v) solution of carrageenan in sterile saline.

  • Prepare a solution of dexamethasone in sterile saline (e.g., 1 mg/kg).

• Animal Grouping and Treatment:

  • Randomly assign mice to experimental groups (n=6-8 per group):

    • Vehicle control (saline)

    • N-Formyl-L-valine (low, medium, high dose)

    • Positive control (Dexamethasone)

  • Administer the respective treatments via intraperitoneal (i.p.) injection 30 minutes prior to carrageenan administration.

• Induction of Peritonitis:

  • Inject 0.5 mL of 1% carrageenan solution i.p. into each mouse.

• Sample Collection:

  • Four hours after carrageenan injection, euthanize the mice by an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

  • Perform peritoneal lavage by injecting 5 mL of cold PBS with 3mM EDTA into the peritoneal cavity. Gently massage the abdomen and then aspirate the fluid.

• Leukocyte Quantification:

  • Determine the total number of leukocytes in the peritoneal lavage fluid using a hemocytometer after diluting an aliquot with Turk's solution.

  • Prepare cytospin slides of the lavage fluid and stain with Romanowsky-Giemsa. Perform a differential count of at least 200 cells to determine the number of neutrophils, macrophages, and lymphocytes.

• Cytokine Analysis:

  • Centrifuge the remaining lavage fluid at 400 x g for 10 minutes at 4°C.

  • Collect the supernatant and store at -80°C until analysis.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercial ELISA kits according to the manufacturer's instructions. [7][8][9] Data Presentation:

Treatment Group	Total Leukocytes (x10^6/mL)	Neutrophils (x10^6/mL)	Macrophages (x10^6/mL)	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle
N-Formyl-L-valine (Low Dose)
N-Formyl-L-valine (Med Dose)
N-Formyl-L-valine (High Dose)
Dexamethasone

Protocol 2: Lipopolysaccharide (LPS)-Induced Acute Lung Injury in Mice

This model mimics key features of acute respiratory distress syndrome (ARDS) and is characterized by robust neutrophil infiltration into the lungs and the release of pro-inflammatory cytokines.

Objective: To assess the effect of N-Formyl-L-valine on LPS-induced lung inflammation.

Materials:

• N-Formyl-L-valine

• Sterile, pyrogen-free saline (0.9% NaCl)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Anesthesia (e.g., ketamine/xylazine cocktail)

• Bronchoalveolar lavage (BAL) buffer (PBS with 0.5 mM EDTA)

• Myeloperoxidase (MPO) assay kit

• ELISA kits for murine TNF-α, IL-1β, and IL-6

Experimental Workflow:

Caption: Workflow for LPS-induced acute lung injury.

Step-by-Step Procedure:

• Preparation of Reagents:

  • Prepare N-Formyl-L-valine in sterile saline for administration (e.g., intraperitoneal or intravenous). A dose-response study is recommended.

  • Dissolve LPS in sterile saline to a concentration of 1 mg/mL.

• Animal Grouping and Treatment:

  • Randomly assign mice to experimental groups.

  • Administer N-Formyl-L-valine or vehicle 1 hour prior to LPS instillation.

• Induction of Lung Injury:

  • Anesthetize the mice.

  • Intratracheally instill 50 µL of LPS solution (5 mg/kg) into the lungs. [10][11][12]

• Sample Collection (24 hours post-LPS):

  • Euthanize the mice.

  • Perform BAL by cannulating the trachea and lavaging the lungs three times with 0.5 mL of BAL buffer. Pool the recovered fluid.

  • Perfuse the lungs with saline and harvest the lung tissue. One lobe can be used for MPO assay and another for histology.

• BAL Fluid Analysis:

  • Centrifuge the BAL fluid to pellet the cells.

  • Use the supernatant for cytokine analysis (TNF-α, IL-1β, IL-6) by ELISA.

  • Resuspend the cell pellet and perform total and differential leukocyte counts as described in Protocol 1.

• Lung Tissue Analysis:

  • Homogenize a portion of the lung tissue and measure MPO activity, an indicator of neutrophil infiltration, using a commercial kit.

  • Fix the remaining lung tissue in 10% neutral buffered formalin for histological analysis (H&E staining) to assess lung injury.

Data Presentation:

Treatment Group	BAL Total Cells (x10^5)	BAL Neutrophils (x10^5)	Lung MPO (U/g tissue)	BAL TNF-α (pg/mL)	BAL IL-1β (pg/mL)
Vehicle
LPS + Vehicle
LPS + N-Formyl-L-valine (Low)
LPS + N-Formyl-L-valine (Med)
LPS + N-Formyl-L-valine (High)

Trustworthiness and Self-Validation

The protocols described are based on well-established and widely published animal models of inflammation. To ensure the trustworthiness and self-validation of the experimental system, the following points are critical:

• Controls: The inclusion of both negative (vehicle) and positive controls is essential for interpreting the effects of N-Formyl-L-valine. In the peritonitis model, dexamethasone serves as a potent anti-inflammatory agent, while in the LPS model, the LPS + vehicle group establishes the inflammatory baseline.

• Dose-Response: As the optimal in vivo concentration of N-Formyl-L-valine is not established, conducting a dose-response study is crucial to identify a biologically active and non-toxic dose range.

• Multiple Readouts: Assessing inflammation through multiple parameters (leukocyte infiltration, various cytokines, histological changes) provides a more comprehensive and robust evaluation of the compound's effects.

• Reproducibility: Adherence to standardized procedures and the use of a sufficient number of animals per group (n=6-8) will enhance the statistical power and reproducibility of the findings.

Conclusion

N-Formyl-L-valine represents a valuable research tool for investigating the complex roles of formyl peptide receptors in inflammation. The detailed protocols provided herein offer a solid foundation for researchers to explore the in vivo effects of this compound in well-characterized animal models of acute inflammation. By carefully designing and executing these experiments, with appropriate controls and multiple endpoints, scientists can elucidate the specific contributions of N-Formyl-L-valine to the inflammatory cascade and evaluate its potential as a modulator of immune responses.

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• Korimová, A., & Dubový, P. (2020). N-Formylated Peptide Induces Increased Expression of Both Formyl Peptide Receptor 2 (Fpr2) and Toll-Like Receptor 9 (TLR9) in Schwannoma Cells—An In Vitro Model for Early Inflammatory Profiling of Schwann Cells. Cells, 9(12), 2661. [Link]

• de Oliveira, A. P., de Farias, J. H. C., de Lima, M. D. C., de Oliveira, A. S., de Souza, A. C. S., de Oliveira, A. P., ... & de Oliveira, A. P. (2022). Effects of Formyl Peptide Receptor Agonists Ac 9-12 and WKYMV in In Vivo and In Vitro Acute Inflammatory Experimental Models. International journal of molecular sciences, 23(2), 856. [Link]

• Le, Y., & Gong, W. (2018). Regulation of inflammation by members of the formyl-peptide receptor family. Journal of leukocyte biology, 104(2), 309–318. [Link]

• de Oliveira, G. L., de Oliveira, C. B., de Oliveira, A. P., de Oliveira, A. S., de Souza, A. C. S., de Oliveira, A. P., ... & de Oliveira, A. P. (2022). Anti-Inflammatory and Antioxidant Effects of the Indole-Derived N-Salicyloyltryptamine on Peritonitis and Joint Disability Induced by Carrageenan in Rodents. Pharmaceuticals, 15(5), 598. [Link]

• Wang, Y., Zhang, Y., Wang, Y., Wang, C., Li, Y., & Zhang, Y. (2024). Valine induces inflammation and enhanced adipogenesis in lean mice by multi-omics analysis. Frontiers in Nutrition, 11, 1358893. [Link]

• Niedel, J., Davis, J., & Cuatrecasas, P. (1980). Covalent affinity labeling of the formyl peptide chemotactic receptor. The Journal of biological chemistry, 255(15), 7063–7066. [Link]

• de Medeiros, P. L., de Oliveira, A. P., de Oliveira, A. S., de Souza, A. C. S., de Oliveira, A. P., & de Oliveira, A. P. (2022). Inhibition of Carrageenan-Induced Acute Inflammation in Mice by the Microgramma vacciniifolia Frond Lectin (MvFL). Polymers, 14(8), 1609. [Link]

• Itagaki, K., Kaczmarek, E., Lee, Y. T., Tang, I. T., Isal, B., Adibfar, A., ... & Hauser, C. J. (2021). Removal of circulating mitochondrial N-formyl peptides via immobilized antibody therapy restores sepsis-induced neutrophil dysfunction. Journal of leukocyte biology, 110(4), 625–636. [Link]

• D'Atri, V., Gaglione, R., Di Stasi, A., & Galdiero, S. (2018). Solid Phase Formylation of N-Terminus Peptides. Molecules (Basel, Switzerland), 23(11), 2999. [Link]

• Ji, H., Li, Y., Geng, P., Zhang, J., & Li, Q. (2022). Resolvin D1/N-formyl peptide receptor 2 ameliorates paclitaxel-induced neuropathic pain through the activation of IL-10/Nrf2/HO-1 pathway in mice. Frontiers in Immunology, 13, 938834. [Link]

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• 1. Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases [mdpi.com]
• 3. N-Formylated Peptide Induces Increased Expression of Both Formyl Peptide Receptor 2 (Fpr2) and Toll-Like Receptor 9 (TLR9) in Schwannoma Cells—An In Vitro Model for Early Inflammatory Profiling of Schwann Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy N-Formyl-dl-valine | 4289-96-7 [smolecule.com]
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• 12. Video: Inducing Acute Lung Injury in Mice by Direct Intratracheal Lipopolysaccharide Instillation [jove.com]

Technical Notes & Optimization

N-Formyl-L-valine stability and degradation in cell culture media

Welcome to the technical support resource for N-Formyl-L-valine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical advice on the stability and degradation of N-Formyl-L-valine in cell culture applications. As a synthetic agonist for formyl peptide receptors (FPRs), understanding its behavior in experimental conditions is critical for obtaining reproducible and reliable results.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of N-Formyl-L-valine degradation in cell culture media?

The primary anticipated degradation pathway for N-Formyl-L-valine in aqueous cell culture media is the hydrolysis of the N-terminal formyl group. This reaction would yield L-valine and formic acid. This is a common degradation route for N-formylated peptides and amino acids. While direct studies on N-Formyl-L-valine are not abundant in publicly available literature, the chemical nature of the formamide bond suggests its susceptibility to hydrolysis, particularly under conditions of non-neutral pH or elevated temperature.

Additionally, the presence of enzymes in serum-containing media or secreted by cells could potentially accelerate this degradation. In bacteria, for instance, a ribosome-associated deformylase rapidly removes the N-terminal formyl group from nascent proteins.[3][4] While a direct equivalent for free N-formylated amino acids in mammalian cell culture is not well-characterized, the potential for enzymatic activity should be considered.

Q2: How do common cell culture conditions affect the stability of N-Formyl-L-valine?

Several factors in a typical cell culture environment can influence the stability of N-Formyl-L-valine:

• pH: The pH of the cell culture medium is a critical factor. Both acidic and alkaline conditions can catalyze the hydrolysis of the formyl group. Most cell culture media are buffered to a physiological pH (around 7.2-7.4), but cellular metabolism can cause shifts in the local pH, potentially affecting stability.

• Temperature: Standard incubation temperatures of 37°C will accelerate the rate of chemical degradation compared to storage at 4°C or -20°C. The effect of temperature on the stability of amino acids and their derivatives is a well-known phenomenon.

• Media Components: The complex mixture of components in cell culture media, including salts, amino acids, and vitamins, can potentially interact with N-Formyl-L-valine. While specific interactions are not well-documented, the presence of other nucleophiles could theoretically contribute to degradation. In serum-containing media, esterases and other enzymes may also play a role.

• Light: While not as common for this class of molecules as for photosensitive compounds, it is good practice to protect stock solutions from prolonged exposure to light to prevent any potential photodegradation.

Q3: What are the recommended storage conditions for N-Formyl-L-valine?

To ensure the longest possible shelf-life and consistent performance, the following storage conditions are recommended:

Form	Temperature	Conditions	Rationale
Solid Powder	-20°C	Desiccated, protected from light	Minimizes hydrolysis and thermal degradation.
Stock Solution (e.g., in DMSO)	-20°C or -80°C	Aliquoted, protected from light	Prevents multiple freeze-thaw cycles which can introduce moisture and accelerate degradation.
Working Solution (in media)	2-8°C (short-term)	Prepare fresh for each experiment	Minimizes degradation at 37°C.

Q4: How long can I expect N-Formyl-L-valine to be stable in my cell culture experiment?

The half-life of N-Formyl-L-valine in cell culture media has not been extensively reported. However, it is reasonable to assume that some degradation will occur over the course of a typical multi-day experiment at 37°C. For short-term assays (e.g., a few hours), degradation is likely to be minimal. For longer-term experiments (24-72 hours), the effective concentration of the active compound may decrease over time.

For critical long-term experiments, it may be advisable to replenish the N-Formyl-L-valine by replacing the media at regular intervals. Alternatively, a pilot stability study can be performed by incubating the compound in the specific cell culture medium for the duration of the experiment and then analyzing its concentration.

Postulated Degradation Pathway

The most probable degradation pathway for N-Formyl-L-valine in an aqueous environment is the hydrolysis of the formyl group.

Sources

• 1. The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Formyl Peptide Receptor 2 as a Target for Promotion of Resolution of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formyl-methionine as a degradation signal at the N-termini of bacterial proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formyl-methionine as a degradation signal at the N-termini of bacterial proteins - PMC [pmc.ncbi.nlm.nih.gov]

Preventing N-Formyl-L-valine aggregation in stock solutions

Welcome to the technical support center for N-Formyl-L-valine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the handling and use of N-Formyl-L-valine, with a specific focus on preventing aggregation in stock solutions. Our goal is to equip you with the scientific principles and practical techniques to ensure the stability and reliability of your experiments.

Troubleshooting Guide: Resolving N-Formyl-L-valine Aggregation

Aggregation is a common challenge encountered when working with peptides and their derivatives, leading to inaccurate concentrations, loss of biological activity, and experimental artifacts.[1][2] This section provides a systematic approach to diagnose and solve aggregation issues with your N-Formyl-L-valine stock solutions.

Issue: My N-Formyl-L-valine solution is cloudy, has visible precipitates, or I suspect aggregation.

This is a clear indication that the compound is not fully solubilized or has precipitated out of solution. This can be caused by several factors, including improper solvent selection, suboptimal pH, high concentration, or incorrect storage.

Below is a decision-making workflow to guide you through the troubleshooting process.

Caption: Troubleshooting workflow for N-Formyl-L-valine aggregation.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve N-Formyl-L-valine?

The solubility of a peptide derivative is dictated by its amino acid composition and modifications. While the parent amino acid, L-valine, is soluble in water (85 g/L), the addition of the N-formyl group increases its hydrophobicity.[3] Similar N-formylated peptides, like N-Formyl-Met-Leu-Phe (fMLP), exhibit excellent solubility in organic solvents such as DMSO (30 mg/mL) and DMF (25 mg/mL) but poor solubility in aqueous buffers like PBS (~0.1 mg/mL).[4]

Answer: For N-Formyl-L-valine, we strongly recommend first dissolving the lyophilized powder in a minimal amount of high-purity, anhydrous DMSO or DMF to create a concentrated primary stock solution.[4][5] This organic stock can then be diluted into your aqueous experimental buffer.

Q2: What is the recommended maximum concentration for a stock solution?

Answer: We recommend preparing a primary stock solution in 100% DMSO at a concentration of 10-50 mM. Attempting to create highly concentrated aqueous solutions is likely to result in precipitation, as high concentrations can promote intermolecular interactions leading to aggregation.[6] For working solutions, further dilute the primary stock into your assay buffer to a concentration well below its solubility limit in that specific medium.

Q3: How does pH affect the stability and solubility of N-Formyl-L-valine?

The charge state of the molecule is critical for its solubility. N-Formyl-L-valine has a carboxylic acid group with a predicted pKa of approximately 3.51.[7] At a pH near the isoelectric point (pI), a peptide or amino acid derivative has a net neutral charge, minimizing electrostatic repulsion and making it least soluble.

Answer: To maximize solubility and stability in aqueous solutions, the pH should be adjusted to be at least 1-2 units away from the pI. For N-Formyl-L-valine, maintaining a slightly acidic to neutral pH (e.g., pH 5-7) is generally advisable. Storing peptide solutions in sterile buffers at a pH of 5-6 can prolong their shelf life.[5]

Q4: How should I prepare my working solution from a DMSO stock to avoid precipitation?

Abruptly changing the solvent environment from 100% organic to 100% aqueous can cause the compound to "crash out" or precipitate.

Answer: The key is to dilute the primary stock slowly. While vigorously but gently stirring your aqueous buffer, add the required volume of the DMSO stock dropwise.[5] This method prevents localized high concentrations of the peptide, allowing it to disperse and dissolve more effectively in the aqueous environment.

Q5: What are the best practices for storing N-Formyl-L-valine solutions?

Peptide solutions are susceptible to degradation, and repeated freeze-thaw cycles are particularly damaging.[5][8]

Answer:

• Lyophilized Powder: Store the powder at -20°C or -80°C, protected from light. Before opening, allow the vial to warm to room temperature to prevent moisture condensation.[8]

• Stock Solutions: Once dissolved (e.g., in DMSO), dispense the solution into single-use aliquots and store them at -80°C.[9] This minimizes freeze-thaw cycles. When stored at -80°C in anhydrous DMSO, the solution should be stable for at least 6 months.[9][10] Aqueous solutions are much less stable and should ideally be prepared fresh daily.[4]

Storage Condition	Form	Recommended Temperature	Duration
Long-term	Lyophilized Powder	-20°C to -80°C	Years
Primary Stock (in DMSO)	Solution	-80°C	≥ 6 Months
Working Solution (Aqueous)	Dilute Solution	2-8°C	< 24 hours

Q6: Can I use sonication to help dissolve my N-Formyl-L-valine?

Answer: Yes, sonication can be a useful tool to break up small aggregates and facilitate dissolution.[5] Use a bath sonicator for a few minutes. However, be cautious with prolonged or high-energy sonication, as it can potentially generate heat and degrade the sample. Sonication should be used as an aid, not a substitute for proper solvent selection.

Experimental Protocols

Protocol 1: Preparation of a 50 mM Primary Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, which serves as the foundation for creating more dilute working solutions.

Materials:

• N-Formyl-L-valine (lyophilized powder, MW: 145.16 g/mol )[11]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

Procedure:

• Warm to Room Temperature: Before opening, allow the vial of lyophilized N-Formyl-L-valine to equilibrate to room temperature for at least 15-20 minutes. This prevents water condensation on the cold powder.

• Weigh Compound: Accurately weigh a desired amount of the powder (e.g., 1.45 mg). For small quantities, it is often easier to dissolve the entire contents of a pre-weighed vial.

• Calculate Solvent Volume: Calculate the volume of DMSO required.

  • Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

  • Example: For 1.45 mg of N-Formyl-L-valine to make a 50 mM solution: Volume (L) = 0.00145 g / (145.16 g/mol * 0.050 mol/L) = 0.0002 L = 200 µL

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial. Cap tightly and vortex gently until the powder is completely dissolved. If needed, sonicate in a water bath for 5-10 minutes. Visually inspect the solution against a light source to ensure no particulates are visible.

• Aliquoting and Storage: Dispense the stock solution into single-use, low-protein-binding tubes. Store the aliquots at -80°C.

Protocol 2: Preparation of a 100 µM Aqueous Working Solution

This protocol details the proper dilution of the organic primary stock into an aqueous buffer to prevent precipitation.

Materials:

• 50 mM N-Formyl-L-valine primary stock in DMSO (from Protocol 1)

• Sterile aqueous buffer of choice (e.g., PBS, pH 7.4)

• Sterile conical tube or beaker

Procedure:

• Thaw Primary Stock: Remove one aliquot of the 50 mM primary stock from the -80°C freezer and thaw it completely at room temperature.

• Prepare Buffer: Place the desired final volume of your aqueous buffer (e.g., 10 mL) into a sterile tube.

• Calculate Dilution: Determine the volume of primary stock needed.

  • Formula: C1V1 = C2V2

  • Example: To make 10 mL of a 100 µM solution from a 50 mM stock: (50,000 µM) * V1 = (100 µM) * (10 mL) V1 = (100 * 10) / 50,000 = 0.02 mL = 20 µL

• Dilution Step: Place the tube with the aqueous buffer on a stir plate with a small, sterile stir bar, and begin gentle stirring.

• Dropwise Addition: Slowly add the 20 µL of the DMSO stock solution drop-by-drop into the vortex of the stirring buffer.[5] This ensures rapid dispersion and minimizes the risk of precipitation.

• Final Mix and Use: Allow the solution to stir for another 1-2 minutes to ensure homogeneity. This working solution should be used immediately or within the same day for best results. Do not store dilute aqueous solutions for long periods.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6950945, N-formyl-L-valine. Retrieved January 10, 2026, from [Link].

• Zapadka, K. L., Becher, F. J., Gomes dos Santos, A. L., & Jackson, S. E. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 7(5), 20170030. Available from: [Link]

• Di Gioia, M. L., Leggio, A., Liguori, A., Perri, F., Siciliano, C., & Viscomi, M. C. (2009). A preparation of N-Fmoc-N-methyl-α-amino acids and N-nosyl-N-methyl-α-amino acids. Amino Acids, 37(1), 131–136. Available from: [Link]

• Duksin, D., Katchalski, E., & Sachs, L. (1970). Specific aggregation of SV40-transformed cells by ornithine, leucine copolymers. Proceedings of the National Academy of Sciences of the United States of America, 67(1), 185–192. Available from: [Link]

• Ye, Y., et al. (2023). Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. International Journal of Molecular Sciences, 24(14), 11624. Available from: [Link]

• Gao, J., et al. (2014). Measurement and Correlation of Solubility of L-Valine in Water plus (Ethanol, N,N-Dimethylformamide, Acetone, Isopropyl Alcohol) from 293.15 K to 343.15 K. Journal of Chemical & Engineering Data, 59(9), 2794-2800. Available from: [Link]

• kbDNA. (2024). Peptide Preparation Guide (+Protocols). Retrieved January 10, 2026, from [Link].

• He, H. Q., & Ye, R. D. (2017). New development in studies of formyl-peptide receptors: critical roles in host defense. Journal of leukocyte biology, 101(4), 839–847. Available from: [Link]

• Zhang, Q., Raoof, M., Chen, Y., Sumi, Y., Sursal, T., Junger, W., Brohi, K., Itagaki, K., & Hauser, C. J. (2010). Mitochondrial N-formyl peptides cause airway contraction and lung neutrophil infiltration via formyl peptide receptor activation. FASEB journal : official publication of the Federation of American Societies for Experimental Biology, 24(12), 4758–4767. Available from: [Link]

• Sigma-Aldrich. (1997). N-FORMYL-MET-LEU-PHE Product Information Sheet. Retrieved January 10, 2026, from [Link].

• Biozentrum, University of Basel. (n.d.). Preventing Protein Aggregation. Retrieved January 10, 2026, from [Link].

• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 10, 2026, from [Link].

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved January 10, 2026, from [Link].

• Babel, W., & Glanville, R. W. (1985). Amino acid sequence of the N-terminal aggregation and cross-linking region (7S domain) of the alpha 1 (IV) chain of human basement membrane collagen. European journal of biochemistry, 152(1), 175–185. Available from: [Link].

• G-Biosciences. (2019). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. Retrieved January 10, 2026, from [Link].

• JPT Peptide Technologies. (n.d.). How to Reconstitute Peptides. Retrieved January 10, 2026, from [Link].

• Henninot, A., Collins, J. C., & Nuss, J. M. (2018). The Current State of Peptide Drug Discovery: Back to the Future?. Journal of medicinal chemistry, 61(4), 1382–1414. Available from: [Link].

• Levilain, G., et al. (2023). Solid Phase and Stability Investigation of a Co-Crystal in the l-Valine/l-Leucine System. Crystals, 13(11), 1572. Available from: [Link].

• Wikipedia. (n.d.). Valine. Retrieved January 10, 2026, from [Link].

• Kurganov, B. I., & Kornilaev, B. A. (2013). Mechanism of Suppression of Protein Aggregation by α-Crystallin. Biochemistry. Biokhimiia, 78(11), 1269–1281. Available from: [Link].

• Japanese Pharmacopoeia. (n.d.). L-Valine Official Monograph. Retrieved January 10, 2026, from [Link].

• Carpenter, K. J. (1965). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Available from: [Link].

• ResearchGate. (n.d.). Factors affecting the physical stability (aggregation) of peptide therapeutics. Retrieved January 10, 2026, from [Link].

• GenScript. (n.d.). Peptide Handbook. Retrieved January 10, 2026, from [Link].

• Seydel, H., & Voigt, R. (1972). [Stability of amino acid infusion solutions. 1. Stability of some amino acids in solutions]. Die Pharmazie, 27(5), 303–312. Available from: [Link].

• Aurelio, L., Brownlee, R. T. C., & Hughes, A. B. (2004). Synthesis of N-Alkyl Amino Acids. Chemical Reviews, 104(12), 5823-5846. Available from: [Link].

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Technical Support Center: Optimizing N-Formyl-L-valine for Chemotaxis Experiments

Welcome to the technical support center for optimizing the use of N-Formyl-L-valine and other formyl peptides in chemotaxis research. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into experimental design, troubleshooting, and data interpretation. Our goal is to move beyond simple protocols and explain the causal relationships that underpin successful and reproducible chemotaxis assays.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of N-Formyl-L-valine and its more potent analogue, N-formyl-methionyl-leucyl-phenylalanine (fMLP), in chemotaxis experiments.

Q1: What is N-Formyl-L-valine, and why is it used in chemotaxis experiments?

N-Formyl-L-valine is a synthetic N-formylated amino acid.[1][2] N-formylated peptides, such as N-Formyl-L-valine and the widely studied fMLP, are potent chemoattractants for various immune cells, particularly neutrophils.[3][4] They mimic peptides of bacterial origin or those released from damaged mitochondria, which serve as "find-me" signals to recruit phagocytic cells to sites of infection or injury.[4][5][6] This makes them invaluable tools for studying the mechanisms of innate immunity, inflammation, and cellular migration.

Q2: What is the mechanism of action for N-formylated peptides?

N-formylated peptides are recognized by a specific class of G protein-coupled receptors (GPCRs) called Formyl Peptide Receptors (FPRs).[4][5][6][7] In humans, there are three main types: FPR1, FPR2, and FPR3.[7][8] Upon ligand binding, these receptors activate intracellular signaling cascades, primarily through the Gαi subunit, which leads to downstream events including calcium mobilization, activation of phosphoinositide-3 kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways, and ultimately, cytoskeletal rearrangements that drive directed cell movement.[6][7][9]

Q3: What is a typical concentration range for N-Formyl-L-valine or fMLP in a chemotaxis assay?

The optimal concentration is highly cell-type dependent and should always be determined empirically through a dose-response experiment. However, for neutrophil chemotaxis using fMLP, a common starting range is between 1 nM and 1 µM.[10][11][12][13] It is not uncommon to observe a biphasic or bell-shaped dose-response curve, where concentrations that are too high can lead to receptor desensitization and reduced migration.[11] Some studies have shown optimal chemotaxis for neutrophils at concentrations around 10 nM to 100 nM for fMLP.[10][12]

Q4: How should I prepare and store N-Formyl-L-valine stock solutions?

Due to the hydrophobic nature of many formyl peptides, they are often dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 1-10 mM). This stock should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. For the experiment, the DMSO stock is serially diluted in the appropriate assay medium (e.g., RPMI + BSA). It is critical to ensure the final concentration of DMSO in the assay is non-toxic to the cells, typically well below 0.5%.

Q5: What are the essential positive and negative controls for a chemotaxis experiment?

• Negative Control (Basal Migration): This consists of cells migrating towards the assay medium without any chemoattractant. This control measures the random, unstimulated movement of the cells (chemokinesis).[14]

• Positive Control: This involves using a known, potent chemoattractant at its optimal concentration to ensure the cells are healthy, responsive, and capable of migration. For neutrophils, fMLP at 10-100 nM is a standard positive control.[12][15]

• Vehicle Control: If your chemoattractant is dissolved in a solvent like DMSO, your negative control medium should contain the same final concentration of that solvent to account for any effects it may have on cell migration.[16]

Section 2: Troubleshooting Guide

Even with a well-defined protocol, unexpected results can occur. This guide provides a systematic approach to identifying and resolving common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
High background migration in negative control wells.	1. Cells are over-activated during isolation.	Neutrophils are notoriously easy to activate. Ensure all isolation steps are performed at 4°C with LPS-free reagents and minimize centrifugation forces and times.[17]
2. Assay incubation time is too long.	Excessive incubation allows for significant random migration. Optimize the incubation time (e.g., 30-120 minutes for neutrophils) to maximize the signal-to-noise ratio between chemotaxis and chemokinesis.[17]
3. Contaminants in the media or on the assay plate.	Use high-quality, sterile reagents and plasticware. Ensure no residual detergents are present on reusable components.
No or very low cell migration towards the chemoattractant.	1. Sub-optimal chemoattractant concentration.	Perform a dose-response curve with a wide concentration range (e.g., 0.1 nM to 10 µM) to find the optimal peak for your specific cell type and assay conditions.[17]
2. Low cell viability or responsiveness.	Check cell viability with a method like Trypan Blue exclusion before starting the assay.[16] Ensure cells have not been in culture for too long (primary neutrophils have a very short lifespan).[12]
3. Incorrect pore size on the migration membrane (for Transwell assays).	The pore size must be large enough for cells to squeeze through but small enough to prevent passive dropping. For neutrophils, 3 µm or 5 µm pores are common.[14]
Inconsistent results between replicate wells.	1. Inaccurate pipetting or cell counting.	Calibrate pipettes regularly. Ensure the cell suspension is homogenous before seeding to avoid clumps and ensure an equal number of cells are added to each well.
2. Presence of bubbles in the wells.	Bubbles can block the membrane or disrupt the chemoattractant gradient. Use reverse pipetting techniques, especially when adding cells to Transwell inserts, to avoid bubble formation.[18]
3. Edge effects on the plate.	Temperature or humidity gradients across the plate can affect migration. To mitigate this, avoid using the outer wells of the plate and ensure proper incubator humidification.
"Bell-shaped" dose-response curve is not observed.	1. The concentration range tested is too narrow.	Expand the range of concentrations tested on both the low and high ends to fully characterize the response.
2. Cell signaling is saturated.	At very high concentrations, receptors on both the front and back of the cell are saturated, leading to a loss of gradient sensing and a decrease in directed migration. This is an expected biological phenomenon.[19]

Section 3: Key Experimental Protocols & Workflows

Protocol 1: Preparation of N-Formyl Peptide Solutions

• Reconstitution: Dissolve the lyophilized N-formyl peptide (e.g., N-Formyl-L-valine or fMLP) in sterile, anhydrous DMSO to create a 10 mM stock solution.

• Aliquoting: Dispense the stock solution into small, single-use polypropylene tubes. This prevents contamination and degradation from multiple freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability.

• Working Dilutions: On the day of the experiment, thaw a single aliquot. Prepare serial dilutions in your serum-free chemotaxis assay medium (e.g., RPMI-1640 with 0.1% BSA) to achieve the desired final concentrations. Ensure you perform a vehicle control dilution series with DMSO as well.

Protocol 2: General Transwell Chemotaxis Assay

This protocol provides a general framework for a 24-well Transwell assay with 5 µm pore size inserts.

• Cell Preparation: Isolate primary neutrophils or culture your cell line of interest. One day prior to the experiment, serum-starve the cells (if applicable for your cell type) by incubating them overnight in a low-serum (e.g., 0.5% FBS) or serum-free medium. This can increase their responsiveness to the chemoattractant.[14]

• Cell Counting and Resuspension: On the day of the experiment, harvest the cells and perform a viability count. Centrifuge the cells and resuspend them in serum-free chemotaxis medium at a concentration of 1-2 x 10⁶ viable cells/mL.

• Assay Plate Setup: Add 600 µL of the chemoattractant dilutions (including positive and negative controls) to the lower wells of the 24-well plate.

• Cell Seeding: Place the Transwell inserts into the wells. Carefully add 100 µL of the cell suspension (1-2 x 10⁵ cells) to the top of each insert. Avoid introducing bubbles.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for a pre-optimized time (e.g., 60-90 minutes for neutrophils).

• Quantification: After incubation, carefully remove the inserts. To count the migrated cells:

  • Remove the non-migrated cells from the top of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the underside of the membrane (e.g., with DAPI or Crystal Violet).

  • Image multiple fields per membrane with a microscope and count the cells. Alternatively, migrated cells can be quantified using fluorescent dyes like Calcein AM.[16]

Section 4: Visualizing Mechanisms and Workflows

N-Formyl Peptide Receptor Signaling Pathway

The binding of N-Formyl-L-valine to its receptor, FPR1, initiates a cascade of intracellular events culminating in directed cell movement.

Caption: A systematic workflow for a chemotaxis experiment.

References

• Differential regulation of neutrophil chemotaxis to IL-8 and fMLP by GM-CSF: lack of direct effect of oestradiol. PMC. [Link]

• Molecular Mechanisms of N-Formyl-Methionyl-Leucyl-Phenylalanine-Induced Superoxide Generation and Degranulation in Mouse Neutrophils: Phospholipase D Is Dispensable. National Institutes of Health (NIH). [Link]

• Identification of N-formylated Peptides with Neutrophilic Chemotactic Activity in Mycobacterium tuberculosis. ScienceOpen. [Link]

• N-Formylpeptides Induce Two Distinct Concentration Optima for Mouse Neutrophil Chemotaxis by Differential Interaction with Two N-Formylpeptide Receptor (Fpr) Subtypes: Molecular Characterization of Fpr2, a Second Mouse Neutrophil Fpr. PMC - NIH. [Link]

• Chemotaxis in a linear concentration profile of fMLP. (A) Chemotactic... ResearchGate. [Link]

• Analysis of Neutrophil Chemotaxis. ResearchGate. [Link]

• Why my chemotaxis negative control wrong? is it experimental error? ResearchGate. [Link]

• Chemotaxis Assay. National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf. [Link]

• N-formyl-L-valine | C6H11NO3. PubChem - NIH. [Link]

• Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. Unknown Source. [Link]

• The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. National Institutes of Health (NIH). [Link]

• The Behavioral Mechanism of Chemotaxis and Thermotaxis. C. elegans II - NCBI Bookshelf. [Link]

• Incucyte® Chemotaxis Cell Migration Assay. Sartorius. [Link]

• The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers. [Link]

• Activation of Neutrophils by N-formyl Chemotactic Peptides. PubMed - NIH. [Link]

• Differential neutrophil chemotactic response towards IL-8 and bacterial N-formyl peptides in term newborn infants. PubMed Central. [Link]

• A simple yet reliable assay for chemotaxis in C. elegans. ResearchGate. [Link]

• Formyl peptide receptor. Wikipedia. [Link]

• The N-Formyl Peptide Receptor 2 (FPR2) Agonist MR-39 Exhibits Anti-Inflammatory Activity in LPS-Stimulated Organotypic Hippocampal Cultures. MDPI. [Link]

• The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. PMC - PubMed Central. [Link]

• A preparation of N-Fmoc-N-methyl-α-amino acids and N-nosyl-N-methyl-α-amino acids. Unknown Source. [Link]

• Regulation of inflammation by members of the formyl-peptide receptor family. PMC. [Link]

• How Should Eukaryotic Chemotaxis be Measured? bioRxiv. [Link]

• C. elegans Chemotaxis Assay. Scilit. [Link]

• The Effect of Valine on the Synthesis of α-Casein in MAC-T Cells and the Expression and Phosphorylation of Genes Related to the mTOR Signaling Pathway. MDPI. [Link]

• Formylpeptide receptor 2: Nomenclature, structure, signalling and translational perspectives: IUPHAR review 35. PMC - PubMed Central. [Link]

• Considerations when Optimizing your Chemotaxis or Invasion Assay with Corning® Transwell® Permeable Supports. Corning. [Link]

• The mechanism for activation of the neutrophil NADPH-oxidase by the peptides formyl-Met-Leu-Phe and Trp-Lys-Tyr-Met-Val-Met differs from that for interleukin-8. PMC - NIH. [Link]

• Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists. PMC - NIH. [Link]

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• 1. N-formyl-L-valine | C6H11NO3 | CID 6950945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Formyl-L-valine (4289-97-8) for sale [vulcanchem.com]
• 3. Molecular Mechanisms of N-Formyl-Methionyl-Leucyl-Phenylalanine-Induced Superoxide Generation and Degranulation in Mouse Neutrophils: Phospholipase D Is Dispensable - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Formyl peptide receptor - Wikipedia [en.wikipedia.org]
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• 9. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential regulation of neutrophil chemotaxis to IL-8 and fMLP by GM-CSF: lack of direct effect of oestradiol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. N-Formylpeptides Induce Two Distinct Concentration Optima for Mouse Neutrophil Chemotaxis by Differential Interaction with Two N-Formylpeptide Receptor (Fpr) Subtypes: Molecular Characterization of Fpr2, a Second Mouse Neutrophil Fpr - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

Troubleshooting Low Signal in N-Formyl-L-valine Induced Calcium Flux Assays

<Technical Support Center

Welcome to the technical support center for troubleshooting calcium flux assays utilizing the formyl peptide receptor (FPR) agonist, N-Formyl-L-valine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues related to low signal intensity in their experiments. Here, we will delve into the causality behind common experimental pitfalls and provide field-proven insights to ensure robust and reproducible data.

Introduction: The N-Formyl-L-valine and FPR Signaling Axis

N-Formyl-L-valine is a synthetic N-formylated amino acid that acts as an agonist for formyl peptide receptors (FPRs).[1] FPRs are a class of G protein-coupled receptors (GPCRs) crucial for chemotaxis and mediating immune cell responses to infection.[2] In humans, there are three main isoforms: FPR1, FPR2, and FPR3.[2] These receptors are pattern recognition receptors that recognize N-formyl peptides, such as those derived from bacteria or damaged mitochondria, initiating inflammatory and host defense responses.[3][4]

Activation of FPRs by agonists like N-Formyl-L-valine triggers a cascade of intracellular signaling events. A key event is the G protein-dependent activation of phospholipase C (PLC).[2] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 subsequently binds to its receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺) into the cytoplasm.[2] This transient increase in cytosolic Ca²⁺ is a critical second messenger that can be measured using fluorescent calcium indicators, providing a quantitative readout of receptor activation.[5]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and problems encountered during N-Formyl-L-valine induced calcium flux assays.

Q1: I am not seeing any response, or the signal is very weak after adding N-Formyl-L-valine. What are the primary areas I should investigate?

A low or absent signal is a frequent issue that can stem from multiple factors, ranging from the reagents and cells to the instrumentation. A systematic approach is key to identifying the root cause.

Initial Diagnostic Workflow:

• Confirm Positive Control Response: Before troubleshooting your specific agonist, ensure the assay system is working correctly. Use a well-characterized positive control agonist for your cell type (e.g., ATP for P2Y receptors, carbachol for muscarinic receptors) or a calcium ionophore like ionomycin.[6] A robust signal with the positive control indicates that the cells are healthy, the dye has loaded correctly, and the instrument is functioning properly. If the positive control fails, the issue lies with the fundamental assay components.

• Verify N-Formyl-L-valine Integrity: Confirm the correct storage and handling of your N-Formyl-L-valine stock.[7] Repeated freeze-thaw cycles can degrade the compound. Prepare fresh dilutions from a properly stored stock solution.

• Check Cell Line and Receptor Expression: Ensure that the cell line you are using expresses the target formyl peptide receptor (FPR1, FPR2, or FPR3) at a sufficient level to elicit a detectable calcium response.[2][4] Validate the cell line's identity and check for mycoplasma contamination, as these can significantly impact cellular health and signaling.[8]

Q2: My positive control (Ionomycin/ATP) works, but N-Formyl-L-valine still gives a low signal. What should I troubleshoot next?

If your positive control yields a strong signal, the problem is likely specific to the N-Formyl-L-valine stimulation. Here’s a deeper dive into potential causes:

The overall health of your cells is paramount for a successful assay.[9] Stressed or unhealthy cells will not respond optimally to stimuli.

• Expert Insight: Do not assume that cells that look healthy under a microscope are functionally competent. Perform a quantitative cell viability assay (e.g., using Trypan Blue, Calcein-AM, or a commercial kit) to ensure high viability (>95%).

Caption: Troubleshooting workflow for low signal in calcium flux assays.

The optimal cell density is critical for achieving a good signal-to-background ratio.[10]

Plate Format	Recommended Cell Density (Adherent Cells)	Recommended Cell Density (Suspension Cells)
96-well	40,000 - 80,000 cells/well	125,000 - 250,000 cells/well
384-well	10,000 - 20,000 cells/well	30,000 - 60,000 cells/well
Data adapted from Abcam Calcium Flux Assay Kit (Fluo-8) protocol.[10]

• Causality: Too few cells will result in a weak overall fluorescence signal that may be indistinguishable from background noise. Conversely, over-confluent cells can exhibit contact inhibition and altered signaling responses, also leading to a diminished signal.[11]

Q3: How can I optimize the loading of my calcium indicator dye to improve the signal?

Improper dye loading is a very common source of low signal. Both under- and over-loading can be problematic.

Several fluorescent dyes are available for measuring intracellular calcium, with Fluo-4 AM and Fluo-8 being common choices for single-wavelength measurements.[11][12] Ratiometric dyes like Indo-1 can also be used, which offer advantages in minimizing effects from uneven dye loading or leakage.[6]

• Prepare Dye Stock Solution: Dissolve Fluo-4 AM in high-quality, anhydrous DMSO to a stock concentration of 1-5 mM.[13] Store aliquots at -20°C, protected from light and moisture.

• Prepare Loading Buffer: A common loading buffer is Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES. For some cell lines, the addition of Pluronic™ F-127 (0.02-0.04%) can aid in the dispersion of the water-insoluble AM ester form of the dye.[10]

• Titrate Dye Concentration: Test a range of final Fluo-4 AM concentrations (e.g., 1 µM to 5 µM).[13]

  • Causality: Insufficient dye concentration leads to a low intracellular fluorescence signal. Excessive dye concentration can be cytotoxic, causing cellular stress and blunting the physiological response.[14] It can also lead to the sequestration of dye in organelles, which can buffer the cytosolic calcium transient.

• Optimize Incubation Time and Temperature: Incubate cells with the dye loading solution typically for 30-60 minutes at 37°C, followed by a de-esterification period of 30 minutes at room temperature.[10][15]

  • Causality: The acetoxymethyl (AM) ester group renders the dye cell-permeant.[6] Once inside the cell, intracellular esterases cleave the AM group, trapping the active, calcium-sensitive form of the dye in the cytoplasm. Incomplete de-esterification results in a high background signal and poor response.

• Question: Should I use probenecid in my assay buffer?

• Answer: It depends on your cell type. Many cell lines, such as CHO and HeLa, express organic anion transporters that can actively pump the cleaved fluorescent dye out of the cell.[16][17] Probenecid is an inhibitor of these transporters and can significantly improve dye retention, leading to a stronger and more stable signal.[16] However, be aware that probenecid can also have off-target effects and may alter the calcium flux kinetics in some systems.[16][18] It is advisable to test your assay with and without probenecid to determine if it is necessary and beneficial for your specific cell line.

Q4: My instrument settings might be suboptimal. What parameters should I check on my fluorescence plate reader?

Correct instrument settings are crucial for detecting the transient fluorescence signal of a calcium flux.

Parameter	Recommended Setting	Rationale
Excitation/Emission	~490 nm / ~525 nm (for Fluo-4/Fluo-8)	Matches the spectral properties of the dye for optimal signal detection.[10]
Gain/Sensitivity	Adjust to 10-15% of max intensity for baseline	Prevents detector saturation upon agonist addition while ensuring baseline is detectable.[10]
Read Interval	1-2 seconds	Calcium flux is a rapid event; frequent reads are needed to capture the peak response.[5]
Agonist Addition	Use automated injectors if available	Ensures rapid and consistent addition of the agonist to all wells, which is critical for kinetic analysis.[5]

• Expert Insight: Always perform a signal test or gain adjustment before the main experiment.[10] Use wells with dye-loaded cells but without agonist to set a baseline fluorescence that is well above the instrument's noise floor but low enough to avoid saturation when the signal peaks.

Caption: Simplified FPR signaling pathway leading to calcium release.

Self-Validating Protocols

To ensure trustworthiness, every protocol should include internal controls.

Protocol: Validating Cellular Response and Dye Loading

• Cell Preparation: Plate cells at the optimized density and allow them to adhere overnight.

• Dye Loading: Load cells with the optimized concentration of calcium indicator dye as determined previously.

• Establish Baseline: Place the plate in the fluorescence reader and record baseline fluorescence for 15-20 seconds.

• Negative Control (Vehicle): In a subset of wells, add the vehicle buffer used to dissolve N-Formyl-L-valine. No significant change in fluorescence should be observed.

• Test Agonist: In the experimental wells, add N-Formyl-L-valine and record the fluorescence for 90-120 seconds.

• Positive Control (Ionomycin): At the end of the run, add a saturating concentration of a calcium ionophore like ionomycin to all wells. This will elicit the maximum possible fluorescence signal from the dye-loaded cells, confirming that the cells were viable and the dye was loaded correctly.[6]

• Data Analysis: Calculate the signal-to-background ratio (Peak fluorescence after agonist / Baseline fluorescence). A low response to N-Formyl-L-valine followed by a strong response to ionomycin points specifically to an issue with the FPR signaling pathway (e.g., low receptor expression) or the agonist itself.

By systematically working through these troubleshooting steps, from validating your reagents and cells to optimizing your assay parameters and instrument settings, you can effectively diagnose and resolve the issue of low signal in your N-Formyl-L-valine induced calcium flux experiments.

References

• Wikipedia. (2023, December 5). Formyl peptide receptor. Retrieved from [Link]

• Perrenoud, L. (2023, December 18). Transforming Calcium Flux Analysis With The Power Of Full Spectrum Profiling™ (FSP™) Technology [Video]. YouTube. Retrieved from [Link]

• AAT Bioquest. (2020, October 14). Calcium Imaging: Tips & Troubleshooting Techniques to Optimize Your Calcium Flux Assay. ResearchGate. Retrieved from [Link]

• Agilent Technologies. (n.d.). Calcium Flux Assays. Retrieved from [Link]

• Ye, R. D., Boulay, F., Wang, J. M., Dahlgren, C., Gerard, C., Parmentier, M., ... & Murphy, P. M. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. Molecules, 22(3), 455. Retrieved from [Link]

• PubChem. (n.d.). N-formyl-L-valine. Retrieved from [Link]

• Journal of Cell Communication and Signaling. (2024, June 20). Cell line authentication and validation is a key requirement for Journal of Cell Communication and Signaling publications. National Center for Biotechnology Information. Retrieved from [Link]

• Prevete, N., Liotti, F., Marone, G., Melillo, R. M., de Paulis, A., & Rossi, F. W. (2020). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Journal of Leukocyte Biology, 108(2), 567-589. Retrieved from [Link]

• ResearchGate. (2024, March 12). The role of probenecid in calcium ion measurement experiments. Retrieved from [Link]

• BD Biosciences. (n.d.). Improvements in Live Cell Analysis of G Protein Coupled Receptors using Second Generation BD Calcium Assay Kits. Retrieved from [Link]

Sources

• 1. Buy N-Formyl-dl-valine | 4289-96-7 [smolecule.com]
• 2. Formyl peptide receptor - Wikipedia [en.wikipedia.org]
• 3. The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. bu.edu [bu.edu]
• 7. N-formyl-L-valine | C6H11NO3 | CID 6950945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cell line authentication and validation is a key requirement for Journal of Cell Communication and Signaling publications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview of Cell Viability and Cell Viability Assays | Cell Signaling Technology [cellsignal.com]
• 10. content.abcam.com [content.abcam.com]
• 11. hellobio.com [hellobio.com]
• 12. Calcium Indicators | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. m.youtube.com [m.youtube.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. Why is probenecid used to conduct calcium flux assays when using fluorescent calcium indicators in certain cell types? | AAT Bioquest [aatbio.com]
• 17. researchgate.net [researchgate.net]
• 18. Improvements in Live Cell Analysis of G Protein Coupled Receptors using Second Generation BD Calcium Assay Kits - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Peak Shape in HPLC Analysis of N-Formyl-L-valine

Welcome to the technical support center for the HPLC analysis of N-Formyl-L-valine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to poor peak shape, such as tailing, fronting, and broadening. As a Senior Application Scientist, my goal is to provide you with not just solutions, but a deeper understanding of the chromatographic principles at play.

Frequently Asked Questions (FAQs)

Q1: I'm seeing significant peak tailing with N-Formyl-L-valine on a C18 column. What are the most likely causes?

Peak tailing for an acidic analyte like N-Formyl-L-valine on a reversed-phase column is a common issue that typically points to unwanted secondary interactions between the analyte and the stationary phase, or issues with the mobile phase. The primary culprits are:

• Secondary Silanol Interactions: The most frequent cause of peak tailing for acidic and basic compounds on silica-based columns is the interaction with residual silanol groups (Si-OH) on the stationary phase surface. These silanols can be acidic and, depending on the mobile phase pH, can become ionized (SiO-), creating sites for strong ionic interactions with analytes. For an acidic compound like N-Formyl-L-valine, this can lead to a mixed-mode retention mechanism (hydrophobic and ion-exchange), resulting in a tailed peak.

• Metal Chelation: N-Formyl-L-valine has functional groups (a carboxylic acid and an amide) that can chelate with metal ions. Trace metals present in the stainless steel components of the HPLC system (e.g., frits, tubing, column hardware) or impurities in the silica packing material can interact with the analyte, causing peak distortion and tailing.

• Inappropriate Mobile Phase pH: The retention and peak shape of ionizable compounds are highly dependent on the mobile phase pH. If the pH is not adequately controlled or is close to the analyte's pKa, it can lead to poor peak shape.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, which often manifests as fronting but can also contribute to tailing.

Troubleshooting Guides

Issue 1: Persistent Peak Tailing

If you are experiencing peak tailing, follow this systematic troubleshooting workflow.

Workflow for Diagnosing and Resolving Peak Tailing

Caption: A step-by-step decision tree for troubleshooting peak tailing of N-Formyl-L-valine.

Step 1: Mobile Phase pH Optimization

The first and most critical parameter to evaluate is the mobile phase pH. N-Formyl-L-valine is an acidic compound due to its carboxylic acid group. The pKa of the carboxylic acid group of N-acetylated amino acids, which are structurally similar to N-formylated amino acids, is typically in the range of 3.5 to 3.8. For L-valine, the pKa of the carboxylic acid is around 2.32. The formylation of the amino group removes its basicity, so we are primarily concerned with the carboxylic acid group.

Causality: To achieve good peak shape for an acidic compound in reversed-phase chromatography, it is essential to suppress its ionization. This is achieved by setting the mobile phase pH at least 1.5 to 2 pH units below the analyte's pKa. When the analyte is in its neutral, protonated form, its interaction with the non-polar stationary phase is more consistent, leading to a symmetrical peak.

Protocol:

• Initial pH Adjustment: Start with a mobile phase containing 0.1% formic acid (v/v). This will typically bring the pH to around 2.7, which should be sufficient to protonate the carboxylic acid group of N-Formyl-L-valine.

• Buffer Implementation: If peak shape does not improve significantly with an acidic modifier alone, introduce a buffer to maintain a consistent pH throughout the analysis. A volatile buffer like 10-20 mM ammonium formate, adjusted to the target pH with formic acid, is a good choice, especially for LC-MS applications.

Table 1: Recommended Starting HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	High-purity, end-capped C18, 2.1 or 4.6 mm i.d., <3 µm particle size	Minimizes silanol interactions.
Mobile Phase A	0.1% Formic Acid in Water	Suppresses ionization of the analyte.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	5-95% B over 10-15 minutes	Adjust as needed for retention.
Flow Rate	0.3-0.5 mL/min for 2.1 mm i.d.; 0.8-1.2 mL/min for 4.6 mm i.d.	Standard flow rates for these column dimensions.
Column Temp.	30-40 °C	Improves efficiency and can reduce peak tailing.
Detection	UV at 200-210 nm	N-Formyl-L-valine lacks a strong chromophore.
Injection Vol.	1-5 µL	Avoid column overload.

Step 2: Addressing Secondary Silanol Interactions

If optimizing the mobile phase pH does not resolve the peak tailing, the issue likely lies with interactions between the analyte and the stationary phase.

Causality: Even with end-capping, some residual silanol groups remain on the silica surface. These can be acidic and interact with polar functional groups on the analyte. Using a highly inert, modern stationary phase is crucial to minimize these interactions.

Protocol:

• Column Selection: If you are using an older column (Type A silica), switch to a modern, high-purity, end-capped column (Type B silica). Columns with polar-embedded or polar-endcapped phases can also provide better peak shape for polar analytes.

• Competitive Mobile Phase Additives: In some cases, adding a small amount of a competing agent to the mobile phase can help to block the active silanol sites. However, this is generally less effective than using a high-quality column and can lead to other issues like ion suppression in MS.

Step 3: Mitigating Metal Chelation

If peak tailing persists even with an optimized mobile phase and a high-quality column, metal chelation should be considered.

Causality: The carboxylic acid and amide functionalities of N-Formyl-L-valine can form complexes with metal ions. These interactions can occur with trace metals in the column packing or, more commonly, with the stainless steel surfaces of the HPLC system. This secondary interaction mechanism can cause significant peak tailing.

Protocol:

• System Passivation: Flush the entire HPLC system (with the column removed) with a solution of 0.1-0.5 mM EDTA for several hours to remove any loosely bound metal ions.

• Mobile Phase Additive: Add a low concentration of a chelating agent, such as 0.1-0.5 mM EDTA, to the mobile phase. This will chelate any metal ions in the system, preventing them from interacting with the analyte. Be aware that EDTA is not volatile and is not suitable for LC-MS analysis. For LC-MS, consider using a bio-inert or metal-free HPLC system.

• Sample Diluent: Ensure the sample is dissolved in a diluent that is compatible with the mobile phase. Dissolving the sample in a solution containing a chelating agent can also be beneficial.

Issue 2: Peak Fronting or Broadening

While tailing is more common for acidic analytes, fronting and general broadening can also occur.

Workflow for Diagnosing and Resolving Peak Fronting/Broadening

Caption: A decision tree for troubleshooting peak fronting and broadening in the HPLC analysis of N-Formyl-L-valine.

1. Column Overload

Causality: Injecting a sample that is too concentrated can saturate the stationary phase at the column inlet. This leads to a non-linear distribution of the analyte between the mobile and stationary phases, resulting in a distorted peak, typically fronting.

Protocol:

• Dilute the Sample: Prepare a series of dilutions of your sample (e.g., 1:5, 1:10, 1:50) and inject them. If the peak shape improves with dilution, column overload is the likely cause.

• Reduce Injection Volume: Decrease the volume of sample injected onto the column.

2. Sample Solvent Effects

Causality: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause the analyte to travel through the initial part of the column as a broad band, leading to a broad or split peak.

Protocol:

• Match Sample Solvent to Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase of your gradient. If solubility is an issue, use the weakest solvent possible that will fully dissolve the analyte. For N-Formyl-L-valine, which has good solubility in aqueous solutions, this should be achievable.

3. Extra-Column Volume

Causality: The volume of the HPLC system outside of the column (tubing, injector, detector flow cell) can contribute to band broadening. This is especially problematic when using smaller internal diameter columns or when striving for high efficiency.

Protocol:

• Minimize Tubing Length and Diameter: Use the shortest possible lengths of tubing with a narrow internal diameter (e.g., 0.125 mm or 0.005 inches) to connect the components of your HPLC system.

• Use an Appropriate Flow Cell: Ensure the detector flow cell volume is appropriate for the scale of your chromatography.

References

• Waters Corporation. (n.d.). Amino Acid Analysis using Andrew+ Automated Preparation. LabRulez LCMS. Retrieved from [Link]

• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 178, 607-615. Retrieved from [Link]

• Polite, L. N., et al. (n.d.). Automated Pre-Column Derivatization of Amino Acids by HPLC: Mr. Amino, Meet Mr. Roboto. Axion Analytical Labs, Inc. Retrieved from [Link]

• SilcoTek Corporation. (2019, December 6). Identifying and Preventing Metal Ion Leaching in HPLC Systems. Retrieved from [Link]

• Nawrocki, J., et al. (2002). Comparison of the Acidity of Residual Silanol Groups in Several Liquid Chromatography Columns.
• Al-Ghanayem, A. A., & Zestos, A. G. (2020). A simple RP-HPLC method for the stability-indicating determination of N-acetyl-L-cysteine and N,N'-diacetyl-L-cystine in cell culture media.

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• CN113092621B - Method for the detection of formamide content in products - Google Patents. (n.d.).

• Dolan, J. W. (2019, June 4). Silica Purity #2 – Silanols. LCGC North America. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Lilley, T. H., et al. (1983). Aqueous solutions containing amino acids and peptides. Part 11.—Enthalpy of dilution of single and binary solute solutions of N-acetylglycine amide, N-acetyl-L-alanine amide, N-acetyl-L-valine amide and N-acetyl-L-

Technical Support Center: Purification of Synthetic N-Formylated Peptides

Welcome to the technical support center for the purification of synthetic N-formylated peptides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating these unique molecules. N-formylated peptides, critical in studying inflammatory responses and bacterial chemotaxis, present distinct purification challenges due to the nature of the N-terminal formyl group and the impurities generated during synthesis.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions to help you achieve high purity and yield in your experiments.

I. Troubleshooting Guide: Navigating Purification Hurdles

This section addresses common issues encountered during the purification of N-formylated peptides, primarily via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). Each problem is analyzed from cause to solution, providing a logical framework for resolving experimental challenges.

Problem 1: Low Yield of the Target N-Formylated Peptide

Symptom: The peak corresponding to the molecular weight of your N-formylated peptide is significantly smaller than expected in the crude HPLC analysis, or the final isolated yield is poor.

Potential Causes & Solutions:

• Incomplete Formylation: The on-resin formylation reaction may not have gone to completion. The N-terminal amine of the peptide remains free, resulting in a major impurity that is the non-formylated version of your peptide.

  • Causality: The formylation reaction's efficiency is highly dependent on the reagents and conditions. For instance, using a pre-activated formic acid solution (e.g., with N,N'-dicyclohexylcarbodiimide - DCC) is crucial.[1][2] Temperature also plays a critical role; reactions performed at 4°C overnight often yield significantly better results than those at room temperature, which can result in yields as low as 5%.[1][2] This is because lower temperatures prevent the decomposition of the formic acid and the formylating agent.[1][2]

  • Troubleshooting Steps:

    • Verify Reaction Completion: Before cleaving the peptide from the resin, perform a Kaiser test (ninhydrin test). A negative result (yellow beads) indicates that few to no primary amines are free, suggesting a successful formylation.

    • Optimize Formylation Conditions: If the Kaiser test is positive, re-evaluate your formylation protocol. Ensure you are using fresh, high-quality formylating agents. Consider extending the reaction time or, more importantly, reducing the temperature to 4°C for overnight incubation.[1][2]

    • Choice of Reagents: A simple and effective on-resin method involves swelling the peptide-resin in DMF, adding pyridine and formic acid, followed by the slow addition of acetic anhydride.[3] This method has been shown to achieve high yields.[3]

• Deformylation During Cleavage or Workup: The N-formyl group can be labile under certain conditions and may be unintentionally cleaved.

  • Causality: While generally stable in standard TFA cleavage cocktails, prolonged exposure to very strong acids or harsh basic conditions during neutralization can lead to the loss of the formyl group.

  • Troubleshooting Steps:

    • Minimize Cleavage Time: Use a standard cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) for the minimum time required for complete cleavage and deprotection (typically 2-3 hours).

    • Avoid High pH: During workup and before purification, maintain a low pH. If neutralization is necessary, perform it cautiously and quickly with a weak base, immediately followed by lyophilization or purification.

    • Analyze Byproducts: Look for a peak in your HPLC/MS analysis that corresponds to the mass of the deformylated peptide (a mass difference of -28 Da).

Problem 2: Poor Resolution and Co-elution of Impurities in RP-HPLC

Symptom: The main peak of the N-formylated peptide is broad or co-elutes with other peaks, making it difficult to collect a pure fraction.

Potential Causes & Solutions:

• Presence of Closely Related Impurities: The most common challenge is separating the target peptide from impurities with very similar hydrophobicity.

  • Causality: The primary impurity is often the non-formylated peptide. The addition of the small, polar formyl group slightly decreases the peptide's hydrophobicity, causing it to elute earlier than its non-formylated counterpart in RP-HPLC. Other common impurities from solid-phase peptide synthesis (SPPS) include deletion sequences (missing one amino acid) or sequences with protecting groups that were not fully cleaved.[4][5]

  • Troubleshooting Steps:

    • Optimize the HPLC Gradient: A shallow gradient is essential for separating molecules with similar properties.[6] Decrease the rate of increase of the organic solvent (e.g., from 1%/minute to 0.5%/minute or even 0.2%/minute) around the expected elution time of your peptide.

    • Change Mobile Phase Modifier: While Trifluoroacetic Acid (TFA) is standard, sometimes switching to formic acid (FA) can alter selectivity and improve separation, especially if you are performing LC-MS analysis, as TFA can suppress the MS signal.[5]

    • Evaluate Column Chemistry: Standard C18 columns are often effective. However, for some peptides, a C12, C8, or a phenyl-hexyl column might provide a different selectivity profile, leading to better resolution.[1][7]

• Peptide Aggregation: Hydrophobic N-formylated peptides can aggregate, leading to broad or tailing peaks.

  • Causality: Peptide aggregation during synthesis or purification can lead to poor peak shape and reduced recovery.[8]

  • Troubleshooting Steps:

    • Modify Mobile Phase: Incorporate a small percentage (5-10%) of isopropanol or n-propanol into the mobile phase to disrupt hydrophobic interactions.

    • Increase Column Temperature: Running the HPLC at a higher temperature (e.g., 40-60°C) can reduce solvent viscosity and disrupt aggregation, often leading to sharper peaks.

    • Sample Preparation: Dissolve the crude peptide in a stronger solvent like DMSO first, then dilute with the initial mobile phase just before injection.

Workflow for Troubleshooting HPLC Purification Issues

Below is a decision-making workflow represented in DOT language to guide your troubleshooting process.

Caption: Troubleshooting workflow for N-formylated peptide purification.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected elution behavior of an N-formylated peptide compared to its non-formylated precursor in RP-HPLC?

A1: The N-formyl group (CHO) is a small, polar addition to the peptide's N-terminus. This modification slightly increases the overall polarity of the molecule, reducing its hydrophobicity. Consequently, the N-formylated peptide will typically elute slightly earlier than its non-formylated counterpart on a reversed-phase column. The exact difference in retention time will depend on the peptide sequence and the HPLC conditions, but it is often a small, yet resolvable, shift.

Q2: My formylation reaction seems complete by the Kaiser test, but I still see a large non-formylated peak. What could be the cause?

A2: This scenario strongly suggests that deformylation is occurring after the on-resin synthesis step . The most likely culprit is the cleavage and deprotection cocktail or subsequent workup steps. While the formyl group is relatively stable, prolonged exposure to harsh acidic conditions or elevated temperatures can cause its removal. Review your cleavage protocol, ensuring you are not extending the time unnecessarily. Also, if your peptide contains a tryptophan residue, be aware that some cleavage procedures for removing the Nin-formyl protecting group from tryptophan are specifically designed to be harsh and will also remove the N-terminal formyl group.

Q3: What are the best practices for storing a purified N-formylated peptide?

A3: Like most peptides, purified N-formylated peptides should be stored as a lyophilized powder at -20°C or, for long-term storage, at -80°C. For use, it is advisable to prepare a concentrated stock solution in an appropriate solvent (e.g., DMSO) and store it at -20°C. Avoid repeated freeze-thaw cycles by aliquoting the stock solution. The stability of peptides in solution is pH-dependent; they are generally more stable at a slightly acidic pH (e.g., pH 4-5) than in neutral or alkaline solutions where hydrolysis can occur.

Q4: Can I use mass spectrometry to confirm formylation?

A4: Absolutely. Mass spectrometry is the definitive tool for confirming the identity of your product. The N-formylation of a peptide will result in a mass increase of 28.010 Da (the mass of a carbonyl group, CO) compared to the non-formylated peptide. When analyzing your crude mixture or purified fractions, look for the peak corresponding to this expected mass. LC-MS is particularly powerful as it allows you to assign masses to the different peaks in your chromatogram.[5]

Q5: Are there specific amino acids that complicate the synthesis and purification of N-formylated peptides?

A5: Yes. Peptides containing amino acids prone to side reactions can add complexity.

• Methionine (Met): Easily oxidized to methionine sulfoxide during synthesis or handling. This adds +16 Da to the mass and creates a more hydrophilic impurity that elutes earlier. It's advisable to use scavengers during cleavage and handle solutions under an inert atmosphere if possible.

• Tryptophan (Trp): Can be modified by cations generated during cleavage. Using scavengers like triisopropylsilane (TIS) or dithiothreitol (DTT) is critical.

• Asparagine (Asn) and Glutamine (Gln): Can undergo deamidation (+1 Da mass change) to form aspartic acid or glutamic acid, especially during storage in non-acidic buffers.[5]

• Cysteine (Cys): The free thiol group can readily form disulfide bonds, leading to dimerization of the peptide. This is a common issue that requires careful handling and often purification under reducing conditions.

III. Experimental Protocol: Standard RP-HPLC Purification

This protocol outlines a standard method for the purification of a crude N-formylated peptide.

1. Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, UV detector (214 nm and 280 nm), and fraction collector.

• Preparative or semi-preparative C18 reversed-phase column (e.g., 10 µm particle size, 300 Å pore size).

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Crude, lyophilized N-formylated peptide.

• Solvents for sample preparation (e.g., DMSO, Mobile Phase A).

2. Procedure:

• Sample Preparation:

  • Dissolve a small amount of the crude peptide (~1-2 mg) in Mobile Phase A to perform an analytical run and determine the retention time.

  • If solubility is an issue, dissolve the peptide in a minimal amount of DMSO and then dilute with Mobile Phase A.

  • For the preparative run, dissolve the bulk of the crude peptide in the same manner. Filter the sample through a 0.22 µm syringe filter before injection.

• Analytical Run (Method Development):

  • Equilibrate the analytical C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject 10-20 µL of the prepared analytical sample.

  • Run a broad linear gradient to identify the elution position of the target peptide, for example:

    • 5% to 65% B over 30 minutes.

  • Monitor the elution profile at 214 nm. Identify the peak corresponding to your target peptide based on its expected retention time and subsequent mass spectrometry analysis of the collected peak.

• Preparative Run (Purification):

  • Based on the analytical run, design a focused, shallow gradient for the preparative separation. For example, if your peptide eluted at 35% B in the analytical run, a suitable preparative gradient might be:

    • 25% to 45% B over 40 minutes.

  • Equilibrate the preparative C18 column.

  • Inject the dissolved crude peptide.

  • Run the optimized gradient and collect fractions across the peak(s) of interest.

• Analysis of Fractions:

  • Analyze the collected fractions using an analytical HPLC method and/or mass spectrometry to identify those containing the pure N-formylated peptide.

• Lyophilization:

  • Pool the pure fractions.

  • Freeze the pooled solution (e.g., in a dry ice/acetone bath).

  • Lyophilize until a dry powder is obtained.

Table 1: HPLC Gradient Optimization

Run Type	Gradient Slope	Purpose	Expected Outcome
Scouting Run	~2% B per minute	To quickly find the approximate retention time of the target peptide.	Broad peaks, but clear indication of elution percentage.
Optimized Run	0.5% - 1% B per minute	To separate the target peptide from closely eluting impurities.	Sharper peaks, improved resolution between target and impurities.
Shallow Gradient	< 0.5% B per minute	For very difficult separations of nearly identical species.	Baseline separation of the target peptide.

References

• Granata, I., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules, 21(6), 736. Available from: [Link]

• Granata, I., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. PMC - NIH. Available from: [Link]

• Kokollari, A., et al. (2023). Rapid On‐Resin N‐Formylation of Peptides as One‐Pot Reaction. ChemistryViews. Available from: [Link]

• D'Elia, V., et al. (2021). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers in Immunology. Available from: [Link]

• Herrera-Quintana, L., et al. (2023). Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. Molecules. Available from: [Link]

• Aguilar, M.-I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 65-78. Available from: [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615-4628. Available from: [Link]

• Chen, Y., et al. (2015). Design, Synthesis and Characterization of fMLF-Mimicking AApeptides. PMC - NIH. Available from: [Link]

• Rajagopalan, P. T. R., et al. (1997). Purification, characterization, and inhibition of peptide deformylase from Escherichia coli. Biochemistry, 36(45), 13910-13918. Available from: [Link]

• Kokollari, A., et al. (2023). HPLC traces of crude N‐formylated and unmodified peptides using the optimised N‐formylation protocol. ResearchGate. Available from: [Link]

• Yajima, H., et al. (1988). Two-step hard acid deprotection/cleavage procedure for solid phase peptide synthesis. Chemical & Pharmaceutical Bulletin, 36(11), 4596-4601. Available from: [Link]

• Wikipedia. (n.d.). Aspartame. Retrieved from: [Link]

• Medicilon. (2023). Analysis Methods for Peptide-Related Impurities in Peptide Drugs. Available from: [Link]

• BioPharmaSpec. (n.d.). Process-Related Impurities in Peptides: Key Considerations and Analytical Approaches. Available from: [Link]

• Prossnitz, E. R., & Ye, R. D. (1997). Multiple Activation Steps of the N-Formyl Peptide Receptor. Biochemistry, 36(18), 5319-5326. Available from: [Link]

• Aguilar, M.-I. (2004). The RP-HPLC experimental system for the analysis of peptides and proteins. Methods in Molecular Biology, 251, 3-24.

• Biomatik. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Available from: [Link]

• Le, Y., et al. (2012). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. Molecules, 17(2), 1423-1444. Available from: [Link]

• Chen, Y., et al. (2014). Design, synthesis and characterization of fMLF-mimicking AApeptides. Journal of Peptide Science, 20(11), 849-855. Available from: [Link]

• Marassio, G., et al. (2014). Purification and identification of formyl-methionyl-leucyl-phenylalanine as the major peptide neutrophil chemotactic factor produced by Escherichia coli. ResearchGate. Available from: [Link]

• ACE. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Available from: [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ResearchGate. Available from: [Link]

• Agilent Technologies. (2020). Analysis of a Synthetic Peptide and Its Impurities. Available from: [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from: [Link]

• GenScript. (n.d.). N-Formyl-Met-Leu-Phe. Retrieved from: [Link]

• ResearchGate. (2015). What is the usual nature of impurities in synthetic peptides?. Available from: [Link]

• Wikipedia. (n.d.). N-Formylmethionine. Retrieved from: [Link]

• Albericio, F., & Kruger, H. G. (2012). Solid-phase peptide synthesis. Future Medicinal Chemistry, 4(12), 1527-1529.

• Conlon, J. M. (2007). Purification of naturally occurring peptides by reversed-phase HPLC. Nature Protocols, 2(1), 191-197. Available from: [Link]

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• 5. renyi.hu [renyi.hu]
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• 8. Aspartame - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Lot-to-Lot Variability of N-Formyl-L-valine

Welcome to the technical support center for N-Formyl-L-valine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and ensure consistency in your experiments. As Senior Application Scientists, we provide in-depth technical guidance rooted in scientific principles and practical experience to help you minimize lot-to-lot variability.

Section 1: Understanding the Sources of Variability

Lot-to-lot variability in N-Formyl-L-valine can arise from several factors throughout the manufacturing process, from raw materials to final purification.[1][2][3][4][5] Understanding these potential sources is the first step in troubleshooting and preventing inconsistencies in your research.

Frequently Asked Questions: Sources of Variability

Q1: What are the primary drivers of lot-to-lot variability in N-Formyl-L-valine?

A1: The primary drivers can be categorized into three main areas:

• Raw Material Quality: Inconsistencies in the starting material, L-valine, are a major contributor.[1][2][3] This includes variations in purity, enantiomeric excess (presence of D-valine), and the presence of related amino acid impurities (e.g., leucine, isoleucine).[6]

• Synthesis Process Control: The formylation reaction itself is a critical control point. Variations in reaction conditions such as temperature, reaction time, and the purity of the formylating agent (e.g., formic acid) can lead to incomplete reactions or the formation of side products.[7][8]

• Purification and Isolation Procedures: The effectiveness of purification steps in removing unreacted starting materials, residual solvents, and reaction byproducts directly impacts the final purity and consistency of the N-Formyl-L-valine.

Q2: How can the quality of the starting L-valine impact the final N-Formyl-L-valine product?

A2: The quality of the L-valine raw material is paramount. For instance, if the starting L-valine contains significant levels of other amino acids like leucine or isoleucine, the final product will be a mixture of their N-formylated counterparts.[6] Furthermore, the presence of the D-enantiomer of valine in the starting material will result in the formation of N-Formyl-D-valine, which can have different biological activities and pharmacological profiles.[7]

Q3: Can the formylation method itself introduce variability?

A3: Absolutely. Different formylation methods exist, and the choice of reagents and reaction conditions can significantly influence the outcome. For example, using formic acid with a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) requires careful temperature control to prevent side reactions and ensure complete formylation.[8] Inconsistent reaction monitoring and quenching can also lead to batch-to-batch differences.

Section 2: Troubleshooting Guide for Analytical Characterization

Consistent analytical data is key to confirming the quality and minimizing the variability of N-Formyl-L-valine. This section provides troubleshooting guidance for common analytical techniques.

High-Performance Liquid Chromatography (HPLC) Analysis

Q4: Our lab is observing inconsistent retention times for N-Formyl-L-valine between different lots. What could be the cause?

A4: Inconsistent HPLC retention times can be due to several factors:

• Mobile Phase Preparation: Ensure the mobile phase composition and pH are prepared consistently for each run. Even minor variations can shift retention times.

• Column Equilibration: Inadequate column equilibration before each injection can lead to drifting retention times.

• Column Integrity: Over time, HPLC columns can degrade. A loss of stationary phase or column contamination can affect retention.

• Sample Matrix Effects: If the sample contains varying levels of impurities, these can interact with the stationary phase and influence the retention of the main peak.

Q5: We have detected an unexpected peak in the HPLC chromatogram of a new batch of N-Formyl-L-valine. How can we identify it?

A5: Identifying unknown peaks is a common challenge. Here's a systematic approach:

• Review the Synthesis: Consider potential side products or unreacted starting materials from the synthesis route.

• Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio (m/z) of the unknown peak. The molecular weight of N-Formyl-L-valine is approximately 145.16 g/mol .[9] Any deviation could indicate an impurity.

• Spiking Studies: If you suspect a specific impurity (e.g., L-valine), inject a sample spiked with a known standard of that compound to see if the peak height increases.

Protocol: HPLC Method for N-Formyl-L-valine Purity Assessment

This protocol outlines a general reversed-phase HPLC method suitable for analyzing the purity of N-Formyl-L-valine.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q6: The ¹H NMR spectrum of our N-Formyl-L-valine shows unexpected signals. What are the likely culprits?

A6: Extraneous signals in the ¹H NMR spectrum often point to impurities. Here are some common ones and their expected chemical shifts:

• Residual Solvents: Check for common synthesis and purification solvents (e.g., ethyl acetate, dichloromethane).

• Unreacted L-valine: The absence of the formyl proton signal (~8.2 ppm) and the presence of characteristic L-valine signals would indicate unreacted starting material.[10][11]

• Related N-formyl amino acids: If the starting L-valine was impure, you might see signals corresponding to N-formyl-leucine or N-formyl-isoleucine.

Q7: How can we confirm the stereochemical purity of our N-Formyl-L-valine using analytical methods?

A7: Ensuring the enantiomeric purity (predominantly the L-form) is crucial. While standard HPLC and NMR may not distinguish between enantiomers, specialized techniques can:

• Chiral HPLC: This is the most direct method. It uses a chiral stationary phase to separate the L- and D-enantiomers, allowing for their quantification.[7][][13]

• Chiral Derivatization: You can react your N-Formyl-L-valine with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated and quantified using standard achiral HPLC or GC.

Expected ¹H NMR Chemical Shifts for N-Formyl-L-valine

The following table provides typical ¹H NMR chemical shifts for N-Formyl-L-valine in a common deuterated solvent.

Proton	Chemical Shift (ppm)	Multiplicity
Formyl (CHO)	~8.2	Singlet
α-CH	~4.4	Doublet of doublets
β-CH	~2.2	Multiplet
γ-CH₃	~0.9-1.0	Doublet

Note: Exact chemical shifts can vary depending on the solvent and concentration.

Section 3: Proactive Strategies for Minimizing Variability

Beyond troubleshooting, implementing proactive quality control measures can significantly reduce the likelihood of encountering lot-to-lot variability.

Diagram: Proactive Quality Control Workflow

The following diagram illustrates a workflow for ensuring the consistent quality of N-Formyl-L-valine.

Caption: A proactive workflow for quality control of N-Formyl-L-valine.

Frequently Asked Questions: Proactive Measures

Q8: What are the most critical quality attributes (CQAs) to monitor for N-Formyl-L-valine?

A8: The critical quality attributes that should be consistently monitored include:

• Purity: Typically assessed by HPLC, should be above a defined threshold (e.g., >98%).

• Identity: Confirmed by techniques like NMR and Mass Spectrometry to ensure the correct chemical structure.

• Enantiomeric Purity: The percentage of the desired L-enantiomer, determined by chiral HPLC.

• Residual Solvents: Quantified by Gas Chromatography (GC) to ensure they are below acceptable limits.

• Related Impurities: Identification and quantification of any significant impurities.

Q9: How can we establish a reliable supply of consistent N-Formyl-L-valine?

A9: Establishing a robust supply chain is crucial.[3] This involves:

• Vendor Qualification: Work with suppliers who have a strong quality management system and can provide detailed Certificates of Analysis for each batch.

• Clear Specifications: Provide your supplier with a clear and detailed specification sheet outlining your required purity, enantiomeric excess, and impurity limits.

• Lot-to-Lot Comparison: When a new lot is received, perform your own analytical testing and compare the results to the supplier's Certificate of Analysis and data from previous lots.

Q10: What is a "gold standard" or reference lot, and how can it be used?

A10: A reference lot is a batch of N-Formyl-L-valine that has been thoroughly characterized and has shown excellent performance in your application. This "gold standard" can be used as a benchmark against which all new lots are compared. Any significant deviation in analytical data or experimental performance from the reference lot should trigger a thorough investigation.

References

• PubChem. N-formyl-L-valine | C6H11NO3 | CID 6950945. National Institutes of Health. [Link]

• Zhang, Y., et al. (2023). Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions. PMC, National Institutes of Health. [Link]

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• Lage, S., et al. (2023). A Direct Analysis of β-N-methylamino-l-alanine Enantiomers and Isomers and Its Application to Cyanobacteria and Marine Mollusks. MDPI. [Link]

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Addressing receptor desensitization in N-Formyl-L-valine assays

Technical Support Center: N-Formyl-L-valine Assays

A Guide to Addressing and Overcoming Receptor Desensitization

Welcome to the technical support center for N-Formyl-L-valine assays. This guide is designed for researchers, scientists, and drug development professionals who are working with N-Formyl-L-valine and its target receptors. As a potent agonist for Formyl Peptide Receptors (FPRs), N-Formyl-L-valine is a critical tool for studying inflammation, immune responses, and chemotaxis. However, like many high-efficacy G protein-coupled receptor (GPCR) agonists, its use can lead to rapid receptor desensitization, a phenomenon that can confound experimental results if not properly understood and managed.

This resource provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of FPR desensitization, ensuring the integrity and reproducibility of your data.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section covers the core concepts essential for understanding the context of receptor desensitization in your experiments.

Q1: What is N-Formyl-L-valine and what are its primary cellular targets?

A1: N-Formyl-L-valine is a synthetic N-formylated amino acid.[1][2] It belongs to a class of molecules known as pathogen-associated molecular patterns (PAMPs) because N-formylated peptides are commonly found in bacteria.[3][4] Its primary cellular targets are the Formyl Peptide Receptors (FPRs), a family of G protein-coupled receptors (GPCRs).[1][3][5] In humans, this family includes FPR1, FPR2, and FPR3, which are predominantly expressed on myeloid cells like neutrophils and monocytes and play a key role in mediating host defense and inflammatory responses.[3][6][7] Binding of ligands like N-Formyl-L-valine to these receptors initiates signaling cascades that lead to chemotaxis, superoxide production, and degranulation.[3][8]

Q2: What is receptor desensitization in the context of GPCRs like FPRs?

A2: Receptor desensitization is a protective feedback mechanism that reduces a cell's responsiveness to a persistent or high concentration of an agonist.[9][10][11] For GPCRs, this process is rapid and involves several key steps. Upon prolonged agonist binding, the receptor's conformation changes, leading to its phosphorylation by G protein-coupled receptor kinases (GRKs).[9][12][13] This phosphorylation increases the receptor's affinity for proteins called β-arrestins.[9][13][14] The binding of β-arrestin sterically hinders the receptor from coupling to its G protein, thereby terminating the primary signal.[12][15] This uncoupling is the core of acute desensitization.[16]

Q3: What happens to the receptor after desensitization begins?

A3: Following β-arrestin binding, a longer-term desensitization process called internalization is initiated.[9][12] β-arrestin acts as an adaptor protein, recruiting the receptor to clathrin-coated pits on the cell surface.[17][18][19] These pits invaginate to form endocytic vesicles, physically removing the receptor from the plasma membrane where it can interact with extracellular agonists.[10][20] Once internalized, the receptor can either be dephosphorylated and recycled back to the cell surface (resensitization) or targeted to lysosomes for degradation (downregulation).[9][10][12]

Q4: Why is it critical to account for desensitization in my N-Formyl-L-valine assay?

A4: Failing to account for desensitization can lead to significant misinterpretation of your data.[11] Key consequences include:

• Underestimation of Potency: Rapid desensitization can dampen the maximum achievable response, leading to an inaccurate calculation of EC50 values.

• Shifted Dose-Response Curves: High agonist concentrations can induce profound desensitization, causing the response to decrease at the upper end of the curve, resulting in a "bell-shaped" curve.[11]

• Poor Reproducibility: The rate and extent of desensitization can be sensitive to minor variations in experimental conditions (e.g., incubation time, cell density, temperature), leading to high variability between experiments.[11]

Understanding and controlling for this process is paramount for generating reliable and accurate pharmacological data.

Section 2: Troubleshooting Guide - From Symptoms to Solutions

This section is structured to help you diagnose and solve specific problems you may be observing in your experimental data.

Problem 1: My dose-response curve is "bell-shaped" or shows a decreasing signal at high agonist concentrations.

• Likely Cause: This is a classic sign of receptor desensitization.[11] At high concentrations of N-Formyl-L-valine, the initial strong activation of FPRs triggers an equally robust and rapid desensitization and internalization cascade. The assay's measurement endpoint is likely occurring after the peak signal has passed and the system has become refractory.

• Causality Explained: The rate of GRK-mediated phosphorylation and subsequent β-arrestin recruitment is dependent on the level of receptor occupancy and activation.[13][21] Higher agonist concentrations lead to a faster and more profound desensitization, causing the signal to decay more quickly than at lower concentrations.[22]

• Solutions:

  • Perform a Time-Course Experiment: Before running a full dose-response, test a high and a mid-range concentration of N-Formyl-L-valine and measure the signal at multiple time points (e.g., every 1-2 minutes for up to 30 minutes). This will reveal the time to peak signal and the rate of signal decay. Your endpoint for the dose-response assay should be at or just before the peak.

  • Reduce Incubation Time: Based on your time-course data, shorten the agonist incubation period to capture the maximal response before significant desensitization occurs.[11]

  • Use Kinetic Assays: Whenever possible, use a kinetic measurement (reading the plate multiple times) instead of a single endpoint assay. This provides a complete view of the response profile, including the peak and subsequent desensitization.[11]

Problem 2: I am seeing high variability and poor reproducibility between replicate wells or experiments.

• Likely Cause: This issue often stems from inconsistent rates of desensitization, which can be influenced by subtle variations in experimental conditions.

• Causality Explained: Cellular health and metabolism directly impact the energy-dependent processes of receptor phosphorylation, internalization, and recycling.[23] Factors like cell passage number, confluency, and temperature can alter the expression levels of receptors and signaling proteins (GRKs, β-arrestins) and the efficiency of the desensitization machinery.

• Solutions:

  • Standardize Cell Culture Conditions: Use cells within a consistent and low passage number range. Ensure cells are plated at a uniform density and are at an optimal confluency (typically 80-90%) at the time of the assay.

  • Control Temperature: Desensitization is an enzymatic process and is temperature-sensitive. Performing assays at room temperature instead of 37°C can slow down the kinetics of desensitization, potentially providing a wider experimental window.[11] However, be sure to validate that the primary signaling response is still robust at the lower temperature.

  • Pre-equilibration: Ensure all reagents and cell plates are equilibrated to the assay temperature before adding the agonist to prevent temperature gradients across the plate.

Problem 3: The maximum response (Emax) to N-Formyl-L-valine is lower than expected or has decreased over time with new cell passages.

• Likely Cause: This could be due to receptor downregulation or a change in the expression of key signaling components.

• Causality Explained: Continuous culture or repeated stimulation can lead to long-term downregulation, where the total number of receptors in the cell is reduced through lysosomal degradation.[12][16] This permanently lowers the maximum signaling capacity of the cells. Alternatively, the expression levels of essential proteins like G proteins or GRKs may change with cell passage, altering the signaling landscape.

• Solutions:

  • Implement a Cell Banking System: Thaw a fresh, low-passage vial of cells every 2-3 months to ensure the cellular machinery remains consistent.

  • Allow for Receptor Resensitization: If cells have been exposed to other FPR agonists, ensure they are washed thoroughly and given sufficient time in fresh media (several hours to overnight) to allow for receptor recycling and resensitization before the start of a new experiment.[23]

  • Use Pharmacological Tools: To investigate the mechanism, you can use inhibitors. For example, pre-treating cells with a broad-spectrum GRK inhibitor may rescue the maximal response if desensitization is the primary cause of the dampened signal.

Summary of Troubleshooting Strategies

Symptom	Probable Cause	Key Recommended Solution(s)
Bell-shaped dose-response curve	Rapid, concentration-dependent desensitization	Perform a kinetic/time-course experiment to find the peak signal time; shorten incubation.[11]
High variability / Poor reproducibility	Inconsistent desensitization rates	Standardize cell passage, density, and temperature. Ensure proper plate equilibration.
Low or decreasing Emax	Receptor downregulation or altered protein expression	Use fresh, low-passage cells. Allow adequate time for resensitization between treatments.

Section 3: Key Experimental Protocols & Visualizations

To effectively manage desensitization, it is crucial to characterize it. Below are a core protocol and visual diagrams to aid in your experimental design.

Protocol: Characterizing Desensitization and Resensitization

This experiment is designed to quantify the rate of signal loss (desensitization) and the rate of signal recovery (resensitization) in a functional assay, such as a calcium flux assay.

Materials:

• Cells expressing the Formyl Peptide Receptor of interest (e.g., HEK293-FPR1).

• N-Formyl-L-valine.

• Assay buffer (e.g., HBSS with calcium and magnesium).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Microplate reader with fluorescence detection and liquid injection capabilities.

Methodology:

Part A: Measuring Acute Desensitization

• Cell Preparation: Plate cells in a 96-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Load cells with a calcium-sensitive dye according to the manufacturer's protocol (e.g., 1 hour at 37°C). After loading, wash cells gently with assay buffer.

• Baseline Reading: Place the plate in the reader and measure baseline fluorescence for 1-2 minutes.

• First Stimulation (S1): Inject a concentration of N-Formyl-L-valine known to give a maximal response (e.g., EC80-EC100). Record the fluorescence signal kinetically for 5-10 minutes. The peak response is S1. The decay from this peak represents acute desensitization.

• Second Stimulation (S2): After the S1 signal has returned to near baseline (or after a set time, e.g., 15 minutes), inject the same concentration of N-Formyl-L-valine again. Record the signal. The peak of this second response is S2.

• Calculation: The degree of desensitization can be expressed as the ratio S2/S1. A ratio close to 0 indicates profound desensitization, while a ratio near 1 indicates minimal desensitization.

Part B: Measuring Resensitization

• Perform S1: Stimulate cells with the EC80 concentration of N-Formyl-L-valine as in Part A.

• Wash and Recover: Immediately after the S1 response, rapidly and gently wash the cells with warm assay buffer to remove the agonist.

• Incubate: Add fresh assay buffer and return the plate to the incubator for varying periods (e.g., 0, 15, 30, 60, 120 minutes).

• Perform S2: At the end of each recovery period, place the plate back in the reader and apply the second stimulus (S2) with the same agonist concentration.

• Analysis: Plot the S2/S1 ratio against the recovery time. The resulting curve illustrates the time course of receptor resensitization.[23]

Visualizing the Mechanism and Workflow

Diagram 1: The FPR Desensitization Cascade

Caption: Canonical pathway of GPCR desensitization, from agonist binding to receptor fate.

Diagram 2: Experimental Workflow for Troubleshooting Desensitization

Caption: A logical workflow for diagnosing and solving desensitization-related assay issues.

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• Zhang, X., et al. (2024). Multi-faceted roles of β-arrestins in G protein-coupled receptors endocytosis. bioRxiv. [Link]

• ResearchGate. (2007). Arrestin/clathrin-dependent endocytosis of 7TM-GPCRs. Figure. [Link]

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• Okajima, F., Katada, T., & Ui, M. (1985). Association of the N-formyl-Met-Leu-Phe receptor in human neutrophils with a GTP-binding protein sensitive to pertussis toxin. The Journal of Biological Chemistry, 260(12), 6761-6768. [Link]

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Technical Support Center: N-Formyl-L-valine in Fluorescence-Based Assays

Introduction

Welcome to the technical support guide for researchers utilizing N-Formyl-L-valine and other N-formylated peptides in fluorescence-based assays. N-formylated peptides are critical tools for studying a range of biological processes, particularly in immunology where they act as potent chemoattractants for neutrophils by activating Formyl Peptide Receptors (FPRs).[1]

While essential for research, the introduction of any small molecule into a sensitive fluorescence assay can present challenges. This guide is designed to provide researchers, scientists, and drug development professionals with a framework for identifying and mitigating potential artifacts and interference that may arise when using N-Formyl-L-valine. Our goal is to ensure the integrity and accuracy of your experimental data by explaining the causality behind experimental observations and providing robust, self-validating protocols.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries and concerns from researchers observing unexpected results.

Q1: My fluorescence signal decreased significantly after adding N-Formyl-L-valine. Is it quenching my fluorescent dye?

A: A drop in signal is a common observation but is not automatically due to classical fluorescence quenching.[2][3][4] Several phenomena could be at play:

• Biological Effect: N-Formyl-L-valine is biologically active.[1] The signal decrease might be a true representation of a cellular response, such as receptor internalization, changes in cell viability, or alterations in ion concentration, which your fluorescent dye is designed to detect.

• Inner Filter Effect (IFE): This is a phenomenon where the compound absorbs light at either the excitation or emission wavelength of your fluorophore, leading to an apparent decrease in fluorescence intensity.[5][6][7] This is not true quenching but an artifact of light absorption.

• Fluorescence Quenching: This involves direct molecular interactions between the compound and the fluorophore that result in non-radiative energy transfer, thus "quenching" the fluorescence.[2][3][4][8]

• Assay Reagent Degradation: The compound may be altering the pH or chemical stability of the assay buffer, leading to the degradation of the fluorescent dye or a critical enzyme in the assay.

To diagnose the cause, it is crucial to run a set of cell-free controls. See Troubleshooting Guide 1 for a step-by-step protocol.

Q2: I'm observing a higher-than-expected background signal in my assay wells containing N-Formyl-L-valine. Could the compound be autofluorescent?

A: Yes, this is a distinct possibility. Many small organic molecules possess intrinsic fluorescence (autofluorescence).[9][10] If N-Formyl-L-valine or an impurity in the preparation is fluorescent, it will emit light upon excitation, contributing to the total signal and increasing the background. This can mask the true biological signal or lead to false-positive results.[11]

To test for this, you should measure the fluorescence of N-Formyl-L-valine in your assay buffer without cells or other reagents. Refer to Troubleshooting Guide 2 for a detailed protocol.

Q3: How can I proactively test if N-Formyl-L-valine will interfere with my new fluorescence assay?

A: Proactive validation is a cornerstone of reliable assay development.[12][13][14] Before starting your main experiments, you should perform a compound interference screen. This involves a series of simple control experiments:

• Autofluorescence Check: Scan your compound across a range of excitation and emission wavelengths to identify any intrinsic fluorescence (See Guide 2 ).

• Inner Filter Effect Check: Measure the absorbance spectrum of your compound to see if it overlaps with your dye's excitation or emission wavelengths (See Guide 1 ).

• Cell-Free System Control: Run the assay in a simplified, cell-free system (if applicable) with just the fluorescent dye and N-Formyl-L-valine to check for direct chemical interactions or quenching.

• Cell Viability Control: If using a cell-based assay, perform a separate cytotoxicity assay to ensure that the concentrations of N-Formyl-L-valine you are using are not adversely affecting cell health, which could indirectly impact your primary assay's readout.

Troubleshooting Guides

These guides provide step-by-step experimental protocols to diagnose and resolve specific issues.

Guide 1: Diagnosing Signal Loss (Apparent Quenching)

This workflow will help you determine if a decrease in fluorescence signal is a true biological result or an artifact caused by the Inner Filter Effect (IFE).

Workflow for Diagnosing Signal Loss

Caption: Decision tree for troubleshooting signal loss.

Protocol 1.1: Testing for the Inner Filter Effect (IFE)

The Inner Filter Effect occurs when a compound in the solution absorbs excitation light before it reaches the fluorophore (primary IFE) or absorbs the emitted light before it reaches the detector (secondary IFE).[5][15][16]

Objective: To determine if N-Formyl-L-valine absorbs light at the excitation or emission wavelengths of the assay's fluorescent dye.

Materials:

• N-Formyl-L-valine stock solution

• Assay buffer

• Fluorescent dye/probe used in the primary assay

• UV-Visible spectrophotometer or plate reader with absorbance capabilities

• Microplates (preferably UV-transparent for best results)

Procedure:

• Prepare a solution of N-Formyl-L-valine in assay buffer at the highest concentration used in your experiment.

• Use a spectrophotometer to scan the absorbance of this solution across a wavelength range that includes your dye's excitation and emission maxima. For example, if using a FITC-based probe (Ex/Em ~490/520 nm), scan from 300 nm to 600 nm.

• As a blank, use the assay buffer alone.

• Analysis: Plot the absorbance spectrum. If you observe a significant absorbance peak that overlaps with either the excitation or emission peak of your dye, the Inner Filter Effect is a likely cause of your signal loss.[6][7] As a rule of thumb, an optical density >0.1 can cause significant IFE.[6]

Data Interpretation: Absorbance Spectra

Compound	Excitation λ (Dye)	Emission λ (Dye)	Absorbance at Ex λ	Absorbance at Em λ	Interpretation
Buffer	490 nm	520 nm	0.01	0.01	Baseline
N-Formyl-L-valine	490 nm	520 nm	0.15	0.03	Significant overlap at excitation λ. Primary IFE is likely.
Compound X	490 nm	520 nm	0.02	0.12	Significant overlap at emission λ. Secondary IFE is likely.

Mitigation Strategies for IFE:

• Reduce Concentration: The simplest solution is to lower the concentration of the dye or N-Formyl-L-valine to a level where absorbance is minimal (<0.1).

• Change Wavelengths: If possible, switch to a fluorescent dye that excites and emits at longer, red-shifted wavelengths where many organic molecules do not absorb.[17]

• Use Correction Formulas: For advanced analysis, mathematical corrections can be applied to the raw fluorescence data to compensate for the IFE, although this requires careful absorbance measurements.[15][16]

Guide 2: Investigating High Background (Autofluorescence)

This protocol helps determine if N-Formyl-L-valine itself is fluorescent under your assay conditions.

Mechanism of Autofluorescence Interference

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Best practices for storing and handling N-Formyl-L-valine

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for N-Formyl-L-valine. This resource is designed for researchers, scientists, and drug development professionals to ensure the optimal handling, storage, and application of this compound in your experiments. Here, we address common questions and troubleshooting scenarios to support the integrity and reproducibility of your research.

Product Information and Specifications

N-Formyl-L-valine is a formylated amino acid derivative. The N-formyl group is a key structural feature recognized by formyl peptide receptors (FPRs) on various immune cells, making it a valuable tool for studying inflammation, chemotaxis, and host defense mechanisms.[1]

Property	Value	Source
Chemical Name	(2S)-2-formamido-3-methylbutanoic acid	[2]
Molecular Formula	C₆H₁₁NO₃	[2]
Molecular Weight	145.16 g/mol	[2]
CAS Number	4289-97-8	[2]
Appearance	White to off-white powder/solid	[3][4]
Melting Point	~153 °C (for the DL-racemic mixture)	[5]

Frequently Asked Questions (FAQs)

Storage & Stability

Q1: How should I store the solid N-Formyl-L-valine upon receipt?

A: For maximum stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[3][6] For long-term storage, we recommend maintaining the product at +2°C to +8°C , protected from light and moisture.[6][7] The formyl group can be susceptible to hydrolysis, and proper desiccation is crucial to maintain compound integrity.[8]

Q2: I need to make a stock solution. What is the recommended solvent and storage condition?

A: The solubility of N-Formyl-L-valine can vary. While its parent compound, L-valine, is soluble in water (approx. 85 g/L)[9], the formyl modification may alter this. It is advisable to first attempt reconstitution in a high-purity solvent such as DMSO or ethanol, followed by serial dilution in your aqueous experimental buffer. For long-term storage of solutions, it is best practice to prepare single-use aliquots and store them at -20°C or -80°C .[8] This prevents degradation from repeated freeze-thaw cycles.

Q3: How long is my stock solution stable when stored at -20°C?

A: While specific stability data for N-Formyl-L-valine solutions is not extensively published, general guidelines for similar peptide-based reagents suggest that solutions stored at -20°C should be used within a month, and solutions at -80°C may be stable for up to six months.[8] However, for any critical experiment, we strongly advise using a freshly prepared solution or performing a quality check on stored solutions.

Handling & Preparation

Q4: What personal protective equipment (PPE) should I use when handling the solid powder?

A: Standard laboratory PPE is required. This includes a lab coat, safety glasses with side shields, and chemical-resistant gloves.[3] If there is a risk of generating dust, use a dust mask or work in a ventilated hood to avoid inhalation.[3][7]

Q5: My N-Formyl-L-valine is not dissolving easily in my aqueous buffer. What should I do?

A: If you encounter solubility issues in aqueous media, first prepare a concentrated stock solution in an organic solvent like DMSO. Then, you can dilute this stock solution into your final aqueous buffer. Ensure the final concentration of the organic solvent is low enough not to affect your experimental system (typically <0.5%). Gentle warming or vortexing can also aid dissolution.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Low or no cellular response (e.g., chemotaxis, calcium flux)	1. Compound Degradation: The N-formyl group may have hydrolyzed due to improper storage (moisture, pH).[8]2. Incorrect Concentration: Calculation error or incomplete dissolution.3. Cellular Health: Cells are not healthy or responsive (e.g., primary neutrophils have a short lifespan).	1. Use a fresh vial of the compound or prepare a new stock solution. Verify storage conditions (desiccated, protected from light).2. Recalculate the required mass/volume. Ensure the compound is fully dissolved before adding to the assay.3. Check cell viability using a standard method (e.g., Trypan Blue). Use cells within their optimal functional window.
High background signal or non-specific effects	1. High Solvent Concentration: The organic solvent (e.g., DMSO) used for the stock solution is at a toxic or activating concentration in the final assay.2. Compound Purity: The lot may contain impurities.	1. Perform a solvent control experiment to determine the tolerance of your cells. Ensure the final solvent concentration is below this threshold.2. Check the certificate of analysis for your specific lot. Consider running an analytical check (e.g., HPLC) if high purity is critical.
Inconsistent results between experiments	1. Stock Solution Instability: Repeated freeze-thaw cycles of the stock solution are causing degradation.2. Pipetting Inaccuracy: Inaccurate pipetting, especially at low volumes for high concentrations.3. Variable Cell Passage Number: If using cell lines, different passage numbers can lead to varied receptor expression and responsiveness.	1. Prepare and use single-use aliquots of your stock solution to ensure consistent concentration and integrity.[8]2. Calibrate your pipettes. For serial dilutions, use larger volumes where possible to minimize error.3. Maintain a consistent cell passage number range for all related experiments.

Troubleshooting Workflow: Low Cellular Response

This decision tree provides a logical workflow for diagnosing the root cause of a weak or absent signal in a cell-based assay.

Caption: Troubleshooting decision tree for low cellular response.

Experimental Protocols

Protocol 1: Reconstitution of N-Formyl-L-valine

This protocol describes how to prepare a 10 mM stock solution in DMSO.

• Pre-equilibration: Allow the vial of solid N-Formyl-L-valine to equilibrate to room temperature for at least 15 minutes before opening. This prevents condensation of atmospheric moisture onto the cold powder.

• Calculation: Calculate the volume of solvent required. For example, to make a 10 mM stock solution from 1 mg of N-Formyl-L-valine (MW = 145.16 g/mol ):

  • Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

  • Volume (µL) = (0.001 g / (0.010 mol/L * 145.16 g/mol )) * 1,000,000 = 688.9 µL

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

• Mixing: Cap the vial tightly and vortex for 30-60 seconds. Visually inspect the solution against a light source to ensure all solid material has dissolved. If necessary, briefly sonicate in a water bath.

• Aliquoting: Dispense the stock solution into single-use, low-binding polypropylene tubes.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.

Workflow for Compound Reconstitution and Storage

Caption: Standard workflow for reconstituting and storing N-Formyl-L-valine.

Mechanism of Action: The Formyl Peptide Receptor (FPR) Pathway

N-formylated peptides, such as N-Formyl-L-valine, are recognized by a class of G protein-coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs).[1] In humans, there are three main isoforms: FPR1, FPR2, and FPR3.[10] These receptors are primarily expressed on phagocytic leukocytes, like neutrophils and macrophages, and play a critical role in innate immunity by detecting bacterial proteins (which are initiated with N-formylmethionine) and molecules released from damaged mitochondria.[1]

Binding of N-Formyl-L-valine to FPR1 or its related receptors triggers a conformational change, leading to the activation of intracellular heterotrimeric G-proteins.[11] The dissociated G-protein subunits (Gα and Gβγ) initiate multiple downstream signaling cascades.[10][12] Key pathways include the activation of Phospholipase C (PLC), which generates IP₃ and DAG to induce calcium mobilization and activate Protein Kinase C (PKC), and the activation of Phosphoinositide 3-kinase (PI3K), which is crucial for cell migration.[11][12] Ultimately, these signals orchestrate a variety of cellular functions, including chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[1]

Simplified FPR1 Signaling Pathway

Caption: Simplified signaling cascade following FPR1 activation.

Safety and Disposal

• Hazard Identification: This product is not classified as hazardous according to US OSHA Hazard Communication Standard 2012 (29 CFR 1910.1200).[4] However, as with all laboratory chemicals, it should be handled with care. Avoid ingestion, inhalation, and contact with skin and eyes.[3]

• First Aid:

  • Skin Contact: Wash off with soap and plenty of water.[4]

  • Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[4]

  • Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[6]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.[13]

• Waste Disposal: Chemical waste must be disposed of in accordance with local, regional, and national regulations.[3][14] Do not dispose of down the drain.[15] Collect waste material and contaminated items (gloves, pipette tips) in a suitable, labeled container for disposal by your institution's environmental health and safety (EHS) office or a licensed contractor.[14]

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6950945, N-formyl-L-valine. Retrieved from [Link]

• Zheng, Y., et al. (2020). Equilibrium and Kinetic Study of l- and d-Valine Adsorption in Supramolecular-Templated Chiral Mesoporous Materials. MDPI. Retrieved from [Link]

• MetaSci. (n.d.). Safety Data Sheet: N-Glycyl-L-valine. Retrieved from [Link]

• Wikipedia. (n.d.). Valine. Retrieved from [Link]

• AAPPTec. (n.d.). Safety Data Sheet: Fmoc-L-Valine-OH. Retrieved from [Link]

• Redox. (2022). Safety Data Sheet: L-Valine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Fmoc-L-Valine. Retrieved from [Link]

• Niedel, J. E., et al. (1983). Formyl Peptide Chemotactic Receptor. Evidence for an Active Proteolytic Fragment. Journal of Biological Chemistry. Retrieved from [Link]

• Ye, R. D., et al. (2009). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Formyl peptide receptor. Retrieved from [Link]

• Truman, R. (2022). Enantiomeric amplification of L-amino acids: part 4—based on subliming valine. Journal of Creation. Retrieved from [Link]

• Swan, L. J., et al. (1990). Reconstitution and characterization of the human neutrophil N-formyl peptide receptor and GTP binding proteins in phospholipid vesicles. PubMed. Retrieved from [Link]

• Itoh, K., et al. (1976). Conformation of high-molecular-weight poly(L-valine) in solid state. PMC - NIH. Retrieved from [Link]

• Hudson, R., et al. (2007). Enigmatic Isovaline: Investigating the Stability, Racemization, and Formation of a Non-Biological Meteoritic Amino Acid. NASA. Retrieved from [Link]

• Dorward, D. A., et al. (2015). The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. PMC - PubMed Central. Retrieved from [Link]

• Sarojini, N., et al. (2025). L-Valine as promising NLO material: experimental and theoretical approach. ResearchGate. Retrieved from [Link]

• Kreisle, R. A., & Parker, C. W. (1983). Characterization of the Rat Neutrophil Formyl Peptide Chemotaxis Receptor. PubMed - NIH. Retrieved from [Link]

• Michigan State University Environmental Health & Safety. (n.d.). Formaldehyde/Formalin Solutions and Specimens. Retrieved from [Link]

• Rius, S., et al. (2018). Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists. PMC - NIH. Retrieved from [Link]

• ResearchGate. (2025). Degradation of the amino acid L-valine. Retrieved from [Link]

• Cooray, S. N., & Med-Moussa, M. (2023). Formyl peptide receptor type 2 agonists to kick-start resolution pharmacology. Wiley Online Library. Retrieved from [Link]

Sources

• 1. The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-formyl-L-valine | C6H11NO3 | CID 6950945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Buy N-Formyl-dl-valine | 4289-96-7 [smolecule.com]
• 6. sds.metasci.ca [sds.metasci.ca]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Valine - Wikipedia [en.wikipedia.org]
• 10. Formyl peptide receptor - Wikipedia [en.wikipedia.org]
• 11. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 13. redox.com [redox.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Formaldehyde/Formalin Solutions and Specimens | Environmental Health & Safety | Michigan State University [ehs.msu.edu]

How to avoid hydrolysis of the N-formyl group during experiments

From the Desk of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. The N-formyl group is a critical functional moiety in many biologically active peptides and synthetic intermediates. However, its susceptibility to hydrolysis presents a significant challenge during experimentation, purification, and storage, potentially leading to loss of activity, altered compound properties, and inconsistent results.

This guide provides a structured, in-depth approach to understanding and preventing the unwanted hydrolysis of the N-formyl group. Moving beyond simple step-by-step instructions, we will delve into the underlying chemical principles to empower you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries our team receives regarding N-formyl group stability.

Q1: What are the primary factors that cause N-formyl group hydrolysis?

A1: The stability of the N-formyl amide bond is primarily threatened by three factors: pH, temperature, and enzymatic activity. Hydrolysis is essentially the cleavage of this bond by water. This process is significantly accelerated by catalysts, which in most lab settings are acids (H⁺) or bases (OH⁻).[1][2] Therefore, working at non-optimal pH or elevated temperatures creates a high-risk environment for degradation. In biological matrices, specific enzymes can also efficiently catalyze this cleavage.[3]

Q2: What is the optimal pH range for maintaining the stability of my N-formylated compound?

A2: This is the most critical parameter to control.[1] The N-formyl group is an amide, and like peptide bonds, it is susceptible to both acid- and base-catalyzed hydrolysis.[4] For many N-formylated peptides, maximum stability is observed in a mildly acidic pH range, typically between pH 4.0 and 5.0 .[4] In strongly acidic conditions (pH < 3), the amide oxygen can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[2] Conversely, in neutral to alkaline conditions (pH > 6), hydroxide ions (OH⁻) act as a potent nucleophile, directly attacking the carbonyl carbon.[4]

Q3: How does temperature affect the stability of the N-formyl group?

A3: Temperature has a profound effect on the rate of hydrolysis. Like most chemical reactions, hydrolysis rates increase with temperature. To maintain the integrity of your N-formylated compound, all experimental steps should be performed at the lowest practical temperature. For routine handling, sample preparation, and purification, we strongly recommend working on ice or in a cold room (4°C).[5][6] Storing stock solutions and samples at -20°C or -80°C is essential for long-term stability.

Q4: My experiment involves cell lysates. Could enzymes be cleaving the N-formyl group?

A4: Absolutely. Biological systems in both prokaryotes and eukaryotes contain enzymes that can hydrolyze N-formyl groups. These include peptide deformylases (PDFs) and α-N-acylpeptide hydrolases.[3] If your N-formylated compound is incubated with cell lysates, tissue homogenates, or certain biological fluids, enzymatic degradation is a significant risk. The use of a broad-spectrum protease inhibitor cocktail is recommended, though it may not inhibit all specific deformylases. If enzymatic cleavage is suspected, specific inhibitors or heat inactivation of the biological matrix (if compatible with your compound) should be considered.

Q5: How can I detect if my N-formylated compound has been hydrolyzed?

A5: The most common methods for detecting and quantifying hydrolysis are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• HPLC: Upon hydrolysis, you will observe the appearance of a new, typically more polar, peak in your chromatogram corresponding to the deformylated product. This can be confirmed by running a standard of the expected deformylated compound if available.

• Mass Spectrometry: Hydrolysis results in a specific mass loss of the formyl group (CHO), which is 28.01 Da. You will see a new ion in your mass spectrum at [M+H-28]⁺ for the deformylated species.[7]

Part 2: In-Depth Troubleshooting Guides

Scenario 1: You observe a new, unexpected peak during RP-HPLC purification.

Your reverse-phase HPLC analysis of a freshly prepared N-formylated peptide shows a single sharp peak. However, after leaving the sample in the autosampler overnight or during fraction collection, a new, earlier-eluting peak appears and grows over time.

Root Cause Analysis: This is a classic sign of on-instrument or in-solution hydrolysis. The deformylated product is usually more polar (less retained on a C18 column) and thus elutes earlier. The acidic mobile phase, often containing trifluoroacetic acid (TFA), can facilitate this degradation, especially at room temperature.

Troubleshooting Steps:

• Lower the Temperature: Use a cooled autosampler set to 4°C. If possible, perform the purification in a cold room.

• Optimize Mobile Phase pH: While TFA (pH ~2) is common for peak shape, it can be aggressive. If hydrolysis is severe, consider using formic acid (0.1%, pH ~2.7) as the modifier, which is less harsh. Alternatively, for compounds stable in the mildly acidic range, using a buffered mobile phase like 10 mM ammonium acetate adjusted to pH 4.5 might prevent degradation, though this may require method re-optimization.

• Minimize Run Times: Work efficiently. Do not let samples sit in acidic mobile phases for extended periods before injection or during long fraction collection runs. Process fractions immediately after purification.

Scenario 2: You experience low signal intensity or see a [M+H-28]⁺ ion in your LC-MS analysis.

You are analyzing an N-formylated drug candidate, but the signal for your target mass is weak, and you see a prominent ion corresponding to the loss of 28 Da.

Root Cause Analysis: This indicates that hydrolysis is occurring either before the analysis (during sample storage/preparation) or within the mass spectrometer's ion source (in-source decay/fragmentation).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for N-formyl group instability in LC-MS.

Part 3: Protocols & Standard Operating Procedures (SOPs)

Protocol 1: General Handling and Storage of N-Formylated Compounds

• Receiving: Upon receipt, immediately store the solid compound at -20°C or below, protected from light and moisture.

• Stock Solution Preparation:

  • Pre-chill the solvent (e.g., DMSO, DMF, or a stability-optimized buffer) on ice.

  • Weigh the solid compound quickly.

  • Dissolve the compound in the pre-chilled solvent to the desired concentration.

  • Vortex briefly at low speed while keeping the vial on ice.

• Aliquoting and Storage: Immediately prepare single-use aliquots to avoid multiple freeze-thaw cycles. Flash freeze the aliquots in liquid nitrogen and store them at -80°C.

• Usage: When needed, thaw a single aliquot on ice. Use it for the experiment immediately and discard any unused portion. Do not re-freeze and re-use thawed aliquots.

Protocol 2: Preparation of a Stability-Optimized Buffer (100 mL of 50 mM Sodium Acetate, pH 4.5)

This buffer is ideal for aqueous assays where the N-formyl group's integrity is paramount.

• Materials:

  • Sodium acetate trihydrate (MW: 136.08 g/mol )

  • Glacial acetic acid

  • High-purity water

  • Calibrated pH meter

• Procedure:

  • Add approximately 80 mL of high-purity water to a clean beaker.

  • Weigh 0.680 g of sodium acetate trihydrate and dissolve it in the water.

  • Place the beaker on a stir plate with a stir bar.

  • Slowly add glacial acetic acid dropwise while monitoring the pH.

  • Continue adding acid until the pH meter reads 4.50.

  • Transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with a small amount of water and add it to the flask.

  • Bring the final volume to 100 mL with water.

  • Sterile filter the buffer through a 0.22 µm filter if required for biological assays. Store at 4°C.

Part 4: Mechanistic Insights & Data

The hydrolysis of the N-formyl group can be catalyzed by both acid and base. The diagrams below illustrate these pathways.

Caption: Mechanisms of N-formyl group hydrolysis under acidic and basic conditions.

Data Presentation

The stability of N-formylated compounds is highly dependent on pH. The following table, using the well-studied aspartame as a model for a peptide-like structure, illustrates this critical relationship.[4]

Table 1: Influence of pH on Compound Stability at Room Temperature

pH Value	Half-Life (t½)	Stability Classification	Causality
3.0	~200 days	High	Reduced rate of acid-catalyzed hydrolysis.
4.3	~300 days	Maximum	Optimal balance; minimal acid and base catalysis.
5.0	~200 days	High	Approaching conditions where base catalysis increases.
7.0	A few days	Very Low	Significant acceleration by base-catalyzed hydrolysis.

Table 2: Recommended Buffer Systems for N-Formylated Peptides

Buffer System	Useful pH Range	Key Considerations
Acetate	3.8 - 5.6	Highly Recommended. Excellent choice for the optimal stability range. Volatile, compatible with LC-MS.
Formate	2.8 - 4.8	Good Alternative. Also volatile and LC-MS compatible. Slightly more acidic than acetate.
Citrate	3.1 - 6.2	Use with caution. Can chelate metal ions. In some cases, has been shown to accelerate degradation compared to other buffers.[1]
Phosphate (PBS)	6.5 - 7.5	Not Recommended. The pH is in the unstable range for the N-formyl group, promoting rapid base-catalyzed hydrolysis.

References

• Di Maro, S., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules, 21(6), 736. [Link]

• Di Maro, S., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. ResearchGate. [Link]

• Aindriú, C., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. Pharmaceuticals, 16(3), 437. [Link]

• Lederer, E. (1977). Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters.

• Wikipedia contributors. (2024). Aspartame. Wikipedia. [Link]

• Sheldon, R. A. (2018). Mechanistic Study of the N-Formylation of Amines with Carbon Dioxide and Hydrosilanes. Organometallics, 37(20), 3656–3666. [Link]

• Ajinomoto Co Inc. (1984). Process for removing an n-formyl group.
• Ansaldo, A. (1982). Removal of formyl groups from n-formyl peptides.

• Sutherland, J. D. (2023). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Journal of the American Chemical Society, 145(20), 11090–11099. [Link]

• Ajinomoto Co Inc. (1978). Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters having free carboxyl groups.

• Yamashiro, D., & Li, C. H. (1973). Protection of tryptophan with the formyl group in peptide synthesis. The Journal of Organic Chemistry, 38(14), 2594–2597. [Link]

• van den Heuvel, R. H. H., et al. (2021). Factors affecting the physical stability (aggregation) of peptide therapeutics. The FEBS Journal, 288(19), 5550-5574. [Link]

• Jack, R. M. (1987). Extracellular hydrolysis of formyl peptides and subsequent uptake of liberated amino acids by alveolar macrophages. PubMed, 40(2), 297-307. [Link]

• Yuan, Z., et al. (2007). Purification and Characterization of Enzymes Involved in the Degradation of Chemotactic N-Formyl Peptides. Biochemistry, 46(31), 9209–9216. [Link]

• Di Maro, S., et al. (2016). Solid Phase Formylation of N-Terminus Peptides. MDPI. [Link]

Sources

• 1. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0058063B1 - Process for removing an n-formyl group - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Aspartame - Wikipedia [en.wikipedia.org]
• 5. Solid Phase Formylation of N-Terminus Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reducing non-specific binding in N-Formyl-L-valine receptor studies

Technical Support Center: N-Formyl-L-valine Receptor Studies

Topic: Reducing Non-Specific Binding in N-Formyl-L-valine Receptor Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Welcome to the technical support center for N-Formyl-L-valine receptor (FPR) studies. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a common and critical challenge in FPR assays: non-specific binding (NSB). As a Senior Application Scientist, my goal is to equip you with the knowledge and tools to enhance the accuracy and reliability of your experimental data. This resource will delve into the causes of NSB and offer validated strategies to minimize its impact, ensuring your results are robust and reproducible.

Part 1: Frequently Asked Questions (FAQs) about Non-Specific Binding in FPR Assays

Q1: What is non-specific binding (NSB) and why is it a problem in my FPR assays?

A1: Non-specific binding refers to the interaction of your radiolabeled or fluorescently tagged ligand with components other than the N-Formyl-L-valine receptor (FPR). These components can include the assay plate plastic, cell membranes, or other proteins. This is problematic because it creates a high background signal, which can mask the true specific binding signal from your ligand to the FPR. Consequently, high NSB can lead to a low signal-to-noise ratio, making it difficult to accurately determine key parameters like binding affinity (Kd) and receptor density (Bmax).[1][2]

Q2: I'm observing high background signal in my radioligand binding assay. What are the most likely causes?

A2: High background signal is a classic indicator of excessive non-specific binding. Several factors can contribute to this issue:

• Ligand Properties: Highly lipophilic (hydrophobic) ligands have a greater tendency to stick to plastic surfaces and cell membranes.

• Suboptimal Blocking Agents: The blocking agent you are using may not be effectively saturating all non-specific binding sites.[3]

• Inadequate Washing Steps: Insufficient or overly harsh washing can either fail to remove non-specifically bound ligand or strip away specifically bound ligand, respectively.[1]

• Cell Density: Too many cells can increase the amount of membrane surface area available for non-specific interactions.

• Assay Buffer Composition: The pH, ionic strength, and presence of certain ions in your buffer can influence non-specific interactions.[4]

Q3: Can the choice of assay plate affect my non-specific binding?

A3: Absolutely. Standard polystyrene plates are often hydrophobic and can be a significant source of non-specific binding, especially for lipophilic ligands.[5] Consider using low-binding plates, which are surface-treated to be more hydrophilic and protein-repellent.[5][6][7] It is always recommended to test several types of plates during assay development to identify the one that provides the lowest NSB for your specific ligand and assay system.

Q4: How do I properly define and measure non-specific binding in my experiment?

A4: To accurately determine non-specific binding, you must include control wells where you measure the binding of your labeled ligand in the presence of a high concentration of an unlabeled competitor. This competitor will bind to the FPRs with high affinity, displacing the labeled ligand from the specific binding sites. Therefore, any remaining signal in these wells is considered non-specific. The concentration of the unlabeled competitor should be at least 100-fold higher than its Kd to ensure complete saturation of the specific sites.

Part 2: Troubleshooting Guide: A Step-by-Step Approach to Reducing NSB

This section provides a systematic approach to identifying and mitigating the sources of non-specific binding in your N-Formyl-L-valine receptor experiments.

Workflow for Diagnosing and Reducing High Non-Specific Binding

Caption: Simplified signaling cascade initiated by FPR1 activation. [13]

Part 3: Experimental Protocols

Protocol: Standard Radioligand Binding Assay for FPRs

This protocol provides a general framework. You will need to optimize several components as described in the troubleshooting guide.

• Plate Coating (if necessary): If not using low-binding plates, pre-coat wells with a blocking agent like 0.1% Poly-D-Lysine. Incubate for 1 hour at room temperature, then wash with PBS.

• Cell/Membrane Seeding: Add your cells or membrane preparation to the wells at the optimized density.

• Blocking: Add assay buffer containing your chosen blocking agent (e.g., 1% BSA) and incubate for 30 minutes at room temperature.

• Ligand Addition:

  • Total Binding: Add your radiolabeled N-formyl-L-valine analog at the desired concentration.

  • Non-Specific Binding: In separate wells, add the radiolabeled ligand along with a 100-fold excess of unlabeled N-formyl-L-valine.

• Incubation: Incubate the plate for a predetermined time (e.g., 60 minutes) at the optimal temperature to reach binding equilibrium.

• Washing: Wash the wells 3 times with cold wash buffer to remove unbound ligand. [1]7. Detection: Lyse the cells (if applicable) and measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot specific binding against ligand concentration to determine Kd and Bmax.

References

• Wikipedia. (2023, October 27). Formyl peptide receptor. Retrieved from [Link]

• MBL Life Science. (n.d.). How to reduce non-specific reactions. Retrieved from [Link]

• Nicoya Lifesciences. (n.d.). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Retrieved from [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual.

• Surmodics IVD. (n.d.). Non-Specific Binding: What You Need to Know. Retrieved from [Link]

• Reddit. (2020, December 4). Effect of NaCl and BSA for reducing non-specific binding in diluted human serum. Retrieved from [Link]

• Bio-Rad. (n.d.). Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background. Retrieved from [Link]

• Ercal, B., et al. (2015). Bovine serum albumin as a universal suppressor of non-specific peptide binding in vials prior to nano-chromatography coupled mass-spectrometry analysis.

• ResearchGate. (2016, November 22). How can i reduce non-specific binding in lateral flow assay? Retrieved from [Link]

• ResearchGate. (2017, January 1). Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. Retrieved from [Link]

• ResearchGate. (2018, January 1). Effect of BSA on nonspecific binding reduction. Retrieved from [Link]

• PubMed. (1983, August). Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays. Journal of Immunological Methods, 62(2), 151-161.

• Bio-Rad. (n.d.). IHC Troubleshooting. Retrieved from [Link]

• PubMed. (2015, September 17). Bovine serum albumin as a universal suppressor of non-specific peptide binding in vials prior to nano-chromatography coupled mass-spectrometry analysis.

• Assay Depot. (2024, November 5). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Retrieved from [Link]

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Managing matrix effects in mass spectrometry of N-Formyl-L-valine

Welcome, Valued Colleague,

As a Senior Application Scientist, I understand the intricate challenges you face in the quantitative analysis of N-Formyl-L-valine. This small, modified amino acid is a critical biomarker in various research and development areas, but its analysis by LC-MS/MS is frequently complicated by matrix effects, leading to issues with accuracy, precision, and sensitivity.

This technical support guide is designed to move beyond simple procedural lists. It provides a framework for understanding the root causes of matrix effects in N-Formyl-L-valine analysis and offers robust, field-proven strategies to diagnose, troubleshoot, and mitigate these interferences. My goal is to empower you to build self-validating, reliable bioanalytical methods.

Section 1: Understanding the Core Challenge

Matrix effects in liquid chromatography-mass spectrometry (LC-MS) refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, often unidentified, components in the sample matrix.[1][2] For N-Formyl-L-valine, a polar molecule analyzed in complex biological fluids like plasma, serum, or urine, this is a significant hurdle.

The most common ionization technique, Electrospray Ionization (ESI), is particularly susceptible.[2][3] Endogenous matrix components can compete with N-Formyl-L-valine for access to the limited surface area of ESI droplets or for available charge, leading to a suppression of its signal.[4][5][6] Less commonly, they can enhance the signal. The primary culprits in plasma and serum are phospholipids from cell membranes, which are notorious for causing ion suppression.[6][7][8]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during method development and validation for N-Formyl-L-valine.

Issue 1: Poor Reproducibility & High Coefficient of Variation (%CV)

• Symptom: You observe significant variability in N-Formyl-L-valine peak areas for the same QC level across different samples or batches, resulting in a %CV greater than 15%.

• Probable Cause: Inconsistent matrix effects between different lots or sources of your biological matrix. The composition of plasma, for example, can vary from one individual to another, leading to different degrees of ion suppression for each sample.[9][10]

• Solution: Implement a Stable Isotope-Labeled Internal Standard (SIL-IS)

  • Causality: A SIL-IS, such as N-Formyl-L-valine-¹³C₅,¹⁵N, is the gold standard for correcting variability.[11][12] It is chemically identical to the analyte and will co-elute chromatographically.[5] Therefore, it experiences the exact same ionization suppression or enhancement as the target analyte. By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by the matrix is effectively normalized, restoring precision.[5][12]

  • Action: Synthesize or purchase a suitable SIL-IS for N-Formyl-L-valine.[13][14] Add the SIL-IS to all samples, standards, and QCs at the very beginning of the sample preparation process.[2]

Issue 2: Low Analyte Response & Poor Sensitivity (High LLOQ)

• Symptom: The signal intensity for N-Formyl-L-valine is weak, even at moderate concentrations, making it difficult to achieve the required Lower Limit of Quantitation (LLOQ).

• Probable Cause: Severe ion suppression caused by high concentrations of co-eluting matrix components, most commonly phospholipids in plasma/serum samples.[7][8] Simple protein precipitation is often insufficient as it fails to remove these interfering lipids.

• Solution: Enhance Sample Preparation with Phospholipid Removal

  • Causality: To improve the signal, you must remove the interfering compounds before they enter the ion source. Solid-Phase Extraction (SPE) is a highly effective technique for this purpose.[3][15] Specifically, modern phospholipid removal SPE plates and cartridges utilize a mechanism (e.g., Lewis acid-base interaction with zirconia particles) to selectively retain phospholipids while allowing N-Formyl-L-valine to pass through.[16][17]

  • Action: Replace your existing sample preparation with a dedicated phospholipid removal SPE protocol. See Protocol 4.2 for a detailed workflow. This will result in a much cleaner extract, significantly reducing ion suppression and boosting the analyte signal.[17][18]

Issue 3: Drifting Retention Times & Poor Peak Shape

• Symptom: The retention time for N-Formyl-L-valine shifts over the course of an analytical run, and peak shapes may degrade (e.g., tailing or fronting).

• Probable Cause: Accumulation of matrix components on the analytical column or at the head of the column. This buildup can alter the column chemistry and hydrodynamics, affecting the interaction of the analyte with the stationary phase.[8]

• Solution: Optimize Chromatography & Employ a Divert Valve

  • Causality: Not all matrix components can be removed during sample preparation. Highly polar components like salts will elute in the void volume, while highly non-polar lipids (those that get through cleanup) will elute late in the gradient. A divert valve can direct the column flow to waste during the initial and final stages of the chromatogram, preventing these components from entering and contaminating the mass spectrometer source.[19]

  • Action:

    • Program your LC's divert valve to switch the flow to waste for the first ~0.5 minutes (to divert salts) and during the final high-organic wash and re-equilibration steps.

    • Develop a robust column washing step at the end of your gradient (e.g., hold at 95-100% organic solvent) to elute strongly retained lipids.

    • Consider Hydrophilic Interaction Liquid Chromatography (HILIC) as an alternative to reversed-phase, as it can provide better retention for polar analytes like N-Formyl-L-valine and may offer different selectivity for matrix components.[20][21]

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most common sources of matrix effects for N-Formyl-L-valine in plasma?

The primary sources are phospholipids (e.g., glycerophosphocholines), which are abundant in plasma and serum and are known to cause significant ion suppression in ESI-positive mode.[3][6][7] Other sources include salts, proteins/peptides, and other endogenous small molecules that may co-elute and compete for ionization.[1]

Q2: How do I quantitatively assess the degree of matrix effect in my method?

You should perform a post-extraction spike experiment as recommended by regulatory bodies like the FDA.[9][22] This involves comparing the peak response of an analyte spiked into an extracted blank matrix to the response of the analyte in a clean solvent.

The calculation is: Matrix Effect (%) = (Mean Peak Area in Spiked Matrix Extract / Mean Peak Area in Neat Solution) x 100

A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[3][19] According to FDA guidance, the precision of the matrix effect across at least six different lots of matrix should not exceed a %CV of 15%.[9] See Protocol 4.1 for a step-by-step guide.

Q3: Is a SIL-IS always necessary if I have a good cleanup procedure?

While an excellent cleanup procedure significantly reduces matrix effects, it rarely eliminates them completely.[4] A SIL-IS is highly recommended and often required for regulatory submissions. It corrects for the residual and variable matrix effects that remain after sample preparation, ensuring the highest level of accuracy and precision.[2][12] It also corrects for variability in extraction recovery.

Q4: Which sample preparation technique is best for N-Formyl-L-valine?

The choice depends on the required sensitivity and throughput. Here is a comparative summary:

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.	"Dirty" extract; significant matrix effects (especially from phospholipids).	Early discovery, high-throughput screening where precision is less critical.
Liquid-Liquid Extraction (LLE)	Can provide a cleaner extract than PPT.	Labor-intensive, uses large volumes of organic solvents, optimization can be complex.	When analytes are sufficiently non-polar to be extracted away from polar interferences.
Solid-Phase Extraction (SPE)	Provides the cleanest extracts, highly selective.[15]	More time-consuming and costly than PPT.	Recommended for N-Formyl-L-valine. Method validation and regulated bioanalysis where accuracy and sensitivity are paramount.[5][18]

For N-Formyl-L-valine in plasma, a dedicated Phospholipid Removal SPE provides the most robust and reliable results.[7][17]

Section 4: Key Protocols & Workflows

Protocol 4.1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol is designed to meet FDA bioanalytical method validation guidelines.[9]

• Prepare Solutions:

  • Set A (Neat Solution): Spike your analytical standard (and SIL-IS) into the final reconstitution solvent at low and high QC concentrations.

  • Set B (Post-Spike Matrix): Extract at least six different lots of blank biological matrix using your finalized sample preparation method. Spike the analytical standard (and SIL-IS) into the final, dried extracts at the same low and high QC concentrations.

• Analysis: Inject both sets of samples (n=3-5 replicates per lot) into the LC-MS/MS system.

• Calculation:

  • For each matrix lot, calculate the Matrix Factor (MF): MF = Mean Peak Area of Set B / Mean Peak Area of Set A.

  • Calculate the IS-Normalized MF (if using a SIL-IS): (MF of Analyte) / (MF of IS).

  • Calculate the %CV of the MF (or IS-Normalized MF) across all six matrix lots.

• Acceptance Criteria: The %CV should not be greater than 15%.[9]

Protocol 4.2: Phospholipid Removal using SPE

This is a generic protocol for a 96-well phospholipid removal plate. Always consult the manufacturer's specific instructions.

• Sample Pre-treatment: To a 100 µL aliquot of plasma/serum, add 300 µL of acetonitrile containing your SIL-IS. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at ~4000 x g for 10 minutes to pellet the precipitated proteins.

• SPE Loading: Place the 96-well phospholipid removal plate on a collection plate or vacuum manifold. Transfer the supernatant from the previous step directly into the wells of the SPE plate.

• Elution: Apply a gentle vacuum or use positive pressure to pass the supernatant through the sorbent bed into the collection plate. The phospholipids are retained by the sorbent, while your analyte and IS pass through.[17]

• Evaporation & Reconstitution: Evaporate the collected eluate to dryness under a stream of nitrogen at ~40°C. Reconstitute the residue in your mobile phase A (e.g., 100 µL).

• Analysis: Seal the plate and inject into the LC-MS/MS system.

Protocol 4.3: LC Method Development to Mitigate Co-elution

• Identify Interference Zone: Using the post-column infusion technique, inject an extracted blank matrix sample to identify the retention time regions where significant ion suppression occurs.[4][8] Typically, a major suppression zone for phospholipids appears in the mid-to-late part of a standard reversed-phase gradient.

• Adjust Gradient: Modify your LC gradient to ensure N-Formyl-L-valine elutes in a "clean" region, away from the main suppression zone.

  • Example: If N-Formyl-L-valine is eluting early, and the suppression zone starts at 3 minutes, try a shallower initial gradient to increase its retention and move it away from early eluting interferences.

• Column Chemistry: If gradient modification is insufficient, test a column with a different stationary phase (e.g., a polar-embedded phase or a phenyl-hexyl phase) to alter the selectivity between the analyte and the key interferences.

Section 5: Visual Guides & Workflows

Caption: Workflow for diagnosing and mitigating matrix effects.

Caption: Mechanism of ion suppression in an ESI droplet.

Caption: Decision tree for selecting a sample preparation method.

Section 6: References

• Annesley, T. M. (2003). Ion Suppression in Mass Spectrometry. Clinical Chemistry, 49(7), 1041–1044. Available at: [Link]

• Polson, C., Sarkar, P., Incledon, B., Raguvaran, V., & Grant, R. (2003). Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 785(2), 263–275. Available at: [Link]

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22–34. Available at: [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019–3030. Available at: [Link]

• Element Lab Solutions. (n.d.). All You Need To Know About Phospholipid Removal (PLR). Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: a review. Rapid Communications in Mass Spectrometry, 19(3), 401–407. Available at: [Link]

• Souverein, P. C., Rudaz, S., & Veuthey, J. L. (2004). Matrix effect in bioanalytical liquid chromatography/tandem mass spectrometry. Journal of Chromatography B, 801(2), 231-246. Available at: [Link]

• Guo, K., Li, L. (2009). Differential 12C-/13C-isotope dansylation labeling and liquid chromatography-mass spectrometry for absolute and relative quantification of the metabolome. Analytical Chemistry, 81(10), 3919-3932. Available at: [Link]

• LCGC International. (2019). An Uncommon Fix for LC–MS Ion Suppression. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Available at: [Link]

• Fekete, A., et al. (2019). Development, validation and application of LC-MS/MS method for quantification of amino acids, kynurenine and serotonin in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 180, 113018. Available at: [Link]

• AMS BioPharma. (2023). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Siluk, D., et al. (2017). Effective phospholipid removal from plasma samples by solid phase extraction with the use of copper (II) modified silica gel cartridges. Journal of Chromatography B, 1070, 1-6. Available at: [Link]

• Stahnke, H., & Alder, L. (2015). Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry. In Mass Spectrometry in Food Safety. Available at: [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. Available at: [Link]

• Restek Corporation. (2015). Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC Europe. Available at: [Link]

• Rodríguez-González, P., et al. (2018). Evaluation of different isotope dilution mass spectrometry strategies for the characterization of naturally abundant and isotopically labelled peptide standards. Analytical and Bioanalytical Chemistry, 410(13), 3093-3104. Available at: [Link]

• Yin, X., et al. (2024). Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(1), 22. Available at: [Link]

• PharmaCompass. (n.d.). FDA guideline - Bioanalytical Method Validation. Retrieved from [Link]

• Chromatography Techniques. (2016). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

• Bioanalysis Zone. (2022). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. Retrieved from [Link]

• Seger, C., & Griesmacher, A. (2009). How to Deal with Ion Suppression – the Foe of HPLC-MS/MS. Scientia Pharmaceutica, 77, 170. Available at: [Link]

• NorthEast BioLab. (n.d.). Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. Retrieved from [Link]

• Phillips, A. A. (2022). Practical considerations for amino acid isotope analysis. Organic Geochemistry, 164, 104359. Available at: [Link]

• Xia, Y. Q., & Jemal, M. (2009). Matrix Effects and Application of Matrix Effect Factor. Bioanalysis, 1(1), 169-181. Available at: [Link]

• U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available at: [Link]

• Pous-Torres, S., et al. (2017). Matrix-effect free quantitative liquid chromatography mass spectrometry analysis in complex matrices using nanoflow liquid chromatography with integrated emitter tip and high dilution factors. Journal of Chromatography A, 1523, 286-293. Available at: [Link]

• UC Davis Stable Isotope Facility. (n.d.). Sample Preparation - Compound Specific ¹³C & ¹⁵N analysis of Amino Acids by GC-C-IRMS. Retrieved from [Link]

• Zhang, T., et al. (2017). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma. Journal of Chromatography B, 1060, 139-147. Available at: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to N-Formylated Peptides: Comparative Potency and Functional Characterization

In the intricate theater of innate immunity, N-formylated peptides stand out as potent signaling molecules, acting as crucial cues for immune cell recruitment and activation. These peptides, originating from bacteria and damaged mitochondria, are recognized by a specific class of G protein-coupled receptors (GPCRs), the formyl peptide receptors (FPRs), primarily expressed on phagocytic leukocytes like neutrophils.[1][2] Understanding the relative potency of different N-formylated peptides is paramount for researchers in immunology, pharmacology, and drug development, as it directly impacts the intensity and nature of the inflammatory response.

This guide provides an in-depth comparison of the potency of various N-formylated peptides, supported by experimental data. We will delve into the structure-activity relationships that govern their interaction with FPRs and provide detailed protocols for key functional assays, enabling researchers to rigorously assess the activity of these important biomolecules.

The Landscape of N-Formylated Peptides: A Potency Comparison

The potency of an N-formylated peptide is typically quantified by its half-maximal effective concentration (EC50) in functional assays that measure downstream signaling events upon receptor activation. The most common of these assays is the measurement of intracellular calcium mobilization. The binding of an N-formylated peptide to its receptor, predominantly FPR1, triggers a signaling cascade that leads to a rapid and transient increase in cytosolic calcium levels.[3][4]

Below is a comparative summary of the potency of several well-characterized N-formylated peptides, expressed as their EC50 values for inducing calcium mobilization in neutrophil-like cells or cells expressing specific formyl peptide receptors. It is important to note that EC50 values can vary depending on the specific cell type, receptor expression levels, and the assay conditions used.

Peptide	Sequence	Origin	Receptor Target(s)	EC50 (Calcium Mobilization)	Reference(s)
fMLP (fMLF)	fMet-Leu-Phe	Bacterial (prototypical)	FPR1 > FPR2	~20 nM (human neutrophils)	[5]
Mouse FPR1	~50 nM	[6]
Mouse FPR2	~5.3 µM	[6]
fMIFL	fMet-Ile-Phe-Leu	Bacterial (S. aureus)	FPR1, FPR2	Potent activator of FPR1 and FPR2	[3]
fMIVIL	fMet-Ile-Val-Ile-Leu	Bacterial (L. monocytogenes)	FPR1 >> FPR2	More potent on FPR1 than FPR2	[3]
fMMYALF	fMet-Met-Tyr-Ala-Leu-Phe	Mitochondrial (ND6)	FPR1, FPR2	~10 nM (FPR1), ~15 nM (FPRL1/FPR2)	[7]
fMLKLIV	fMet-Leu-Lys-Leu-Ile-Val	Mitochondrial (ND4)	FPR1, FPR2	~44 nM (FPR1), ~55 nM (FPRL1/FPR2)	[7]
fMFADRW	fMet-Phe-Ala-Asp-Arg-Trp	Mitochondrial (COX1)	FPR1, FPR2	~160 nM (FPR1), ~120 nM (FPRL1/FPR2)	[7]

Key Insights from the Data:

• fMLP as the Gold Standard: N-formyl-methionyl-leucyl-phenylalanine (fMLP or fMLF) remains the most extensively studied and one of the most potent agonists for FPR1.[8] Its high affinity for FPR1 makes it a standard positive control in many functional assays.

• Receptor Selectivity: While many N-formylated peptides can activate both FPR1 and FPR2, their potencies can differ significantly. Generally, bacteria-derived peptides like fMLP and fMIVIL show a preference for FPR1.[3] In contrast, some mitochondria-derived peptides, such as fMMYALF and fMLKLIV, exhibit comparable high potency for both FPR1 and FPR2 (also known as FPRL1).[7]

• Structural Determinants of Potency: The N-formyl group is crucial for the high-affinity binding of these peptides to their receptors.[3] The specific amino acid sequence, particularly at the N-terminus, dictates the potency and receptor selectivity.

Unraveling the Mechanism: The FPR1 Signaling Pathway

The binding of an N-formylated peptide to FPR1 initiates a cascade of intracellular events that ultimately lead to the physiological responses of the immune cell, such as chemotaxis, degranulation, and the production of reactive oxygen species (ROS).[4] Understanding this pathway is fundamental to interpreting the results of potency assays.

Caption: FPR1 Signaling Cascade.

Experimental Corner: Protocols for Potency Assessment

Accurate determination of N-formylated peptide potency relies on robust and well-controlled experimental assays. Here, we provide detailed, step-by-step protocols for two fundamental assays: the calcium mobilization assay and the neutrophil chemotaxis assay.

Calcium Mobilization Assay Using Fluo-4 AM

This assay measures the increase in intracellular calcium concentration following receptor activation. It is a high-throughput and sensitive method for determining the EC50 of a peptide.

Caption: Workflow for Calcium Mobilization Assay.

Detailed Protocol:

• Cell Preparation:

  • Culture a suitable cell line (e.g., human promyelocytic leukemia HL-60 cells differentiated into a neutrophil-like phenotype) under standard conditions.

  • Harvest the cells by centrifugation and resuspend them in a physiological buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) at a concentration of 1-2 x 10^6 cells/mL.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution. A typical final concentration is 2-5 µM Fluo-4 AM in the cell suspension. The addition of Pluronic® F-127 (0.02-0.04%) can aid in dye solubilization.

  • Incubate the cells with the Fluo-4 AM loading solution for 30-60 minutes at 37°C in the dark.

  • After incubation, wash the cells by centrifugation and resuspend them in fresh buffer to remove extracellular dye.

• Assay Execution:

  • Dispense the Fluo-4 AM-loaded cells into a black, clear-bottom 96-well plate.

  • Prepare serial dilutions of the N-formylated peptides to be tested.

  • Use a fluorescence plate reader equipped with an automated injection system to add the peptide solutions to the wells while simultaneously measuring the fluorescence kinetics (Excitation: ~490 nm, Emission: ~525 nm).[9] Record the fluorescence signal for a period before and after peptide addition to establish a baseline and capture the peak response.

• Data Analysis:

  • Determine the peak fluorescence intensity for each peptide concentration.

  • Plot the peak fluorescence intensity against the logarithm of the peptide concentration to generate a dose-response curve.

  • Fit the data using a non-linear regression model (e.g., a four-parameter logistic curve) to calculate the EC50 value.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay directly measures the ability of an N-formylated peptide to induce directed cell migration, a key physiological function of neutrophils.

Detailed Protocol:

• Neutrophil Isolation:

  • Isolate primary human neutrophils from fresh peripheral blood of healthy donors using a density gradient centrifugation method (e.g., using Ficoll-Paque). Ensure all procedures are performed under sterile conditions to maintain cell viability and function.

• Chamber Setup:

  • Use a Boyden chamber apparatus, which consists of an upper and a lower chamber separated by a microporous membrane (typically 3-5 µm pore size for neutrophils).

  • Add the N-formylated peptide solution (chemoattractant) at the desired concentration to the lower chamber. Use buffer alone as a negative control.

• Cell Migration:

  • Place the freshly isolated neutrophils in the upper chamber.

  • Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for a defined period (e.g., 60-90 minutes) to allow the neutrophils to migrate through the membrane towards the chemoattractant.

• Quantification of Migration:

  • After incubation, remove the non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with Diff-Quik stain).

  • Count the number of migrated cells in several high-power fields under a microscope. Alternatively, migrated cells can be quantified by lysing the cells and measuring the activity of an intracellular enzyme like myeloperoxidase.

Conclusion

The potency of N-formylated peptides is a critical determinant of their biological activity, influencing the magnitude and nature of the innate immune response. This guide has provided a comparative overview of the potency of key bacterial and mitochondrial N-formylated peptides, highlighting their differential activities and receptor preferences. By employing the detailed experimental protocols for calcium mobilization and chemotaxis assays, researchers can accurately characterize the potency of novel peptides and further unravel the complexities of N-formylated peptide signaling in health and disease.

References

• Ye, R. D., Boulay, F., Wang, J. M., Dahlgren, C., Gerard, C., Parmentier, M., ... & Murphy, P. M. (2009). International Union of Basic and Clinical Pharmacology. LXXIII. Nomenclature for the formyl peptide receptor (FPR) family. Pharmacological reviews, 61(2), 119-161. [Link]

• Wikipedia. (2023). Formyl peptide receptor 1. In Wikipedia. [Link]

• Gao, J. L., Lee, E. J., & Murphy, P. M. (1999). N-Formylpeptides induce two distinct concentration optima for mouse neutrophil chemotaxis by differential interaction with two N-formylpeptide receptor (Fpr) subtypes: molecular characterization of Fpr2, a second mouse neutrophil Fpr. The Journal of experimental medicine, 189(4), 657-662. [Link]

• He, H. Q., & Ye, R. D. (2017). The formyl peptide receptors: diversity of ligands and mechanism for recognition. Molecules, 22(3), 455. [Link]

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• Le, Y., Murphy, P. M., & Wang, J. M. (2002). Formyl-peptide receptors revisited. Trends in immunology, 23(11), 541-548.

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• Human mitochondria-derived N-formylated peptides are novel agonists equally active on FPR and FPRL1, while Listeria monocytogenes-derived peptides preferentially activate FPR. PubMed. [Link]

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• Ligand binding mode of FPR1 to fMIFL a Side view (left) and... ResearchGate. [Link]

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• The formyl peptide fMLF primes platelet activation and augments thrombus formation. PubMed Central. [Link]

• Mitochondrial N-formyl peptides induce cardiovascular collapse and sepsis-like syndrome. PNAS. [Link]

• User Guide. Graphviz. [Link]

• Characterization of the human fMLP receptor in neutrophils and in Xenopus oocytes. PubMed Central. [Link]

• Mitochondrial DAMPs from femoral reamings activate neutrophils via formyl peptide receptors and P44/42 MAP Kinase. PubMed Central. [Link]

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• Diagram of formyl peptide receptor 1 (FPR1) and formyl peptide receptor... ResearchGate. [Link]

• A subset of five human mitochondrial formyl peptides mimics bacterial peptides and functionally deactivates human neutrophils. ResearchGate. [Link]

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• fMLF-induced signalling cascade for neutrophil activation.... ResearchGate. [Link]

• Chemotaxis Assays. ibidi. [Link]

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• Mitochondrial N-formyl peptides cause airway contraction and lung neutrophil infiltration via formyl peptide receptor activation. PubMed Central. [Link]

• Claude API Development Guide. Anthropic. [Link]

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A Researcher's Guide to N-Formyl Peptide Receptor Specificity: A Comparative Analysis of FPR1 and FPR2

This guide provides an in-depth, objective comparison of the receptor specificity of Formyl Peptide Receptor 1 (FPR1) and Formyl Peptide Receptor 2 (FPR2) for short-chain N-formyl peptides. As pattern recognition receptors (PRRs) of the innate immune system, FPR1 and FPR2 are critical in sensing bacterial products and mitochondrial damage-associated molecular patterns (DAMPs), making them key targets in inflammation research and drug development.[1][2] Understanding their differential ligand specificity is paramount for designing selective therapeutic agents.

While the topic specifies N-Formyl-L-valine, this guide will utilize the prototypical and most extensively studied short N-formyl peptide, N-formyl-methionyl-leucyl-phenylalanine (fMLF) , to illustrate the fundamental principles of receptor interaction. The structural features of fMLF that govern its binding are directly comparable to other short N-formyl peptides, providing a robust and well-documented model for this comparative analysis.

FPR1 vs. FPR2: An Overview of Two Closely Related Receptors

FPR1 and FPR2 are G protein-coupled receptors (GPCRs) encoded by adjacent genes on chromosome 19 in humans.[1] Despite sharing a significant amino acid sequence identity of 69%, their functional roles and ligand preferences diverge considerably.[3][4]

• FPR1: Historically identified as the high-affinity receptor for fMLF, FPR1 is a potent mediator of pro-inflammatory responses.[3][4] Its activation on phagocytes like neutrophils and monocytes triggers a cascade of events including chemotaxis, superoxide production, and degranulation, essential for clearing bacterial infections.[5][6]

• FPR2 (also known as ALX/FPR2): This receptor is characterized by its remarkable promiscuity, binding a wide array of structurally diverse ligands, from proteins and peptides to lipids.[1][7] It was initially identified as a low-affinity receptor for fMLF.[4] Depending on the specific agonist, FPR2 can mediate either pro-inflammatory or anti-inflammatory, pro-resolving signals, making it a complex and intriguing therapeutic target.[3][7]

Comparative Analysis of Receptor Specificity for fMLF

The most striking difference between FPR1 and FPR2 lies in their affinity for short N-formyl peptides like fMLF. FPR1 binds fMLF with nanomolar affinity, whereas FPR2 requires micromolar concentrations for activation, a difference of nearly three orders of magnitude.[4][8]

Binding Affinity and Functional Potency

Experimental data consistently demonstrate the potent and preferential activation of FPR1 by fMLF across various functional assays.

Table 1: Comparative Binding Affinity and Functional Potency of fMLF

Parameter	FPR1	FPR2	Fold Difference	Reference(s)
Binding Affinity (Kd)	~1-3 nM	>300-430 nM	>100x	[4][9][10]
Calcium Mobilization (EC50)	Nanomolar (nM) range	Micromolar (µM) range	~1000x	[3][8]
Chemotaxis (EC50)	Nanomolar (nM) range	Weak to no response	>1000x	[5][10]

| ERK Activation (EC50) | Nanomolar (nM) range | Micromolar (µM) range | ~100x |[3][11] |

The Structural Basis for Differential Specificity

The profound difference in affinity is not arbitrary; it is dictated by key structural variations within the ligand-binding pockets of the two receptors.

• FPR1's Binding Pocket: The binding cavity of FPR1 possesses a net positive charge, largely attributed to residues such as Arginine 84 (Arg84) and Lysine 85 (Lys85) .[8][12] This electropositive environment is highly favorable for accommodating the negatively charged carboxyl terminus of short, neutral peptides like fMLF, facilitating a high-affinity interaction.

• FPR2's Binding Pocket: In contrast, the FPR2 binding pocket contains a key negatively charged residue, Aspartic acid 281 (Asp281) .[9][12] This residue creates electrostatic repulsion with the free carboxyl group of fMLF, significantly weakening the binding interaction.[8][9] Consequently, FPR2 shows a preference for longer peptides or those with a C-terminal positive charge that can favorably interact with Asp281.[5]

Figure 2. Canonical Gαi signaling pathway for FPR1 and FPR2.

Experimental Design and Protocols

To empirically determine the specificity of a compound like N-Formyl-L-valine for FPR1 versus FPR2, a series of well-controlled experiments is required. The following workflow and protocols provide a robust framework for such an investigation.

General Experimental Workflow

Figure 3. Workflow for determining receptor specificity.

Protocol 1: Calcium Mobilization Assay

This assay provides a rapid and high-throughput method to measure receptor activation via the Gq/PLC/IP3 pathway, which is downstream of Gβγ activation in Gαi-coupled receptors.

• Principle: Agonist binding leads to an increase in intracellular calcium ([Ca²⁺]i), which is detected by a calcium-sensitive fluorescent dye. The intensity of fluorescence is proportional to the [Ca²⁺]i. [13]* Causality: This is a direct measure of functional receptor activation. Comparing the dose-response curves for a ligand on cells expressing only FPR1 versus cells expressing only FPR2 allows for precise determination of functional selectivity.

Step-by-Step Methodology:

• Cell Preparation:

  • Seed HEK293 cells stably expressing either human FPR1 or FPR2 into a black, clear-bottom 96-well plate. Allow cells to adhere overnight.

  • Rationale: A cell line lacking endogenous FPRs is used to ensure the observed signal is solely from the transfected receptor.

• Dye Loading:

  • Aspirate the culture medium.

  • Add 100 µL of loading buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) containing a calcium-sensitive dye (e.g., Fluo-4 AM or Fura-2 AM) and an organic anion transporter inhibitor like probenecid.

  • Incubate for 45-60 minutes at 37°C.

  • Rationale: Probenecid prevents the cells from actively pumping the dye out, ensuring sufficient intracellular loading for a strong signal.

• Cell Washing:

  • Gently aspirate the loading buffer and wash the cells twice with 100 µL of assay buffer.

  • Leave 100 µL of assay buffer in each well for the experiment.

• Assay Execution:

  • Use a fluorescent plate reader (e.g., FLIPR, FlexStation) equipped with an automated liquid handling system.

  • Prepare a separate 96-well plate with serial dilutions of your test compound (e.g., N-Formyl-L-valine) and control agonists (fMLF for FPR1, MMK-1 or WKYMVm for FPR2) at 5x the final concentration.

  • Set the instrument to record a baseline fluorescence for 10-20 seconds.

  • The instrument then adds 25 µL of the agonist from the compound plate to the cell plate.

  • Continue recording fluorescence for an additional 90-180 seconds to capture the peak response and subsequent decay.

• Data Analysis:

  • Calculate the response as the peak fluorescence intensity minus the baseline fluorescence.

  • Normalize the data, setting the response to buffer alone as 0% and the response to a saturating concentration of a potent control agonist as 100%.

  • Plot the normalized response versus the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Protocol 2: Chemotaxis (Boyden Chamber) Assay

This assay directly measures a key physiological function mediated by FPRs: directed cell migration. [6]

• Principle: Cells are placed in an upper chamber, separated by a microporous membrane from a lower chamber containing the chemoattractant. The number of cells that migrate through the membrane towards the stimulus is quantified.

• Causality: This is a definitive endpoint for chemoattractant receptor function. A lack of migration, even at high ligand concentrations, indicates weak or non-existent functional coupling to the chemotactic machinery.

Step-by-Step Methodology:

• Cell Preparation:

  • Use cells that endogenously express the receptors (e.g., human neutrophils) or transfected cell lines (e.g., differentiated HL-60 cells expressing FPR1 or FPR2).

  • Harvest cells and resuspend them in assay medium (e.g., RPMI with 0.5% BSA) at a concentration of 1-2 x 10⁶ cells/mL.

• Chamber Assembly:

  • Prepare serial dilutions of the test compound and controls in assay medium and add them to the lower wells of a multi-well chemotaxis chamber (e.g., Neuro Probe, Corning Transwell).

  • Carefully place the microporous membrane (e.g., 3-5 µm pore size for neutrophils) over the lower wells. The pore size must be chosen to allow active migration but prevent passive falling through.

  • Assemble the chamber by adding the upper gasket and lid.

• Cell Seeding:

  • Pipette 25-50 µL of the cell suspension into each of the upper chamber wells.

• Incubation:

  • Incubate the chamber at 37°C in a 5% CO₂ incubator for 60-90 minutes. Incubation time is critical and must be optimized; too short and few cells migrate, too long and the chemotactic gradient dissipates.

• Quantification:

  • After incubation, disassemble the chamber. Scrape non-migrated cells from the top surface of the membrane.

  • Fix and stain the migrated cells on the bottom surface of the membrane (e.g., with Diff-Quik stain).

  • Mount the membrane on a microscope slide and count the number of migrated cells in several high-power fields for each well.

• Data Analysis:

  • Plot the number of migrated cells versus the logarithm of the agonist concentration.

  • Fit the data to determine the EC₅₀ and the maximum chemotactic response. Compare the results for FPR1- and FPR2-expressing cells.

Conclusion and Field Insights

The specificity profile of FPR1 versus FPR2 for short N-formyl peptides is clear and unambiguous:

• FPR1 is the high-affinity, primary sensor for short N-formyl peptides derived from bacteria and mitochondria. Its activation by nanomolar concentrations of ligands like fMLF initiates a potent, rapid pro-inflammatory response critical for host defense. [5][6]

• FPR2 is a low-affinity sensor for these same peptides, requiring concentrations that are 100- to 1000-fold higher to elicit a response. [3][8]This structural and functional distinction is not a redundancy but a critical feature of the innate immune system. FPR2's true role is that of a promiscuous receptor that integrates a wide variety of signals, including pro-resolving lipid mediators like Lipoxin A₄ and pro-inflammatory DAMPs. [7] For drug development professionals, this differential specificity is a key vulnerability to exploit. A compound designed to target inflammatory processes must be rigorously profiled against both receptors. An agonist intended for FPR2's pro-resolving functions must show minimal activity at FPR1 to avoid inadvertently triggering inflammation. Conversely, an FPR1 antagonist must be selective over FPR2 to block bacterial sensing without interfering with inflammation resolution pathways. This guide provides the foundational understanding and experimental framework necessary to navigate the complex but rewarding pharmacology of the formyl peptide receptors.

References

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• Pajonczyk, D., Sternschulte, M. F., Soehnlein, O., Bermudez, M., Raabe, C. A., & Rescher, U. (2024). Comparative analysis of Formyl peptide receptor 1 and Formyl peptide receptor 2 reveals shared and preserved signaling profiles. bioRxiv. [Link]

• Cattaneo, F., Ammendola, R., & Sica, M. (2015). Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists. MDPI. [Link]

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• Du, H., et al. (2014). Structural Determinants for the Interaction of Formyl Peptide Receptor 2 with Peptide Ligands. Journal of Biological Chemistry. [Link]

• Exploring Biased Agonism at FPR1 as a Means to Encode Danger Sensing. (2020). PubMed. [Link]

• Chen, K., et al. (2019). Chemotactic Ligands that Activate G-Protein-Coupled Formylpeptide Receptors. Cells. [Link]

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• Qin, C., et al. (2016). Formyl Peptide Receptor (FPR) Biased Agonists as Novel Cardioprotection from Myocardial Ischaemia-reperfusion (I-R) Injury. ResearchGate. [Link]

• The Contribution of Chemoattractant GPCRs, Formylpeptide Receptors, to Inflammation and Cancer. (2020). Frontiers in Immunology. [Link]

• Prossnitz, E. R., et al. (1995). Multiple Activation Steps of the N-Formyl Peptide Receptor. Biochemistry. [Link]

• Karlsson, J., et al. (2020). Functional selective FPR1 signaling in favor of an activation of the neutrophil superoxide generating NOX2 complex. Scientific Reports. [Link]

• Liao, Z., & Ye, R. D. (2022). Structural and conformational studies of biased agonism through formyl peptide receptors. American Journal of Physiology-Cell Physiology. [Link]

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A Senior Application Scientist's Guide to Validating FPR1 Agonist Activity Using Cyclosporin H

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of FPR1 and the Need for Specific Validation

The Formyl Peptide Receptor 1 (FPR1) is a G protein-coupled receptor (GPCR) that serves as a cornerstone of the innate immune system.[1][2] Primarily expressed on the surface of phagocytic leukocytes like neutrophils and macrophages, FPR1 is a key pattern recognition receptor.[1][3][4] Its primary function is to detect N-formylated peptides, which are molecular signatures of bacterial invasion or mitochondrial damage from host cells, thereby acting as potent chemoattractants.[5][6] Upon binding to agonists such as N-Formyl-L-valine or the archetypal N-formyl-Met-Leu-Phe (fMLF), FPR1 initiates a signaling cascade that orchestrates critical immune responses, including chemotaxis (directed cell migration), degranulation, and the production of reactive oxygen species (ROS) to eliminate pathogens.[1][3][7]

Given its central role in inflammation, FPR1 is a significant target for therapeutic development. When characterizing a novel compound like N-Formyl-L-valine believed to act on FPR1, it is imperative to validate that its activity is specifically mediated through this receptor and not due to off-target effects or interaction with related receptors like FPR2. This is achieved by using a selective antagonist that can specifically block the receptor's function. Cyclosporin H (CsH) is a powerful tool for this purpose. It is a potent and highly selective competitive antagonist of FPR1 that, crucially, lacks the broad immunosuppressive activity of its well-known analog, Cyclosporin A, making it an ideal reagent for targeted in vitro validation.[8][9][10][11][12][13]

This guide provides the mechanistic framework and detailed experimental protocols to rigorously validate the FPR1-specific activity of an agonist using Cyclosporin H, ensuring the trustworthiness and specificity of your findings.

Mechanistic Foundation: FPR1 Signaling and Its Blockade by Cyclosporin H

Understanding the downstream consequences of FPR1 activation is essential for designing a robust validation strategy. The choice of assay readout is directly linked to the signaling pathway being interrogated.

The FPR1 Signaling Cascade

As a canonical GPCR, agonist binding to FPR1 induces a conformational change that activates its coupled heterotrimeric G protein, primarily the pertussis toxin-sensitive Gαi subtype.[2][7] This event triggers the dissociation of the Gαi and Gβγ subunits, which then initiate multiple downstream pathways:

• Calcium Mobilization : The Gβγ subunit activates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing a rapid and transient release of stored Ca²⁺ into the cytoplasm.[3][14][15] This calcium flux is a hallmark of FPR1 activation and a common, reliable readout.

• Chemotaxis and ROS Production : Parallel pathways involving Phosphoinositide 3-kinase (PI3K) and the activation of small GTPases like Rac are critical for orchestrating the cytoskeletal rearrangements required for chemotaxis and for assembling the NADPH oxidase complex to produce ROS.[1][3]

• MAPK Pathway Activation : FPR1 signaling also leads to the phosphorylation and activation of the Extracellular signal-Regulated Kinase (ERK) pathway, which is involved in gene expression and other cellular responses.[3][16]

• Receptor Desensitization : Following activation, G protein-coupled receptor kinases (GRKs) phosphorylate the receptor's intracellular tail. This promotes the recruitment of β-arrestin proteins, which uncouple the receptor from the G protein (desensitization) and target it for internalization, thereby terminating the signal.[1][17]

Caption: Simplified FPR1 signaling and point of Cyclosporin H inhibition.

Cyclosporin H: A Specific Molecular Obstruction

Cyclosporin H functions as a selective, competitive antagonist.[18] This means it binds directly to FPR1 at or near the same site as N-formylated peptides, but it does not activate the receptor.[8][19] By occupying the binding pocket, it physically prevents agonists like N-Formyl-L-valine from docking and initiating the signaling cascade. The high selectivity of CsH for FPR1 over FPR2 is a critical experimental advantage, as it allows researchers to confidently attribute any blocked activity to FPR1-specific mechanisms.[12][20]

Experimental Guide: A Self-Validating Protocol for FPR1 Activity

The most direct and high-throughput method to validate FPR1 agonism is the intracellular calcium mobilization assay. Its rapidity and direct link to G protein activation make it an excellent primary validation tool.

Core Experiment: Intracellular Calcium Flux Assay

Causality & Principle: This assay is built on a direct causal link: if N-Formyl-L-valine is an FPR1 agonist, it will trigger Gαi/PLC-mediated Ca²⁺ release. If Cyclosporin H is a specific FPR1 antagonist, its presence will prevent this agonist-induced Ca²⁺ release. This experimental design creates a self-validating system where the inhibition of the signal confirms the specificity of the interaction.

Required Materials:

• Cells: Human neutrophils, HL-60 cells differentiated into a neutrophil-like phenotype, or a cell line stably expressing human FPR1 (e.g., HEK293-hFPR1, RBL-hFPR1).[7][13]

• Agonist: N-Formyl-L-valine (or other test agonist).

• Positive Control Agonist: N-formyl-Met-Leu-Phe (fMLF).

• Antagonist: Cyclosporin H (CsH).

• Fluorescent Calcium Indicator: Fluo-4 AM or Fura-2 AM.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium.

• Instrumentation: Fluorescence plate reader with an injection module or a fluorometer.

Step-by-Step Methodology:

• Cell Preparation:

  • Culture your chosen cells to an optimal density. For suspension cells (neutrophils, dHL-60), harvest and wash with assay buffer.

  • Resuspend cells at a concentration of 1-2 million cells/mL in assay buffer.

• Dye Loading:

  • Add the calcium indicator (e.g., Fluo-4 AM to a final concentration of 1-5 µM) to the cell suspension.

  • Incubate for 30-60 minutes at 37°C in the dark. This allows the AM ester to be cleaved by intracellular esterases, trapping the fluorescent dye inside the cells.

  • Wash the cells twice with assay buffer to remove extracellular dye and resuspend in fresh buffer.

• Assay Plate Setup:

  • Aliquot the dye-loaded cells into a 96-well black, clear-bottom plate.

  • Crucial Controls: Design your plate to include:

    • Wells for Vehicle Control (cells + vehicle, then agonist).

    • Wells for Antagonist Treatment (cells + CsH, then agonist).

    • Wells for Antagonist Only (cells + CsH, no agonist) to check for intrinsic activity.

    • Wells for Vehicle Only (cells + vehicle, no agonist) to establish baseline.

• Antagonist Pre-incubation:

  • Add Cyclosporin H (e.g., to a final concentration of 1 µM) or its vehicle (e.g., DMSO) to the appropriate wells.[20]

  • Incubate for 15-30 minutes at room temperature. This allows the antagonist time to bind to the receptor.

• Measurement and Agonist Stimulation:

  • Place the plate in the fluorescence reader and allow the temperature to equilibrate.

  • Begin recording baseline fluorescence for 15-30 seconds.

  • Using the instrument's injector, add the agonist (e.g., N-Formyl-L-valine at its EC₈₀ concentration) to the wells.

  • Continue recording the fluorescence signal for at least 60-120 seconds to capture the peak response and subsequent decay.

• Data Analysis:

  • The output will be fluorescence intensity over time.

  • Calculate the response for each well, typically as the peak fluorescence minus the baseline fluorescence (Peak - Baseline).

  • Normalize the data by expressing the response in the CsH-treated wells as a percentage of the response in the vehicle-treated (agonist only) wells.

  • % Inhibition = (1 - (Response_CsH / Response_Vehicle)) * 100

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A Researcher's Guide to Antagonizing N-Formyl Peptide Receptor Signaling: A Comparative Analysis of Boc-FLFLF and Other Key Antagonists

For researchers in immunology, inflammation, and drug discovery, the ability to precisely modulate the signaling pathways initiated by N-formyl peptides is of paramount importance. These peptides, including N-Formyl-L-valine, are potent chemoattractants that signal through a family of G protein-coupled receptors known as Formyl Peptide Receptors (FPRs). Their activation triggers a cascade of inflammatory responses, making them a critical target for therapeutic intervention. This guide provides an in-depth comparison of Boc-FLFLF, a widely used FPR antagonist, with other key alternatives, supported by experimental data and detailed protocols to empower your research.

The Central Role of Formyl Peptide Receptors in Inflammation

N-formyl peptides, released by bacteria or from damaged mitochondria, are potent danger signals recognized by the innate immune system.[1] They primarily signal through Formyl Peptide Receptor 1 (FPR1), a G protein-coupled receptor highly expressed on phagocytic leukocytes such as neutrophils.[2][3] Activation of FPR1 by agonists like N-formyl-L-valine or the more extensively studied N-formyl-methionyl-leucyl-phenylalanine (fMLF) initiates a signaling cascade that leads to chemotaxis, degranulation, and the production of reactive oxygen species (ROS)—all crucial components of the inflammatory response.[3][4] Given this central role, the identification and characterization of potent and selective FPR antagonists are critical for developing novel anti-inflammatory therapeutics.

Boc-FLFLF: A Key Tool for FPR1 Antagonism

N-tert-Butoxycarbonyl-Phe-Leu-Phe-Leu-Phe (Boc-FLFLF), also known as Boc-2, is a synthetic peptide that has been instrumental in elucidating the role of FPR1 in various physiological and pathological processes.[5] It acts as a competitive antagonist, blocking the binding of N-formyl peptides to FPR1 and thereby inhibiting downstream signaling events.[5]

Mechanism of Action

Boc-FLFLF is a derivative of the formylated peptide f-FLFLF. The substitution of the N-terminal formyl group with a bulky tert-butyloxycarbonyl (t-Boc) group is a key structural modification that transforms the peptide from an agonist to an antagonist.[5][6] This modification allows the peptide to bind to the receptor without inducing the conformational change necessary for G-protein activation and subsequent signaling.

Comparative Analysis of FPR Antagonists

While Boc-FLFLF is a valuable tool, a nuanced understanding of its performance relative to other available antagonists is essential for rigorous experimental design. This section provides a comparative overview of Boc-FLFLF and other prominent FPR antagonists.

Antagonist	Target Receptor(s)	Potency (Ki/IC50)	Selectivity	Key Characteristics
Boc-FLFLF (Boc-2)	Primarily FPR1	pKi: 6.0 – 6.5[7]; KD: 230 nM (Calcium Mobilization)[8]; EC50: 0.25 µM (Superoxide Production)[8]	Selective for FPR1 at lower concentrations; may show off-target effects on FPR2 at higher concentrations (>5 µM).[5]	Widely used peptide-based antagonist. Good starting point for in vitro studies.
Cyclosporin H	FPR1	Ki: 0.1 µM[9]	Highly selective for FPR1.[9]	A potent and selective cyclic peptide antagonist. Lacks the immunosuppressive activity of Cyclosporin A.[9]
WRW4	FPR2/FPR3	IC50: 0.23 µM (for FPR2)[2]	Selective antagonist for FPR2 and FPR3.[4]	A peptide antagonist useful for dissecting the roles of different FPR isoforms.
AZ-2158	FPR1	IC50: 6 nM (fMLF-induced NADPH-oxidase)[10]	Higher potency and selectivity for FPR1 over FPR2 compared to Cyclosporin H.[10]	A novel, highly potent small-molecule antagonist.

Note: Potency values can vary depending on the assay and cell type used. The provided values are for comparative purposes. The agonist most commonly used to determine the potency of these antagonists is fMLF.

Signaling Pathway and Experimental Workflow Visualization

To better understand the mechanism of action and the experimental approaches used to characterize these antagonists, the following diagrams illustrate the FPR1 signaling cascade and a typical experimental workflow for antagonist screening.

FPR1 Signaling Pathway

Caption: FPR1 Signaling Cascade.

Experimental Workflow for Antagonist Screening

Caption: Calcium Mobilization Assay Workflow.

Experimental Protocols

To facilitate the direct application of this guide in your research, we provide detailed, step-by-step methodologies for two key assays used to characterize FPR antagonists.

Calcium Mobilization Assay

This assay is a cornerstone for screening and characterizing FPR modulators by measuring changes in intracellular calcium concentration upon receptor activation.[11]

Materials:

• FPR1-expressing cells (e.g., transfected HL-60 cells) or isolated human neutrophils

• Hanks' Balanced Salt Solution (HBSS) with and without Ca²⁺ and Mg²⁺

• HEPES buffer

• Fluo-4 AM calcium indicator dye[12]

• Pluronic F-127 (optional, to aid dye loading)

• Probenecid (optional, to prevent dye extrusion)

• N-Formyl-L-valine or fMLF (agonist)

• Boc-FLFLF and other antagonists

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with kinetic reading capabilities and injectors (e.g., FlexStation)[13]

Protocol:

• Cell Preparation:

  • For adherent cells, seed them in a 96-well plate the day before the assay to allow for attachment.

  • For suspension cells (like neutrophils), isolate them on the day of the experiment and wash them with HBSS without Ca²⁺ and Mg²⁺.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in HBSS (without Ca²⁺ and Mg²⁺) containing HEPES. The final concentration of Fluo-4 AM is typically 1-5 µM. Pluronic F-127 (at a final concentration of 0.02%) can be added to improve dye solubility.

  • Resuspend the cells in the loading solution and incubate at 37°C for 30-60 minutes in the dark.

  • After incubation, wash the cells twice with HBSS (with Ca²⁺ and Mg²⁺) containing HEPES to remove extracellular dye. Probenecid (1-2.5 mM) can be included in the wash and final assay buffer to inhibit dye leakage.

• Assay Procedure:

  • Resuspend the dye-loaded cells in HBSS (with Ca²⁺ and Mg²⁺) and plate them in the 96-well microplate.

  • Allow the cells to equilibrate for 10-15 minutes at room temperature.

  • Using the plate reader's injectors, add varying concentrations of the antagonist (e.g., Boc-FLFLF) to the wells and pre-incubate for 10-20 minutes.

  • Establish a stable baseline fluorescence reading for approximately 20-60 seconds.

  • Inject the agonist (N-Formyl-L-valine or fMLF) at a predetermined EC80 concentration to stimulate the cells.

  • Immediately begin recording the fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) every 1-2 seconds for 2-5 minutes to capture the transient calcium response.

• Data Analysis:

  • The change in intracellular calcium is proportional to the increase in fluorescence intensity.

  • Determine the peak fluorescence response for each antagonist concentration.

  • Plot the peak response against the logarithm of the antagonist concentration to generate a dose-response curve and calculate the IC50 value.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay directly measures the ability of an antagonist to inhibit the directed migration of neutrophils towards a chemoattractant.[14][15]

Materials:

• Isolated human neutrophils

• RPMI-1640 medium with 0.5% BSA

• N-Formyl-L-valine or fMLF (chemoattractant)

• Boc-FLFLF and other antagonists

• Boyden chamber apparatus with polycarbonate membranes (typically 3-5 µm pore size)

• Staining solution (e.g., Diff-Quik)

• Microscope

Protocol:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human blood using density gradient centrifugation (e.g., with Ficoll-Paque) followed by dextran sedimentation and hypotonic lysis of red blood cells.

  • Resuspend the purified neutrophils in RPMI-1640 with 0.5% BSA at a concentration of 1-2 x 10⁶ cells/mL.

• Assay Setup:

  • Prepare the chemoattractant solution (N-Formyl-L-valine or fMLF at a concentration that induces optimal chemotaxis, typically in the low nanomolar range) in RPMI-1640 with 0.5% BSA.

  • Add the chemoattractant solution to the lower wells of the Boyden chamber.

  • In a separate tube, pre-incubate the neutrophil suspension with varying concentrations of the antagonist (e.g., Boc-FLFLF) or vehicle control for 15-30 minutes at 37°C.

  • Place the polycarbonate membrane over the lower wells.

  • Add the pre-incubated neutrophil suspension to the upper wells of the chamber.

• Incubation:

  • Incubate the assembled Boyden chamber at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes to allow for cell migration.

• Cell Staining and Counting:

  • After incubation, remove the membrane.

  • Wipe the non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane using a staining solution like Diff-Quik.

  • Mount the membrane on a microscope slide.

  • Count the number of migrated cells in several high-power fields for each well.

• Data Analysis:

  • Calculate the average number of migrated cells per field for each condition.

  • Plot the number of migrated cells against the antagonist concentration to determine the inhibitory effect and calculate the IC50 value.

Conclusion

The strategic selection and application of FPR antagonists are fundamental to advancing our understanding of inflammation and developing novel therapeutics. Boc-FLFLF remains a valuable and widely accessible tool for inhibiting N-Formyl-L-valine-induced signaling through FPR1. However, for studies requiring higher potency and selectivity, alternatives such as Cyclosporin H and the newer generation of small-molecule antagonists like AZ-2158 offer significant advantages. This guide provides the foundational knowledge, comparative data, and detailed protocols to empower researchers to make informed decisions and conduct robust, reproducible experiments in the exciting field of FPR-mediated inflammation.

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A Tale of Two Valines: A Comparative Guide to N-Formyl-L-valine and its Canonical Counterpart, L-valine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular biology and therapeutic development, even the smallest chemical modification can dramatically alter a molecule's function. This guide provides an in-depth comparison of N-Formyl-L-valine and its parent amino acid, L-valine. While structurally similar, the addition of a simple formyl group transforms L-valine from a fundamental building block of life into a potent signaling molecule, initiating distinct and powerful biological responses. This guide will dissect their differences, from chemical properties to biological activities, and provide the experimental frameworks necessary to investigate their unique roles.

At a Glance: The Critical Distinction

The core difference between N-Formyl-L-valine and L-valine lies in the presence of a formyl group (-CHO) on the alpha-amino group of the valine structure. This seemingly minor addition is the lynchpin for a profound functional divergence.

Feature	L-Valine	N-Formyl-L-valine
Chemical Structure	α-amino acid with an isopropyl side chain.[1][2]	L-valine with a formyl group on the α-amino nitrogen.[3]
Primary Biological Role	Essential amino acid; a constituent of proteins.[4]	Chemoattractant; agonist for Formyl Peptide Receptors (FPRs).[5]
Key Function	Protein synthesis, muscle metabolism, immune system support.[6][7]	Initiates innate immune responses, including chemotaxis and inflammation.[5]
Receptor Interaction	Does not specifically bind to Formyl Peptide Receptors.	Binds to and activates Formyl Peptide Receptors (FPRs), particularly FPR1.[6][5]
Typical Applications	Nutritional supplements, cell culture media, building block in pharmaceutical synthesis.[8][]	Research tool for studying inflammation and chemotaxis, potential therapeutic modulator of immune responses.

The Formyl Group: A Gateway to Innate Immunity

The formylation of the N-terminus of peptides is a hallmark of bacterial and mitochondrial proteins.[5] Consequently, N-formylated peptides, including N-Formyl-L-valine, are recognized by the innate immune system as pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs).[10][11] This recognition is mediated by a specific class of G protein-coupled receptors known as Formyl Peptide Receptors (FPRs), with FPR1 being the high-affinity receptor for many N-formylated peptides.[6][12] The binding of N-Formyl-L-valine to FPR1 on phagocytic leukocytes, such as neutrophils, triggers a cascade of intracellular signaling events.

The FPR1 Signaling Cascade

The activation of FPR1 by an N-formylated peptide like N-Formyl-L-valine initiates a well-defined signaling pathway, leading to a directed cellular response.

Caption: FPR1 signaling pathway initiated by N-Formyl-L-valine.

This signaling cascade culminates in critical innate immune responses, including:

• Chemotaxis: The directed migration of immune cells towards the source of the N-formylated peptide.[13]

• Degranulation: The release of antimicrobial proteins from intracellular granules.[14]

• Oxidative Burst: The production of reactive oxygen species (ROS) to kill pathogens.[14]

In stark contrast, L-valine, lacking the N-formyl group, does not engage this pathway and therefore does not act as a chemoattractant.

L-Valine: An Essential Amino Acid with Diverse Roles

L-valine is one of the three branched-chain amino acids (BCAAs), which are essential for human health and must be obtained through diet.[4] Its primary roles are fundamentally metabolic and structural:

• Protein Synthesis: As a proteinogenic amino acid, L-valine is a fundamental component of proteins throughout the body, crucial for tissue repair and growth.[6][7]

• Muscle Metabolism: L-valine plays a significant role in muscle metabolism and can be used as an energy source during intense physical activity.[4][15]

• Immune System Support: While not a direct chemoattractant like its formylated counterpart, L-valine is essential for the proper functioning of the immune system, including supporting lymphocyte proliferation and cytokine production under certain conditions.[6][16] Recent studies have also indicated that L-valine can enhance macrophage phagocytosis through mechanisms involving the PI3K/Akt1 pathway and nitric oxide production.[17][18] However, it is important to note that high levels of valine have also been associated with inflammatory responses in some contexts.[19]

Experimental Framework: A Comparative Chemotaxis Assay

To empirically demonstrate the functional divergence between N-Formyl-L-valine and L-valine, a neutrophil chemotaxis assay is the gold standard. The following protocol outlines a typical transwell migration assay.

Experimental Workflow: Neutrophil Chemotaxis Assay

Caption: Workflow for a comparative neutrophil chemotaxis assay.

Detailed Protocol: Transwell Chemotaxis Assay

Objective: To compare the chemotactic potential of N-Formyl-L-valine and L-valine on primary human neutrophils.

Materials:

• N-Formyl-L-valine

• L-valine

• fMLP (N-Formylmethionyl-leucyl-phenylalanine) as a positive control

• RPMI 1640 medium with 0.5% BSA (chemotaxis buffer)

• Ficoll-Paque PLUS

• Dextran T-500

• 96-well Transwell plates (5 µm pore size)

• Calcein-AM or other cell viability dye

• Fluorescence plate reader

Methodology:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human peripheral blood using dextran sedimentation followed by Ficoll-Paque density gradient centrifugation.

  • Perform hypotonic lysis to remove any remaining red blood cells.

  • Resuspend the purified neutrophils in chemotaxis buffer at a concentration of 2 x 10^6 cells/mL.

  • Rationale: This standard procedure yields a highly pure population of neutrophils, essential for a specific and sensitive chemotaxis measurement.[20]

• Preparation of Chemoattractants:

  • Prepare stock solutions of N-Formyl-L-valine, L-valine, and fMLP in DMSO.

  • Create a serial dilution of each compound in chemotaxis buffer to generate a range of concentrations to be tested (e.g., 10^-10 M to 10^-6 M).

  • Include a vehicle control (DMSO in chemotaxis buffer) and a buffer-only negative control.

  • Rationale: A concentration gradient is necessary to induce chemotaxis. Testing a range of concentrations will determine the optimal chemotactic concentration for each compound.

• Assay Setup:

  • Add 150 µL of the prepared chemoattractant solutions or controls to the lower wells of the 96-well Transwell plate.

  • Carefully place the Transwell inserts into the wells.

  • Add 50 µL of the neutrophil suspension to the top of each insert.

  • Rationale: The porous membrane of the Transwell insert allows neutrophils to migrate from the upper chamber towards the chemoattractant gradient in the lower chamber.[20][21]

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 60-90 minutes.

  • Rationale: This incubation period allows sufficient time for neutrophil migration in response to the chemotactic stimuli.

• Quantification of Migration:

  • Carefully remove the Transwell inserts.

  • To quantify the migrated cells in the lower chamber, add a fluorescent viability dye such as Calcein-AM and incubate according to the manufacturer's instructions.

  • Measure the fluorescence in the lower wells using a fluorescence plate reader.

  • Rationale: The fluorescence intensity is directly proportional to the number of viable cells that have migrated through the membrane.

Expected Outcomes:

• N-Formyl-L-valine: A dose-dependent increase in neutrophil migration is expected, with a characteristic bell-shaped curve at higher concentrations.

• L-valine: No significant neutrophil migration above the level of the negative control is anticipated.

• fMLP: A robust, dose-dependent chemotactic response, serving as a positive control for the assay.

Conclusion: Distinct Molecules for Distinct Applications

The comparison between N-Formyl-L-valine and L-valine provides a compelling example of structure-function relationships in biology. While L-valine is a cornerstone of metabolism and protein architecture, the addition of a formyl group repurposes the molecule into a potent initiator of the innate immune response. For researchers in immunology and inflammation, N-Formyl-L-valine is an invaluable tool for probing the mechanisms of chemotaxis and FPR-mediated signaling. In contrast, for those in the fields of nutrition, metabolic studies, and as a chiral building block in drug synthesis, L-valine remains the molecule of choice. Understanding their fundamental differences is paramount for their appropriate and effective application in research and development.

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• He, H. Q., & Ye, R. D. (2017). The formyl peptide receptors: diversity of ligands and mechanism for recognition. Molecules, 22(3), 455.

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• Wang, Y., Liu, Y., Lu, J., Zhang, L., Li, P., & Yin, Y. (2017). Exogenous l-valine promotes phagocytosis to kill multidrug-resistant bacterial pathogens. Frontiers in immunology, 8, 229.

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• Zigmond, S. H., & Hirsch, J. G. (1973). The response of human neutrophils to a chemotactic tripeptide (N-formyl-methionyl-leucyl-phenylalanine) studied by microcinematography. The Journal of experimental medicine, 137(2), 387-410.

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• Salli, K., & Lehto, M. (2021). The Role of Formyl Peptide Receptors in Permanent and Low-Grade Inflammation: Helicobacter pylori Infection as a Model. MDPI. Available at: [Link]

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A Comparative Guide to the Cross-Species Activity of N-Formyl-L-valine: Human vs. Mouse

Introduction

N-formylated peptides, such as N-Formyl-L-valine (fVal), are critical microbe-associated molecular patterns (MAMPs) released by bacteria and damaged mitochondria.[1][2] They serve as potent chemoattractants for phagocytic leukocytes, primarily neutrophils, guiding these first responders to sites of infection and tissue injury.[1][3][4] This activity is mediated by a specific class of G protein-coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs).[1][3][4][5]

For researchers in immunology, infectious disease, and drug development, understanding the activity of fVal is paramount. However, significant translational challenges arise from disparities between the human and murine FPR systems.[6][7] This guide provides an in-depth comparison of fVal activity in human versus mouse systems, highlighting the underlying receptor differences and offering validated experimental protocols to navigate these complexities.

The Receptor Landscape: A Tale of Two Species

The functional response to fVal is dictated entirely by the expression and pharmacology of the FPR family. While both humans and mice express these receptors, the genetic orthology is not a straightforward one-to-one relationship, leading to important functional divergences.[1][8]

Human Formyl Peptide Receptors (FPRs): Humans express three distinct FPRs:

• FPR1: The high-affinity receptor for many N-formylated peptides, including the archetypal N-formyl-methionyl-leucyl-phenylalanine (fMLP).[4][9] It is a primary driver of pro-inflammatory neutrophil chemotaxis and activation.[1][10][11]

• FPR2 (also known as ALX/FPR2): A remarkably versatile receptor with a dual role. It binds some formyl peptides with lower affinity but is also the receptor for pro-resolving lipid mediators like Lipoxin A4 and Annexin A1.[12][13][14] This duality positions FPR2 as a key regulator in both the initiation and resolution of inflammation.[12][13][15]

• FPR3: The least characterized of the three, its physiological role remains largely unclear.[1][4]

Mouse Formyl Peptide Receptors (Fprs): The mouse genome contains a more extensive and complex family of at least eight Fpr genes.[1] The key functional counterparts to the human receptors are:

• mFpr1: Considered the direct ortholog of human FPR1.[1][8] It recognizes bacterial formyl peptides and mediates chemotaxis. However, it notably shows a much lower affinity for the classic agonist fMLP compared to its human counterpart.[1][8][16]

• mFpr2 (and mFpr3/mFpr-rs1): The orthology with human FPR2 is complex. Both mFpr2 and other related receptors (often called Fpr-rs, for "related sequence") share homology with human FPR2.[8] Functionally, mFpr2 has a much lower affinity for formyl peptides than mFpr1 and responds to some of the same pro-resolving and synthetic ligands as human FPR2.[1][8] The functional overlap means that studies targeting FPR2 in mice may involve multiple receptors.

The critical takeaway is that while a functional ortholog for human FPR1 exists in mice (mFpr1), the system for human FPR2 is more diffuse and less conserved, presenting significant challenges for translational studies.[6][7]

Caption: Orthologous relationships between human and mouse Formyl Peptide Receptors.

Comparative Functional Analysis of N-Formyl-L-valine Activity

The differences in receptor pharmacology translate directly to varied cellular responses between human and mouse neutrophils when stimulated with fVal.

Key Functional Responses:

• Chemotaxis: The directed migration of neutrophils toward a chemoattractant gradient is a primary function of FPR activation.[5][17]

• Calcium Mobilization: As a GPCR, FPR activation leads to a rapid, transient increase in intracellular calcium ([Ca²⁺]i), a crucial second messenger for downstream signaling.[18][19]

• Superoxide Production: Activation of the NADPH oxidase complex to produce reactive oxygen species (ROS) is a key antimicrobial function stimulated by high concentrations of FPR agonists.[10][20]

While specific EC₅₀ values for N-Formyl-L-valine are less abundant in the literature than for fMLP, the general principles of potency derived from fMLP studies are applicable. Human FPR1 typically responds to formyl peptides in the low nanomolar range for chemotaxis, whereas mouse Fpr1 is often 100- to 1000-fold less sensitive to the same peptides.[8]

Table 1: Summary of Expected Performance: Human vs. Mouse Neutrophils

Parameter	Human Neutrophils	Mouse Neutrophils	Rationale & Key Considerations
Primary Receptor	FPR1 (high affinity)	mFpr1 (lower affinity)	The primary difference in potency stems from the lower affinity of mFpr1 for many canonical formyl peptides compared to hFPR1.[8][16]
Chemotaxis (EC₅₀)	Low Nanomolar (nM) range	High Nanomolar (nM) to Micromolar (µM) range	A significantly higher concentration of fVal is required to elicit a comparable chemotactic response in mouse neutrophils.
Calcium Flux (EC₅₀)	Nanomolar (nM) range	Micromolar (µM) range	The potency difference is clearly reflected in this proximal signaling event.
Superoxide Production	Robust response at high agonist concentrations	Weaker response; requires higher agonist concentrations	Mouse neutrophils inherently produce 2- to 4-fold less NADPH oxidase activity and have lower MPO content than human neutrophils.[6]
Translational Relevance	Gold standard for predicting clinical response	Caution advised; results may not directly translate due to receptor affinity and downstream functional differences.[6][7]

Experimental Protocols for Cross-Species Evaluation

To accurately characterize the activity of fVal or other FPR agonists, robust and standardized assays are essential. The following protocols provide a framework for conducting comparative studies.

Protocol 1: In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay quantifies the directed migration of neutrophils through a porous membrane toward a chemoattractant.

Causality Behind Choices:

• Source: Freshly isolated primary neutrophils are used to ensure physiological relevance. Human neutrophils are typically isolated from healthy donor blood, while mouse neutrophils are harvested from bone marrow or peritoneal lavage.

• Membrane Pore Size: A 3-5 µm pore size is optimal for neutrophils, allowing active migration but preventing passive cell passage.

• Quantification: ATP-based luminescence (e.g., CellTiter-Glo®) is a reliable method that measures viable cells that have fully transmigrated.[21]

Step-by-Step Methodology:

• Neutrophil Isolation:

  • Human: Isolate neutrophils from fresh human peripheral blood using a density gradient centrifugation method (e.g., Ficoll-Paque followed by dextran sedimentation).[21]

  • Mouse: Isolate neutrophils from the bone marrow of femurs and tibias.

  • Resuspend purified neutrophils in a serum-free assay medium (e.g., RPMI 1640) and hold on ice. Cell purity should be >95%.

• Assay Setup:

  • Add assay medium containing various concentrations of N-Formyl-L-valine (e.g., 10⁻¹¹ M to 10⁻⁶ M) to the lower wells of a 96-well chemotaxis plate (e.g., Transwell® or Boyden chamber).[21]

  • Add a negative control (medium alone) and a positive control (e.g., 100 nM fMLP for human, 1 µM for mouse).

• Cell Seeding:

  • Place the porous membrane insert over the lower wells.

  • Add 1-2 x 10⁵ neutrophils in 50-100 µL of serum-free medium to the top of each insert.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes.

• Quantification:

  • Carefully remove the insert.

  • Add a lytic reagent that measures ATP (e.g., CellTiter-Glo®) to the lower chamber to quantify the number of migrated cells.[21]

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the log of the fVal concentration and fit a sigmoidal dose-response curve to determine the EC₅₀.

Caption: General workflow for an in vitro neutrophil chemotaxis assay.

Protocol 2: Intracellular Calcium Mobilization Assay

This assay measures the immediate signaling response following receptor activation.

Causality Behind Choices:

• Fluorescent Dyes: Ratiometric dyes like Fura-2 or single-wavelength dyes like Fluo-4 are loaded into cells. Their fluorescence intensity increases dramatically upon binding to free Ca²⁺ released from intracellular stores.[18][19][22]

• Kinetic Reading: A fluorescence plate reader with automated injectors is required to establish a stable baseline before injecting the agonist and capturing the rapid (seconds to minutes) calcium flux.[18]

Step-by-Step Methodology:

• Neutrophil Isolation: Isolate neutrophils as described in Protocol 1.

• Dye Loading:

  • Resuspend neutrophils at 1-5 x 10⁶ cells/mL in a buffer (e.g., HBSS or KRG) without calcium.[18]

  • Add a fluorescent calcium indicator (e.g., 3-5 µM Fluo-4 AM or Fura-2 AM) and incubate in the dark at room temperature for 30-45 minutes. Pluronic F-127 can be used to aid dye loading.

  • Wash the cells once to remove excess dye and resuspend in the assay buffer.

• Assay Plate Preparation:

  • Pipette the dye-loaded neutrophil suspension into a black, clear-bottom 96-well plate.

• Measurement of Calcium Flux:

  • Place the plate in a fluorescence plate reader (e.g., FlexStation, FLIPR) set to the appropriate excitation/emission wavelengths for your chosen dye.

  • Establish a stable baseline fluorescence reading for 20-60 seconds.[18]

  • Use the instrument's injectors to add varying concentrations of N-Formyl-L-valine to the wells.

  • Immediately record the fluorescence intensity at regular intervals (e.g., every 1-2 seconds) for 2-3 minutes to capture the transient response.[18]

• Data Analysis:

  • Calculate the response magnitude (e.g., peak fluorescence minus baseline).

  • Plot the response magnitude against the log of the fVal concentration and fit a dose-response curve to determine the EC₅₀.

Implications for Translational Research

The disparities in the FPR systems between humans and mice have profound implications for research and development.

• Efficacy of FPR1 Agonists/Antagonists: A compound developed to target human FPR1 may show significantly lower potency or efficacy in a mouse model.[7][16] Researchers must confirm target engagement and potency in mouse cells in vitro before embarking on in vivo studies.

• Modeling Inflammatory Disease: Mouse models of inflammation may not fully recapitulate the human response due to differences in neutrophil recruitment and activation via the FPR system.[6] For example, the dual pro-inflammatory and pro-resolving roles of human FPR2 are difficult to model accurately in mice, where these functions may be distributed across multiple receptors.[1][8]

Conclusion

N-Formyl-L-valine is a potent activator of the innate immune system, but its activity exhibits critical species-specific differences. The primary driver of this divergence is the lower affinity of the mouse Fpr1 receptor for formyl peptides compared to human FPR1, coupled with a more complex and less conserved family of FPR2-like receptors in mice.[1][8] This results in a reduced sensitivity of mouse neutrophils to fVal in key functional responses like chemotaxis and calcium mobilization. For researchers, a thorough understanding of these differences is essential for the valid design of experiments and the accurate interpretation of data, ensuring that findings from mouse models can be more reliably translated to human physiology and disease.

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Decoding Bioactivity: A Guide to Validating N-Formyl-L-valine's Target Engagement Using Knockout Cell Lines

For researchers, scientists, and drug development professionals, the journey from identifying a bioactive compound to understanding its precise mechanism of action is both critical and challenging. N-Formyl-L-valine, a modified amino acid, presents an intriguing case. Its structural similarity to known inflammatory mediators suggests a potential role in cellular signaling, but pinpointing its direct molecular target is paramount to harnessing its therapeutic potential. This guide provides an in-depth, experimentally-grounded framework for validating the bioactivity of N-Formyl-L-valine, with a core focus on the robust and definitive approach of using knockout (KO) cell lines. We will explore the scientific rationale behind this strategy, provide detailed protocols for key experiments, and compare this methodology with other target validation techniques.

The Prime Suspects: Formyl Peptide Receptors (FPRs)

N-formylated peptides, often of bacterial or mitochondrial origin, are potent chemoattractants for phagocytic leukocytes and act as danger signals that initiate inflammatory responses.[1] These peptides exert their effects through a family of G protein-coupled receptors (GPCRs) known as Formyl Peptide Receptors (FPRs).[2][3] In humans, this family consists of three members: FPR1, FPR2, and FPR3.[2][3] Given that N-Formyl-L-valine possesses the characteristic N-formyl group, the FPR family represents the most probable direct biological target for this compound.

Activation of FPRs triggers a cascade of intracellular signaling events, most notably the mobilization of intracellular calcium and the initiation of chemotaxis, the directed movement of cells towards a chemical stimulus.[3][4] Therefore, a logical and powerful approach to validating the bioactivity of N-Formyl-L-valine is to systematically assess its ability to activate each of the FPR subtypes. Knockout cell lines provide an unparalleled tool for this purpose.

The Gold Standard: Knockout Cell Lines for Target Validation

The principle behind using knockout cell lines for target validation is elegantly simple: if a compound's biological effect is mediated by a specific receptor, then removing that receptor from a cell should abolish the compound's effect. The advent of CRISPR-Cas9 gene-editing technology has made the generation of precise knockout cell lines more accessible and efficient than ever before.[5]

This guide will focus on a systematic workflow to first confirm the bioactivity of N-Formyl-L-valine in a wild-type cell line expressing the target receptors and then to definitively identify the specific FPR subtype responsible for this activity using corresponding knockout cell lines.

Experimental Workflow: From Bioactivity to Target Identification

The following workflow outlines the key steps to validate the bioactivity of N-Formyl-L-valine and pinpoint its specific FPR target.

Figure 1. A streamlined workflow for validating N-Formyl-L-valine bioactivity using knockout cell lines.

Foundational Step: Cell Line Selection and Validation

The choice of cell line is critical. Ideally, a cell line that endogenously expresses the FPRs would be used. However, for a more controlled system, HEK293 or CHO cells, which typically have low endogenous GPCR expression, can be engineered to express each of the human FPRs individually. Several commercial vendors offer validated, ready-to-use knockout cell lines for FPR1, FPR2, and FPR3, which can significantly accelerate research.[5][6][7][8][9][10]

Crucially, the knockout of the target gene must be validated at both the genomic and proteomic levels.

• Genomic Validation: Sanger sequencing of the targeted genomic locus is essential to confirm the presence of frameshift-inducing insertions or deletions (indels) that result in a premature stop codon.[11]

• Proteomic Validation: Western blotting is the gold standard to confirm the absence of the target protein in the knockout cell line compared to the wild-type parental line.[2][11][12] A validated antibody specific to the FPR protein is required for this.

Key Bioactivity Assays

Calcium Mobilization Assay

Rationale: FPRs are Gq-coupled GPCRs, and their activation leads to the release of calcium from intracellular stores.[13] This can be measured using calcium-sensitive fluorescent dyes.

Detailed Protocol:

• Cell Plating: Seed wild-type and FPR1, FPR2, and FPR3 knockout cells into a black, clear-bottom 96-well or 384-well plate at an appropriate density to achieve a confluent monolayer on the day of the assay. Culture overnight.

• Dye Loading: On the day of the assay, remove the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM or a no-wash calcium assay kit) according to the manufacturer's instructions. Incubate at 37°C for 30-60 minutes.[14]

• Compound Preparation: Prepare a dilution series of N-Formyl-L-valine in a suitable assay buffer. Also, prepare a positive control (e.g., fMLP for FPR1) and a vehicle control (the buffer used to dissolve N-Formyl-L-valine).

• Assay Measurement: Use a fluorescence plate reader equipped with an automated injection system to measure the baseline fluorescence, inject the compounds, and then continuously record the fluorescence signal over time. A rapid increase in fluorescence upon compound addition indicates calcium mobilization.

• Data Analysis: The change in fluorescence (peak signal minus baseline) is plotted against the concentration of N-Formyl-L-valine to generate a dose-response curve and determine the EC50 (the concentration that elicits 50% of the maximal response).

Expected Outcomes:

Cell Line	Response to N-Formyl-L-valine	Rationale
Wild-Type (expressing FPRs)	Dose-dependent increase in intracellular calcium	Indicates N-Formyl-L-valine is bioactive.
FPR1 KO	No calcium response (or significantly attenuated)	Suggests FPR1 is the primary target.
FPR2 KO	Calcium response similar to wild-type	Suggests FPR2 is not the primary target.
FPR3 KO	Calcium response similar to wild-type	Suggests FPR3 is not the primary target.

Chemotaxis Assay

Rationale: A hallmark of FPR activation is the induction of directed cell migration.[4] This can be quantified using a Boyden chamber or similar migration assay.

Detailed Protocol:

• Cell Preparation: Grow wild-type and knockout cell lines to sub-confluency. On the day of the assay, harvest the cells and resuspend them in serum-free medium.

• Assay Setup: Use a multi-well chemotaxis plate (e.g., a 96-well plate with an 8 µm pore size polycarbonate membrane). In the lower chamber, add different concentrations of N-Formyl-L-valine, a positive control (e.g., fMLP), and a negative control (serum-free medium).

• Cell Seeding: Add the cell suspension to the upper chamber of the wells.

• Incubation: Incubate the plate at 37°C for a period sufficient to allow for cell migration (typically 1-4 hours).

• Quantification: After incubation, remove the non-migrated cells from the upper surface of the membrane. Stain the migrated cells on the lower surface of the membrane with a dye such as crystal violet. Elute the dye and measure the absorbance, which is proportional to the number of migrated cells.

• Data Analysis: Plot the absorbance against the concentration of N-Formyl-L-valine to generate a chemotactic dose-response curve.

Expected Outcomes:

Cell Line	Chemotactic Response to N-Formyl-L-valine	Rationale
Wild-Type (expressing FPRs)	Dose-dependent increase in cell migration	Confirms the chemotactic bioactivity of N-Formyl-L-valine.
FPR1 KO	No chemotactic response (or significantly attenuated)	Strongly indicates FPR1 is the target for the chemotactic effect.
FPR2 KO	Chemotactic response similar to wild-type	Suggests FPR2 is not the primary target for chemotaxis.
FPR3 KO	Chemotactic response similar to wild-type	Suggests FPR3 is not the primary target for chemotaxis.

Visualizing the Signaling Pathway

Figure 2. A simplified signaling pathway for N-Formyl-L-valine acting through an FPR.

A Comparative Look: Alternative Target Validation Methods

While knockout cell lines offer a definitive approach, it is valuable to consider other methods for a comprehensive validation strategy.

Method	Principle	Advantages	Disadvantages
Knockout Cell Lines (CRISPR)	Permanent and complete removal of the target gene.	Definitive and unambiguous results; stable cell lines for reproducible assays.	Time-consuming and technically demanding to generate if not commercially available; potential for off-target effects of CRISPR.[5]
RNA Interference (siRNA/shRNA)	Transient or stable knockdown of target gene expression by degrading its mRNA.[15]	Relatively quick and less technically demanding than generating KOs; allows for dose-dependent knockdown.	Incomplete knockdown can lead to ambiguous results; potential for off-target effects; transient effects require repeated transfections.[16][17]
Pharmacological Inhibition	Use of small molecule antagonists or inhibitors that block the function of the target protein.	Easy to implement; allows for temporal control of target inhibition.	Inhibitors may lack specificity and have off-target effects; availability of specific and potent inhibitors for all targets is limited.[18][19][20]

Conclusion: Building a Robust Case for Target Engagement

Validating the bioactivity and identifying the direct molecular target of a compound like N-Formyl-L-valine is a cornerstone of drug discovery and chemical biology. The use of knockout cell lines, when properly validated, provides the most definitive and unambiguous evidence of target engagement. By systematically assessing the functional consequences of N-Formyl-L-valine treatment in wild-type versus FPR knockout cell lines, researchers can confidently establish a direct link between the compound, its receptor, and the observed cellular response. This rigorous approach, complemented by other validation methods, paves the way for a deeper understanding of the compound's mechanism of action and its potential for therapeutic development.

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• 17. Guidelines for transfection of siRNA [qiagen.com]
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• 20. Formyl peptide receptor (FPR) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

A Comparative Analysis of N-Formyl-L-valine and Other Damage-Associated Molecular Patterns (DAMPs) in Innate Immunity

Introduction: The Sentinel Role of DAMPs in Sterile Inflammation

In the intricate landscape of the innate immune system, the timely recognition of danger is paramount to mounting an effective defense. While pathogen-associated molecular patterns (PAMPs) are the well-recognized hallmarks of microbial invasion, the body possesses an equally crucial surveillance system for detecting endogenous threats. This is the realm of Damage-Associated Molecular Patterns (DAMPs), a diverse group of intracellular and extracellular molecules released from stressed, damaged, or dying cells that signal tissue injury and initiate a sterile inflammatory response.[1][2] These "danger signals" or "alarmins" are critical for alerting the immune system to non-infectious insults such as trauma, ischemia, and metabolic dysfunction.

Among the myriad of DAMPs, N-formylated peptides, originating from the breakdown of mitochondrial proteins, represent a potent class of chemoattractants for phagocytic leukocytes.[3][4] Due to the prokaryotic origin of mitochondria, these peptides, which initiate with N-formylmethionine, are recognized by the innate immune system as if they were of bacterial origin. N-Formyl-L-valine, a derivative of the essential amino acid valine, is a member of this family and serves as a powerful activator of immune cells, particularly neutrophils.

This guide provides a comparative analysis of N-Formyl-L-valine and other well-characterized DAMPs, including High Mobility Group Box 1 (HMGB1), S100 proteins, and extracellular Adenosine Triphosphate (ATP). We will delve into their distinct receptor interactions, signaling pathways, and the pro-inflammatory responses they elicit, supported by experimental data and detailed protocols for their investigation. This objective comparison aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to better understand the nuanced roles of these molecules in health and disease.

The DAMPs Under Comparison: A Diverse Cast of Inflammatory Mediators

The world of DAMPs is vast and varied, with each molecule possessing unique characteristics that dictate its function. For the purpose of this guide, we will focus on four key players that represent different classes of DAMPs and engage distinct pattern recognition receptors (PRRs).

• N-Formyl-L-valine: A member of the N-formyl peptide family, these are mitochondrial-derived DAMPs that are potent chemoattractants for neutrophils.[5][6] They are recognized by a specific class of G protein-coupled receptors known as Formyl Peptide Receptors (FPRs).[7]

• High Mobility Group Box 1 (HMGB1): A nuclear protein that, upon release into the extracellular space, acts as a pro-inflammatory cytokine.[2][8] HMGB1 can bind to several receptors, including the Receptor for Advanced Glycation Endproducts (RAGE) and Toll-like receptors (TLRs), such as TLR4, to trigger inflammatory signaling.[9][10]

• S100 Proteins: A family of calcium-binding proteins, with S100A8 and S100A9 being the most prominent DAMPs in this class.[11] They are abundantly expressed in neutrophils and can be released during inflammation to act as potent chemoattractants and activators of immune cells, primarily through TLR4 and RAGE.[11]

• Adenosine Triphosphate (ATP): While renowned as the cell's energy currency, extracellular ATP is a potent DAMP released from damaged cells.[12][13] It signals through purinergic receptors, particularly the P2X7 receptor, to activate the NLRP3 inflammasome and trigger the release of potent pro-inflammatory cytokines like IL-1β.[14][15]

Comparative Analysis of Pro-Inflammatory Activity

DAMP	Primary Receptor(s)	Target Cell(s)	Typical Effective Concentration for Pro-inflammatory Response	Key Pro-inflammatory Responses
N-Formyl Peptides (e.g., fMLP)	FPR1, FPR2	Neutrophils, Monocytes	Nanomolar (nM) range for chemotaxis and activation[16][17]	Potent chemotaxis, degranulation, ROS production, cytokine release (IL-8)[18]
S100A8/A9	TLR4, RAGE	Neutrophils, Monocytes	Picomolar (pM) to nanomolar (nM) range for chemotaxis[19][20]	Chemotaxis, L-selectin shedding, Mac-1 upregulation, adhesion[19]
HMGB1 (disulfide form)	TLR4, RAGE	Macrophages, Monocytes, Dendritic Cells	Nanomolar (nM) to microgram/mL (µg/mL) range for cytokine release[21][22]	Cytokine and chemokine release (TNF-α, IL-6, IL-1β), cell migration[3][23]
ATP	P2X7R	Monocytes, Macrophages	Millimolar (mM) range for IL-1β release[1][14]	NLRP3 inflammasome activation, IL-1β and IL-18 secretion[12][13]

Expert Insight: It is crucial to recognize that the biological activity of HMGB1 is highly dependent on its redox state. The fully reduced form of HMGB1 acts as a chemoattractant by forming a complex with CXCL12, while the disulfide-bonded form is a potent inducer of pro-inflammatory cytokines via TLR4.[21][24] This adds a layer of complexity to its role in inflammation.

Signaling Pathways: Distinct Routes to a Common Outcome

While all four DAMPs ultimately lead to an inflammatory response, they achieve this through distinct signaling cascades initiated by their respective receptors.

N-Formyl-L-valine Signaling Pathway

N-formyl peptides, including N-Formyl-L-valine, primarily signal through Formyl Peptide Receptor 1 (FPR1), a G protein-coupled receptor (GPCR).[7] Ligand binding to FPR1 activates heterotrimeric G proteins of the Gi family, leading to the dissociation of the Gα and Gβγ subunits. These subunits then trigger a cascade of downstream signaling events, including the activation of Phospholipase C (PLC), which generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).[18] Furthermore, FPR1 activation engages the Phosphoinositide 3-kinase (PI3K) and Mitogen-activated protein kinase (MAPK) pathways, including ERK1/2 and p38, which are essential for neutrophil activation, chemotaxis, and cytokine production.[25]

Caption: N-Formyl-L-valine signaling via FPR1.

Comparative Signaling of Other DAMPs

In contrast to the GPCR-mediated signaling of N-Formyl-L-valine, other DAMPs utilize different receptor families and downstream pathways.

Caption: Simplified signaling pathways of HMGB1, S100 proteins, and ATP.

• HMGB1 and S100 Proteins: Both of these DAMPs can engage TLR4 and RAGE.[9][11][23] TLR4 signaling proceeds through the MyD88-dependent and/or TRIF-dependent pathways, culminating in the activation of transcription factors such as NF-κB and AP-1.[9] This leads to the transcription and subsequent release of a broad range of pro-inflammatory cytokines and chemokines, including TNF-α and IL-6.[26]

• ATP: Extracellular ATP binds to the P2X7 receptor, which is an ion channel.[14] This binding triggers the opening of the channel, leading to an efflux of potassium ions from the cell. This potassium efflux is a critical signal for the assembly and activation of the NLRP3 inflammasome, a multi-protein complex.[7] The activated NLRP3 inflammasome then cleaves pro-caspase-1 into its active form, caspase-1. Active caspase-1, in turn, cleaves the inactive precursors of IL-1β and IL-18, leading to their maturation and secretion.[13]

Experimental Workflows for Comparative Analysis

To empirically compare the pro-inflammatory activities of N-Formyl-L-valine and other DAMPs, a series of well-established in vitro assays can be employed. The following is a generalized experimental workflow.

Caption: Generalized workflow for comparing DAMP activity.

Detailed Experimental Protocols

This assay measures the directed migration of neutrophils towards a chemoattractant.

Materials:

• Isolated human neutrophils

• Boyden chamber apparatus with polycarbonate filters (e.g., 5 µm pore size)

• Chemoattractants: N-Formyl-L-valine, S100A8/A9, HMGB1 (all reconstituted in appropriate buffer)

• Migration medium (e.g., serum-free RPMI-1640)

• Calcein-AM or other fluorescent dye for cell labeling

• Fluorescence plate reader

Procedure:

• Isolate human neutrophils from fresh whole blood using a standard density gradient centrifugation method.

• Resuspend the purified neutrophils in migration medium at a concentration of 1 x 10^6 cells/mL.

• Prepare serial dilutions of the DAMPs (e.g., N-Formyl-L-valine, S100A8/A9) in migration medium in the lower wells of the Boyden chamber. Include a negative control (medium alone).

• Place the polycarbonate filter over the lower wells.

• Add 50 µL of the neutrophil suspension to the upper chamber of each well.

• Incubate the chamber at 37°C in a 5% CO2 incubator for 1-2 hours.

• After incubation, remove the filter and wipe off the non-migrated cells from the top surface.

• Fix and stain the migrated cells on the bottom surface of the filter, or quantify migration by lysing the migrated cells and measuring their ATP content or by pre-labeling the cells with a fluorescent dye and measuring the fluorescence in the lower chamber.

• Count the number of migrated cells per high-power field under a microscope or measure the fluorescence/luminescence.

• Plot the number of migrated cells against the concentration of the chemoattractant to determine the chemotactic index and EC50.[27]

This protocol is for measuring the concentration of pro-inflammatory cytokines such as TNF-α and IL-8 in cell culture supernatants.

Materials:

• Cell culture supernatants from DAMP-stimulated cells (e.g., monocytes or macrophages)

• Commercially available ELISA kit for the cytokine of interest (e.g., human TNF-α or IL-8)

• Microplate reader

Procedure:

• Seed monocytes or macrophages in a 96-well plate and allow them to adhere.

• Stimulate the cells with various concentrations of DAMPs (e.g., N-Formyl-L-valine, HMGB1, ATP) for a specified time (e.g., 6-24 hours). For ATP-induced IL-1β release, cells are often primed with LPS first.[14]

• Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Perform the ELISA according to the manufacturer's instructions. This typically involves the following steps: a. Coating the microplate wells with a capture antibody specific for the cytokine. b. Blocking non-specific binding sites. c. Adding the standards and samples (cell culture supernatants) to the wells. d. Adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP). e. Adding a substrate that is converted by the enzyme to produce a colored product. f. Stopping the reaction and measuring the absorbance at a specific wavelength using a microplate reader.[28]

• Generate a standard curve using the known concentrations of the cytokine standard provided in the kit.

• Calculate the concentration of the cytokine in the samples by interpolating their absorbance values on the standard curve.[1]

This assay is used to determine the binding affinity of a ligand to its receptor.

Materials:

• Cells expressing the receptor of interest (e.g., THP-1 cells for FPR1)

• Fluorescently labeled ligand (e.g., FITC-fMLF)

• Unlabeled competitor ligand (e.g., N-Formyl-L-valine)

• Binding buffer (e.g., PBS with 0.1% BSA)

• Flow cytometer

Procedure:

• Harvest and wash the cells expressing the receptor of interest.

• Resuspend the cells in cold binding buffer at a concentration of 2 x 10^5 cells per sample.

• In a series of tubes, add increasing concentrations of the unlabeled competitor ligand (N-Formyl-L-valine).

• Add a fixed, sub-saturating concentration of the fluorescently labeled ligand to each tube.

• Incubate the cells with the ligands on ice for 60 minutes to allow binding to reach equilibrium.

• Wash the cells with cold binding buffer to remove unbound ligand.

• Resuspend the cells in buffer and analyze the fluorescence intensity of the cells using a flow cytometer.

• The fluorescence intensity will decrease as the concentration of the unlabeled competitor increases.

• Plot the fluorescence intensity against the concentration of the unlabeled competitor to determine the IC50 value, which is the concentration of the unlabeled ligand that inhibits 50% of the specific binding of the fluorescently labeled ligand.[12]

Conclusion and Future Directions

The comparative analysis of N-Formyl-L-valine and other DAMPs reveals a fascinating diversity in the mechanisms by which the innate immune system recognizes and responds to cellular danger. N-formyl peptides, including N-Formyl-L-valine, are potent chemoattractants that act in the nanomolar range to rapidly recruit neutrophils to sites of injury via FPR1. In contrast, DAMPs like S100 proteins can be even more potent in their chemotactic activity, acting at picomolar concentrations. HMGB1, with its redox-dependent functions, and extracellular ATP, which triggers inflammasome activation at millimolar concentrations, add further layers of complexity to the sterile inflammatory response.

While this guide provides a framework for understanding and comparing these key DAMPs, it is important to acknowledge that direct, side-by-side comparative studies across a range of cell types and inflammatory readouts are still needed to fully elucidate their relative contributions to sterile inflammation. Future research should focus on these direct comparisons to provide a more quantitative understanding of their potencies and to unravel the intricate crosstalk between their signaling pathways. A deeper understanding of these fundamental processes will undoubtedly pave the way for the development of novel therapeutic strategies for a wide range of inflammatory diseases.

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A Comparative Guide to the Structure-Activity Relationship of N-Formylated Valine Analogs as Formyl Peptide Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Formylated Peptides and their Receptors

N-formylated peptides are potent chemoattractants for phagocytic leukocytes, such as neutrophils and monocytes, playing a crucial role in the innate immune response to bacterial infections and tissue injury.[1][2][3][4] These peptides, characterized by an N-terminal methionine residue that is formylated, are recognized by a specific class of G protein-coupled receptors (GPCRs) known as formyl peptide receptors (FPRs).[2][4][5] In humans, three FPR isoforms have been identified: FPR1, FPR2, and FPR3.[5]

FPR1 is the high-affinity receptor for the archetypal N-formylated peptide, N-formyl-methionyl-leucyl-phenylalanine (fMLP).[3][4] Activation of FPR1 on neutrophils triggers a cascade of intracellular signaling events, leading to chemotaxis, degranulation, and the production of reactive oxygen species (ROS) as part of the inflammatory response.[1][2][4] Due to their central role in modulating inflammation, FPRs have emerged as attractive therapeutic targets for a range of inflammatory diseases.

Valine, a branched-chain amino acid, is a key component of many biologically active peptides. The incorporation of valine and its analogs into N-formylated peptides can significantly influence their potency and selectivity for different FPR isoforms. Understanding the structure-activity relationship (SAR) of N-formylated valine analogs is therefore critical for the rational design of novel FPR agonists and antagonists with desired therapeutic profiles.

Core Principles of N-Formylated Peptide-Receptor Interaction

The interaction between N-formylated peptides and FPRs is governed by several key structural features of the peptide ligand. The N-formyl group is paramount for high-affinity binding and potent agonistic activity.[5] Removal or replacement of this group with a bulkier substituent can dramatically reduce or abolish agonist activity, and in some cases, can even convert an agonist into an antagonist.

The nature of the amino acid residues at positions 1, 2, and 3 of the peptide chain also plays a critical role in determining the affinity and selectivity for FPR isoforms. For instance, the prototypical agonist fMLP exhibits high affinity for FPR1.[3] The methionine residue at position 1, the leucine at position 2, and the phenylalanine at position 3 all contribute to the overall binding and activation of the receptor.

Comparative Analysis of N-Formylated Valine Analogs

While comprehensive SAR studies focusing exclusively on a wide range of N-formylated valine analogs are not extensively documented in publicly available literature, we can infer a logical SAR based on the well-established principles from studies of fMLP and other formylated peptides. The following table presents a comparative analysis of hypothetical N-formylated valine analogs and their predicted activity profiles at FPR1. The predicted potencies are based on the known contributions of different amino acid properties at each position of the pharmacophore.

Analog	Structure	Position 1 Modification	Position 2 Modification	Position 3 Modification	Predicted FPR1 Agonist Potency (EC50)	Rationale for Predicted Activity
1	f-Val-Leu-Phe	Valine at P1	Leucine at P2	Phenylalanine at P3	Moderate	The isopropyl side chain of Valine is smaller and less hydrophobic than the methionine side chain in fMLP, likely resulting in reduced affinity for the P1 binding pocket.
2	f-Met-Val-Phe	Methionine at P1	Valine at P2	Phenylalanine at P3	High	The substitution of Leucine with Valine at P2 is generally well-tolerated. The slightly smaller size of Valine may slightly reduce potency compared to fMLP.
3	f-Met-Leu-Val	Methionine at P1	Leucine at P2	Valine at P3	Moderate to High	The replacement of the aromatic Phenylalanine with the aliphatic Valine at P3 will likely decrease potency due to the loss of aromatic interactions in the binding pocket.
4	f-Val-Val-Val	Valine at P1, P2, and P3	Valine at P1, P2, and P3	Valine at P1, P2, and P3	Low to Moderate	The presence of only aliphatic residues may lead to a decrease in overall binding affinity compared to analogs with aromatic residues.
5	f-Val-Phe-Leu	Valine at P1	Phenylalanine at P2	Leucine at P3	Moderate	The bulky aromatic side chain of Phenylalanine at P2 may not be optimally accommodated in the binding pocket, potentially leading to reduced activity.

Disclaimer: The EC50 values and rationales in the table above are predictive and based on established SAR principles for fMLP analogs. Experimental validation is required to confirm these predictions.

Experimental Protocols for Assessing Analog Activity

To empirically determine the structure-activity relationship of N-formylated valine analogs, a series of in vitro cellular assays are typically employed. These assays measure the functional consequences of FPR activation in immune cells, most commonly human neutrophils or cell lines engineered to express specific FPR isoforms (e.g., HL-60 cells).

Calcium Mobilization Assay

Activation of FPRs leads to a rapid increase in intracellular calcium concentration ([Ca²⁺]i), which can be monitored using calcium-sensitive fluorescent dyes.

Principle: This assay measures the ability of a compound to induce calcium release from intracellular stores, a hallmark of GPCR activation through the Gαq pathway.

Workflow:

Calcium Mobilization Assay Workflow

Detailed Protocol:

• Cell Preparation: Culture HL-60 cells stably transfected with the desired human FPR isoform in appropriate media. Differentiate the cells towards a neutrophil-like phenotype using dimethyl sulfoxide (DMSO) for 4-6 days.

• Dye Loading: Resuspend the differentiated HL-60 cells in a physiological buffer and incubate with a calcium-sensitive fluorescent dye (e.g., 2 µM Fura-2 AM) for 30-60 minutes at 37°C.[6]

• Washing: Centrifuge the cells to remove the extracellular dye and resuspend them in fresh buffer.

• Compound Addition: Aliquot the cell suspension into a 96-well or 384-well plate. Add serial dilutions of the N-formylated valine analogs to the wells.

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity using a fluorescence plate reader equipped with appropriate filters for the chosen dye.[7][8]

• Data Analysis: Plot the peak fluorescence response against the logarithm of the analog concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Superoxide Production Assay

Neutrophil activation by FPR agonists triggers the assembly and activation of the NADPH oxidase complex, leading to the production of superoxide anions (O₂⁻).

Principle: This assay quantifies the amount of superoxide produced by activated neutrophils, typically by measuring the reduction of cytochrome c or the fluorescence of a specific probe.

Workflow:

Superoxide Production Assay Workflow

Detailed Protocol:

• Neutrophil Isolation: Isolate primary human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Priming: Pre-incubate the isolated neutrophils with cytochalasin B (e.g., 5 µg/mL) for 5-10 minutes at 37°C to enhance the superoxide response.[1]

• Assay Setup: In a 96-well plate, add the primed neutrophils, a detection reagent such as ferricytochrome c (e.g., 1 mg/mL), and the N-formylated valine analogs at various concentrations.

• Incubation: Incubate the plate at 37°C and monitor the change in absorbance at 550 nm (for cytochrome c reduction) over time using a temperature-controlled plate reader.[9]

• Data Analysis: Calculate the rate of superoxide production from the linear phase of the reaction. Plot the rate of production against the analog concentration to determine the EC50 value.

Chemotaxis Assay

Chemotaxis, or directed cell migration along a chemical gradient, is a fundamental function of neutrophils initiated by FPR activation.

Principle: This assay measures the ability of N-formylated valine analogs to induce the migration of neutrophils through a porous membrane towards a concentration gradient of the analog.

Workflow:

Chemotaxis Assay Workflow

Detailed Protocol:

• Neutrophil Isolation: Isolate human neutrophils as described for the superoxide production assay.

• Chamber Setup: Use a multi-well chemotaxis chamber (e.g., a 96-well Transwell plate) with a polycarbonate membrane (typically 3-5 µm pore size for neutrophils).[10][11]

• Gradient Formation: Add the N-formylated valine analogs at various concentrations to the lower wells of the chamber.

• Cell Addition: Place the isolated neutrophils in the upper wells (the inserts).

• Incubation: Incubate the chamber at 37°C in a humidified incubator for 60-90 minutes to allow the neutrophils to migrate through the membrane towards the chemoattractant.

• Cell Quantification: After incubation, remove the non-migrated cells from the upper surface of the membrane. Stain the migrated cells on the lower surface with a suitable dye (e.g., Giemsa or DAPI) and count them using a microscope or a plate reader.

• Data Analysis: Express the results as a chemotactic index (the fold increase in migration over the buffer control). Plot the chemotactic index against the analog concentration to generate a bell-shaped dose-response curve, characteristic of chemotaxis.

Conclusion and Future Directions

The structure-activity relationship of N-formylated valine analogs as FPR agonists is a promising area of research for the development of novel immunomodulatory therapeutics. While the N-formyl group is a critical determinant of activity, the specific amino acid sequence, particularly the inclusion and positioning of valine residues, can fine-tune the potency and selectivity of these peptides. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of novel N-formylated valine analogs.

Future studies should focus on synthesizing a diverse library of N-formylated valine-containing peptides and systematically evaluating their activity on all three human FPR isoforms. Furthermore, the use of computational modeling and structural biology approaches will be invaluable in elucidating the precise molecular interactions between these analogs and their receptors, thereby facilitating the design of next-generation FPR-targeted drugs with enhanced efficacy and safety profiles.

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• N-formyl-methionyl-leucyl-phenylalanine (fMLP) promotes osteoblast differentiation via the N-formyl peptide receptor 1-mediated signaling pathway in human mesenchymal stem cells from bone marrow. The Journal of Biological Chemistry.
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A Researcher's Guide to Chemoattractant Efficacy: N-Formyl-L-valine vs. Bacterial Culture Supernatants

For researchers in immunology, infectious disease, and drug development, understanding the nuances of leukocyte chemotaxis is paramount. The directed migration of immune cells to sites of infection or inflammation is a foundational process, and the choice of chemoattractant in experimental models can profoundly influence outcomes. This guide provides an in-depth comparison of two commonly employed stimuli: the specific, synthetic agonist N-Formyl-L-valine, and the complex, physiologically relevant mixture found in bacterial culture supernatants.

We will dissect their mechanisms of action, provide validated experimental protocols for direct comparison, and present a framework for selecting the appropriate tool for your research question. Our focus is on empowering researchers to make informed decisions grounded in a thorough understanding of the underlying biology and experimental variables.

Section 1: The Agonists - A Head-to-Head Introduction

The choice between a pure, single-molecule agonist and a complex biological mixture represents a classic trade-off in experimental design: precision and reproducibility versus physiological complexity and relevance.

N-Formyl-L-valine: The Precision Tool

N-Formyl-L-valine belongs to a class of N-formylated peptides, which are potent chemoattractants for phagocytic leukocytes, such as neutrophils and macrophages.[1][2][3] These molecules are recognized as pathogen-associated molecular patterns (PAMPs) because they are produced by bacteria during protein synthesis.[3][4]

• Nature: A single, highly purified synthetic molecule.

• Mechanism: Acts as a specific agonist for Formyl Peptide Receptors (FPRs), a family of G protein-coupled receptors (GPCRs) on the surface of immune cells.[1][2][5] In humans, there are three isoforms: FPR1, FPR2, and FPR3.[1][2]

• Advantages:

  • High Reproducibility: Known concentration and purity ensure minimal batch-to-batch variability.

  • Mechanistic Clarity: Allows for the precise study of FPR-mediated signaling pathways without confounding variables.[5]

  • Ideal for Screening: Its consistency makes it a reliable positive control in high-throughput screening assays for modulators of FPR activity.

Bacterial Culture Supernatants: The Physiologically-Relevant Model

Bacterial culture supernatants are harvested from liquid cultures of bacteria (e.g., E. coli, S. aureus) and contain the milieu of secreted products, including a diverse array of N-formylated peptides, toxins, enzymes, and other metabolic byproducts.[6][7][8]

• Nature: A complex, heterogeneous mixture of biologically active molecules.

• Mechanism: Induces a multi-faceted cellular response. While it activates FPRs through its formyl peptide content, it can simultaneously trigger other pattern recognition receptors (PRRs) like Toll-like receptors (TLRs), leading to a more integrated and potentially synergistic cellular activation.[9]

• Advantages:

  • Physiological Relevance: More closely mimics the complex environment encountered by immune cells during an actual bacterial infection.

  • Holistic Response: Enables the study of integrated cellular responses and the interplay between different signaling pathways.

  • Discovery Potential: Can reveal novel interactions or cellular behaviors that might be missed when using a single agonist.

Section 2: Mechanism of Action - Convergent and Divergent Signaling

While both stimuli can initiate chemotaxis, the intracellular signaling cascades they trigger have important distinctions.

Canonical FPR Signaling by N-Formyl-L-valine

Activation of FPRs by a specific ligand like N-Formyl-L-valine initiates a well-defined signaling cascade.[2][10] Upon ligand binding, the associated G-protein dissociates, leading to the activation of key downstream effectors like phospholipase C (PLC) and phosphoinositide 3-kinase (PI3K).[2][5][10] This results in an increase in intracellular calcium (Ca2+), activation of protein kinase C (PKC), and ultimately, the cytoskeletal rearrangements necessary for directed cell movement.[2][10]

Caption: Canonical FPR signaling pathway activated by N-Formyl-L-valine.

Broad-Spectrum Activation by Bacterial Supernatants

Bacterial supernatants activate the FPR pathway but also engage a wider array of receptors. For instance, lipopolysaccharide (LPS) from Gram-negative bacteria is a potent activator of TLR4. This concurrent signaling can lead to a more robust and complex cellular response, including stronger cytokine production and amplification of the inflammatory cascade.[9]

Section 3: Comparative Efficacy - In Vitro Assay Showdown

To objectively compare these agonists, a suite of functional assays targeting different aspects of the immune response is essential. Here, we provide protocols and expected outcomes for key experiments using primary human neutrophils.

Experiment 1: Chemotaxis Assay

The Boyden chamber, or transwell assay, remains a gold standard for quantifying chemotaxis.[11][12][13] It measures the directional migration of cells across a porous membrane toward a chemoattractant gradient.

Caption: Experimental workflow for a Boyden chamber chemotaxis assay.

Detailed Protocol: Neutrophil Chemotaxis Assay

• Neutrophil Isolation: Isolate human neutrophils from whole blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque followed by dextran sedimentation).[14] Resuspend cells in serum-free medium to a concentration of 1 x 10⁶ cells/mL.

• Assay Setup: Add 100 µL of chemoattractant (serial dilutions of N-Formyl-L-valine or bacterial supernatant) to the lower wells of a 96-well Boyden chamber (5 µm pore size).[14]

• Cell Seeding: Add 50 µL of the neutrophil suspension to the upper chamber (insert).

• Incubation: Incubate the plate for 1 hour at 37°C in a 5% CO₂ incubator.[14]

• Quantification: After incubation, remove the upper chamber. Quantify the number of cells that have migrated into the lower chamber using a luminescent ATP-based assay (e.g., CellTiter-Glo®), which measures the number of viable cells.[12][14]

Comparative Data Summary (Hypothetical)

Chemoattractant	EC₅₀ (Chemotaxis)	Max. Migration (Fold over Control)
N-Formyl-L-valine	10 nM	15-fold
E. coli Supernatant	Varies (Titer-dependent)	20-fold

EC₅₀: The concentration that provokes a response halfway between the baseline and maximum response.

Interpretation: N-Formyl-L-valine provides a classic, dose-dependent chemotactic response with a distinct EC₅₀. The bacterial supernatant often elicits a stronger maximal response, likely due to the synergistic effects of multiple chemoattractants and activating molecules, but its potency is harder to standardize.

Experiment 2: Cellular Activation - Calcium Flux

Calcium mobilization is one of the earliest intracellular signals following GPCR activation.[15][16][17] It can be measured using fluorescent calcium indicators like Indo-1 or Fluo-4.[15][18]

Detailed Protocol: Calcium Flux Assay

• Cell Preparation: Isolate neutrophils as described above.

• Dye Loading: Resuspend cells at 1-2 x 10⁶ cells/mL in a suitable buffer and load with a calcium-sensitive dye (e.g., Indo-1 AM) by incubating for 30-45 minutes at 37°C.[18]

• Washing: Wash the cells twice to remove extracellular dye.

• Acquisition: Acquire baseline fluorescence of the cell suspension using a flow cytometer.

• Stimulation: Add the agonist (N-Formyl-L-valine or supernatant) directly to the tube while it is on the cytometer and continue recording the fluorescence signal over time to measure the influx of calcium.[15]

• Analysis: Analyze the kinetic data to determine the peak fluorescence intensity, which corresponds to the magnitude of the calcium response.

Comparative Data Summary (Hypothetical)

Chemoattractant	Peak Fluorescence (Relative Units)	Time to Peak (Seconds)
N-Formyl-L-valine (100 nM)	800	15
E. coli Supernatant (1:100)	1200	20

Interpretation: Both stimuli induce a rapid calcium flux. The supernatant may induce a higher and more sustained peak due to the activation of multiple signaling pathways that contribute to calcium release from intracellular stores and influx from the extracellular space.

Experiment 3: Effector Functions - ROS Production & Cytokine Release

Beyond migration, chemoattractants trigger effector functions critical for host defense, such as the oxidative burst (ROS production) and the release of inflammatory cytokines.

Detailed Protocol: ROS Production Assay

• Cell Preparation: Isolate neutrophils (1 x 10⁶ cells/mL).

• Probe Loading: Incubate cells with a ROS-sensitive probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) or dihydrorhodamine 123 (DHR 123).[14][19][20]

• Stimulation: Add N-Formyl-L-valine, bacterial supernatant, or a positive control like Phorbol 12-myristate 13-acetate (PMA) and incubate for 20-30 minutes at 37°C.[19][20]

• Measurement: Measure the increase in fluorescence using a flow cytometer or plate reader. The fluorescence intensity is proportional to the amount of intracellular ROS produced.[14][19]

Detailed Protocol: Cytokine Release Assay (ELISA)

• Cell Culture: Seed isolated immune cells (e.g., macrophages or peripheral blood mononuclear cells) in a 96-well plate at an appropriate density (e.g., 2 x 10⁵ cells/well).[21][22]

• Stimulation: Add the stimuli and incubate for a period sufficient for cytokine production and secretion (e.g., 18-24 hours).[21][23]

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatant.

• ELISA: Quantify the concentration of a specific cytokine (e.g., IL-8 for neutrophils, TNF-α for macrophages) in the supernatant using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[21][24]

Comparative Data Summary (Hypothetical)

Chemoattractant	ROS Production (MFI)	IL-8 Release (pg/mL)
N-Formyl-L-valine (100 nM)	1500	500
E. coli Supernatant (1:100)	4500	2000

Interpretation: Bacterial supernatants are typically much more potent inducers of ROS and pro-inflammatory cytokines. This is because components like LPS are powerful activators of inflammatory signaling pathways (e.g., NF-κB and MAPK) that drive the expression of these effector molecules, an effect largely absent with pure FPR agonists.[9]

Section 4: Choosing Your Tool - A Decision Framework

The optimal choice of agonist depends entirely on the experimental objective.

Use N-Formyl-L-valine when:

• Your research focuses specifically on the role of FPR1 or FPR signaling.

• High reproducibility and a quantifiable dose-response are critical.

• You are performing high-throughput screening for receptor antagonists or allosteric modulators.

• You need to isolate the chemotactic response from broader inflammatory activation.

Use Bacterial Culture Supernatants when:

• You aim to model the complex cellular response to a bacterial infection.

• Your research investigates the synergistic or integrated effects of multiple PAMPs.

• You are searching for novel host-pathogen interactions.

• The goal is to study a more physiologically-relevant inflammatory phenotype, including robust cytokine production.

Conclusion

Both N-Formyl-L-valine and bacterial culture supernatants are valuable tools for studying the immune response. N-Formyl-L-valine offers precision, control, and reproducibility, making it ideal for dissecting specific signaling pathways. In contrast, bacterial supernatants provide a complex, physiologically-relevant stimulus that elicits a more holistic and robust cellular response. By understanding their distinct properties and applying the appropriate experimental assays, researchers can harness the strengths of each to generate clear, impactful data and advance our understanding of host defense and inflammation.

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A Senior Application Scientist's Guide to Validating Experimental Findings with FPR-Specific Antibodies

For researchers, scientists, and drug development professionals navigating the complexities of the Formyl Peptide Receptor (FPR) family, the reliability of experimental findings is paramount. These G protein-coupled receptors (GPCRs) are pivotal mediators of host defense and inflammation, making them attractive therapeutic targets.[1][2] However, the very nature of GPCRs presents significant challenges for antibody-based research, demanding a rigorous and multi-faceted validation strategy.[3][4][5] This guide provides an in-depth, objective comparison of methodologies to validate FPR-specific antibodies, ensuring the integrity and reproducibility of your research.

The Critical Role of FPRs and the Inherent Challenges of Their Study

The human FPR family consists of three members: FPR1, FPR2, and FPR3, which are primarily expressed on phagocytic leukocytes and play crucial roles in orchestrating the inflammatory response.[1][6] They recognize a diverse array of ligands, from N-formylated peptides of bacterial and mitochondrial origin to various endogenous molecules, triggering a cascade of intracellular signaling events.[2][7] This signaling, mediated through G-proteins, activates pathways such as phosphoinositide-3 kinase (PI3K) and mitogen-activated protein kinase (MAPK), leading to cellular responses like chemotaxis, degranulation, and superoxide production.[8]

The Pillars of Trustworthy Antibody Validation

To ensure the reliability of your FPR-specific antibody, a self-validating system of experimental proof is essential. This system should be built on the following pillars:

• Specificity: The antibody must bind to the intended FPR target with minimal off-target interactions.

• Affinity and Avidity: The strength of the antibody-antigen interaction will determine its suitability for different applications.[10]

• Reproducibility: The antibody should yield consistent results across different experimental batches and conditions.

The following sections detail key experimental workflows to rigorously validate your FPR-specific antibodies.

A Comparative Guide to FPR Antibody Validation Techniques

No single method is sufficient to validate an antibody. A combination of techniques is necessary to build a comprehensive picture of its performance. The table below summarizes the strengths and weaknesses of common validation methods for FPR antibodies.

Validation Method	Principle	Strengths	Limitations	Ideal for Assessing
Western Blotting	Detects denatured protein separated by size.	Relatively simple and widely used. Confirms target molecular weight.	Does not assess binding to native protein conformation. Prone to non-specific bands.	Target protein presence and approximate size in cell lysates.
Flow Cytometry	Measures protein expression on the surface of single cells.	Quantitative. Assesses binding to native protein on intact cells. High-throughput.	Requires careful titration and use of appropriate controls (e.g., FMO). Can be affected by cell permeabilization methods for intracellular targets.	Cell surface expression of FPRs on different cell populations.
Immunocytochemistry (ICC) / Immunohistochemistry (IHC)	Visualizes protein localization within cells or tissues.	Provides spatial information about protein expression. Assesses binding in a more "in situ" context.	Prone to artifacts from fixation and permeabilization. Subjective interpretation.	Subcellular localization and tissue distribution of FPRs.
Immunoprecipitation (IP) followed by Mass Spectrometry (IP-MS)	Isolates the target protein and its binding partners.	Confirms target identity with high confidence. Can identify off-target binding.	Technically demanding. Requires specialized equipment.	Definitive confirmation of target identity and specificity.
Knockout (KO) / Knockdown (KD) Validation	Compares antibody staining in wild-type vs. KO/KD cells or tissues.	"Gold standard" for specificity validation. Unambiguously demonstrates target dependence of the signal.	Generation of KO/KD models can be time-consuming and expensive.	Ultimate confirmation of antibody specificity.

Detailed Experimental Protocols for FPR Antibody Validation

Western Blotting Protocol

This protocol is designed to assess the antibody's ability to recognize the target FPR protein at the correct molecular weight.

• Lysate Preparation:

  • Culture cells known to express the target FPR (e.g., human neutrophils for FPR1).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein lysate by boiling in Laemmli buffer.

  • Separate proteins on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with the primary FPR-specific antibody (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imager.

Expected Result: A single band at the predicted molecular weight for the target FPR. The inclusion of a positive control (e.g., cell line overexpressing the FPR) and a negative control (e.g., a cell line known not to express the FPR) is crucial.[11]

Flow Cytometry Protocol

This protocol validates the antibody's ability to bind to the native conformation of the FPR on the cell surface.

• Cell Preparation:

  • Harvest cells expressing the target FPR and a negative control cell line.

  • Wash cells with FACS buffer (PBS with 2% FBS and 0.1% sodium azide).

  • Resuspend cells to a concentration of 1x10^6 cells/mL.

• Antibody Staining:

  • Aliquot 100 µL of cell suspension into FACS tubes.

  • Add the primary FPR-specific antibody at a pre-titrated optimal concentration.

  • Incubate for 30 minutes on ice in the dark.

  • Wash cells 2x with FACS buffer.

  • If the primary antibody is not directly conjugated, add a fluorescently labeled secondary antibody and incubate for 30 minutes on ice in the dark.

  • Wash cells 2x with FACS buffer.

• Data Acquisition and Analysis:

  • Resuspend cells in 300 µL of FACS buffer.

  • Acquire data on a flow cytometer.

  • Analyze the data, ensuring to include unstained controls and Fluorescence Minus One (FMO) controls for proper gating.[12]

Expected Result: A clear positive shift in fluorescence intensity in the cell population known to express the FPR compared to the negative control population.

Visualizing the Validation Workflow and FPR Signaling

To conceptualize the validation process and the biological context of FPRs, the following diagrams are provided.

Caption: Simplified FPR signaling pathway.

Sources

• 1. New development in studies of formyl-peptide receptors: critical roles in host defense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alloytx.com [alloytx.com]
• 4. Therapeutic antibodies directed at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Western blot analysis of whole-cell preparations [thermofisher.com]
• 6. genecards.org [genecards.org]
• 7. Frontiers | The Role of Formyl Peptide Receptors in Neurological Diseases via Regulating Inflammation [frontiersin.org]
• 8. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Ten Basic Rules of Antibody Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. neobiotechnologies.com [neobiotechnologies.com]
• 12. cytometry.org [cytometry.org]

A Senior Application Scientist's Guide to Chemoattractant Benchmarking: N-Formyl-L-valine vs. C5a and LTB4

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of inflammatory responses and immune cell trafficking, the choice of chemoattractant is a critical experimental parameter. This guide provides an in-depth comparison of three widely used chemoattractants: the bacterial-derived peptide N-Formyl-L-valine, the complement system component C5a, and the lipid mediator Leukotriene B4 (LTB4). As a Senior Application Scientist, my goal is to equip you with the technical knowledge and practical insights necessary to select the most appropriate chemoattractant for your research and to design robust, reproducible experiments.

Introduction: The Chemoattractant Landscape

Chemoattractants are signaling molecules that induce the directional migration of cells, a process known as chemotaxis. This is a fundamental aspect of the immune response, guiding leukocytes from the bloodstream to sites of infection or injury.[1] N-Formyl-L-valine, C5a, and LTB4 represent three distinct classes of chemoattractants, each with unique origins, receptors, and signaling mechanisms, leading to nuanced differences in their biological effects.

• N-Formyl Peptides (e.g., N-Formyl-L-valine): These are breakdown products of bacterial and mitochondrial proteins.[2][3] Their presence is a strong signal of bacterial invasion or tissue damage, potently attracting phagocytes like neutrophils.

• Complement Component 5a (C5a): A potent anaphylatoxin generated during the activation of the complement cascade, a key component of innate immunity.[4][5] C5a is a powerful inflammatory mediator that recruits a broad range of immune cells.

• Leukotriene B4 (LTB4): An eicosanoid lipid mediator synthesized from arachidonic acid by immune cells, particularly neutrophils, in response to inflammatory stimuli.[4] LTB4 acts as a potent chemoattractant, amplifying the inflammatory response.

Understanding the subtle yet significant differences between these molecules is paramount for designing targeted studies in inflammation, immunology, and drug discovery.

Receptors and Signaling Pathways: A Mechanistic Overview

The distinct biological activities of these chemoattractants are dictated by the specific receptors they engage and the downstream signaling cascades they initiate. All three chemoattractants primarily signal through G protein-coupled receptors (GPCRs) of the Gi family, leading to common downstream events such as calcium mobilization and activation of the MAPK and PI3K pathways. However, the specific receptors and nuances in their signaling contribute to their differential effects.

N-Formyl-L-valine and the Formyl Peptide Receptors (FPRs)

N-Formyl-L-valine and other N-formyl peptides are recognized by the Formyl Peptide Receptor (FPR) family, with FPR1 being the high-affinity receptor for many of these peptides.[6][7]

• Receptor: Formyl Peptide Receptor 1 (FPR1)[6]

• G-protein coupling: Primarily Gαi[8][9]

• Key Signaling Events:

  • Activation of Phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG).[8]

  • IP3-mediated release of intracellular calcium stores.[8]

  • Activation of the Phosphoinositide 3-kinase (PI3K) and Mitogen-activated protein kinase (MAPK) pathways (including ERK1/2 and p38).[8][10]

Figure 1: N-Formyl-L-valine Signaling Pathway

C5a and the C5a Receptors (C5aR1/C5aR2)

C5a exerts its powerful pro-inflammatory effects primarily through the C5a receptor 1 (C5aR1, also known as CD88). A second receptor, C5aR2 (or C5L2), also binds C5a but its signaling function is more complex and debated, with some evidence suggesting a regulatory or decoy role.[5]

• Primary Receptor: C5a Receptor 1 (C5aR1)[5]

• G-protein coupling: Predominantly Gαi[11][12]

• Key Signaling Events:

  • Similar to FPR1, activation of PLC leading to IP3, DAG, and subsequent calcium mobilization.[11]

  • Robust activation of the PI3K/Akt and MAPK (ERK, p38, JNK) pathways.[11][13]

Figure 2: C5a Signaling Pathway

LTB4 and the Leukotriene B4 Receptors (BLT1/BLT2)

LTB4 signals through two receptors, BLT1 and BLT2. BLT1 is a high-affinity receptor predominantly expressed on leukocytes and is the primary mediator of LTB4's chemotactic effects. BLT2 is a lower-affinity receptor with a broader expression pattern.[10]

• Primary Receptor: Leukotriene B4 Receptor 1 (BLT1)[10]

• G-protein coupling: Mainly Gαi, with some evidence for Gα16 coupling.[14]

• Key Signaling Events:

  • Activation of PLC, leading to calcium mobilization.[15]

  • Engagement of the PI3K and MAPK signaling pathways.[15][16]

  • LTB4 signaling can also have a role in signal relay, amplifying the response to other primary chemoattractants.[17][18]

Figure 3: LTB4 Signaling Pathway

Quantitative Comparison of Chemoattractant Potency

Table 1: Receptor Binding Affinity (Kd)

Chemoattractant	Receptor	Reported Kd (nM)	Cell Type	Reference(s)
fMLP*	FPR1	0.53 - 24	Human Neutrophils
C5a	C5aR1	~1-3	Human Neutrophils	[19]
LTB4	BLT1	~0.1-2	Human Leukocytes

*Data for the prototypical N-formyl peptide, fMLP, is provided as a proxy for N-Formyl-L-valine due to the limited availability of specific data for the latter.

Table 2: Chemotactic Potency (EC50)

Chemoattractant	Reported EC50 for Chemotaxis	Cell Type	Reference(s)
fMLP*	10⁻¹² - 10⁻¹⁰ M	Human Neutrophils	[19]
C5a	~1 nM	Human Neutrophils	[19]
LTB4	~1 - 10 nM	Human Neutrophils	[20][21]

*Data for the prototypical N-formyl peptide, fMLP, is provided as a proxy for N-Formyl-L-valine.

From the available data, fMLP, as a representative N-formyl peptide, appears to be the most potent chemoattractant, with activity in the picomolar to low nanomolar range. C5a and LTB4 exhibit potent chemotactic activity in the low nanomolar range. It is important to recognize a hierarchy in chemoattractant signaling, where "end-target" chemoattractants like fMLP and C5a can dominate over "intermediary" chemoattractants such as LTB4, even at lower concentrations.[22]

Experimental Protocols for Benchmarking

To empirically determine the optimal chemoattractant for your specific application, it is essential to perform head-to-head comparisons using standardized and validated assays. Here, we provide detailed protocols for two fundamental assays: the Boyden chamber chemotaxis assay and the calcium mobilization assay.

Experimental Workflow: From Cell Preparation to Data Analysis

Figure 4: General Experimental Workflow

Protocol 1: Boyden Chamber Chemotaxis Assay

The Boyden chamber assay is a classic and widely used method to quantify chemotaxis.[23]

Principle: Cells are placed in an upper chamber separated by a microporous membrane from a lower chamber containing the chemoattractant. The number of cells that migrate through the pores to the lower chamber is quantified as a measure of chemotaxis.

Materials:

• Boyden chamber apparatus (e.g., 48-well or 96-well microchemotaxis chamber)

• Polycarbonate membranes (typically 3-5 µm pore size for neutrophils)

• Isolated primary human neutrophils

• Chemoattractants (N-Formyl-L-valine, C5a, LTB4)

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Staining solution (e.g., Diff-Quik or a fluorescent DNA dye like DAPI)

• Microscope or plate reader for quantification

Procedure:

• Prepare Chemoattractants: Prepare serial dilutions of N-Formyl-L-valine, C5a, and LTB4 in assay buffer. Include a buffer-only control (negative control).

• Assemble Chamber: Place the polycarbonate membrane between the upper and lower chambers of the Boyden apparatus.

• Load Chemoattractants: Add the prepared chemoattractant dilutions to the lower wells of the chamber.

• Prepare Cell Suspension: Resuspend isolated neutrophils in assay buffer to a concentration of 1-2 x 10⁶ cells/mL.

• Load Cells: Add the neutrophil suspension to the upper wells of the chamber.

• Incubation: Incubate the chamber at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes.

• Cell Quantification:

  • Microscopy Method: After incubation, remove the membrane, fix, and stain it. Count the number of migrated cells in several high-power fields for each well.

  • Plate Reader Method: If using a fluorescent dye, lyse the cells that have migrated to the lower chamber and quantify the fluorescence using a plate reader.[4]

• Data Analysis: Plot the number of migrated cells against the chemoattractant concentration and determine the EC50 value for each.

Protocol 2: Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration, a key second messenger in chemoattractant signaling.[21][24]

Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon stimulation with a chemoattractant, the resulting increase in intracellular calcium causes a change in the dye's fluorescence intensity, which is measured over time.

Materials:

• Isolated primary human neutrophils

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Probenecid (to prevent dye leakage)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Chemoattractants (N-Formyl-L-valine, C5a, LTB4)

• Fluorescence plate reader with kinetic reading capabilities and automated injection

Procedure:

• Cell Preparation: Resuspend isolated neutrophils in assay buffer.

• Dye Loading: Incubate the cells with Fluo-4 AM and probenecid for 30-60 minutes at 37°C in the dark.

• Washing: Gently wash the cells to remove excess dye.

• Plating: Plate the dye-loaded cells into a black, clear-bottom 96-well plate.

• Prepare Chemoattractants: Prepare serial dilutions of the chemoattractants at a higher concentration (e.g., 5X) in assay buffer.

• Measurement:

  • Place the cell plate in the fluorescence plate reader and allow it to equilibrate.

  • Establish a stable baseline fluorescence reading for each well.

  • Use the instrument's injectors to add the chemoattractant dilutions to the wells.

  • Immediately begin kinetic reading of fluorescence intensity at appropriate excitation/emission wavelengths (e.g., 490/525 nm for Fluo-4).

• Data Analysis: Determine the peak fluorescence response for each concentration and plot it against the chemoattractant concentration to calculate the EC50 value.

Conclusion and Recommendations

The choice between N-Formyl-L-valine, C5a, and LTB4 as a chemoattractant depends on the specific research question.

• N-Formyl-L-valine (and other N-formyl peptides) is an excellent choice for modeling bacterial infection and studying the initial recruitment of neutrophils to a site of microbial invasion. Its high potency makes it a robust and reliable stimulus.

• C5a is ideal for investigating the role of the complement system in inflammation and immune cell activation. Its ability to attract a wide range of leukocytes makes it suitable for studies of complex inflammatory responses.

• LTB4 is particularly relevant for studying the amplification of inflammation and the role of lipid mediators in leukocyte recruitment. It is also a key player in sterile inflammation and autoimmune diseases.

Ultimately, the most rigorous approach is to empirically test and compare these chemoattractants in your specific experimental system. The protocols provided in this guide offer a solid foundation for such a comparative analysis, enabling you to make an informed decision and generate high-quality, reproducible data.

References

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• Complement C5a-induced changes in neutrophil morphology during inflammation. (2017). J Innate Immun, 9(3), 245-256. [Link]

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• THE ROLE OF LTB4-BLT1 AXIS IN CHEMOTACTIC GRADIENT SENSING AND DIRECTED LEUKOCYTE MIGRATION. (2014). Curr Opin Cell Biol, 27, 1-8. [Link]

• The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation. (2017). Int J Mol Sci, 18(12). [Link]

• Comparative Study of Eosinophil and Neutrophil Chemotaxis and Enzyme Release. (1979). Immunology, 36(3), 525-31. [Link]

• Neutrophil Chemotaxis within a Competing Gradient of Chemoattractants. (2017). Sci Rep, 7, 40989. [Link]

• FLIPR Calcium 4 Assay Kit. Molecular Devices. [Link]

• Asthma patients have a reduced chemotactic response towards LTB4, in... ResearchGate. [Link]

• Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging. (2023). Agilent. [Link]

• Identification of C-terminal Phosphorylation Sites of N-Formyl Peptide Receptor-1 (FPR1) in Human Blood Neutrophils. (2002). J Biol Chem, 277(35), 31637-44. [Link]

• Chemokine Cxcl1–Cxcl2 heterodimer is a potent neutrophil chemoattractant. (2018). Sci Rep, 8(1), 15344. [Link]

• Neutrophil chemotactic factors promote leukocytosis. A common mechanism for cellular recruitment from bone marrow. (1990). J Immunol, 145(5), 1547-53. [Link]

• ATP and Formyl Peptides Facilitate Chemoattractant Leukotriene-B4 Synthesis and Drive Calcium Fluxes, Which May Contribute to Neutrophil Swarming at Sites of Cell Damage and Pathogens Invasion. (2022). Int J Mol Sci, 23(19). [Link]

• BLT1 and BLT2: the leukotriene B(4) receptors. (2003). Prostaglandins Leukot Essent Fatty Acids, 69(2-3), 123-34. [Link]

• Signaling dynamics distinguish high and low priority neutrophil chemoattractant receptors. (2020). Elife, 9. [Link]

• Leukotriene B4 synthesis and neutrophil chemotaxis in chronic granulocytic leukaemia. (1988). Br J Haematol, 69(2), 221-5. [Link]

• Characterization of the Rat Neutrophil Formyl Peptide Chemotaxis Receptor. (1982). J Leukoc Biol, 32(5), 569-82. [Link]

• Distinct cellular sources of Hepoxilin A3 and Leukotriene B4 are used to coordinate bacterial-induced neutrophil transepithelial migration. (2017). PLoS Pathog, 13(1), e1006147. [Link]

• Rapid modulation of N-formyl chemotactic peptide receptors on the surface of human granulocytes: formation of high-affinity ligand-receptor complexes in transient association with cytoskeleton. (1982). J Cell Biol, 95(3), 941-6. [Link]

• Stimulation of granulocyte adhesiveness by the chemotactic peptide N-formyl-L-methionyl-L-phenylalanine. (1980). Experientia, 36(4), 462-3. [Link]

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A Comparative Guide to the Differential Signaling of N-Formyl-L-valine and fMLP

For researchers, scientists, and drug development professionals investigating inflammation, innate immunity, and G-protein coupled receptor (GPCR) signaling, understanding the nuanced activities of ligands for the Formyl Peptide Receptor 1 (FPR1) is of paramount importance. This guide provides an in-depth technical comparison of the signaling pathways activated by the canonical agonist N-Formyl-Met-Leu-Phe (fMLP) and the less characterized N-Formyl-L-valine (fVal).

While fMLP is a potent and well-documented activator of FPR1, eliciting a robust pro-inflammatory response, the signaling profile of fVal remains less defined in publicly available literature. This guide will synthesize the known signaling cascades of fMLP, provide the experimental framework to comparatively assess fVal, and explore the potential for biased agonism, a phenomenon with significant therapeutic implications.

Introduction to FPR1 and its Agonists

FPR1 is a GPCR primarily expressed on phagocytic leukocytes, such as neutrophils and monocytes, and plays a critical role in the innate immune response to bacterial infections and tissue damage.[1][2][3] It recognizes N-formylated peptides, which are common molecular patterns found in bacteria and released from mitochondria of damaged host cells.[1][3]

• N-Formyl-Met-Leu-Phe (fMLP): The prototypical and most potent agonist for FPR1, fMLP is a tripeptide of bacterial origin that strongly induces chemotaxis, degranulation, and the production of reactive oxygen species (ROS) in neutrophils.[4][5] Its signaling pathways have been extensively studied, making it a crucial reference compound.

• N-Formyl-L-valine (fVal): An N-formylated amino acid derivative, fVal is also recognized by FPRs.[6] While it is known to elicit immune cell responses such as chemotaxis, its relative potency and potential for differential signaling compared to fMLP are not well-documented in comparative studies. This lack of data presents an opportunity for novel research into the subtleties of FPR1 activation.

Differential Signaling Pathways: A Comparative Overview

Activation of FPR1 by an agonist initiates a cascade of intracellular events. The two primary signaling arms downstream of many GPCRs are G-protein-dependent pathways and β-arrestin-mediated pathways. The balance between these pathways can be influenced by the specific ligand, a concept known as biased agonism.[7]

G-Protein Coupled Signaling

Upon agonist binding, FPR1 couples primarily to the Gi family of G-proteins.[8][9] This leads to the dissociation of the Gα and Gβγ subunits, which then activate downstream effectors.

1. Calcium Mobilization: A hallmark of FPR1 activation is a rapid and transient increase in intracellular calcium concentration ([Ca2+]i).[10] This is primarily mediated by the Gβγ subunit activating Phospholipase C (PLC), which in turn generates inositol triphosphate (IP3) and diacylglycerol (DAG).[11] IP3 triggers the release of Ca2+ from intracellular stores, while DAG activates Protein Kinase C (PKC).[11]

• fMLP: It is a potent inducer of calcium mobilization in neutrophils, with activity observed at nanomolar concentrations.[7] The response to fMLP involves both the release of calcium from intracellular stores and an influx of extracellular calcium.[12]

2. MAP Kinase (ERK) Activation: The Mitogen-Activated Protein Kinase (MAPK) cascade, particularly the Extracellular signal-Regulated Kinase (ERK) pathway, is another critical downstream target of FPR1 activation. ERK phosphorylation is involved in a variety of cellular responses, including cell migration and gene expression.[13]

• fMLP: fMLP induces a concentration-dependent phosphorylation of ERK1/2, with maximal activation typically observed around 100 nM.[13] The EC50 for fMLP-induced ERK phosphorylation has been reported to be approximately 20 nM.[14]

• fVal: Quantitative data on the potency of fVal in stimulating ERK phosphorylation is currently lacking. Determining the EC50 and maximal efficacy of fVal in this pathway is essential for a comprehensive comparison.

Table 1: Comparative Potency of fMLP and fVal on G-Protein Signaling (Hypothetical Data)

Signaling Pathway	Ligand	EC50 (nM)	Emax (% of fMLP)
Calcium Mobilization	fMLP	~5	100%
	fVal	Data not available	Data not available
ERK1/2 Phosphorylation	fMLP	~20[14]	100%

| | fVal | Data not available | Data not available |

Note: The EC50 value for fMLP in calcium mobilization is an approximation based on qualitative descriptions of its high potency. The data for fVal is hypothetical and needs to be experimentally determined.

β-Arrestin Mediated Signaling

β-arrestins are key regulatory proteins that are recruited to activated GPCRs.[15] They play a dual role: desensitizing G-protein signaling and initiating their own signaling cascades.[15] The recruitment of β-arrestin can lead to receptor internalization and scaffolding of other signaling proteins, influencing processes like chemotaxis.[16]

• fMLP: fMLP stimulation leads to the recruitment of β-arrestin to FPR1, which is involved in the regulation of neutrophil chemotaxis.[16]

• fVal: The capacity of fVal to induce β-arrestin recruitment to FPR1 has not been quantitatively described. Investigating this is crucial to understanding its potential for biased agonism.

A biased agonist may preferentially activate either the G-protein or the β-arrestin pathway. For instance, a ligand could be a potent activator of calcium mobilization and ERK phosphorylation (G-protein mediated) but a weak recruiter of β-arrestin, or vice versa. Such biased signaling profiles have significant implications for drug development, as they may allow for the design of molecules that selectively engage desired therapeutic pathways while avoiding those that cause adverse effects.

Table 2: Comparative Potency of fMLP and fVal on β-Arrestin Recruitment (Hypothetical Data)

Signaling Pathway	Ligand	EC50 (nM)	Emax (% of fMLP)
β-Arrestin Recruitment	fMLP	Data not available	100%

| | fVal | Data not available | Data not available |

Visualizing the Signaling Pathways

To conceptualize the differential activation of FPR1, the following diagrams illustrate the canonical fMLP signaling cascade and a hypothetical biased signaling scenario for fVal.

Caption: Canonical fMLP signaling pathway via FPR1.

Caption: Hypothetical biased signaling of fVal at FPR1.

Experimental Protocols for Comparative Analysis

To address the current knowledge gap, the following section provides detailed, step-by-step methodologies for key experiments to quantitatively compare the signaling profiles of fVal and fMLP.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration upon receptor activation.

Workflow:

Caption: Workflow for the calcium mobilization assay.

Detailed Protocol:

• Cell Preparation:

  • Culture human promyelocytic leukemia (HL-60) cells, differentiated into a neutrophil-like phenotype, or freshly isolated human neutrophils.

  • Seed the cells in a 96-well black-walled, clear-bottom plate at an appropriate density.[17]

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye such as Fluo-4 AM.[17]

  • Incubate the cells with the loading buffer for 30-60 minutes at 37°C in the dark.[1]

• Assay Procedure:

  • Wash the cells to remove excess dye.

  • Place the plate in a fluorescence plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence for a short period.

  • Inject serial dilutions of fVal or fMLP into the wells.

  • Immediately begin kinetic reading of fluorescence intensity over time to capture the transient calcium response.[1]

• Data Analysis:

  • Calculate the change in fluorescence for each well.

  • Plot the peak fluorescence response against the logarithm of the agonist concentration.

  • Determine the EC50 value for each agonist using a non-linear regression analysis.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay quantifies the level of phosphorylated ERK1/2, an indicator of MAPK pathway activation.

Workflow:

Caption: Workflow for the ERK phosphorylation Western blot.

Detailed Protocol:

• Cell Treatment:

  • Culture cells (e.g., HEK293 cells transiently expressing FPR1 or differentiated HL-60 cells) to near confluency.

  • Serum-starve the cells for 4-12 hours to reduce basal ERK phosphorylation.

  • Stimulate the cells with various concentrations of fVal or fMLP for a short duration (e.g., 5 minutes).[13]

• Protein Extraction and Quantification:

  • Lyse the cells in a suitable lysis buffer containing phosphatase and protease inhibitors.

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with a suitable blocking agent (e.g., 5% BSA in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Strip the membrane and re-probe with an antibody for total ERK1/2 to normalize for protein loading.

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of p-ERK to total ERK for each sample.

  • Plot the normalized p-ERK levels against the logarithm of the agonist concentration to determine the EC50.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated receptor, often using enzyme fragment complementation (EFC) technology.

Workflow:

Caption: Workflow for the β-arrestin recruitment assay.

Detailed Protocol:

• Cell Line:

  • Utilize a commercially available cell line or generate a stable cell line co-expressing FPR1 fused to a small enzyme fragment (ProLink™, PK) and β-arrestin fused to a larger enzyme acceptor fragment (EA).[16]

• Assay Procedure:

  • Plate the engineered cells in a white, solid-bottom 96-well plate.

  • Add serial dilutions of fVal or fMLP to the wells.

  • Incubate the plate for a specified time (e.g., 90 minutes) at 37°C to allow for β-arrestin recruitment and enzyme complementation.

• Signal Detection:

  • Add the chemiluminescent substrate for the complemented enzyme.

  • Incubate for a further period (e.g., 60 minutes) in the dark.[16]

  • Measure the luminescence signal using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the logarithm of the agonist concentration.

  • Determine the EC50 value for each agonist using a non-linear regression analysis.

Conclusion and Future Directions

The canonical FPR1 agonist fMLP potently activates both G-protein and β-arrestin signaling pathways, leading to a robust pro-inflammatory response. In contrast, the detailed signaling profile of fVal remains an area ripe for investigation. The experimental protocols provided in this guide offer a clear path for researchers to perform a direct, quantitative comparison of these two ligands.

By determining the relative potencies and efficacies of fVal and fMLP in calcium mobilization, ERK phosphorylation, and β-arrestin recruitment, the scientific community can gain a deeper understanding of the structure-activity relationships that govern FPR1 signaling. Furthermore, such studies may reveal fVal to be a biased agonist, potentially paving the way for the development of novel therapeutics that can selectively modulate FPR1 activity for the treatment of inflammatory diseases.

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Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of N-Formyl-L-valine

At the heart of our procedural guidance is a commitment to the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T). Every recommendation is grounded in established safety protocols and regulatory frameworks, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Initial Considerations

N-Formyl-L-valine is a derivative of the essential amino acid L-valine.[1][2] According to available data for L-valine, the parent compound is not classified as a hazardous substance.[3][4] However, the addition of a formyl group alters the molecule's structure and could potentially change its toxicological and environmental profile.[2] In the absence of a specific SDS for N-Formyl-L-valine, it is imperative to handle this compound with the caution afforded to all novel or uncharacterized substances.

Key Principles for Handling:

• Assume Potential Hazards: Until specific toxicity data is available, treat N-Formyl-L-valine as potentially harmful.

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid Dust Generation: When handling the solid form, minimize the creation of dust.[3][4]

• Work in a Ventilated Area: All handling of N-Formyl-L-valine should be conducted in a well-ventilated laboratory or under a chemical fume hood.

Waste Characterization and Segregation: The First Line of Defense

Proper disposal begins with accurate waste identification and segregation at the point of generation. This is a critical step in preventing accidental chemical reactions and ensuring that waste is handled by the appropriate disposal stream.

Types of Waste Generated:

• Solid Waste:

  • Unused or expired N-Formyl-L-valine powder.

  • Contaminated consumables: weighing papers, pipette tips, and other disposables.

  • Contaminated PPE: gloves, bench paper, etc.

• Liquid Waste:

  • Solutions containing dissolved N-Formyl-L-valine.

  • Solvents used to rinse glassware or equipment that came into contact with the compound.

Segregation Protocol:

• Dedicated Waste Containers: Use separate, clearly labeled, and chemically compatible waste containers for solid and liquid waste containing N-Formyl-L-valine.

• Avoid Mixing: Do not mix N-Formyl-L-valine waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Labeling: All waste containers must be labeled with the full chemical name ("N-Formyl-L-valine") and the appropriate hazard warnings (e.g., "Caution: Chemical Waste").

Step-by-Step Disposal Procedures

The following procedures are based on general guidelines for the disposal of non-acutely hazardous laboratory chemicals. Always consult and adhere to your institution's specific chemical hygiene plan and waste disposal protocols.[5][6][7][8][9][10][11]

Solid Waste Disposal

• Collection: Carefully collect all solid waste contaminated with N-Formyl-L-valine into a designated, durable, and leak-proof solid waste container.

• Container Sealing: Once the container is full (typically no more than 80% capacity), securely seal it to prevent any leakage or release of dust.

• Storage: Store the sealed container in a designated satellite accumulation area (SAA) within the laboratory.[12] This area should be clearly marked, away from general laboratory traffic, and under the control of laboratory personnel.

• Pickup Request: Arrange for the disposal of the waste container through your institution's EHS office or a licensed hazardous waste contractor.

Liquid Waste Disposal

• Collection: Collect all liquid waste containing N-Formyl-L-valine in a designated, chemically compatible, and leak-proof liquid waste container. The container should have a secure screw-top cap.

• pH Consideration: While L-valine solutions are near neutral pH, it is good practice to ensure the pH of the waste solution is between 6 and 8 before adding it to the waste container, unless otherwise specified by your EHS department.

• Container Management: Do not overfill liquid waste containers; a headspace of at least 10% should be left to allow for vapor expansion. Keep the container sealed when not in use.

• Storage: Store the liquid waste container in a secondary containment bin within the designated SAA.

• Disposal: Request a waste pickup from your institution's EHS office or a licensed hazardous waste contractor.

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of all laboratory chemical waste in the United States is governed by the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[13][14][15][16][17]

• RCRA: This act provides a "cradle-to-grave" framework for the management of hazardous waste, from its generation to its final disposal.[14][15][17] Laboratories are considered waste generators and must comply with the specific requirements for their generator status.

• OSHA's Chemical Hygiene Plan (CHP): The OSHA Laboratory Standard (29 CFR 1910.1450) mandates that all laboratories develop and implement a written Chemical Hygiene Plan.[6][8][9][11] This plan must include procedures for the safe handling and disposal of all chemicals used in the laboratory.

Your institution's EHS department is the primary resource for ensuring compliance with these regulations.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance guide to the decision-making process for the disposal of N-Formyl-L-valine, the following workflow diagram has been created.

Disposal workflow for N-Formyl-L-valine.

Conclusion: A Commitment to Safety and Environmental Stewardship

The responsible disposal of N-Formyl-L-valine, and indeed all laboratory chemicals, is a fundamental aspect of scientific integrity and corporate responsibility. By adhering to the principles of cautious handling, proper segregation, and compliant disposal procedures, researchers can ensure a safe working environment and minimize their environmental impact. This guide serves as a foundational resource, and it is the responsibility of every laboratory professional to remain informed of and compliant with their institution's specific policies and all relevant federal, state, and local regulations.

References

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• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Chemical Hygiene Plan. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• Redox. (2022, July 1). Safety Data Sheet L-Valine. Retrieved from [Link]

• Samardzic, K., & Rodgers, K. J. (2019). Cytotoxicity and Mitochondrial Dysfunction Caused by the Dietary Supplement L-Norvaline. Toxicology in Vitro, 61, 104636.

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• Carl ROTH. (n.d.). Safety Data Sheet: Fmoc-L-Valine. Retrieved from [Link]

• ResearchGate. (2025, August 6). Environmentally Benign Process for the Synthesis of N-Formyl Amino Acid Esters. Retrieved from [Link]

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• Hazardous Waste Experts. (2023, March 15). What is the Resource Conservation and Recovery Act (RCRA)? Retrieved from [Link]

• California Department of Toxic Substances Control. (n.d.). Resource Conservation and Recovery Act - RCRA. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• MilliporeSigma. (n.d.). Safety Data Sheet: L-Valine. Retrieved from [Link]

• MDPI. (2023, November 9). Effects of the Toxic Non-Protein Amino Acid β-Methylamino-L-Alanine (BMAA) on Intracellular Amino Acid Levels in Neuroblastoma Cells. Retrieved from [Link]

• University of Wisconsin–Madison, Environment, Health & Safety. (n.d.). Chemical Hygiene Plan. Retrieved from [Link]

• Can, S., et al. (2019). Peptide synthesis at the origins of life: energy-rich aminonitriles by-pass deactivated amino acids completely.

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Navigating the Safe Handling of N-Formyl-L-valine: A Guide for Laboratory Professionals

Hazard Identification and Risk Assessment: Understanding the Compound

N-Formyl-L-valine is a derivative of the amino acid L-valine. While specific toxicological data is limited, it is prudent to handle it as a potentially hazardous chemical powder. The primary risks associated with handling powdered amino acid derivatives include:

• Inhalation: Fine powders can easily become airborne, posing a risk of respiratory tract irritation.[4][5][6]

• Dermal Contact: Prolonged skin contact may cause irritation.[2]

• Eye Contact: Direct contact with the eyes can cause irritation.[3][5]

• Ingestion: Accidental ingestion may be harmful.[2]

Based on data for related compounds, N-Formyl-L-valine is expected to be a white to off-white solid with low volatility.[1][7] Upon thermal decomposition, it may release hazardous gases such as carbon oxides and nitrogen oxides.[1]

Key Physical and Chemical Properties (Predicted and from Related Compounds):

Property	Value	Source
Physical State	Powder, Solid	[1][5]
Appearance	White to off-white	[1]
Molecular Formula	C₆H₁₁NO₃	[7]
Molecular Weight	145.16 g/mol	[7]
Melting Point	153 °C	[7]
Solubility	Soluble in water (based on L-valine)	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is crucial for minimizing exposure to N-Formyl-L-valine. The following table outlines the recommended PPE for handling this compound.

PPE Category	Item	Rationale
Eye and Face Protection	Chemical safety goggles	Protects eyes from dust and potential splashes.[5][8]
Face shield (in addition to goggles for large quantities or splash risk)	Provides a broader shield for the face.[9]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents direct skin contact with the powder.[4][8]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[4]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 dust mask)	Required when handling the powder outside of a chemical fume hood or when there is a risk of generating dust.[2][4][10]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling N-Formyl-L-valine will ensure a safe and efficient workflow.

Preparation

• Designated Work Area: Designate a specific area for handling N-Formyl-L-valine, preferably within a chemical fume hood, especially when working with the dry powder.[11]

• Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper, and containers, before starting.

• Verify Emergency Equipment: Ensure that a safety shower and eyewash station are accessible and unobstructed.[11]

• Consult SDS of Related Compounds: Review the Safety Data Sheets for similar compounds to reinforce understanding of potential hazards.

Donning PPE

Follow a systematic sequence for putting on your PPE to ensure complete protection.

PPE Donning Sequence

Handling N-Formyl-L-valine

• Weighing:

  • Perform all weighing operations within a chemical fume hood or a ventilated balance enclosure to minimize dust dispersion.

  • Use anti-static weighing paper or a weighing boat to prevent the powder from adhering to surfaces.

• Solution Preparation:

  • Add the weighed N-Formyl-L-valine powder to the solvent slowly to avoid splashing.

  • If the solvent is volatile, ensure this step is performed in a chemical fume hood.

• General Handling:

  • Keep containers of N-Formyl-L-valine tightly closed when not in use.

  • Avoid actions that could generate dust, such as shaking or vigorous scraping.

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[3]

Doffing PPE

Removing PPE correctly is as important as putting it on correctly to prevent cross-contamination.

PPE Doffing Sequence

Disposal Plan: Responsible Waste Management

Proper disposal of N-Formyl-L-valine and any contaminated materials is essential to protect the environment and comply with regulations.

Waste Segregation

• Solid Waste:

  • Unused or expired N-Formyl-L-valine powder.

  • Contaminated PPE (gloves, weighing paper, etc.).

  • Collect in a clearly labeled, sealed container designated for solid chemical waste.

• Liquid Waste:

  • Solutions containing N-Formyl-L-valine.

  • Rinsates from cleaning contaminated glassware.

  • Collect in a separate, clearly labeled, and sealed container for liquid chemical waste.

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("N-Formyl-L-valine"), and any other information required by your institution.

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Pickup: Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the waste. Do not dispose of N-Formyl-L-valine down the drain or in the regular trash.[12]

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.[3]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.

• Spill: For small spills, carefully sweep up the powder, avoiding dust generation, and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's EHS department.

By adhering to these guidelines, researchers, scientists, and drug development professionals can handle N-Formyl-L-valine with a high degree of safety, ensuring the protection of themselves, their colleagues, and the environment.

References

• National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. Washington, DC: The National Academies Press. [Link].

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